Mag-Fura-2 tetrapotassium

• CAS: 132319-57-4

Core Science & Biosynthesis

Mag-Fura-2 Tetrapotassium Salt: A Technical Guide for Cellular Magnesium Measurement

For Researchers, Scientists, and Drug Development Professionals

Mag-Fura-2, also known as Furaptra, is a ratiometric, ultraviolet (UV)-excitable fluorescent indicator widely employed for the quantitative measurement of intracellular magnesium ions (Mg²⁺).[1][2] Its ability to shift its excitation wavelength upon binding to Mg²⁺ allows for accurate determination of intracellular Mg²⁺ concentrations, minimizing issues related to dye loading, cell thickness, and instrument sensitivity. This technical guide provides an in-depth overview of Mag-Fura-2 tetrapotassium salt, its properties, experimental protocols, and its application in cellular biology and drug development.

Core Principles and Applications

Intracellular magnesium plays a crucial role in a vast array of cellular processes, including enzymatic reactions, DNA synthesis, hormone secretion, and muscle contraction.[1][3] Consequently, the ability to accurately measure intracellular Mg²⁺ concentrations is vital for understanding cellular function in both normal physiological and pathological states. Mag-Fura-2 is a valuable tool for these investigations, enabling researchers to monitor second-by-second changes in cytosolic magnesium levels.[4]

The tetrapotassium salt form of Mag-Fura-2 is water-soluble and cell-impermeant, making it suitable for direct loading into cells via microinjection or patch pipette infusion.[5][6] For less invasive loading, the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2 is often used.[7] Once inside the cell, intracellular esterases cleave the AM group, trapping the active indicator in the cytosol.

While primarily a magnesium indicator, Mag-Fura-2 also exhibits sensitivity to calcium ions (Ca²⁺), albeit with a significantly lower affinity compared to its affinity for Mg²⁺.[1][8] This property can be exploited to detect high, transient Ca²⁺ concentrations that might saturate high-affinity calcium indicators like Fura-2.[1][9] However, it also necessitates careful consideration of potential interference from physiological Ca²⁺ fluctuations during Mg²⁺ measurements.[1]

Quantitative Data

The spectral and binding properties of Mag-Fura-2 are critical for its application. The following tables summarize the key quantitative data for Mag-Fura-2.

Property	Value	Reference(s)
Mg²⁺ Dissociation Constant (Kd)	1.9 mM	[1][8][9]
Ca²⁺ Dissociation Constant (Kd)	25 µM	[1]
Solubility	Water (pH > 6)	[8][9]
Molecular Weight	586.69 g/mol	[1]

Table 1: Physicochemical and Binding Properties of Mag-Fura-2 Tetrapotassium Salt

Condition	Excitation Wavelength (λex)	Emission Wavelength (λem)	Reference(s)
Mg²⁺-free	369 nm	511 nm	[8]
Mg²⁺-saturating	330 nm	491 nm	[2][8]

Table 2: Ratiometric Fluorescence Properties of Mag-Fura-2

Experimental Protocols

The following sections provide detailed methodologies for the use of Mag-Fura-2 in measuring intracellular magnesium concentrations.

Cell Loading with Mag-Fura-2 Tetrapotassium Salt (Microinjection)

This protocol is suitable for single-cell studies where direct introduction of the indicator is desired.

Materials:

• Mag-Fura-2 tetrapotassium salt

• Potassium-based intracellular-like buffer (e.g., 120 mM KCl, 10 mM HEPES, pH 7.2)

• Microinjection system

• Fluorescence microscope with appropriate filter sets

Procedure:

• Prepare Indicator Solution: Dissolve Mag-Fura-2 tetrapotassium salt in the intracellular-like buffer to a final concentration of 1-5 mM.

• Cell Preparation: Plate cells on a glass-bottom dish suitable for microscopy.

• Microinjection: Load the Mag-Fura-2 solution into a microinjection needle. Under microscopic guidance, carefully inject the solution into the cytoplasm of the target cells.

• Equilibration: Allow the injected cells to equilibrate for 10-15 minutes at the desired experimental temperature.

• Imaging: Proceed with fluorescence imaging, alternating excitation between ~340 nm and ~380 nm and collecting emission at ~510 nm.

In Situ Calibration of Intracellular Mag-Fura-2

To convert fluorescence ratios into absolute Mg²⁺ concentrations, an in situ calibration is essential.

Materials:

• Cells loaded with Mag-Fura-2

• Magnesium-free calibration buffer (e.g., containing 10 mM EGTA)

• Magnesium-saturating calibration buffer (e.g., containing 10 mM MgCl₂)

• Ionophore (e.g., 4-bromo A-23187) to permeabilize the cell membrane to Mg²⁺

Procedure:

• Determine Rmin: Perfuse the loaded cells with the magnesium-free calibration buffer containing the ionophore. This will chelate all intracellular Mg²⁺, and the resulting fluorescence ratio (340nm/380nm) represents Rmin.

• Determine Rmax: Perfuse the cells with the magnesium-saturating calibration buffer containing the ionophore. This will saturate the indicator with Mg²⁺, and the resulting fluorescence ratio represents Rmax.

• Calculate Intracellular [Mg²⁺]: The intracellular free Mg²⁺ concentration can then be calculated using the Grynkiewicz equation: [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) Where:

  • Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺ (1.9 mM).

  • R is the experimentally measured fluorescence ratio.

  • Rmin is the ratio in the absence of Mg²⁺.

  • Rmax is the ratio at Mg²⁺ saturation.

  • Sf2 / Sb2 is the ratio of fluorescence intensities at the denominator wavelength (380 nm) for the ion-free and ion-bound forms of the indicator, respectively.

Visualizations

Mag-Fura-2 Mechanism of Action

Caption: Ratiometric detection of Mg²⁺ by Mag-Fura-2.

Experimental Workflow for Intracellular [Mg²⁺] Measurement

Caption: Measurement of intracellular [Mg²⁺] using Mag-Fura-2.

References

• 1. interchim.fr [interchim.fr]
• 2. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. Practical considerations for using mag-fura-2 to measure cytosolic free magnesium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mag-Fura-2 tetrapotassium salt *Cell impermeant* | AAT Bioquest [aatbio.com]
• 6. Invitrogen™ Mag-Fura-2, Tetrapotassium Salt, cell impermeant | Fisher Scientific [fishersci.ca]
• 7. Mag-Fura-2, AM *Cell-permeant* | AAT Bioquest [aatbio.com]
• 8. biotium.com [biotium.com]
• 9. biotium.com [biotium.com]

Mag-Fura-2: An In-depth Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the fluorescent indicator Mag-Fura-2, a primary tool for the quantification of intracellular magnesium. This document details its core principles, quantitative data, and detailed experimental protocols.

Mag-Fura-2, also known as Furaptra, is a ratiometric fluorescent indicator widely used for measuring intracellular magnesium concentrations ([Mg²⁺]i).[1][2][3] Its ability to shift its excitation spectrum upon binding to Mg²⁺ allows for accurate ratiometric measurements, minimizing the impact of experimental variables such as dye concentration, cell thickness, and photobleaching. This guide delves into the technical specifics of Mag-Fura-2, offering a robust resource for its application in cellular and mitochondrial research.

Core Principles of Mag-Fura-2

Mag-Fura-2 is a UV-excitable indicator that, similar to its calcium-sensitive analog Fura-2, exhibits a spectral shift upon ion binding.[1][4] When unbound, Mag-Fura-2 has a maximum excitation wavelength of approximately 369 nm.[2][5] Upon binding to magnesium, this peak shifts to around 330 nm.[2][5] The fluorescence emission is typically collected at approximately 510 nm.[6][7] By calculating the ratio of the fluorescence intensity at these two excitation wavelengths (330 nm/369 nm or 340 nm/380 nm), the intracellular free magnesium concentration can be determined.[6]

It is crucial to note that Mag-Fura-2 also binds to calcium (Ca²⁺), albeit with a significantly lower affinity than for Mg²⁺.[1][2] This cross-reactivity can be a confounding factor in experiments where intracellular calcium levels are expected to fluctuate significantly.[1]

Quantitative Data

The following tables summarize the key quantitative properties of Mag-Fura-2, including its various forms and spectral characteristics.

Form	Molecular Weight ( g/mol )	Solubility	Storage
Mag-Fura-2, AM Ester	722.58	DMSO	-20°C, desiccated, protected from light
Mag-Fura-2, Potassium Salt	586.69	Water (pH > 6)	-20°C, desiccated, protected from light
Mag-Fura-2, Sodium Salt	522.25	Water (pH > 6)	Room temperature or +4°C, desiccated, protected from light

Table 1: Physicochemical Properties of Mag-Fura-2 Forms.[1]

Property	Value
Mg²⁺ Dissociation Constant (Kd)	1.9 mM
Ca²⁺ Dissociation Constant (Kd)	25 µM
Excitation Wavelength (Mg²⁺-free)	~369 nm
Excitation Wavelength (Mg²⁺-bound)	~330 nm
Emission Wavelength	~511 nm (Mg²⁺-free) / ~491 nm (Mg²⁺-bound)
Extinction Coefficient (ε) at 369 nm (low Mg²⁺)	22,000 M⁻¹cm⁻¹
Extinction Coefficient (ε) at 329 nm (high Mg²⁺)	24,000 M⁻¹cm⁻¹

Table 2: Spectroscopic and Binding Properties of Mag-Fura-2.[1][2][5]

Experimental Protocols

Detailed methodologies are critical for the successful application of Mag-Fura-2. The following sections provide step-by-step protocols for key experiments.

Protocol 1: Preparation of Mag-Fura-2 AM Stock and Working Solutions

This protocol outlines the preparation of the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2.

• Stock Solution Preparation (1-5 mM):

  • Dissolve Mag-Fura-2 AM in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[2] For example, to make a 2 mM stock solution, dissolve 1 mg of Mag-Fura-2 AM in 691.98 µL of DMSO.[6]

  • Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.[2]

• Working Solution Preparation (2-20 µM):

  • On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution to room temperature.[2]

  • Prepare the working solution by diluting the stock solution in a buffer of choice, such as Hanks and Hepes buffer (HHBS).[2] For most cell lines, a final concentration of 4-5 µM is recommended.[2]

  • To aid in the dispersion of the AM ester in aqueous buffer, the nonionic detergent Pluronic® F-127 can be added to the working solution at a final concentration of approximately 0.02-0.04%.[1][2] This can be achieved by mixing the DMSO stock solution with an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before dilution in the loading medium.[1]

Preparation of Mag-Fura-2 AM solutions.

Protocol 2: Loading Adherent Cells with Mag-Fura-2 AM

This protocol describes the process of loading the indicator into live, adherent cells.

• Cell Preparation: Culture cells on coverslips or in appropriate imaging dishes to the desired confluency.

• Equilibration: Incubate cells in the appropriate medium for 10 minutes at the experimental temperature to allow for equilibration.[1]

• Loading:

  • Remove the culture medium and replace it with the Mag-Fura-2 AM working solution.

  • Incubate the cells for 15-60 minutes at 20-37°C.[1] The optimal loading time and temperature should be determined empirically for each cell type.

  • To reduce the leakage of the de-esterified indicator, an organic anion-transport inhibitor such as probenecid (B1678239) (1-2.5 mM) can be added to the loading and subsequent imaging buffers.[1]

• Washing and De-esterification:

  • Remove the loading solution and wash the cells three times with an indicator-free medium.[3]

  • Incubate the cells for an additional 30 minutes in the indicator-free medium to allow for complete de-esterification of the intracellular AM esters by cellular esterases.[1][3]

• Imaging: The cells are now ready for fluorescence imaging.

Workflow for loading adherent cells.

Protocol 3: In Situ Calibration of Intracellular Mag-Fura-2

This protocol allows for the determination of the minimum (Rmin) and maximum (Rmax) fluorescence ratios, which are essential for calculating the absolute magnesium concentration.

• Prepare Calibration Buffers:

  • Mg²⁺-free buffer (for Rmin): A buffer containing a high concentration of a magnesium chelator like EGTA (e.g., 5 mM) to ensure a zero-magnesium environment.

  • Mg²⁺-saturating buffer (for Rmax): A buffer with a high concentration of Mg²⁺ (e.g., 10 mM) to saturate the indicator.

  • Both buffers should also contain a calcium ionophore (e.g., 1 µM Ionomycin) and a magnesium ionophore (e.g., 4-bromo A-23187) to equilibrate intracellular and extracellular ion concentrations.[3][8]

• Rmin Determination:

  • After loading cells with Mag-Fura-2 as described in Protocol 2, replace the medium with the Mg²⁺-free buffer.

  • Measure the fluorescence ratio (e.g., 340/380 nm) to obtain Rmin.[8]

• Rmax Determination:

  • Replace the Mg²⁺-free buffer with the Mg²⁺-saturating buffer.

  • Measure the fluorescence ratio to obtain Rmax.[8]

• Calculation of Intracellular Magnesium: The intracellular free magnesium concentration can then be calculated using the Grynkiewicz equation:

  [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (F_free_380 / F_bound_380)

  Where:

  • Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺.

  • R is the experimentally measured fluorescence ratio.

  • Rmin and Rmax are the minimum and maximum ratios determined above.

  • F_free_380 and F_bound_380 are the fluorescence intensities at 380 nm in the absence and presence of saturating Mg²⁺, respectively.[8]

In situ calibration workflow.

Protocol 4: Measurement of Mitochondrial Magnesium

This protocol is adapted for the specific measurement of magnesium within mitochondria.

• Reagent Preparation:

  • Prepare a stock solution of Mag-Fura-2 AM (e.g., 1-5 mM) in anhydrous DMSO.[5]

  • Prepare an imaging buffer suitable for mitochondrial studies.

• Cell Loading:

  • Prepare a working solution of Mag-Fura-2 AM in the imaging buffer. The final concentration is typically in the range of 1-10 µM.[5]

  • Incubate the cells with the Mag-Fura-2 AM working solution at 37°C for 30-60 minutes in the dark.[5]

• Washing and De-esterification:

  • Wash the cells twice with the imaging buffer to remove the extracellular probe.[5]

  • Add fresh imaging buffer and allow for de-esterification for at least 30 minutes at room temperature or 37°C.[5]

• Fluorescence Microscopy and Data Acquisition:

  • Use a fluorescence microscope equipped for ratiometric imaging.

  • Alternately excite the cells at approximately 330 nm (Mg²⁺-bound) and 369 nm (Mg²⁺-free).[5]

  • Collect the emission fluorescence at ~511 nm for both excitation wavelengths.[5]

• Data Analysis:

  • Define regions of interest (ROIs) corresponding to mitochondria. This may be facilitated by co-staining with a mitochondria-specific dye.

  • Measure the mean fluorescence intensity within the ROIs.

  • Calculate the fluorescence ratio and subsequently the mitochondrial magnesium concentration using the calibration parameters obtained from an in situ calibration.

Applications in Research and Drug Development

Mag-Fura-2 is a versatile tool with numerous applications in biological research and has potential utility in drug development.

• Fundamental Cell Biology: It is used to study the role of magnesium in a wide range of cellular processes, including enzymatic reactions, DNA synthesis, and hormone secretion.[1]

• Neuroscience: Mag-Fura-2 has been employed to investigate magnesium homeostasis in neurons and its role in synaptic transmission and plasticity.

• Cardiovascular Research: The indicator is used to measure magnesium levels in cardiac myocytes and its influence on muscle contraction and electrophysiology.[1]

• Drug Discovery: Mag-Fura-2 can be utilized in screening assays to identify compounds that modulate intracellular magnesium levels, which may be relevant for a variety of therapeutic areas.

• Mitochondrial Research: As detailed in the protocol, Mag-Fura-2 can be used to probe the critical role of magnesium in mitochondrial function and metabolism.[5][9]

References

• 1. interchim.fr [interchim.fr]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. air.unimi.it [air.unimi.it]
• 5. benchchem.com [benchchem.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 8. moodle2.units.it [moodle2.units.it]
• 9. On the use of fluorescent probes to estimate free Mg2+ in the matrix of heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]

Mag-Fura-2: A Technical Guide to its Excitation, Emission, and Application in Ratiometric Magnesium Measurement

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Mag-Fura-2, a ratiometric fluorescent indicator pivotal for the quantification of intracellular magnesium (Mg²⁺). This document details its spectral properties, experimental protocols for its application, and the underlying principles of its use in cellular and biochemical assays.

Core Principles of Mag-Fura-2

Mag-Fura-2, also known as Furaptra, is a UV-excitable fluorescent dye that exhibits a spectral shift upon binding to divalent cations, most notably magnesium.[1][2][3] This property allows for ratiometric measurement of Mg²⁺ concentrations, a technique that enhances accuracy by minimizing the effects of variable dye concentration, cell path length, and illumination intensity.

Upon binding to Mg²⁺, the excitation spectrum of Mag-Fura-2 shifts to shorter wavelengths.[1][2][4] The peak excitation wavelength for the Mg²⁺-free form is approximately 369 nm, which shifts to around 330 nm when saturated with Mg²⁺.[1][2][4] The emission spectrum also undergoes a slight blue shift, from approximately 511 nm in the absence of Mg²⁺ to 491 nm in its presence.[2][4] By measuring the ratio of fluorescence intensity at two different excitation wavelengths (typically 340 nm and 380 nm) while monitoring emission at a single wavelength (around 510 nm), the intracellular free Mg²⁺ concentration can be accurately determined.[5][6]

It is crucial to note that Mag-Fura-2 also binds to calcium (Ca²⁺) with a higher affinity than for Mg²⁺.[1][7] This can be a significant source of interference in Mg²⁺ measurements, particularly in cells where Ca²⁺ concentrations can transiently increase.[1]

Quantitative Data Summary

The following tables summarize the key quantitative properties of Mag-Fura-2.

Property	Value	Reference
Excitation Maximum (Mg²⁺-free)	~369 nm	[1][2]
Excitation Maximum (Mg²⁺-bound)	~330 nm	[1][2]
Emission Maximum (Mg²⁺-free)	~511 nm	[2][7]
Emission Maximum (Mg²⁺-bound)	~491 nm	[2][4]
Dissociation Constant (Kd) for Mg²⁺	~1.9 mM	[1][2][3][7]
Dissociation Constant (Kd) for Ca²⁺	~25 µM	[1][7]

Experimental Protocols

In Vitro Calibration of Mag-Fura-2 for Kd Determination

This protocol outlines the steps to determine the dissociation constant (Kd) of Mag-Fura-2 for Mg²⁺ in a cell-free system.

Materials:

• Mag-Fura-2, salt form

• Mg²⁺-free buffer (e.g., 10 mM MOPS, 100 mM KCl, pH 7.2)

• High Mg²⁺ buffer (e.g., 10 mM MOPS, 100 mM KCl, 35 mM MgCl₂, pH 7.2)

• Fluorometer capable of dual-wavelength excitation and emission scanning

Procedure:

• Prepare a stock solution of Mag-Fura-2 (e.g., 1 mM in Mg²⁺-free buffer).

• Prepare a series of calibration standards with known free Mg²⁺ concentrations by mixing the Mg²⁺-free and high Mg²⁺ buffers in different ratios.

• Add Mag-Fura-2 to each calibration standard to a final concentration of approximately 1 µM.

• Measure the fluorescence intensity of each standard at excitation wavelengths of 340 nm and 380 nm, with the emission wavelength set to 510 nm.

• Calculate the ratio of the fluorescence intensities (F₃₄₀/F₃₈₀) for each standard.

• Determine Rmin (the ratio in the absence of Mg²⁺) and Rmax (the ratio at saturating Mg²⁺ concentration).

• Plot the fluorescence ratio against the free Mg²⁺ concentration.

• Fit the data to the following equation to determine the Kd:

  [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where Sf2 and Sb2 are the fluorescence intensities at 380 nm for the free and bound forms of the dye, respectively.

Loading of Mag-Fura-2 AM into Live Cells

This protocol describes the loading of the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2 into live cells.

Materials:

• Mag-Fura-2 AM

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Pluronic F-127 (20% solution in DMSO)

• Hanks' Balanced Salt Solution with HEPES (HHBS) or other suitable physiological buffer

• Probenecid (optional, to inhibit dye extrusion)

• Adherent or suspension cells

Procedure:

• Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO.

• For enhanced dispersion, mix the Mag-Fura-2 AM stock solution with an equal volume of 20% Pluronic F-127.[1]

• Prepare a loading buffer by diluting the Mag-Fura-2 AM/Pluronic F-127 mixture into HHBS to a final concentration of 1-5 µM. If using probenecid, add it to the loading buffer at a final concentration of 1-2.5 mM.

• Replace the cell culture medium with the loading buffer.

• Incubate the cells for 30-60 minutes at 20-37°C. The optimal time and temperature should be determined empirically for each cell type.[1]

• After incubation, wash the cells twice with fresh HHBS (containing probenecid, if used) to remove extracellular dye.

• Incubate the cells for an additional 30 minutes to allow for complete de-esterification of the AM ester by intracellular esterases.

• The cells are now ready for fluorescence measurements.

Ratiometric Measurement of Intracellular Mg²⁺

This protocol details the acquisition of fluorescence data for the determination of intracellular Mg²⁺ concentration.

Materials:

• Cells loaded with Mag-Fura-2

• Fluorescence microscope or plate reader equipped with filters for dual-wavelength excitation (340 nm and 380 nm) and emission (510 nm).

• Ionomycin (B1663694) or another suitable ionophore for in situ calibration

• EGTA to chelate divalent cations

Procedure:

• Place the coverslip with loaded cells onto the microscope stage or the microplate into the reader.

• Excite the cells alternately at 340 nm and 380 nm and record the fluorescence emission at 510 nm.

• Calculate the ratio of the fluorescence intensities (F₃₄₀/F₃₈₀).

• To perform an in situ calibration, at the end of the experiment, add ionomycin (e.g., 5-10 µM) to the cells in a buffer containing a known, high concentration of Mg²⁺ to determine Rmax.

• Subsequently, add a high concentration of a chelator like EGTA (e.g., 20-50 mM) in a Mg²⁺-free buffer to determine Rmin.

• Calculate the intracellular Mg²⁺ concentration using the Grynkiewicz equation:

  [Mg²⁺]free = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

Visualizations

Caption: Principle of ratiometric measurement with Mag-Fura-2.

Caption: Experimental workflow for intracellular Mg²⁺ measurement.

Caption: Example signaling pathway involving Mg²⁺ flux.

References

• 1. interchim.fr [interchim.fr]
• 2. biotium.com [biotium.com]
• 3. biotium.com [biotium.com]
• 4. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]

Mag-Fura-2: A Technical Guide to its Dissociation Constant for Mg²⁺

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorescent indicator Mag-Fura-2, with a specific focus on its dissociation constant (Kd) for magnesium ions (Mg²⁺). This document is intended for researchers, scientists, and drug development professionals who utilize fluorescent probes for the quantification of intracellular and in vitro Mg²⁺ concentrations.

Core Properties of Mag-Fura-2

Mag-Fura-2, also known as Furaptra, is a ratiometric fluorescent indicator widely used for the measurement of Mg²⁺.[1][2][3] Similar in structure to the calcium indicator Fura-2, Mag-Fura-2 exhibits a spectral shift upon binding to Mg²⁺, allowing for the determination of ion concentrations independent of dye concentration, path length, and illumination intensity.[1][2]

Upon binding to Mg²⁺, the excitation maximum of Mag-Fura-2 shifts from approximately 369 nm in the Mg²⁺-free form to around 330 nm in the Mg²⁺-bound form, with the fluorescence emission typically monitored around 510 nm.[2][4][5][6] This ratiometric property is a key advantage for quantitative measurements in complex biological systems.

Dissociation Constant for Mg²⁺

The dissociation constant (Kd) is a critical parameter that defines the affinity of an indicator for its target ion. For Mag-Fura-2, the reported Kd for Mg²⁺ is consistently around 1.9 mM .[1][2][4][5][6] This value indicates that Mag-Fura-2 is best suited for measuring Mg²⁺ concentrations in the millimolar range, which aligns with typical intracellular free Mg²⁺ levels reported to be between 0.5 mM and 1.5 mM.

It is important to note that the Kd can be influenced by experimental conditions such as pH, temperature, and ionic strength. Therefore, for precise measurements, it is recommended to perform an in situ or in vitro calibration under conditions that closely mimic the experimental environment.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of Mag-Fura-2 for Mg²⁺ and its primary interfering ion, Ca²⁺.

Parameter	Value	Notes
Kd for Mg²⁺	1.9 mM	Dissociation constant for magnesium.[1][2][4][5][6]
Kd for Ca²⁺	~25 µM	Mag-Fura-2 also binds to calcium, but with a significantly lower affinity compared to its affinity for Mg²⁺.[7]
Excitation Maximum (Mg²⁺-free)	~369 nm
Excitation Maximum (Mg²⁺-bound)	~330 nm
Emission Maximum	~510 nm

Experimental Protocol: In Vitro Determination of Mag-Fura-2 Kd for Mg²⁺

This protocol outlines the steps for the in vitro determination of the dissociation constant of Mag-Fura-2 for Mg²⁺ using spectrofluorometry.

I. Materials and Reagents

• Mag-Fura-2, pentapotassium salt

• Ultrapure water (Milli-Q or equivalent)

• MOPS (3-(N-morpholino)propanesulfonic acid) buffer

• KCl (Potassium Chloride)

• MgCl₂ (Magnesium Chloride)

• EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid)

• pH meter

• Spectrofluorometer capable of dual-wavelength excitation

II. Preparation of Solutions

• Mag-Fura-2 Stock Solution (1 mM): Dissolve the appropriate amount of Mag-Fura-2 (pentapotassium salt) in ultrapure water. Store in small aliquots at -20°C, protected from light.

• Buffer Solution (10x Stock): Prepare a buffer solution containing 1 M MOPS and 1 M KCl. Adjust the pH to 7.0 at the desired experimental temperature.

• Mg²⁺-free Buffer (Working Solution): Prepare a solution containing 100 mM MOPS, 100 mM KCl, and 1 mM EGTA. Adjust the pH to 7.0. The EGTA is included to chelate any contaminating divalent cations.

• High Mg²⁺ Buffer (Working Solution): Prepare a solution containing 100 mM MOPS, 100 mM KCl, and a saturating concentration of MgCl₂ (e.g., 35 mM). Adjust the pH to 7.0.

III. Experimental Workflow

The following diagram illustrates the experimental workflow for the Mg²⁺ titration of Mag-Fura-2.

Experimental workflow for Kd determination.

IV. Spectrofluorometer Measurements

• Add a known volume of the Mg²⁺-free buffer to a quartz cuvette.

• Add a small aliquot of the Mag-Fura-2 stock solution to achieve a final concentration of approximately 1-5 µM.

• Place the cuvette in the spectrofluorometer and record the fluorescence intensity at the emission maximum (~510 nm) while alternating the excitation wavelengths between 340 nm and 380 nm. This will give you the Rmin value (ratio at zero Mg²⁺).

• Sequentially add small, known volumes of the High Mg²⁺ buffer to the cuvette to create a series of known Mg²⁺ concentrations.

• After each addition, mix thoroughly and record the fluorescence ratio (R).

• Continue the titration until the fluorescence ratio no longer changes, indicating saturation of the dye. This will give you the Rmax value.

V. Data Analysis

The free Mg²⁺ concentration at each step of the titration can be calculated based on the volumes of the Mg²⁺-free and High Mg²⁺ buffers added. The dissociation constant (Kd) can then be determined by fitting the data to the following equation:

[Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

Where:

• [Mg²⁺] is the free magnesium concentration.

• Kd is the dissociation constant.

• R is the measured fluorescence ratio (F340/F380).

• Rmin is the ratio in the absence of Mg²⁺.

• Rmax is the ratio at saturating Mg²⁺ concentrations.

• Sf2 / Sb2 is the ratio of the fluorescence intensity at 380 nm for the free and bound forms of the indicator, respectively.

Signaling Pathway Visualization

Intracellular Mg²⁺ plays a crucial role in a multitude of signaling pathways, acting as a cofactor for numerous enzymes, particularly kinases, and modulating the activity of ion channels. Mag-Fura-2 is an invaluable tool for dissecting the dynamics of intracellular Mg²⁺ in these pathways.

The following diagram illustrates a generalized signaling pathway where an external stimulus leads to a change in intracellular Mg²⁺ concentration, which in turn modulates downstream cellular responses.

Generalized Mg²⁺ signaling pathway.

In this representative pathway, the binding of an agonist to a G-protein coupled receptor (GPCR) activates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP₃). IP₃ then binds to its receptor on the endoplasmic reticulum, causing the release of stored Mg²⁺ into the cytosol. The resulting increase in intracellular Mg²⁺ concentration can be monitored using Mag-Fura-2 and subsequently activates Mg²⁺-dependent enzymes, such as certain protein kinases, to elicit a specific cellular response.

Conclusion

Mag-Fura-2 remains a cornerstone for the quantitative measurement of Mg²⁺ in biological systems. Its ratiometric properties and appropriate dissociation constant for typical intracellular concentrations make it a powerful tool for researchers in various fields. A thorough understanding of its properties, coupled with careful experimental design and execution, is paramount for obtaining accurate and reproducible data. This guide provides the foundational knowledge and a practical framework to assist researchers in effectively utilizing Mag-Fura-2 in their studies of Mg²⁺ homeostasis and signaling.

References

• 1. interchim.fr [interchim.fr]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Fluorescent probes for the detection of magnesium ions (Mg 2+ ): from design to application - RSC Advances (RSC Publishing) DOI:10.1039/C8RA00946E [pubs.rsc.org]
• 4. 2024.sci-hub.st [2024.sci-hub.st]
• 5. Fluorescence measurements of free [Mg2+] by use of mag-fura 2 in Salmonella enterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Mag-Fura-2: A Technical Guide to its Binding Affinity for Calcium and Magnesium

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core characteristics of Mag-Fura-2, a crucial fluorescent indicator for measuring intracellular magnesium (Mg²⁺) and calcium (Ca²⁺) concentrations. Understanding its binding affinities and the methodologies for their determination is paramount for accurate experimental design and data interpretation in cellular signaling research and drug development.

Core Concept: Competitive Binding and Ratiometric Measurement

Mag-Fura-2, also known as Furaptra, is a UV-excitable, ratiometric fluorescent indicator. Its utility stems from a spectral shift upon binding to divalent cations. When unbound, Mag-Fura-2 has a peak excitation wavelength of approximately 369 nm. Upon binding to either Mg²⁺ or Ca²⁺, this peak shifts to around 330 nm, while the emission maximum remains relatively stable at about 511 nm.[1][2][3] This ratiometric nature, comparing the fluorescence intensity at two different excitation wavelengths, allows for more accurate concentration measurements by minimizing the effects of photobleaching, uneven dye loading, and cell thickness.

The core of Mag-Fura-2's functionality lies in its competitive binding affinity for both Ca²⁺ and Mg²⁺. While it is primarily considered a magnesium indicator, it also binds to calcium, a factor that must be carefully considered in experimental design, especially in cellular environments where both ions are present and fluctuate.

Competitive binding of Ca²⁺ and Mg²⁺ to Mag-Fura-2.

Quantitative Data: Binding Affinities

The dissociation constant (Kd) is a critical parameter that defines the affinity of Mag-Fura-2 for its target ions. A lower Kd value indicates a higher binding affinity. It is important to note that the reported Kd values for Mag-Fura-2 can vary depending on the experimental conditions, such as pH, temperature, and ionic strength of the buffer.[3]

Ion	Dissociation Constant (Kd)	Notes	Source(s)
Magnesium (Mg²⁺)	1.9 mM	[1][2][3]
2.0 mM	[4][5]
Calcium (Ca²⁺)	25 µM	[2][3]
20 µM	[4][5]
14 to 65 µM	In situ measurements	[6]
~50 µM	[7]

Note: Some studies suggest that Mag-Fura-2 may also exhibit a high-affinity binding site for Ca²⁺ in the nanomolar range under certain conditions, in addition to its well-characterized low-affinity site.[6][7]

Experimental Protocol: Determination of Dissociation Constant (Kd)

The Kd of Mag-Fura-2 is typically determined using spectrofluorometry by titrating the dye with known concentrations of the ion of interest in a controlled buffer system. The following protocol outlines a general procedure.

Materials:

• Mag-Fura-2 (salt form)

• Calcium-free and Magnesium-free buffer (e.g., 100 mM KCl, 10 mM MOPS, pH 7.2)

• Stock solutions of CaCl₂ and MgCl₂ of known concentrations

• EGTA-buffered solutions for creating a range of free Ca²⁺ concentrations

• Spectrofluorometer capable of dual-wavelength excitation

Procedure:

• Preparation of Mag-Fura-2 Stock Solution: Prepare a concentrated stock solution of Mag-Fura-2 (e.g., 1-10 mM) in a suitable solvent, such as water (for salt form) or DMSO (for AM ester form, though the salt form is used for in vitro calibration).

• Preparation of Calibration Buffers:

  • For Ca²⁺: Prepare a series of calibration buffers with known free Ca²⁺ concentrations. This is often achieved by mixing a Ca²⁺-free buffer (containing EGTA) with a Ca²⁺-saturating buffer (containing CaEGTA) in different ratios.[4]

  • For Mg²⁺: Prepare a series of buffers with varying MgCl₂ concentrations.

• Spectrofluorometric Measurement:

  • Add a small, constant amount of the Mag-Fura-2 stock solution to each calibration buffer to achieve a final concentration typically in the low micromolar range (e.g., 1-10 µM).

  • For each sample, measure the fluorescence intensity at the emission maximum (~510 nm) while alternating the excitation wavelength between the ion-free (~369 nm) and ion-bound (~330 nm) peaks.

  • Record the ratio of the fluorescence intensities (F₃₃₀ / F₃₆₉).

• Data Analysis:

  • Plot the fluorescence ratio (R) against the free ion concentration.

  • The data can be fitted to the following equation to determine the Kd: [Ion] = Kd * [(R - Rmin) / (Rmax - R)] * Q Where:

    • R is the measured fluorescence ratio.

    • Rmin is the ratio in the absence of the ion.

    • Rmax is the ratio at saturating ion concentration.

    • Q is the ratio of fluorescence intensity of the ion-free form to the ion-bound form at the second excitation wavelength (~369 nm).

Experimental workflow for determining the Kd of Mag-Fura-2.

Signaling Pathways and Applications

Mag-Fura-2 is instrumental in dissecting signaling pathways where both Ca²⁺ and Mg²⁺ play crucial roles. Intracellular free Mg²⁺ is a critical cofactor for numerous enzymes, particularly ATPases, and is involved in processes like DNA synthesis and hormone secretion.[2] Ca²⁺, a ubiquitous second messenger, regulates a vast array of cellular functions.

Due to its lower affinity for Ca²⁺ compared to indicators like Fura-2, Mag-Fura-2 is particularly useful for measuring high Ca²⁺ concentrations that would saturate high-affinity dyes.[2] This makes it suitable for studying cellular events associated with large calcium transients, such as those occurring during smooth muscle activation and within intracellular calcium stores.[2]

However, the overlapping sensitivity to both ions necessitates careful experimental design and control. When measuring Mg²⁺, potential interference from changes in intracellular Ca²⁺ must be considered, especially if Ca²⁺ concentrations rise above 1 µM.[2] In some experimental contexts, simultaneous measurement of both ions can be achieved by exploiting the subtle differences in their spectral properties with Mag-Fura-2.[8]

References

• 1. antibodiesinc.com [antibodiesinc.com]
• 2. interchim.fr [interchim.fr]
• 3. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ionic selectivity of low-affinity ratiometric calcium indicators: mag-Fura-2, Fura-2FF and BTC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2024.sci-hub.st [2024.sci-hub.st]
• 7. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measurement of free Zn2+ ion concentration with the fluorescent probe mag-fura-2 (furaptra) - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring the Invisible: A Technical Guide to Intracellular Magnesium Measurement with Fluorescent Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium (Mg²⁺) is the second most abundant intracellular cation and a critical cofactor in a vast array of enzymatic reactions, including those central to cellular metabolism, signal transduction, and nucleic acid synthesis. Despite its fundamental importance, the precise dynamics of intracellular free Mg²⁺ have remained relatively elusive due to the challenges associated with its measurement. The development of fluorescent dyes sensitive to Mg²⁺ has revolutionized our ability to monitor the spatiotemporal changes in its concentration within living cells. This guide provides an in-depth technical overview of the core principles, methodologies, and available tools for the fluorescent measurement of intracellular magnesium, aimed at empowering researchers to design and execute robust experiments in this critical area of study.

Core Principles of Fluorescent Magnesium Indicators

The majority of fluorescent indicators for intracellular magnesium are based on the chelator o-aminophenol-N,N,O-triacetic acid (APTRA), a structural analog of the calcium chelator BAPTA.[1] These dyes exhibit a change in their fluorescent properties upon binding to Mg²⁺. This change can manifest as a shift in the excitation or emission wavelength (ratiometric dyes) or an increase in fluorescence intensity at a specific wavelength (intensiometric dyes).

The acetoxymethyl (AM) ester forms of these dyes are cell-permeant, allowing for non-invasive loading into live cells.[2] Once inside the cell, ubiquitous intracellular esterases cleave the AM ester groups, trapping the active, membrane-impermeant form of the dye in the cytoplasm.[3]

Commercially Available Fluorescent Magnesium Dyes: A Comparative Overview

The selection of an appropriate fluorescent dye is paramount for the successful measurement of intracellular Mg²⁺. Key considerations include the dye's dissociation constant (Kd) for Mg²⁺, its selectivity over other divalent cations (particularly Ca²⁺), and its spectral properties. The intracellular free Mg²⁺ concentration in most mammalian cells is maintained within a narrow range of 0.5 to 1.0 mM.[2] Therefore, an ideal indicator should have a Kd in this range to provide the most sensitive response to physiological fluctuations.

Below is a summary of the quantitative properties of commonly used fluorescent magnesium indicators.

Indicator	Type	Excitation (nm)	Emission (nm)	Kd for Mg²⁺ (mM)	Kd for Ca²⁺ (µM)	Key Characteristics
Mag-Fura-2	Ratiometric	330/369	491/511	1.9[2]	~580	UV-excitable, ratiometric properties reduce effects of uneven dye loading and photobleaching.[2][4]
Magnesium Green	Intensiometric	~490	~520	~1.0	~1.7	Visible light excitation minimizes phototoxicity, but as an intensiometric dye, it is more susceptible to artifacts from changes in dye concentration.[2]
Mag-Fluo-4	Intensiometric	~490	~525	4.7[4]	22[4]	Brighter than Magnesium Green, but also has a higher affinity for Ca²⁺.[4]
KMG-104	Intensiometric	~488	~515	2.1[2]	7500[2]	High selectivity for Mg²⁺ over Ca²⁺ and is relatively pH-insensitive in the physiological range.[2]
Mag-520	Intensiometric	~505	~525	Not specified	Not specified	Reported to have a 10-fold higher affinity for Mg²⁺ than Ca²⁺, offering improved selectivity.[5][6]
Mag-Indo-1	Ratiometric	~346	475/405	2.7[4]	~830	Emission ratiometric, suitable for flow cytometry.[4]

Experimental Protocols

General Protocol for Loading AM Ester Dyes

This protocol provides a general framework for loading cells with the AM ester forms of magnesium indicators. Optimization of dye concentration and incubation time is crucial for each cell type and experimental condition.

Materials:

• Fluorescent Mg²⁺ indicator AM ester (e.g., Mag-Fura-2 AM, Mag-Fluo-4 AM)

• High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic® F-127 (20% w/v solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other appropriate physiological buffer

• Probenecid (B1678239) (optional, to inhibit dye extrusion by organic anion transporters)

Procedure:

• Prepare Stock Solutions:

  • Prepare a 1-5 mM stock solution of the fluorescent indicator AM ester in anhydrous DMSO.[7]

  • For improved solubility, mix the AM ester stock solution with an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before diluting into the loading medium. The final Pluronic® F-127 concentration should be approximately 0.02%.[7]

• Cell Preparation:

  • Plate cells on an appropriate imaging dish or coverslip and allow them to adhere overnight.

  • On the day of the experiment, wash the cells with HBSS or your chosen physiological buffer.

• Dye Loading:

  • Prepare a working solution of the dye in HBSS at a final concentration typically ranging from 1-5 µM.[7]

  • If using, add probenecid to the working solution (final concentration 1-2.5 mM).

  • Remove the buffer from the cells and add the dye-loading solution.

  • Incubate the cells at 37°C for 30-60 minutes.[8] Incubation at a lower temperature may reduce compartmentalization of the dye into organelles.[7]

• De-esterification:

  • After incubation, wash the cells three times with fresh, dye-free HBSS to remove extracellular dye.[7]

  • Incubate the cells for an additional 30 minutes in dye-free buffer to allow for complete de-esterification of the AM ester by intracellular esterases.[7]

• Imaging:

  • Proceed with fluorescence imaging using the appropriate excitation and emission wavelengths for your chosen dye.

In Situ Calibration of Intracellular Magnesium Dyes

To convert fluorescence signals into absolute intracellular Mg²⁺ concentrations, an in situ calibration is necessary. This is typically performed at the end of an experiment.

Materials:

• Mg²⁺-free calibration buffer (containing EGTA to chelate residual divalent cations)

• High Mg²⁺ calibration buffer (containing a known, saturating concentration of Mg²⁺)

• Ionophore (e.g., A-23187 or 4-bromo A-23187, which are more effective for Mg²⁺ than ionomycin)[4]

• Digitonin (for cell permeabilization)

Procedure:

• Determine Rmin (for ratiometric dyes) or Fmin (for intensiometric dyes):

  • At the end of the experiment, expose the dye-loaded cells to a Mg²⁺-free buffer containing an ionophore (e.g., 5-10 µM A-23187) to deplete intracellular Mg²⁺.

  • Record the fluorescence ratio (Rmin) or intensity (Fmin).

• Determine Rmax (for ratiometric dyes) or Fmax (for intensiometric dyes):

  • Subsequently, perfuse the cells with a high Mg²⁺ buffer (e.g., 10-50 mM Mg²⁺) also containing the ionophore to saturate the intracellular dye.

  • Record the fluorescence ratio (Rmax) or intensity (Fmax).

• Calculation of Intracellular Mg²⁺ Concentration:

  • The intracellular free Mg²⁺ concentration can then be calculated using the Grynkiewicz equation:

  [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Fmax at λ2 / Fmin at λ2) (for ratiometric dyes)

  Where:

  • Kd is the dissociation constant of the dye for Mg²⁺.

  • R is the experimentally measured fluorescence ratio.

  • Rmin and Rmax are the minimum and maximum fluorescence ratios, respectively.

  • Fmax at λ2 / Fmin at λ2 is the ratio of fluorescence intensities at the second excitation wavelength for Mg²⁺-free and Mg²⁺-bound dye.

  For intensiometric dyes, a simplified version of this equation is used, often relying on a standard curve generated in vitro.

Visualizing Experimental Workflows and Signaling Pathways

Understanding the experimental process and the biological context is crucial for interpreting results. The following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow and a simplified signaling pathway involving mitochondrial Mg²⁺.

A typical experimental workflow for measuring intracellular magnesium using fluorescent dyes.

A simplified signaling pathway illustrating FCCP-induced release of mitochondrial magnesium.

Mechanism of APTRA-Based Magnesium Indicators

The selectivity of APTRA-based chelators for Mg²⁺ over Ca²⁺, while not absolute, is sufficient for many biological applications, especially given that the resting intracellular Ca²⁺ concentration is several orders of magnitude lower than that of Mg²⁺. The binding of Mg²⁺ to the nitrogen and oxygen atoms within the APTRA structure alters the electronic configuration of the fluorophore to which it is attached.

Simplified mechanism of fluorescence enhancement in APTRA-based magnesium indicators.

In many intensiometric dyes, the unbound APTRA moiety can quench the fluorescence of the attached fluorophore through a process called photoinduced electron transfer (PET).[2] Upon binding Mg²⁺, the electron-donating ability of the APTRA is suppressed, inhibiting PET and leading to a significant increase in fluorescence quantum yield.

Conclusion and Future Perspectives

Fluorescent dyes have become indispensable tools for the real-time monitoring of intracellular free magnesium. The continued development of new probes with improved selectivity, brightness, and photostability, including genetically encoded sensors, will further enhance our ability to dissect the complex roles of magnesium in cellular physiology and disease. Careful selection of the appropriate indicator, meticulous experimental execution, and rigorous data analysis are essential for obtaining reliable and meaningful insights into the dynamic world of intracellular magnesium signaling. Researchers embarking on these studies are encouraged to thoroughly optimize protocols for their specific experimental systems to ensure the highest quality data.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. interchim.fr [interchim.fr]
• 4. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - US [thermofisher.com]
• 5. A highly selective fluorescent probe for the intracellular measurement of magnesium ion [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. interchim.fr [interchim.fr]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Mag-Fura-2 Tetrapotassium Salt: A Technical Guide to Solubility and Stability for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the solubility and stability of Mag-Fura-2 tetrapotassium salt, a ratiometric fluorescent indicator crucial for the quantification of intracellular magnesium ions (Mg²⁺). This document is intended for researchers, scientists, and drug development professionals utilizing this vital tool in their experimental workflows.

Core Properties of Mag-Fura-2 Tetrapotassium Salt

Mag-Fura-2 is a UV light-excitable dye that undergoes a spectral shift upon binding to Mg²⁺. This ratiometric nature allows for accurate and dynamic measurement of intracellular Mg²⁺ concentrations, minimizing confounding factors such as variations in dye loading, cell thickness, and photobleaching. The tetrapotassium salt form of Mag-Fura-2 is a water-soluble, cell-impermeant version of the indicator, making it suitable for direct introduction into cells via methods like microinjection or patch pipette infusion.

Below is a summary of the key physicochemical and spectral properties of Mag-Fura-2 tetrapotassium salt.

Property	Value	Reference
Molecular Weight	~587 g/mol	[1]
Appearance	Light yellow solid	[1]
Spectral Properties (Mg²⁺-free)
Excitation Maximum (λex)	~369 nm	[1][2]
Emission Maximum (λem)	~511 nm	[1][2]
Spectral Properties (Mg²⁺-bound)
Excitation Maximum (λex)	~330 nm	[1][2]
Emission Maximum (λem)	~491 nm	[1]
Binding Affinity
Dissociation Constant (Kd) for Mg²⁺	~1.9 mM	[2]
Dissociation Constant (Kd) for Ca²⁺	~25 µM	[2]

Solubility

Mag-Fura-2 tetrapotassium salt is soluble in water and aqueous buffers with a pH greater than 6.[1][2] For experimental use, stock solutions are typically prepared in the concentration range of 0.2 to 1 mM.[2] While a definitive solubility limit in specific buffers like HEPES is not widely published, these concentrations are readily achievable for most applications.

Table 2.1: Recommended Solvents and Stock Solution Concentrations

Solvent	Recommended Concentration	Notes
Distilled Water (pH > 6)	0.2 - 1 mM	Ensure pH is adjusted to be above 6 for optimal solubility.
Aqueous Buffers (e.g., HEPES, MOPS; pH > 6)	0.2 - 1 mM	Buffer should be free of divalent cations if preparing a stock for calibration.

Stability and Storage

Proper storage and handling are critical to maintain the integrity and performance of Mag-Fura-2 tetrapotassium salt.

Table 3.1: Storage and Stability Recommendations

Condition	Recommendation	Duration
Solid Form	Store at -20°C, desiccated and protected from light.	At least 6 months
Stock Solutions	Store frozen at ≤-20°C in single-use aliquots, protected from light.	At least 6 months[2]

Factors Affecting Stability:

• pH: The solubility and fluorescence of Mag-Fura-2 are pH-dependent. It is recommended to maintain a pH above 6 for solutions. The affinity for Mg²⁺ is reported to be relatively stable within a physiological pH range of 5.5 to 7.4.

• Temperature: While stock solutions should be stored frozen, the dissociation constant (Kd) for Mg²⁺ is reported to be essentially invariant at temperatures between 22°C and 37°C. However, repeated freeze-thaw cycles of stock solutions should be avoided.

Experimental Protocols

Preparation of Stock Solution

A typical stock solution of Mag-Fura-2 tetrapotassium salt is prepared at a concentration of 1 mM in an appropriate aqueous buffer (e.g., 10 mM MOPS, pH 7.2).

Methodology:

• Bring the vial of Mag-Fura-2 tetrapotassium salt to room temperature before opening.

• Weigh out the desired amount of the salt.

• Dissolve the salt in a divalent cation-free aqueous buffer (pH > 6) to the desired concentration (e.g., 1 mM).

• Vortex briefly to ensure complete dissolution.

• Store the stock solution in small, single-use aliquots at -20°C, protected from light.

In Vitro Calibration of Mag-Fura-2

To accurately determine intracellular Mg²⁺ concentrations, it is essential to perform a calibration of the dye's fluorescence ratio in solutions of known Mg²⁺ concentrations.

Methodology:

• Prepare Calibration Buffers: Prepare a series of calibration buffers with varying free Mg²⁺ concentrations (e.g., 0 mM to 35 mM Mg²⁺) in a background solution mimicking intracellular ionic strength (e.g., 115 mM KCl, 20 mM NaCl, 10 mM Tris, pH 7.05).[4]

• Add Mag-Fura-2: Add a small aliquot of the Mag-Fura-2 tetrapotassium salt stock solution to each calibration buffer to a final concentration of approximately 1-10 µM.[2]

• Measure Fluorescence: For each calibration buffer, measure the fluorescence intensity at the emission maximum (~510 nm) while alternating the excitation wavelength between 330 nm (for Mg²⁺-bound dye) and 369 nm (for Mg²⁺-free dye).

• Calculate Ratios: Calculate the ratio of the fluorescence intensities (F₃₃₀ / F₃₆₉) for each Mg²⁺ concentration.

• Determine Rmin, Rmax, and Sf2/Sb2:

  • Rmin is the ratio in the zero Mg²⁺ buffer.

  • Rmax is the ratio in the saturating Mg²⁺ buffer.

  • Sf2/Sb2 is the ratio of the fluorescence intensity of the Mg²⁺-free dye to the Mg²⁺-bound dye at 369 nm.

• Plot Calibration Curve: Plot the fluorescence ratio against the free Mg²⁺ concentration.

• Calculate [Mg²⁺]: The intracellular free Mg²⁺ concentration can then be calculated using the Grynkiewicz equation: [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

In Vitro Calibration Workflow for Mag-Fura-2

Intracellular Loading via Microinjection

Since the tetrapotassium salt is membrane-impermeant, it must be introduced into cells mechanically.

Methodology:

• Prepare Injection Solution: Prepare a solution of Mag-Fura-2 tetrapotassium salt in an appropriate intracellular-like buffer (e.g., 125 mM KCl, 19 mM NaCl, 10 mM HEPES, pH 7.3) at a concentration typically ranging from 1 to 10 mM.

• Load Micropipette: Backfill a fine-tipped glass micropipette with the injection solution.

• Microinjection: Under microscopic guidance, carefully insert the micropipette into the cytoplasm of the target cell and inject a small volume of the dye solution (typically 1-10% of the cell volume).

• Equilibration: Allow the dye to equilibrate within the cell for a period of time (e.g., 10-30 minutes) before starting fluorescence measurements.

Applications in Signaling Pathways

Intracellular Mg²⁺ plays a critical role as a cofactor for numerous enzymes and as a regulator of various signaling pathways. Mag-Fura-2 is an invaluable tool for studying these processes.

Regulation of the Mitochondrial Calcium Uniporter (MCU)

Mitochondrial matrix Mg²⁺ concentration is a key regulator of the mitochondrial calcium uniporter (MCU), which is responsible for Ca²⁺ uptake into the mitochondria. Mag-Fura-2 has been used to demonstrate that higher matrix [Mg²⁺] inhibits MCU activity, thereby modulating mitochondrial Ca²⁺ homeostasis and downstream cellular processes.

References

• 1. biotium.com [biotium.com]
• 2. interchim.fr [interchim.fr]
• 3. Photobleaching of fura-2 and its effect on determination of calcium concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tools.thermofisher.com [tools.thermofisher.com]

The Advent of Mag-Fura-2: A Technical Guide to a Key Magnesium Indicator

An in-depth exploration of the discovery, development, and application of Mag-Fura-2, a cornerstone tool for researchers, scientists, and drug development professionals in the study of intracellular magnesium.

Introduction

The precise measurement of intracellular free magnesium concentration ([Mg²⁺]i) is critical to understanding a vast array of cellular processes, from enzymatic reactions and DNA synthesis to hormone secretion and muscle contraction.[1] The development of fluorescent indicators capable of quantifying [Mg²⁺]i in living cells marked a significant leap forward in cellular biology. Among these, Mag-Fura-2, also known as Furaptra, has emerged as a pivotal, UV-excitable, ratiometric fluorescent indicator. This technical guide delves into the discovery and development of Mag-Fura-2, its physicochemical properties, and the experimental protocols for its application.

From Fura-2 to Mag-Fura-2: A Legacy of Innovation

The story of Mag-Fura-2 is intrinsically linked to the pioneering work on fluorescent ion indicators by Roger Y. Tsien and his colleagues, Grynkiewicz and Poenie. Their development of Fura-2 in 1985 revolutionized the study of intracellular calcium ([Ca²⁺]i) by introducing a ratiometric dye that allowed for more accurate and reliable measurements.[2][3][4][5][6] Fura-2's key innovation was a spectral shift upon ion binding, a feature that allows for the ratio of fluorescence intensities at two different excitation wavelengths to be used for quantification, thereby minimizing issues like variable dye concentration and cell thickness.[2][5]

Building on the success of the BAPTA chelator core used in Fura-2, the scientific community sought to develop similar indicators for other physiologically important ions.[3][7] This led to the creation of Mag-Fura-2, which was designed to be analogous to Fura-2 but with a selectivity tuned for magnesium ions.[8] Mag-Fura-2 is based on the tricarboxylate APTRA (o-aminophenol-N,N,O-triacetic acid) chelator.[1][8]

Physicochemical and Spectroscopic Properties

Mag-Fura-2's utility lies in its distinct fluorescence properties that change upon binding to Mg²⁺. Like its predecessor Fura-2, it is a ratiometric indicator, meaning the ratio of its fluorescence intensity at two different excitation wavelengths changes with ion concentration.[1][9] Upon binding to Mg²⁺, the excitation maximum of Mag-Fura-2 undergoes a blue shift from approximately 369 nm in the Mg²⁺-free form to 330 nm when saturated with Mg²⁺.[1][8][9] The emission wavelength also shows a slight shift, from around 511 nm in the absence of Mg²⁺ to 491 nm at saturating concentrations.[8]

A crucial characteristic of Mag-Fura-2 is its affinity for Mg²⁺, quantified by its dissociation constant (Kd). The Kd for Mg²⁺ is approximately 1.9 mM.[1][8][9] While it is designed as a magnesium indicator, Mag-Fura-2 also binds to Ca²⁺, but with a significantly lower affinity (higher Kd) of about 25 µM.[8][10] This property makes it useful for measuring high, transient Ca²⁺ concentrations that would saturate high-affinity calcium indicators like Fura-2.[1][9]

Quantitative Data Summary

Property	Value	Reference
Excitation Maximum (Mg²⁺-free)	369 nm	[1][8][9]
Excitation Maximum (Mg²⁺-bound)	330 nm	[1][8][9]
Emission Maximum (Mg²⁺-free)	511 nm	[8]
Emission Maximum (Mg²⁺-bound)	491 nm	[8]
Dissociation Constant (Kd) for Mg²⁺	1.9 mM	[1][8][9]
Dissociation Constant (Kd) for Ca²⁺	25 µM	[8][10]
Extinction Coefficient (ε)	31,000 M⁻¹cm⁻¹

Experimental Protocols

The successful use of Mag-Fura-2 for intracellular ion measurement relies on proper cell loading, calibration, and fluorescence measurement techniques.

Cell Loading with Mag-Fura-2 AM

For intracellular measurements, the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2 is typically used.[11] The hydrophobic AM groups mask the charged carboxylates, allowing the molecule to passively diffuse across the cell membrane. Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the active, membrane-impermeant form of Mag-Fura-2 in the cytosol.

Protocol for Loading Cells with Mag-Fura-2 AM:

• Prepare Stock Solution: Prepare a 2 to 5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[11]

• Working Solution: On the day of the experiment, dilute the Mag-Fura-2 AM stock solution in an appropriate physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS) to a final working concentration of 1-5 µM. The buffer should be free of amines like Tris.

• Cell Incubation: Replace the cell culture medium with the Mag-Fura-2 AM working solution and incubate the cells for 15-60 minutes at 20-37°C.[1] The optimal time and temperature will vary depending on the cell type.

• Wash: After incubation, wash the cells with fresh physiological buffer to remove any extracellular dye.

• De-esterification: Allow the cells to incubate for an additional 10 minutes at the experimental temperature to ensure complete de-esterification of the AM ester by intracellular esterases.[1]

• Optional - Anion Transporter Inhibition: To reduce leakage of the de-esterified indicator from the cells, organic anion-transport inhibitors such as probenecid (B1678239) (1–2.5 mM) or sulfinpyrazone (B1681189) (0.1–0.25 mM) can be added to the cell medium.[1][9]

In Situ Calibration of Intracellular Mag-Fura-2

To convert the measured fluorescence ratios into absolute ion concentrations, a calibration procedure is necessary. This typically involves permeabilizing the cells to the extracellular buffer containing known concentrations of the ion of interest using an ionophore.

Example Protocol for In Situ Mg²⁺ Calibration:

• Prepare Calibration Buffers: Prepare a set of calibration buffers with varying known concentrations of free Mg²⁺. These buffers should mimic the intracellular ionic environment (e.g., high K⁺, low Na⁺) and contain a Mg²⁺ ionophore like 4-bromo A-23187.

• Minimum Ratio (Rmin): Perfuse the Mag-Fura-2-loaded cells with a Mg²⁺-free calibration buffer containing the ionophore and EGTA to chelate any residual Mg²⁺ and Ca²⁺. Record the fluorescence ratio (F340/F380) to determine Rmin.

• Maximum Ratio (Rmax): Perfuse the cells with a calibration buffer containing a saturating concentration of Mg²⁺ (e.g., >10 mM) and the ionophore. Record the fluorescence ratio to determine Rmax.

• Intermediate Ratios: Measure the fluorescence ratios at several intermediate Mg²⁺ concentrations to generate a calibration curve.

• Calculate [Mg²⁺]i: The intracellular free Mg²⁺ concentration can then be calculated using the Grynkiewicz equation: [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) where R is the experimentally measured ratio, Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺, and Sf2/Sb2 is the ratio of the fluorescence intensity of the ion-free to the ion-bound indicator at the denominator wavelength (e.g., 380 nm).

Visualizing the Workflow and Principles

To better illustrate the experimental logic and the underlying principle of ratiometric measurements with Mag-Fura-2, the following diagrams are provided.

References

• 1. interchim.fr [interchim.fr]
• 2. static.horiba.com [static.horiba.com]
• 3. Origins of Ca2+ imaging with fluorescent indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A new generation of Ca2+ indicators with greatly improved fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fura-2 - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Fluorescent Indicators For Biological Imaging of Monatomic Ions [frontiersin.org]
• 8. Fluorescent probes for the detection of magnesium ions (Mg 2+ ): from design to application - RSC Advances (RSC Publishing) DOI:10.1039/C8RA00946E [pubs.rsc.org]
• 9. biotium.com [biotium.com]
• 10. Metal Binding Studies and EPR Spectroscopy of the Manganese Transport Regulator MntR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to Mag-Fura-2 for Detecting High Transient Ca²⁺ Concentrations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Mag-Fura-2, a ratiometric fluorescent indicator, with a specific focus on its application in detecting high, transient intracellular calcium (Ca²⁺) concentrations. While originally designed as an indicator for magnesium (Mg²⁺), its lower affinity for Ca²⁺ makes it an invaluable tool for studying cellular events associated with large, rapid calcium spikes that would otherwise saturate high-affinity indicators.

Core Principles of Mag-Fura-2

Mag-Fura-2, also known as Furaptra, is a UV-excitable fluorescent dye whose spectral properties change upon binding to divalent cations.[1] It is a ratiometric indicator, meaning the concentration of the target ion is determined by the ratio of fluorescence intensities at two different excitation wavelengths. This approach provides a robust measurement, correcting for variables such as dye concentration, cell thickness, and photobleaching.[2]

Upon binding Ca²⁺, Mag-Fura-2 undergoes a shift in its excitation peak from approximately 369 nm (ion-free) to around 330 nm (ion-bound), while the emission peak remains relatively constant at about 510 nm.[1][3] This spectral shift is the basis for its use in quantifying ion concentrations. Its key advantage lies in its relatively low affinity for Ca²⁺, which prevents signal saturation during events like smooth muscle activation, neuronal firing, and releases from intracellular stores.[1] Because of its high ion dissociation rates, it is also better suited for tracking rapid Ca²⁺ flux kinetics than indicators with sub-micromolar Ca²⁺ dissociation constants.[1]

Quantitative Data Presentation

The essential properties of Mag-Fura-2 are summarized below, providing a clear comparison of its different forms and binding affinities.

Property	Value	Source(s)
Ca²⁺ Dissociation Constant (Kd)	~25 µM	[1][4]
Mg²⁺ Dissociation Constant (Kd)	~1.9 mM	[1][3][4]
Excitation Wavelength (λex)	~369 nm (Ca²⁺-free) / ~330 nm (Ca²⁺-bound)	[1][3]
Emission Wavelength (λem)	~511 nm	[1][3]
Extinction Coefficient (ε)	22,000 M⁻¹cm⁻¹ (at 369 nm, low Mg²⁺)	[1]
Molecular Weight (AM Ester)	722.57 g/mol
Molecular Weight (Tetrasodium Salt)	523 g/mol	[3]
Molecular Weight (Tetrapotassium Salt)	587 g/mol	[5]

Note: Ion-binding affinities can be influenced by environmental factors such as pH, temperature, and ionic strength, which may cause the effective Kd within a cell to differ from in vitro measurements.[1] Furthermore, some studies suggest Mag-Fura-2 can exhibit both high and low affinity for Ca²⁺, a factor to consider for precise measurements in subcellular compartments where pH may vary.[6][7]

Visualizing Mag-Fura-2 Mechanisms and Workflows

Diagrams generated using Graphviz provide a clear visual representation of the key processes involved in using Mag-Fura-2.

Caption: Mechanism of ratiometric Ca²⁺ detection by Mag-Fura-2.

Caption: Experimental workflow for measuring Ca²⁺ with Mag-Fura-2 AM.

Caption: Decision guide for selecting a Ca²⁺ indicator.

Detailed Experimental Protocols

Successful measurement of intracellular Ca²⁺ requires careful attention to dye loading and calibration.

Protocol 1: Loading Cells with Mag-Fura-2 AM

This protocol provides a general guideline for loading the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2 into adherent cells.[8] Optimization is recommended for specific cell lines and experimental conditions.

Materials:

• Mag-Fura-2, AM (cell-permeant)

• High-quality, anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Pluronic® F-127, 20% solution in DMSO (optional, aids solubilization)[1]

• Hanks' Balanced Salt Solution with HEPES (HHBS) or other physiological buffer

• Probenecid (B1678239) (optional, anion-transport inhibitor to prevent dye extrusion)[8]

Procedure:

• Stock Solution Preparation: Prepare a 2 to 5 mM stock solution of Mag-Fura-2, AM in anhydrous DMSO.[8] This stock solution should be stored at -20°C, protected from light and moisture, and used within a week to avoid hydrolysis.[1]

• Working Solution Preparation:

  • On the day of the experiment, thaw the stock solution.

  • Prepare a working solution with a final concentration of 2-20 µM in your chosen buffer (e.g., HHBS). For most cell lines, a final in-well concentration of 4-5 µM is effective.[8]

  • To improve solubility, the Mag-Fura-2, AM stock can be mixed with an equal volume of 20% Pluronic® F-127 before dilution in the buffer. The final Pluronic® F-127 concentration should be approximately 0.02-0.04%.[1][8]

  • If your cells actively extrude the dye, add probenecid (1-2 mM) to the working solution.[8]

• Cell Loading:

  • Culture cells on coverslips or in microplates until they reach the desired confluency.

  • Remove the culture medium and wash the cells gently with buffer.

  • Add the Mag-Fura-2, AM working solution to the cells.

  • Incubate for 30-60 minutes at 37°C.[8] Incubation at lower temperatures can sometimes reduce dye compartmentalization into organelles.[1]

• Washing and De-esterification:

  • Remove the dye-loading solution and wash the cells two to three times with indicator-free buffer to remove any excess probe.[1][8]

  • Incubate the cells for an additional 30 minutes in fresh buffer to allow for the complete de-esterification of the AM ester by intracellular esterases, which traps the active indicator inside the cell.[1]

• Measurement: The cells are now ready for fluorescence measurement. Add the desired stimulant and begin recording at excitation wavelengths of ~340 nm and ~380 nm, with emission collected at ~510 nm.[8]

Protocol 2: In Vitro Calibration of Mag-Fura-2

To convert fluorescence ratios into absolute Ca²⁺ concentrations, an in vitro calibration is necessary to determine key parameters for the Grynkiewicz equation.

Materials:

• Mag-Fura-2, salt form (tetrapotassium or tetrasodium)

• Ca²⁺-free buffer (e.g., containing 10 mM K₂EGTA)

• High Ca²⁺ buffer (e.g., containing 10 mM CaEGTA)

• Fluorometer or microscope setup used for the experiment

Procedure:

• Prepare Calibration Buffers: Create a series of calibration standards with known free Ca²⁺ concentrations by mixing the "zero Ca²⁺" and "high Ca²⁺" buffers in precise proportions.

• Determine Rmin: Add a working concentration of Mag-Fura-2 salt (e.g., 1-10 µM) to the "zero Ca²⁺" buffer.[1] Measure the fluorescence intensity at the two excitation wavelengths (~340 nm and ~380 nm) and calculate the ratio (F₃₄₀/F₃₈₀). This value represents Rmin.

• Determine Rmax: Add the same concentration of Mag-Fura-2 to the "high Ca²⁺" buffer (saturating concentration). Measure the fluorescence and calculate the ratio. This value represents Rmax.

• Determine Sf2/Sb2: Measure the fluorescence intensity at the second excitation wavelength (~380 nm) for the Ca²⁺-free (Sf2) and Ca²⁺-bound (Sb2) solutions.

• Calculate [Ca²⁺]: Use the determined parameters in the Grynkiewicz equation:

  [Ca²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where:

  • Kd is the dissociation constant of Mag-Fura-2 for Ca²⁺ (~25 µM).

  • R is the experimentally measured fluorescence ratio.

  • Rmin is the ratio in the absence of Ca²⁺.

  • Rmax is the ratio at saturating Ca²⁺ levels.

  • Sf2/Sb2 is the ratio of fluorescence intensities at the second excitation wavelength for ion-free and ion-bound indicator.

Comparative Analysis with Other Indicators

Choosing the right indicator is critical. Mag-Fura-2 is part of a family of indicators with varying affinities for Ca²⁺ and Mg²⁺.

Indicator	Ca²⁺ Kd	Mg²⁺ Kd	Primary Application
Fura-2	~225 nM	>10 mM	Measuring resting and low-level transient [Ca²⁺]
Mag-Fura-2	~25 µM	~1.9 mM	Measuring high transient [Ca²⁺] and intracellular [Mg²⁺]
Fura-2FF	~6 µM	>10 mM	Measuring high transient [Ca²⁺] with higher Mg²⁺ selectivity

Data compiled from sources[1][4][9].

Fura-2FF offers higher selectivity against Mg²⁺, making it a strong alternative if Mg²⁺ interference is a concern.[9] However, Mag-Fura-2's well-characterized properties and its utility for also measuring Mg²⁺ make it a versatile choice in many experimental contexts.[9]

References

• 1. interchim.fr [interchim.fr]
• 2. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 3. biotium.com [biotium.com]
• 4. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biotium.com [biotium.com]
• 6. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2024.sci-hub.st [2024.sci-hub.st]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]

Ratiometric Measurement of Intracellular Magnesium: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and techniques for the ratiometric measurement of intracellular free magnesium concentration ([Mg²⁺]i). Accurate determination of [Mg²⁺]i is crucial for understanding its diverse roles in cellular physiology and pathophysiology, making it a critical parameter in basic research and drug development. Ratiometric fluorescence microscopy offers a robust method for quantifying [Mg²⁺]i, minimizing artifacts associated with variations in indicator concentration, cell path length, and excitation light intensity.

Core Principles of Ratiometric Fluorescence Measurement

Ratiometric indicators are fluorescent molecules that exhibit a spectral shift upon binding to their target ion. This shift can be in the excitation or emission spectrum. By measuring the fluorescence intensity at two different wavelengths (either two excitation wavelengths and one emission wavelength, or one excitation wavelength and two emission wavelengths) and calculating their ratio, a quantitative measure of the ion concentration can be obtained.[1][2] This ratiometric approach provides a built-in "self-calibration" that corrects for many sources of error inherent in single-wavelength intensity measurements.[3]

The primary advantages of ratiometric measurements include:

• Independence from dye concentration: The ratio is largely unaffected by variations in the intracellular concentration of the fluorescent indicator.[4]

• Reduced sensitivity to photobleaching: While photobleaching reduces the overall fluorescence intensity, the ratio of intensities at two wavelengths is less affected.[4]

• Correction for variations in cell thickness and instrument settings: The ratio minimizes errors arising from differences in cell path length or fluctuations in illumination intensity.[4][5]

Below is a diagram illustrating the fundamental principle of ratiometric fluorescence measurement for an excitation-shift indicator like Mag-fura-2.

Principle of ratiometric measurement with an excitation-shift indicator.

Ratiometric Fluorescent Indicators for Intracellular Magnesium

A variety of fluorescent indicators are available for the ratiometric measurement of [Mg²⁺]i. The choice of indicator depends on the specific experimental requirements, such as the expected range of [Mg²⁺]i, the instrumentation available, and the cell type being studied. Below is a table summarizing the key quantitative properties of some commonly used ratiometric magnesium indicators.

Indicator	Type	Excitation (nm) (Free/Bound)	Emission (nm) (Free/Bound)	Kd for Mg²⁺ (mM)	Kd for Ca²⁺ (µM)
Mag-fura-2	Excitation Ratiometric	369 / 330	~511	1.9[3][6]	25[6]
Mag-indo-1	Emission Ratiometric	~350	475 / 400	2.7[6]	35[6]
MagZet1	Emission Ratiometric	490 / 395	500 / 530	~0.7	2200
MagIC	Genetically Encoded	~515 (YFP)	~528 (YFP) / ~610 (RFP)	5.1[7]	4800[7]

Experimental Protocols

Loading of Acetoxymethyl (AM) Ester Indicators

Most chemical indicators are loaded into cells in their acetoxymethyl (AM) ester form, which is membrane-permeant.[8] Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the active, ion-sensitive form of the indicator in the cytoplasm.[8][9]

Materials:

• Ratiometric magnesium indicator AM ester (e.g., Mag-fura-2, AM)

• High-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Pluronic F-127 (optional, to aid dispersion)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS) or a HEPES-buffered saline)

• Probenecid (B1678239) (optional, to inhibit dye leakage)

Protocol:

• Prepare Stock Solution: Dissolve the indicator AM ester in anhydrous DMSO to a stock concentration of 1-10 mM. Store desiccated and protected from light at -20°C.[8]

• Prepare Loading Solution: On the day of the experiment, dilute the stock solution into the physiological buffer to a final working concentration of 1-10 µM. The optimal concentration must be determined empirically for each cell type.[10] To aid in the dispersion of the AM ester, an equal volume of 20% Pluronic F-127 can be added to the DMSO stock solution before dilution.[11] If dye leakage is a concern, probenecid (1-2.5 mM) can be included in the loading and imaging buffers.[8]

• Cell Loading: Replace the cell culture medium with the loading solution and incubate for 20-60 minutes at room temperature or 37°C. Incubation time and temperature should be optimized for the specific cell type and indicator.[10]

• Wash and De-esterification: After loading, wash the cells twice with fresh, warm physiological buffer to remove extracellular dye.[12]

• De-esterification: Incubate the cells in fresh buffer for an additional 30 minutes to allow for complete de-esterification of the indicator by intracellular esterases.[12]

In Situ Calibration of Ratiometric Indicators

To obtain accurate quantitative measurements of [Mg²⁺]i, it is essential to perform an in situ calibration of the fluorescent indicator. This involves determining the minimum (Rmin) and maximum (Rmax) fluorescence ratios, corresponding to the ion-free and ion-saturated forms of the indicator, respectively, within the cellular environment.

Materials:

• Cells loaded with the ratiometric indicator

• Mg²⁺-free buffer (containing a Mg²⁺ chelator like EDTA or EGTA)

• High Mg²⁺ buffer (containing a saturating concentration of Mg²⁺)

• Ionophore (e.g., 4-bromo-A-23187 or ionomycin) to permeabilize the cell membrane to Mg²⁺[12][13]

Protocol:

• Determine Rmax: Perfuse the loaded cells with the high Mg²⁺ buffer containing the ionophore. Once the fluorescence ratio reaches a stable maximum, record this value as Rmax.

• Determine Rmin: Perfuse the same cells with the Mg²⁺-free buffer containing the ionophore. When the fluorescence ratio reaches a stable minimum, record this value as Rmin.

• Calculate [Mg²⁺]i: The intracellular free magnesium concentration can then be calculated using the Grynkiewicz equation:

  [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where:

  • Kd is the dissociation constant of the indicator for Mg²⁺.

  • R is the experimentally measured fluorescence ratio.

  • Rmin is the fluorescence ratio in the absence of Mg²⁺.

  • Rmax is the fluorescence ratio at saturating Mg²⁺ concentrations.

  • Sf2/Sb2 is the ratio of fluorescence intensities of the Mg²⁺-free and Mg²⁺-bound forms of the indicator at the second excitation wavelength (for excitation-shift indicators).

Ratiometric Imaging and Data Acquisition

Instrumentation:

• An inverted fluorescence microscope equipped with a light source capable of rapid wavelength switching (for excitation ratiometric dyes) or two emission filters (for emission ratiometric dyes).

• A sensitive digital camera (e.g., sCMOS or EMCCD).

• Image acquisition and analysis software.

Protocol:

• Image Acquisition: Acquire images sequentially at the two required wavelengths. Minimize photobleaching by using the lowest possible excitation intensity and exposure times that provide an adequate signal-to-noise ratio.

• Background Subtraction: For each image pair, define a region of interest (ROI) in a cell-free area to measure the background fluorescence. Subtract this background value from each pixel in the corresponding image.[14][15]

• Ratio Calculation: Calculate the ratio image by dividing the background-subtracted image at the first wavelength by the background-subtracted image at the second wavelength on a pixel-by-pixel basis.

• Photobleaching Correction: If photobleaching is significant over the course of the experiment, it can be corrected for by fitting the fluorescence decay in a control (unstimulated) cell to an exponential function and applying a correction factor to the experimental data.

Experimental Workflow

The following diagram outlines the general workflow for a ratiometric intracellular magnesium measurement experiment.

General workflow for ratiometric [Mg²⁺]i measurement.

Intracellular Magnesium Signaling

Intracellular magnesium plays a critical role in a multitude of cellular processes, including enzymatic reactions, ion channel function, and signal transduction.[16] For instance, intracellular Mg²⁺ can modulate the transcription of certain ion channels, thereby influencing cellular excitability. The diagram below illustrates a signaling pathway where intracellular Mg²⁺ affects the transcription of the Kir2.1 potassium channel through the cAMP response element-binding protein (CREB).[17]

Signaling pathway of Mg²⁺-dependent Kir2.1 transcription.

By providing a quantitative and dynamic measure of [Mg²⁺]i, ratiometric fluorescence microscopy is an indispensable tool for elucidating the complex roles of this essential ion in cellular health and disease, and for the development of novel therapeutic strategies.

References

• 1. Fluorescence measurements of free [Mg2+] by use of mag-fura 2 in Salmonella enterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. interchim.fr [interchim.fr]
• 4. Ratiometric Fluorescent Sensors Illuminate Cellular Magnesium Imbalance in a Model of Acetaminophen-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Loading acetoxymethyl ester fluorescent dyes into the cytoplasm of Arabidopsis and Commelina guard cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. MagIC, a genetically encoded fluorescent indicator for monitoring cellular Mg2+ using a non-Förster resonance energy transfer ratiometric imaging approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescent Dye AM Esters | AAT Bioquest [aatbio.com]
• 9. bu.edu [bu.edu]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. Error correction due to background subtraction in ratiometric calcium measurements with CCD camera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Intracellular magnesium homeostasis - Magnesium in the Central Nervous System - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Mag-Fura-2: An In-Depth Technical Guide to a Low-Affinity Ca²⁺ Indicator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mag-Fura-2, a ratiometric fluorescent indicator essential for the quantification of high intracellular calcium concentrations. Its low affinity for Ca²⁺ makes it an invaluable tool for studying cellular signaling events characterized by substantial and transient increases in calcium levels, which would otherwise saturate high-affinity indicators. This document details the core properties of Mag-Fura-2, provides explicit experimental protocols for its use, and visualizes key signaling pathways where it serves as a critical measurement tool.

Core Properties and Quantitative Data

Mag-Fura-2, also known as Furaptra, is a UV-excitable dye that exhibits a spectral shift upon binding to divalent cations. While originally designed as a magnesium indicator, its lower affinity for calcium has been widely exploited for measuring Ca²⁺ in the micromolar range.[1][2]

Spectral and Chemical Properties

The ratiometric nature of Mag-Fura-2 allows for accurate determination of ion concentrations, as the ratio of fluorescence intensities at two excitation wavelengths is largely independent of dye concentration, path length, and illumination intensity.[3]

Property	Value	Reference
Chemical Name	2-[2-[5-(Carboxy)oxazolyl]-5-hydroxy-6-aminobenzofuran-N,N,O-triacetic acid]	[4]
Molecular Weight	722.57 g/mol (AM ester form)
Excitation Wavelength (Ca²⁺-free)	~369 nm	[2]
Excitation Wavelength (Ca²⁺-bound)	~330 nm	[2]
Emission Wavelength	~510 nm	[3]
Dissociation Constant (Kd) for Ca²⁺	~25-53 µM	[2][5]
Dissociation Constant (Kd) for Mg²⁺	~1.9 mM	[2]

Comparison with Other Low-Affinity Ca²⁺ Indicators

Mag-Fura-2 is one of several low-affinity indicators used to measure high Ca²⁺ concentrations. The choice of indicator depends on the specific experimental requirements, including the expected Ca²⁺ concentration range and the presence of interfering ions.

Indicator	Kd for Ca²⁺ (µM)	Key Advantages	Key Disadvantages
Mag-Fura-2	25-53	Ratiometric, UV-excitable	Significant Mg²⁺ sensitivity
Fura-2FF	~6-20	Ratiometric, high specificity over Mg²⁺
BTC	~12	Visible wavelength excitation	Modest dynamic range, pH sensitivity
Mag-fluo-4	~22	Large fractional fluorescence change	Sensitive to Mg²⁺, not ratiometric

Experimental Protocols

Accurate measurement of intracellular Ca²⁺ using Mag-Fura-2 requires careful attention to cell loading, imaging, and calibration procedures. The following protocols provide a detailed methodology for these key experimental steps.

Cell Loading with Mag-Fura-2 AM

The acetoxymethyl (AM) ester form of Mag-Fura-2 is cell-permeant and is hydrolyzed by intracellular esterases to trap the active indicator in the cytoplasm.

Materials:

• Mag-Fura-2 AM (cell-permeant form)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Pluronic® F-127

• Physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS, or a Tyrode's solution, pH 7.2-7.4)

• Probenecid (B1678239) (optional, to inhibit dye extrusion)

Procedure:

• Prepare Stock Solutions:

  • Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous DMSO. Store in small aliquots at -20°C, protected from light and moisture.

  • Prepare a 20% (w/v) stock solution of Pluronic® F-127 in DMSO.

• Prepare Loading Solution:

  • On the day of the experiment, thaw the Mag-Fura-2 AM and Pluronic® F-127 stock solutions.

  • For a final loading concentration of 2-5 µM Mag-Fura-2 AM, first mix an equal volume of the Mag-Fura-2 AM stock with the 20% Pluronic® F-127 stock.

  • Dilute this mixture into the physiological buffer to achieve the final desired concentration. The final concentration of Pluronic® F-127 should be around 0.02-0.04%.

  • If using, add probenecid to the loading solution at a concentration of 1-2.5 mM.

• Cell Loading:

  • Wash cultured cells once with the physiological buffer.

  • Replace the buffer with the Mag-Fura-2 AM loading solution.

  • Incubate the cells at room temperature or 37°C for 30-60 minutes. The optimal loading time and temperature should be determined empirically for each cell type.

• De-esterification:

  • After loading, wash the cells two to three times with fresh physiological buffer to remove extracellular dye.

  • Incubate the cells for an additional 30 minutes in fresh buffer to allow for complete de-esterification of the AM ester by intracellular esterases.[6]

In Vitro Calibration of Mag-Fura-2

In vitro calibration is performed to determine the dissociation constant (Kd) of Mag-Fura-2 under specific experimental conditions (e.g., temperature, pH, ionic strength).

Materials:

• Mag-Fura-2, salt form (e.g., tetrapotassium salt)

• Calcium-free buffer (e.g., 100 mM KCl, 30 mM MOPS, 10 mM K₂EGTA, pH 7.2)

• Calcium-saturating buffer (e.g., 100 mM KCl, 30 mM MOPS, 10 mM CaEGTA, pH 7.2)

• Fluorometer or fluorescence microscope system

Procedure:

• Prepare a series of calibration buffers with known free Ca²⁺ concentrations by mixing the calcium-free and calcium-saturating buffers in different ratios.[7]

• Add a constant amount of Mag-Fura-2 salt to each calibration buffer (final concentration typically 1-10 µM).

• Measure the fluorescence intensity at the two excitation wavelengths (~330 nm and ~369 nm) and the emission wavelength (~510 nm) for each calibration buffer.

• Correct for background fluorescence by subtracting the fluorescence of a buffer sample without the indicator.

• Calculate the fluorescence ratio (R = F₃₃₀ / F₃₆₉) for each Ca²⁺ concentration.

• Determine Rₘᵢₙ (ratio in zero Ca²⁺) and Rₘₐₓ (ratio in saturating Ca²⁺).

• Plot the fluorescence ratio (R) against the free Ca²⁺ concentration to generate a calibration curve.

• The Ca²⁺ concentration can be calculated using the Grynkiewicz equation:[8][9] [Ca²⁺] = Kd * [(R - Rₘᵢₙ) / (Rₘₐₓ - R)] * (F_free₃₆₉ / F_bound₃₆₉) Where F_free₃₆₉ and F_bound₃₆₉ are the fluorescence intensities at 369 nm in the absence and presence of saturating Ca²⁺, respectively.

In Situ Calibration of Mag-Fura-2

In situ calibration is performed within the cells to account for the intracellular environment's effects on the dye's properties.

Materials:

• Mag-Fura-2 loaded cells

• Calcium-free buffer containing a Ca²⁺ ionophore (e.g., 5-10 µM ionomycin) and a Ca²⁺ chelator (e.g., 5-10 mM EGTA).

• Calcium-saturating buffer containing a Ca²⁺ ionophore (e.g., 5-10 µM ionomycin) and a high concentration of extracellular Ca²⁺ (e.g., 10 mM CaCl₂).

• Fluorescence microscope system.

Procedure:

• After loading and de-esterification, place the cells on the microscope stage.

• Perfuse the cells with the calcium-free buffer containing the ionophore and EGTA to determine Rₘᵢₙ. The ionophore will equilibrate the intracellular and extracellular Ca²⁺ concentrations to near zero.

• After obtaining a stable Rₘᵢₙ, perfuse the cells with the calcium-saturating buffer containing the ionophore and high Ca²⁺ to determine Rₘₐₓ.

• Measure the fluorescence intensities at both excitation wavelengths to calculate Rₘᵢₙ and Rₘₐₓ.

• Use the Grynkiewicz equation with the determined Rₘᵢₙ, Rₘₐₓ, and the in vitro determined Kd to calculate the intracellular Ca²⁺ concentration from the experimental ratio measurements.[10]

Signaling Pathways and Experimental Workflows

Mag-Fura-2 is particularly useful for studying signaling pathways that involve large, localized increases in Ca²⁺ concentration, such as release from intracellular stores like the endoplasmic/sarcoplasmic reticulum and uptake into mitochondria.

General Experimental Workflow

The following diagram illustrates a typical workflow for measuring intracellular Ca²⁺ using Mag-Fura-2.

Caption: General workflow for intracellular Ca²⁺ measurement using Mag-Fura-2.

Endoplasmic Reticulum Ca²⁺ Release via IP₃ and Ryanodine (B192298) Receptors

A primary application of Mag-Fura-2 is the measurement of Ca²⁺ release from the endoplasmic reticulum (ER), where the luminal Ca²⁺ concentration is in the high micromolar to millimolar range.[11] This release is often mediated by the activation of inositol (B14025) 1,4,5-trisphosphate receptors (IP₃Rs) and ryanodine receptors (RyRs).[12][13]

Caption: ER Ca²⁺ release pathway measured by Mag-Fura-2.

Mitochondrial Ca²⁺ Uptake

Mitochondria can take up large amounts of Ca²⁺, particularly in the microdomains near ER Ca²⁺ release sites. Mag-Fura-2 can be used to measure these substantial increases in mitochondrial matrix Ca²⁺ concentration. This uptake is primarily mediated by the mitochondrial calcium uniporter (MCU).[14]

Caption: Mitochondrial Ca²⁺ uptake measured by Mag-Fura-2.

Conclusion

Mag-Fura-2 remains a cornerstone for researchers investigating cellular processes governed by large fluctuations in intracellular calcium concentration. Its ratiometric properties provide a robust method for quantifying Ca²⁺ levels that would saturate higher-affinity probes. By following meticulous experimental protocols for loading, imaging, and calibration, and by understanding the specific signaling contexts in which it is most applicable, researchers can leverage the power of Mag-Fura-2 to gain critical insights into the complex world of calcium signaling. This guide serves as a foundational resource for both new and experienced users to effectively employ this versatile low-affinity Ca²⁺ indicator in their research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. interchim.fr [interchim.fr]
• 3. findanexpert.unimelb.edu.au [findanexpert.unimelb.edu.au]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | IP3 Receptor-Mediated Calcium Signaling and Its Role in Autophagy in Cancer [frontiersin.org]
• 6. hellobio.com [hellobio.com]
• 7. researchgate.net [researchgate.net]
• 8. ionoptix.com [ionoptix.com]
• 9. DETERMINING CALCIUM CONCENTRATION IN HETEROGENEOUS MODEL SYSTEMS USING MULTIPLE INDICATORS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. moodle2.units.it [moodle2.units.it]
• 11. Ca2+ dynamics in the lumen of the endoplasmic reticulum in sensory neurons: direct visualization of Ca2+-induced Ca2+ release triggered by physiological Ca2+ entry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. Ryanodine Receptors: Structure, Expression, Molecular Details, and Function in Calcium Release - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Structure and function of the Mitochondrial Calcium Uniporter complex - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Mag-Fura-2 Tetrapotassium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and spectral properties of Mag-Fura-2 tetrapotassium salt, a crucial fluorescent indicator for measuring intracellular magnesium and high concentrations of calcium. Detailed experimental protocols and a summary of its quantitative data are presented to facilitate its effective use in research and development.

Core Properties and Structure

Mag-Fura-2, also known as Furaptra, is a UV-excitable, ratiometric fluorescent indicator. The tetrapotassium salt form is a water-soluble, cell-impermeant version of the dye, making it suitable for direct loading into cells via microinjection or patch pipette.[1][2] Its chemical structure is based on the tricarboxylate APTRA chelator, which exhibits a spectral response to binding divalent cations.[3]

Chemical Structure:

The above represents a simplified SMILES string for visualization purposes. A 2D structural representation is provided below.

IUPAC Name: tetrapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-(carboxylatomethoxy)-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate[4]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Mag-Fura-2 tetrapotassium salt, essential for experimental design and data analysis.

Property	Value	References
Molecular Formula	C₁₈H₁₀K₄N₂O₁₁	[4][5][6]
Molecular Weight	586.69 g/mol	[4][5]
Excitation Wavelength (Mg²⁺-free)	~369 nm	[5][6][7]
Excitation Wavelength (Mg²⁺-bound)	~330-336 nm	[5][6][8]
Emission Wavelength (Mg²⁺-free)	~511 nm	[5][6]
Emission Wavelength (Mg²⁺-bound)	~491-505 nm	[6][7]
Dissociation Constant (Kd) for Mg²⁺	1.9 mM	[5][6][9]
Dissociation Constant (Kd) for Ca²⁺	25 µM	[5]

Mechanism of Action: Ratiometric Measurement

Mag-Fura-2 functions as a ratiometric indicator, meaning the concentration of the target ion is determined by the ratio of fluorescence intensities at two different excitation wavelengths. Upon binding to magnesium (or calcium), Mag-Fura-2 undergoes a conformational change that causes a shift in its excitation spectrum. Specifically, the peak excitation wavelength shifts from approximately 369 nm in the ion-free state to around 330 nm in the ion-bound state.[5][6] By measuring the ratio of the fluorescence emission (typically around 510 nm) when excited at these two wavelengths, a quantitative measure of the intracellular magnesium concentration can be obtained, which is less susceptible to artifacts such as dye concentration, photobleaching, and cell path length.[10]

Caption: Ratiometric measurement workflow for Mag-Fura-2.

Experimental Protocols

The following are generalized protocols for the use of Mag-Fura-2 tetrapotassium salt and its cell-permeant acetoxymethyl (AM) ester form. Optimization for specific cell types and experimental conditions is recommended.

Protocol 1: Loading Mag-Fura-2 Tetrapotassium Salt via Microinjection

This method is suitable for introducing the cell-impermeant salt form directly into cells.

Materials:

• Mag-Fura-2 tetrapotassium salt

• Potassium-based intracellular-like buffer (e.g., 120 mM KCl, 20 mM HEPES, pH 7.2)

• Microinjection apparatus

Procedure:

• Prepare Stock Solution: Dissolve Mag-Fura-2 tetrapotassium salt in the potassium-based intracellular-like buffer to a final concentration of 1-10 mM.[1]

• Backfill Micropipette: Carefully backfill a clean micropipette with the Mag-Fura-2 stock solution.

• Microinjection: Under microscopic guidance, carefully insert the micropipette into the target cell and inject a small volume of the dye solution. The optimal injection volume will depend on the cell size and should be minimized to avoid cell damage.

• Equilibration: Allow the dye to diffuse and equilibrate throughout the cytoplasm for 10-15 minutes before starting fluorescence measurements.

Protocol 2: Loading Cells with Mag-Fura-2 AM

The acetoxymethyl (AM) ester form is membrane-permeant and can be loaded non-invasively.

Materials:

• Mag-Fura-2 AM

• High-quality, anhydrous DMSO

• Pluronic® F-127 (20% solution in DMSO, optional)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES, HBSS-H)

Procedure:

• Prepare Stock Solution: Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO.[11] For easier dissolution, this stock solution can be mixed with an equal volume of 20% (w/v) Pluronic® F-127.[11] Store unused stock solution in single-use aliquots at -20°C.[11]

• Prepare Loading Solution: On the day of the experiment, dilute the Mag-Fura-2 AM stock solution into a physiological buffer to a final working concentration of 1-5 µM.[11] The optimal concentration should be determined empirically for the specific cell type.

• Cell Loading: Replace the cell culture medium with the loading solution and incubate the cells for 15-60 minutes at 20-37°C.[3][5] The optimal loading time and temperature will vary between cell types.

• Wash and De-esterification: Wash the cells two to three times with fresh physiological buffer to remove extracellular dye.[12] Incubate the cells for an additional 30 minutes to allow for the complete de-esterification of the AM ester by intracellular esterases, which traps the active Mag-Fura-2 inside the cell.[3]

• Measurement: Proceed with fluorescence measurements using a fluorescence microscope or plate reader equipped with appropriate filters for ratiometric imaging (excitation at ~340 nm and ~380 nm, emission at ~510 nm).[11]

Protocol 3: In Vitro Calibration

Calibration is essential for converting fluorescence ratios into absolute ion concentrations.

Materials:

• Mag-Fura-2 tetrapotassium salt

• Magnesium-free buffer (e.g., 100 mM KCl, 10 mM MOPS, pH 7.2)

• High magnesium buffer (same as above with a known high concentration of MgCl₂, e.g., 35 mM)

• EGTA to chelate any contaminating Ca²⁺

• Ionophore (e.g., 4-bromo A-23187) for in situ calibration

Procedure:

• Prepare Calibration Solutions: Create a series of calibration standards with known free Mg²⁺ concentrations by mixing the magnesium-free and high magnesium buffers in different proportions.

• Measure Rmin and Rmax:

  • Rmin (ion-free): Add a small amount of Mag-Fura-2 to the magnesium-free buffer containing EGTA and measure the fluorescence ratio (F340/F380).

  • Rmax (ion-saturated): Add the same amount of Mag-Fura-2 to the high magnesium buffer and measure the fluorescence ratio.

• Generate Calibration Curve: Measure the fluorescence ratio for each of the calibration standards.

• Calculate [Mg²⁺]: The intracellular magnesium concentration can be calculated using the Grynkiewicz equation: [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) Where:

  • Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺.

  • R is the experimentally measured fluorescence ratio.

  • Rmin and Rmax are the ratios in the absence and presence of saturating Mg²⁺, respectively.

  • Sf2/Sb2 is the ratio of fluorescence intensities at the denominator wavelength (~380 nm) for the ion-free and ion-bound forms of the dye.

Signaling Pathway and Experimental Workflow Visualization

The following diagram illustrates the general workflow for measuring intracellular magnesium using Mag-Fura-2 AM.

Caption: Workflow for intracellular magnesium measurement with Mag-Fura-2 AM.

Conclusion

Mag-Fura-2 tetrapotassium salt is a powerful tool for the quantitative measurement of intracellular magnesium and high calcium concentrations. Its ratiometric properties provide reliable and reproducible data. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can effectively employ this indicator to investigate the critical roles of magnesium in various cellular processes.

References

• 1. Mag-Fura-2 tetrapotassium salt *Cell impermeant* | AAT Bioquest [aatbio.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Mag-fura-2 tetrapotassium salt | C18H10K4N2O11 | CID 2762663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. interchim.fr [interchim.fr]
• 6. biotium.com [biotium.com]
• 7. biotium.com [biotium.com]
• 8. Spectrum [Mag-fura-2] | AAT Bioquest [aatbio.com]
• 9. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - BG [thermofisher.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. medchemexpress.com [medchemexpress.com]

Photophysics of Mag-Fura-2: An In-depth Technical Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the photophysical properties of Mag-Fura-2, a widely used fluorescent indicator for the ratiometric measurement of intracellular magnesium ions (Mg²⁺). This document details the spectral characteristics, ion-binding affinities, and practical experimental protocols for the effective use of Mag-Fura-2 in cellular and biochemical assays.

Introduction to Mag-Fura-2

Mag-Fura-2, also known as Furaptra, is a UV-excitable, ratiometric fluorescent indicator designed for the quantification of intracellular free magnesium concentrations.[1][2] Its molecular design is based on the BAPTA chelator, similar to the well-known calcium indicator Fura-2. This structural similarity results in analogous spectral properties, but with a significantly lower affinity for calcium, making it a valuable tool for investigating the distinct roles of magnesium in cellular physiology.[2][3] Intracellular magnesium is crucial for a myriad of cellular processes, including enzymatic reactions, DNA synthesis, and muscle contraction.[2] Mag-Fura-2 allows for the dynamic measurement of Mg²⁺ concentrations, typically in the range of 0.1 to 10 mM.[2]

The key feature of Mag-Fura-2 is its ratiometric nature. Upon binding to Mg²⁺, the indicator undergoes a spectral shift in its excitation profile, allowing for the determination of ion concentrations based on the ratio of fluorescence intensities at two different excitation wavelengths.[4] This ratiometric approach provides a robust measurement that is largely independent of variables such as dye concentration, cell path length, and photobleaching, which can affect non-ratiometric indicators.[3]

Photophysical and Ion-Binding Properties

The utility of Mag-Fura-2 as a fluorescent indicator is defined by its distinct photophysical properties in the presence and absence of magnesium and other divalent cations. A summary of these key quantitative parameters is presented in Table 1.

Data Presentation: Quantitative Properties of Mag-Fura-2

Property	Mg²⁺-Free State	Mg²⁺-Bound State	Ca²⁺-Bound State	Notes
Excitation Maximum (λex)	369 nm[1][4][5][6]	330 nm[1][4][5]	~329 nm[7]	The shift in excitation maximum upon ion binding is the basis for ratiometric measurements.
Emission Maximum (λem)	511 nm[1][5][6]	491 nm[1][5]	~508 nm[7]	The emission maximum shows a slight blue shift upon Mg²⁺ binding.
Isosbestic Point	~350 nm[8]	~350 nm[8]	At this wavelength, the fluorescence intensity is independent of the ion concentration. However, in the presence of submicromolar Ca²⁺, a true isosbestic point may not be observed.[8]
Dissociation Constant (Kd) for Mg²⁺	1.9 mM[1][2]	-	-	The Kd can be influenced by temperature and ionic strength.[9]
Dissociation Constant (Kd) for Ca²⁺	25 µM[2][6]	-	-	Mag-Fura-2 has a significantly lower affinity for Ca²⁺ compared to Fura-2.[2] It has been shown to exhibit both high (nM) and low (µM) affinity binding sites for Ca²⁺.[8]
Molar Extinction Coefficient (ε)	22,000 M⁻¹cm⁻¹ (at 369 nm)	24,000 M⁻¹cm⁻¹ (at 330 nm)	26,000 M⁻¹cm⁻¹ (at 329 nm)[1]	Values are dependent on wavelength and ion concentration.
Fluorescence Lifetime	Similar to bound state	Similar to free state	-	The fluorescence lifetime of Mag-Fura-2 is not significantly dependent on Mg²⁺ concentration.
Quantum Yield (Φ)	Not explicitly found in searches	Not explicitly found in searches	-	While specific values are not readily available, the ratiometric nature of the dye mitigates the need for absolute quantum yield values in concentration measurements.

Experimental Protocols

The successful use of Mag-Fura-2 for intracellular ion measurements relies on proper cell loading and accurate calibration. The following sections provide detailed methodologies for these key experimental procedures.

Cell Loading with Mag-Fura-2 AM

The acetoxymethyl (AM) ester form of Mag-Fura-2 is a cell-permeant version of the dye that can be loaded into live cells non-invasively.[5] Once inside the cell, ubiquitous intracellular esterases cleave the AM ester groups, trapping the active, membrane-impermeant form of Mag-Fura-2 in the cytoplasm.[5]

Materials:

• Mag-Fura-2 AM (Furaptra, AM ester)[5]

• High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic® F-127 (20% w/v solution in DMSO)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES - HHBS)

• Probenecid (B1678239) (optional, for reducing dye leakage)[5]

Stock Solution Preparation:

• Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO.[2]

• For long-term storage, aliquot the stock solution into single-use vials and store at -20°C, protected from light and moisture.[2]

Loading Protocol:

• Prepare Loading Solution: On the day of the experiment, thaw a vial of the Mag-Fura-2 AM stock solution. To aid in the dispersion of the nonpolar AM ester in aqueous media, it is recommended to add an equal volume of 20% (w/v) Pluronic® F-127 in DMSO to the Mag-Fura-2 AM stock solution before diluting it in the loading buffer.[2]

• Dilute the Mag-Fura-2 AM/Pluronic® F-127 mixture into the desired physiological buffer to a final working concentration of 1-5 µM.[2] The optimal concentration should be determined empirically for each cell type.

• Cell Incubation: Replace the cell culture medium with the prepared loading solution.

• Incubate the cells for 15-60 minutes at 20-37°C.[2] The optimal loading time and temperature will vary depending on the cell type. Lowering the incubation temperature can sometimes reduce the compartmentalization of the dye into organelles.[2]

• De-esterification: After loading, wash the cells three times with fresh, indicator-free physiological buffer to remove extracellular dye.

• Incubate the cells for an additional 30 minutes in the indicator-free buffer to allow for the complete de-esterification of the intracellular Mag-Fura-2 AM.[2]

• Reducing Dye Leakage (Optional): To minimize the leakage of the de-esterified indicator from the cells, the organic anion transport inhibitor probenecid can be included in the final incubation and imaging buffer at a concentration of 1-2.5 mM.[2]

In Situ Calibration of Mag-Fura-2

To convert the measured fluorescence ratios into absolute intracellular Mg²⁺ concentrations, an in situ calibration is necessary. This process involves determining the minimum (Rmin) and maximum (Rmax) fluorescence ratios, corresponding to the ion-free and ion-saturated states of the indicator, respectively, within the cellular environment.

Materials:

• Cells loaded with Mag-Fura-2

• Mg²⁺-free calibration buffer (containing a high concentration of a Mg²⁺ chelator like EDTA or EGTA)

• Mg²⁺-saturating calibration buffer (containing a high concentration of Mg²⁺)

• Ionophore (e.g., 4-bromo A-23187, which is effective for Mg²⁺ transport)

Calibration Protocol:

• Determine Rmax: Perfuse the Mag-Fura-2 loaded cells with the Mg²⁺-saturating calibration buffer containing the ionophore. This will equilibrate the intracellular and extracellular Mg²⁺ concentrations, driving the indicator to its saturated state. Record the fluorescence ratio (F330/F369) once it reaches a stable maximum; this is Rmax.

• Determine Rmin: Following the Rmax measurement, perfuse the same cells with the Mg²⁺-free calibration buffer, also containing the ionophore. This will chelate all intracellular Mg²⁺, forcing the indicator into its ion-free state. Record the stable minimum fluorescence ratio; this is Rmin.

• Calculate Intracellular [Mg²⁺]: The intracellular free Mg²⁺ concentration can then be calculated using the Grynkiewicz equation:

  [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where:

  • Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺ (approximately 1.9 mM).

  • R is the experimentally measured fluorescence ratio in the cells.

  • Rmin and Rmax are the minimum and maximum ratios determined during calibration.

  • Sf2/Sb2 is the ratio of fluorescence intensities at the denominator wavelength (~369 nm) for the ion-free (f) and ion-bound (b) forms of the indicator. This factor corrects for any change in fluorescence at the denominator wavelength upon ion binding.

Visualizations

The following diagrams illustrate the core principles and workflows associated with the use of Mag-Fura-2.

Caption: Ratiometric measurement principle of Mag-Fura-2.

Caption: Experimental workflow for intracellular Mg²⁺ measurement.

Conclusion

Mag-Fura-2 remains a cornerstone fluorescent indicator for the investigation of intracellular magnesium dynamics. Its ratiometric properties provide a reliable method for quantifying Mg²⁺ concentrations, which is essential for understanding the role of this important divalent cation in a wide range of cellular functions. By following the detailed protocols and understanding the photophysical principles outlined in this guide, researchers can effectively employ Mag-Fura-2 to gain valuable insights into cellular signaling and physiology. Careful consideration of potential interferences, such as significant changes in intracellular calcium, and meticulous calibration are paramount for obtaining accurate and reproducible results.

References

• 1. biotium.com [biotium.com]
• 2. interchim.fr [interchim.fr]
• 3. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Mag-Fura-2 AM | 130100-20-8 | Benchchem [benchchem.com]
• 5. biotium.com [biotium.com]
• 6. rndsystems.com [rndsystems.com]
• 7. 2024.sci-hub.st [2024.sci-hub.st]
• 8. On the use of fluorescent probes to estimate free Mg2+ in the matrix of heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tools.thermofisher.com [tools.thermofisher.com]

Measuring the Messenger: A Technical Guide to Mag-Fura-2 in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intracellular magnesium ([Mg²⁺]i) is a critical regulator of a vast array of neuronal functions, from enzymatic activity and ATP utilization to the modulation of key ion channels like the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] Unlike the rapid, large-amplitude fluctuations of intracellular calcium, changes in [Mg²⁺]i are often smaller and slower, demanding sensitive and precise measurement tools.[4] Mag-Fura-2, a ratiometric fluorescent indicator, has emerged as a cornerstone for quantifying intracellular magnesium, providing invaluable insights into the subtle but profound roles of this divalent cation in neuronal health and disease.[4][5][6]

Developed as an analogue of the popular calcium indicator Fura-2, Mag-Fura-2 (also known as Furaptra) features a chelating motif that provides selectivity for magnesium ions.[7] Its key advantage lies in its ratiometric nature; upon binding Mg²⁺, the dye undergoes a spectral shift in its excitation wavelength, allowing for quantitative measurements that are largely independent of dye concentration, path length, and illumination intensity.[4][8][9] This technical guide provides an in-depth overview of Mag-Fura-2, its quantitative properties, detailed experimental protocols, and its applications in unraveling the complexities of magnesium signaling in the nervous system.

Core Properties of Mag-Fura-2

Mag-Fura-2 is a UV-excitable dye that, like Fura-2, shifts its excitation maximum to shorter wavelengths upon ion binding.[4][6] In its Mg²⁺-free form, it is optimally excited at approximately 369 nm. When saturated with Mg²⁺, the excitation peak shifts to around 330 nm.[4][6][10] The fluorescence emission is typically collected around 510 nm.[4][7] This ratiometric behavior is the foundation for accurately calculating intracellular magnesium concentrations.

A critical consideration in using Mag-Fura-2 is its cross-reactivity with calcium (Ca²⁺). While designed for Mg²⁺, the indicator also binds Ca²⁺, albeit with a lower affinity than traditional calcium indicators.[4] Interference from Ca²⁺ can become significant when intracellular calcium levels rise above 1 µM.[4] This characteristic can be a limitation but has also been exploited to measure large, transient Ca²⁺ spikes that would otherwise saturate high-affinity indicators like Fura-2.[4][7]

Quantitative Data

The following tables summarize the key spectral and chemical properties of Mag-Fura-2, compiled from various suppliers and research articles. These values are essential for experimental design and data analysis.

Table 1: Dissociation Constants (Kd)

Ion	Dissociation Constant (Kd)	Notes
Mg²⁺	1.9 mM[4][6][10]	The primary target ion.
Ca²⁺	~20-50 µM[11][12][13]	Significant cross-reactivity. Some studies report both high (nM) and low (µM) affinity binding sites for Ca²⁺, which can be pH-dependent.[13][14]
Zn²⁺	~20 nM[15]	High affinity for zinc, which can be a source of interference.[15]

Table 2: Spectral Properties

State	Excitation Max (λex)	Emission Max (λem)	Molar Extinction Coefficient (ε)
Mg²⁺-Free	~369 nm[4][6][10]	~511 nm[4][10]	~22,000 cm⁻¹M⁻¹[10]
Mg²⁺-Bound	~330 nm[4][6][10]	~491 nm[6][10]	~24,000 cm⁻¹M⁻¹[10]
Ca²⁺-Bound	~335 nm[15]	~510 nm[7]	-
Isosbestic Point	~350 nm[14]	-	Wavelength where excitation is independent of ion concentration; can be affected by Ca²⁺.[14]

Applications in Neuroscience Research

Mag-Fura-2 has been instrumental in elucidating the role of magnesium in several key neurobiological processes.

• Synaptic Transmission and Plasticity: Intracellular magnesium levels are known to influence synaptic strength and plasticity.[1][2][16] Recent studies have shown that higher [Mg²⁺]i facilitates a greater number of weaker synaptic connections, which is optimal for learning and encoding new information.[1][17] Conversely, lower magnesium levels lead to fewer, stronger synapses, better suited for long-term memory storage.[1][17] Mag-Fura-2 allows for the direct measurement of [Mg²⁺]i in presynaptic terminals and dendritic spines during synaptic activity, providing a crucial link between metabolic state and synaptic function.[2]

• NMDA Receptor Modulation: Extracellular Mg²⁺ is a well-known voltage-dependent blocker of the NMDA receptor channel. However, NMDA receptor activation can also lead to an influx of Mg²⁺ into the neuron.[18] Mag-Fura-2 has been used to demonstrate this influx and to study how changes in intracellular magnesium, acting as a second messenger, can modulate downstream signaling cascades, such as CREB activation.[18]

• Neuronal Excitability and Injury: Dysregulation of magnesium homeostasis is implicated in various neurological disorders and excitotoxic neuronal death.[19] Mag-Fura-2 enables researchers to monitor [Mg²⁺]i dynamics during pathological events like ischemia or glutamate (B1630785) excitotoxicity, offering insights into the mechanisms of cell death and potential therapeutic interventions.

Experimental Protocols and Workflows

Ratiometric Imaging Workflow

The general workflow for a Mag-Fura-2 experiment involves loading the indicator into cells, performing fluorescence imaging with alternating excitation wavelengths, and calculating the ratio to determine ion concentration.

General experimental workflow for intracellular magnesium imaging using Mag-Fura-2 AM.

Detailed Protocol: Loading Mag-Fura-2 AM into Cultured Neurons

This protocol is a composite of standard procedures and should be optimized for specific cell types and experimental conditions.[4][10][20][21]

• Reagent Preparation:

  • Mag-Fura-2 AM Stock Solution: Prepare a 1 to 5 mM stock solution of Mag-Fura-2, AM ester, in high-quality, anhydrous DMSO.[4][20][21] Aliquot into single-use volumes and store at -20°C, protected from light and moisture.

  • Pluronic™ F-127 Solution: Prepare a 20% (w/v) stock solution of Pluronic™ F-127 in DMSO. This non-ionic detergent aids in the dispersion of the AM ester in aqueous loading buffers.[4][10]

  • Loading Buffer: Use an appropriate physiological buffer, such as Hanks' Balanced Salt Solution (HBSS) or Artificial Cerebrospinal Fluid (ACSF), buffered with HEPES to a pH of 7.2-7.4.[20][22]

• Cell Loading:

  • On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution.

  • For easier dispersion, mix the AM stock solution with an equal volume of 20% Pluronic™ F-127 solution before diluting into the loading buffer.[4]

  • Prepare the final working solution by diluting the Mag-Fura-2 AM/Pluronic mixture into the loading buffer to a final concentration of 1-5 µM.[4][20] The optimal concentration must be determined empirically.

  • Remove the culture medium from the cells and wash gently with the loading buffer.

  • Add the Mag-Fura-2 AM working solution to the cells and incubate for 30-60 minutes at a temperature appropriate for the cell type (typically 37°C).[4][20]

• Washing and De-esterification:

  • After incubation, remove the loading solution and wash the cells three times with fresh, warm loading buffer to remove extracellular dye.[10]

  • Incubate the cells for an additional 30 minutes in fresh buffer to allow for the complete hydrolysis of the acetoxymethyl (AM) esters by intracellular esterases.[10] This step is crucial for trapping the active, ion-sensitive form of the dye inside the cells.

  • If dye leakage is an issue, the anion transport inhibitor probenecid (B1678239) (0.5-1 mM) can be included in the final incubation buffer.[20][21]

• Imaging:

  • Mount the cells on a fluorescence microscope equipped with a light source capable of providing excitation at ~340 nm and ~380 nm (e.g., a xenon arc lamp with filter wheels or a dual LED system).

  • Acquire fluorescence images by alternating the excitation wavelengths and collecting the emission at ~510 nm.

  • The ratio of the fluorescence intensity at 340 nm to that at 380 nm (F340/F380) is then calculated on a pixel-by-pixel basis.

In Situ Calibration Protocol

To convert fluorescence ratios into absolute magnesium concentrations, an in situ calibration is required to determine the minimum (Rmin) and maximum (Rmax) ratios.

• After recording the experimental data, expose the Mag-Fura-2-loaded cells to a Mg²⁺-free buffer containing a divalent cation ionophore, such as 4-bromo A-23187, which is effective at transporting Mg²⁺.[10] Add a chelator like EGTA (to remove Ca²⁺) and TPEN (to remove trace heavy metals) to achieve a zero-Mg²⁺ environment.[4][10] The resulting fluorescence ratio is Rmin .

• Next, perfuse the cells with a buffer containing a saturating concentration of Mg²⁺ (e.g., 10-20 mM) along with the ionophore. The new, stable ratio is Rmax .

• The intracellular magnesium concentration can then be calculated using the Grynkiewicz equation: [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) Where Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺, R is the experimentally measured ratio, and Sf2/Sb2 is the ratio of fluorescence intensities at the denominator wavelength (~380 nm) for the ion-free and ion-bound forms of the indicator, respectively.[23]

Signaling Pathway Visualization

Magnesium's Role in NMDA Receptor Signaling

Magnesium plays a dual role in NMDA receptor (NMDAR) signaling. Extracellularly, it blocks the channel pore. Intracellularly, its influx through the channel can act as a second messenger, influencing downstream pathways.

Signaling pathway showing the dual role of Mg²⁺ in NMDA receptor function.

Conclusion

Mag-Fura-2 remains an essential tool for neuroscientists investigating the multifaceted roles of intracellular magnesium. Its ratiometric properties allow for robust, quantitative measurements of [Mg²⁺]i, a parameter crucial for synaptic function, neuronal signaling, and metabolic regulation. While careful consideration of its sensitivity to calcium and other ions is necessary, the detailed protocols and understanding of its properties outlined in this guide empower researchers to effectively harness the capabilities of Mag-Fura-2. As research continues to unveil the importance of magnesium as a dynamic signaling ion, the applications of this versatile indicator will undoubtedly expand, furthering our understanding of the brain in both health and disease.

References

• 1. Magnesium's Vital Role in Brain Synapses and Cognition Revealed [synapse.patsnap.com]
• 2. Intracellular magnesium optimizes transmission efficiency and plasticity of hippocampal synapses by reconfiguring their connectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Magnesium Indicators | Thermo Fisher Scientific - US [thermofisher.com]
• 4. interchim.fr [interchim.fr]
• 5. Fluorescence measurements of free [Mg2+] by use of mag-fura 2 in Salmonella enterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mag-Fura-2 AM | 130100-20-8 | Benchchem [benchchem.com]
• 8. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 9. Calcium imaging of cortical neurons using Fura-2 AM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 2024.sci-hub.st [2024.sci-hub.st]
• 15. Measurement of free Zn2+ ion concentration with the fluorescent probe mag-fura-2 (furaptra) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. [PDF] Intracellular magnesium optimizes transmission efficiency and plasticity of hippocampal synapses by reconfiguring their connectivity | Semantic Scholar [semanticscholar.org]
• 17. firstwordpharma.com [firstwordpharma.com]
• 18. Magnesium acts as a second messenger in the regulation of NMDA receptor mediated CREB signaling in neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Ionized Intracellular Calcium Concentration Predicts Excitotoxic Neuronal Death: Observations with Low-Affinity Fluorescent Calcium Indicators | Journal of Neuroscience [jneurosci.org]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. docs.aatbio.com [docs.aatbio.com]
• 22. ionbiosciences.com [ionbiosciences.com]
• 23. moodle2.units.it [moodle2.units.it]

Protocols & Analytical Methods

Application Notes and Protocols for Mag-Fura-2 Tetrapotassium Salt

Introduction to Mag-Fura-2

Mag-Fura-2 is a ratiometric fluorescent indicator dye used for the quantification of intracellular magnesium (Mg²⁺) concentrations.[1][2] As a ratiometric indicator, it exhibits a shift in its fluorescence excitation spectrum upon binding to Mg²⁺, allowing for the calculation of ion concentrations based on the ratio of fluorescence intensities at two different excitation wavelengths.[1][2] This method minimizes issues such as uneven dye loading, photobleaching, and variations in cell thickness. Mag-Fura-2 is excitable by UV light and, upon binding to Mg²⁺, its excitation maximum shifts from approximately 369 nm to 330 nm, while the emission maximum shifts from around 511 nm to 491 nm.[1][3]

Intracellular free Mg²⁺ plays a crucial role in numerous cellular processes, including enzymatic reactions, DNA synthesis, and muscle contraction.[2][4] In most mammalian cells, the concentration of free intracellular Mg²⁺ is maintained within a narrow range of 0.5 mM to 0.7 mM.[1]

It is important to note that Mag-Fura-2 also binds to calcium (Ca²⁺) with a dissociation constant (Kd) of approximately 25 µM, which is significantly lower than its affinity for Mg²⁺ (Kd ≈ 1.9 mM).[2][5] This property can be exploited to measure high, transient Ca²⁺ concentrations that would saturate high-affinity Ca²⁺ indicators like Fura-2.[2][3] However, when measuring Mg²⁺, potential interference from changes in intracellular Ca²⁺ should be considered, especially when Ca²⁺ levels exceed 1 µM.[2]

Forms of Mag-Fura-2: Tetrapotassium Salt vs. AM Ester

Mag-Fura-2 is commercially available in two primary forms: a cell-impermeant salt form (such as the tetrapotassium salt) and a cell-permeant acetoxymethyl (AM) ester form.

• Mag-Fura-2 Tetrapotassium Salt: This form is water-soluble but cannot passively cross the plasma membrane of live cells.[6][7] Therefore, it requires invasive loading techniques to be introduced into the cytoplasm.[2][3]

• Mag-Fura-2 AM: This is a non-polar ester form of the dye that can readily diffuse across the cell membrane. Once inside the cell, intracellular esterases cleave the AM group, trapping the active, membrane-impermeant Mag-Fura-2 in the cytosol.[2][8][9]

These application notes will focus on the loading protocols for the Mag-Fura-2 tetrapotassium salt .

Quantitative Data Summary

The following tables summarize the key quantitative properties of Mag-Fura-2.

Table 1: Spectral Properties of Mag-Fura-2

State	Excitation Wavelength (λex)	Emission Wavelength (λem)
Mg²⁺-free	~369 nm[1][3]	~511 nm[1][3]
Mg²⁺-saturated	~330 nm[1][3]	~491 nm[1][3]

Table 2: Physicochemical Properties of Mag-Fura-2 Forms

Property	Mag-Fura-2 Tetrapotassium Salt	Mag-Fura-2 AM
Molecular Weight	~587 g/mol [3]	~723 g/mol [2]
Solubility	Water (at pH > 6)[3]	DMSO[2]
Cell Permeability	Impermeant[3][7]	Permeant[8][9]
Dissociation Constant (Kd) for Mg²⁺	~1.9 mM[1][2][3]	~1.9 mM (after hydrolysis)[1][2][3]
Dissociation Constant (Kd) for Ca²⁺	~25 µM[2][5]	~25 µM (after hydrolysis)[2][5]

Experimental Protocols: Loading Mag-Fura-2 Tetrapotassium Salt

As the tetrapotassium salt is membrane-impermeant, several methods can be employed to load it into the intracellular space. The choice of method depends on the cell type and the experimental setup.

Caption: Loading strategies for cell-impermeant Mag-Fura-2 tetrapotassium salt.

Protocol 1: Loading by Cell Permeabilization with Saponin

This protocol is adapted for adherent cells and uses a mild detergent, saponin, to transiently permeabilize the cell membrane, allowing the dye to enter the cytosol.

Materials:

• Mag-Fura-2 tetrapotassium salt

• Hanks' Balanced Salt Solution (HBSS)

• Intracellular-like Medium (ICM): 125 mM KCl, 19 mM NaCl, 10 mM HEPES, 3 mM ATP, 1.4 mM MgCl₂, 0.33 mM CaCl₂, 1 mM EGTA. Adjust pH to 7.3 with KOH.

• Saponin

• Cell adhesive (e.g., Cell-Tak)

• Inverted microscope with a fluorescence imaging system

Procedure:

• Cell Preparation:

  • Culture cells on coverslips or in imaging chambers pre-coated with a cell adhesive.

• Dye Incubation:

  • Prepare a working solution of 8 µM Mag-Fura-2 tetrapotassium salt in your cell culture medium or appropriate buffer.

  • Incubate the cells with the Mag-Fura-2 solution for 30 minutes at 37°C.[10]

• Washing:

  • Wash the cells twice with fresh HBSS to remove extracellular dye.[10]

• Permeabilization:

  • Prepare an ICM solution containing 50 µg/mL saponin.

  • Incubate the dye-loaded cells with the saponin-containing ICM for 3-5 minutes at room temperature.[10] This step creates pores in the plasma membrane, allowing the impermeant dye to enter the cytosol.

• Resealing and Equilibration:

  • Wash the cells with the complete ICM (containing Mg²⁺ and ATP but without saponin).

  • Incubate the cells in the complete ICM for at least 5 minutes to allow the cell membrane to reseal and for intracellular ion stores to equilibrate.[10]

• Imaging:

  • The cells are now ready for fluorescence imaging. Alternately excite the cells at approximately 340 nm and 380 nm and capture the fluorescence emission at ~510 nm.[10]

Protocol 2: Loading by Microinjection

Microinjection is a precise technique for introducing the dye into single cells using a fine glass micropipette.

General Procedure:

• Prepare Stock Solution: Prepare a concentrated stock solution of Mag-Fura-2 tetrapotassium salt (e.g., 1-10 mM) in an appropriate injection buffer (e.g., potassium-based intracellular-like solution).

• Backfill Micropipette: Fill the tip of a micropipette with the dye solution.

• Microinjection: Under microscopic guidance, carefully insert the micropipette into the target cell and inject a small volume of the dye solution using controlled pressure.

• Equilibration: Allow the dye to diffuse throughout the cytoplasm for 10-15 minutes before starting measurements.

Protocol 3: Loading by Scrape Loading

Scrape loading is a method for loading a population of adherent cells by mechanically scraping them from the culture dish in the presence of the dye.

General Procedure:

• Prepare Dye Solution: Prepare a solution of Mag-Fura-2 tetrapotassium salt in a suitable buffer.

• Incubate and Scrape: Remove the culture medium from a confluent plate of cells and overlay them with the dye solution. Gently scrape the cells from the plate using a rubber policeman or cell scraper. The mechanical action transiently disrupts the cell membrane, allowing the dye to enter.

• Resealing: Allow the cells to reseal by incubating them for a short period (e.g., 10-20 minutes) at room temperature or 37°C.

• Washing: Wash the cells to remove the extracellular dye and cell debris before analysis.

General Experimental Workflow

The following diagram illustrates the general workflow for measuring intracellular Mg²⁺ using Mag-Fura-2.

Caption: General workflow for intracellular Mg²⁺ measurement using Mag-Fura-2.

Considerations and Best Practices

• Calibration: To convert fluorescence ratios into absolute Mg²⁺ concentrations, a calibration must be performed at the end of each experiment. This involves determining the minimum ratio (R_min, in Mg²⁺-free solution) and the maximum ratio (R_max, in Mg²⁺-saturating solution).

• pH Sensitivity: The fluorescence of Mag-Fura-2 can be sensitive to pH changes. It is important to maintain a stable physiological pH throughout the experiment.

• Interference from Calcium: As mentioned, Mag-Fura-2 also binds Ca²⁺. If significant changes in intracellular Ca²⁺ are expected, their potential contribution to the fluorescence signal should be considered or independently measured.

• Phototoxicity and Photobleaching: UV light can be damaging to cells. Use the lowest possible excitation intensity and exposure time to minimize phototoxicity and photobleaching of the dye.

References

• 1. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. interchim.fr [interchim.fr]
• 3. biotium.com [biotium.com]
• 4. Magnesium Indicators | Thermo Fisher Scientific - US [thermofisher.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Mag-Fura-2 tetrapotassium salt *Cell impermeant* | AAT Bioquest [aatbio.com]
• 7. Invitrogen™ Mag-Fura-2, Tetrapotassium Salt, cell impermeant | Fisher Scientific [fishersci.ca]
• 8. Mag-Fura-2, AM *Cell-permeant* | AAT Bioquest [aatbio.com]
• 9. biotium.com [biotium.com]
• 10. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Microinjection of Mag-Fura-2 Tetrapotassium Salt

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Mag-Fura-2 tetrapotassium salt for the quantitative measurement of intracellular free magnesium concentration ([Mg²⁺]i) via microinjection. This document includes detailed protocols, data presentation tables, and visualizations of relevant signaling pathways and experimental workflows.

Introduction

Mag-Fura-2 is a ratiometric fluorescent indicator dye used for the measurement of intracellular magnesium. As the tetrapotassium salt, it is a membrane-impermeant molecule, making microinjection the preferred method for loading it into single cells. This technique allows for precise control over the initial intracellular concentration of the indicator and is suitable for a wide range of cell types, including neurons, myocytes, and oocytes.

Upon binding to Mg²⁺, the excitation spectrum of Mag-Fura-2 shifts from approximately 369 nm to 330 nm, while the emission maximum remains around 510 nm.[1][2] By measuring the ratio of fluorescence intensity at two different excitation wavelengths (typically 340 nm and 380 nm), the intracellular free Mg²⁺ concentration can be determined, independent of dye concentration, path length, and instrument efficiency. It is important to note that Mag-Fura-2 also exhibits sensitivity to calcium ions (Ca²⁺), a factor that must be considered in experimental design and data interpretation.[2]

Data Presentation

Mag-Fura-2 Tetrapotassium Salt Properties

Property	Value	Reference
Molecular Formula	C₁₈H₁₀K₄N₂O₁₁	[2]
Molecular Weight	586.69 g/mol	[2]
Excitation (Mg²⁺-free)	~369 nm	[1][2]
Excitation (Mg²⁺-bound)	~330 nm	[1][2]
Emission (Mg²⁺-free/bound)	~511 nm / ~491 nm	[1]
Dissociation Constant (Kd) for Mg²⁺	1.9 mM (in vitro)	[1][2]
Dissociation Constant (Kd) for Ca²⁺	25 µM	[2]
Solubility	Water (pH > 6)	[2]

Typical Intracellular Free Magnesium Concentrations

Cell Type	[Mg²⁺]i (mM)	Reference
Synaptosomes	~0.3 mM	[2]
Hepatocytes	~0.37 mM	[2]
Cardiac Cells	0.5 - 1.2 mM	[2]
Resting Frog Skeletal Muscle	~1.1 mM	[3]
Rat Ventricular Myocytes	~0.91 mM	[4]
Salmonella enterica (resting)	~0.9 mM	[5]

In Vitro Calibration of Mag-Fura-2

The following table provides an example of the relationship between the fluorescence ratio (F340/F380) and the free Mg²⁺ concentration. These values are illustrative and should be determined experimentally for each specific setup.

Free [Mg²⁺] (mM)	Fluorescence Ratio (F340/F380) - Example
0	0.35
0.5	0.50
1.0	0.62
2.0	0.80
5.0	1.10
10.0	1.35

Experimental Protocols

Preparation of Mag-Fura-2 Injection Solution

Materials:

• Mag-Fura-2 tetrapotassium salt

• Microinjection Buffer (see recipe below)

• Nuclease-free water

• Micropipette filters (0.22 µm)

Microinjection Buffer Recipe (Example):

Component	Concentration
KCl	140 mM
HEPES	10 mM
pH	7.2 (adjusted with KOH)

Procedure:

• Prepare the Microinjection Buffer using nuclease-free water.

• Dissolve Mag-Fura-2 tetrapotassium salt in the Microinjection Buffer to a final concentration of 1-10 mM. The optimal concentration may need to be determined empirically for your specific cell type and application.

• Filter the final injection solution through a 0.22 µm syringe filter to remove any particulates that could clog the micropipette.

• Aliquot the solution into small, single-use volumes and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.[2]

Microinjection Procedure

Equipment:

• Inverted microscope with fluorescence imaging capabilities

• Micromanipulator

• Microinjector (e.g., pneumatic or hydraulic)

• Glass micropipettes (borosilicate, with a tip diameter of ~0.5 µm)

• Cell culture dish with adherent cells

Procedure:

• Prepare cells for microinjection by plating them on a glass-bottom dish or coverslip to allow for high-resolution imaging.

• Mount the cell culture dish on the stage of the inverted microscope.

• Backfill a glass micropipette with the prepared Mag-Fura-2 injection solution.

• Secure the micropipette in the holder connected to the micromanipulator and microinjector.

• Under visual guidance, carefully bring the micropipette tip into contact with the cell membrane of the target cell.

• Apply a brief, controlled pressure pulse from the microinjector to deliver a small volume of the Mag-Fura-2 solution into the cytoplasm. Typical injection pressures range from 20 to 50 hPa for a duration of 100-500 ms. These parameters should be optimized to ensure cell viability and adequate dye loading.

• After injection, retract the micropipette and allow the cell to recover for at least 30 minutes before imaging to allow for uniform distribution of the dye throughout the cytoplasm.

Ratiometric Fluorescence Imaging

Equipment:

• Fluorescence microscope equipped with a light source capable of excitation at 340 nm and 380 nm (e.g., xenon arc lamp with filter wheel or LED light source).

• Emission filter centered around 510 nm.

• Sensitive camera (e.g., sCMOS or EMCCD).

• Image acquisition and analysis software.

Procedure:

• Place the dish containing the microinjected cells on the microscope stage.

• Acquire fluorescence images of the cells by alternating the excitation wavelength between 340 nm and 380 nm.

• Record the corresponding emission intensity at 510 nm for each excitation wavelength.

• Select a region of interest (ROI) within the cytoplasm of the injected cell and a background region outside the cell.

• Subtract the background fluorescence from the fluorescence intensity of the ROI for both the 340 nm and 380 nm excitation images.

• Calculate the fluorescence ratio (R) by dividing the background-subtracted 340 nm intensity by the background-subtracted 380 nm intensity (R = F340 / F380).

In Situ Calibration and Calculation of [Mg²⁺]i

To accurately determine the [Mg²⁺]i, an in situ calibration is recommended. This involves determining the minimum (Rmin) and maximum (Rmax) fluorescence ratios within the cellular environment.

Materials:

• Mg²⁺-free calibration buffer (containing a Mg²⁺ chelator like EDTA)

• High Mg²⁺ calibration buffer (containing a saturating concentration of Mg²⁺)

• Ionophore (e.g., 4-bromo A-23187) to permeabilize the cell membrane to Mg²⁺

Procedure:

• After recording the experimental fluorescence ratios, perfuse the cells with the Mg²⁺-free calibration buffer containing the ionophore to determine Rmin.

• Subsequently, perfuse the cells with the high Mg²⁺ calibration buffer containing the ionophore to determine Rmax.

• Calculate the [Mg²⁺]i using the Grynkiewicz equation:[6][7]

  [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where:

  • Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺ (this may differ in the intracellular environment from the in vitro value and should ideally be determined experimentally).[4]

  • R is the experimentally measured fluorescence ratio.

  • Rmin is the fluorescence ratio in the absence of Mg²⁺.

  • Rmax is the fluorescence ratio at saturating Mg²⁺ concentrations.

  • Sf2 / Sb2 is the ratio of fluorescence intensities at the denominator wavelength (380 nm) for the Mg²⁺-free and Mg²⁺-bound forms of the indicator, respectively.

Visualizations

Experimental Workflow for Microinjection and [Mg²⁺]i Measurement

Caption: Workflow for measuring intracellular magnesium with Mag-Fura-2.

Signaling Pathway: Calcium-Magnesium Crosstalk in Neuronal Signaling

Intracellular magnesium plays a crucial role in modulating neuronal signaling, often acting as a natural antagonist to calcium.[8] This is particularly evident at the N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity.[9]

Caption: Mg²⁺ modulation of NMDA receptor signaling.

Logical Relationship: Ratiometric Measurement Principle

The ratiometric measurement of [Mg²⁺]i with Mag-Fura-2 relies on the opposing changes in fluorescence intensity at two excitation wavelengths upon Mg²⁺ binding.

References

• 1. Mag-Fura-2 tetrapotassium salt *Cell impermeant* | AAT Bioquest [aatbio.com]
• 2. interchim.fr [interchim.fr]
• 3. Fluorescence signals from the Mg2+/Ca2+ indicator furaptra in frog skeletal muscle fibers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intracellular calibration of the fluorescent Mg2+ indicator furaptra in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorescence measurements of free [Mg2+] by use of mag-fura 2 in Salmonella enterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DETERMINING CALCIUM CONCENTRATION IN HETEROGENEOUS MODEL SYSTEMS USING MULTIPLE INDICATORS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A new calibration equation for ratiometric fluorescent ion indicators: Application to fura-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. kairosfloats.com [kairosfloats.com]
• 9. The Role of Magnesium in Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Non-invasive Cell Loading with Mag-Fura-2 AM

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mag-Fura-2, AM is a ratiometric, fluorescent indicator dye extensively used for the non-invasive measurement of intracellular magnesium ions (Mg²⁺).[1][2] As an acetoxymethyl (AM) ester, it is cell-permeant, allowing for straightforward loading into living cells. Once inside the cell, ubiquitous intracellular esterases cleave the AM group, trapping the active Mag-Fura-2 indicator in the cytoplasm. Mag-Fura-2 is spectrally similar to the calcium indicator Fura-2 and is excitable by UV light.[1][2] Its ratiometric nature allows for the accurate determination of intracellular Mg²⁺ concentrations by taking the ratio of fluorescence intensities at two different excitation wavelengths, which minimizes issues such as uneven dye loading, photobleaching, and variations in cell thickness.[3][4]

Intracellular magnesium plays a crucial role in a multitude of cellular processes, including enzymatic reactions, DNA synthesis, hormone secretion, and muscle contraction.[5][6] Consequently, the ability to accurately measure intracellular Mg²⁺ dynamics is vital for research in various fields, including neuroscience, cardiology, and drug discovery. Mag-Fura-2 can also be utilized as an indirect indicator of ATP consumption and production.

Properties of Mag-Fura-2

Mag-Fura-2 exhibits a shift in its excitation spectrum upon binding to Mg²⁺. The dye is typically excited at 340 nm and 380 nm, and the emission is monitored at approximately 510 nm. The ratio of the emission intensities at these two excitation wavelengths is then used to calculate the intracellular Mg²⁺ concentration.

Quantitative Data

The following table summarizes the key quantitative properties of Mag-Fura-2.

Property	Value	References
Molecular Weight	722.57 g/mol
Excitation Wavelengths	340 nm (Mg²⁺-bound) and 380 nm (Mg²⁺-free)	[1]
Emission Wavelength	~510 nm	[1]
Dissociation Constant (Kd) for Mg²⁺	1.9 mM	[5][7]
Dissociation Constant (Kd) for Ca²⁺	25 µM	[5]
Extinction Coefficient (ε)	31,000 M⁻¹cm⁻¹

Experimental Protocols

I. Reagent Preparation

A. Mag-Fura-2 AM Stock Solution (2-5 mM)

• Prepare a stock solution of Mag-Fura-2 AM in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[1] For example, to make a 2 mM stock solution, dissolve 1 mg of Mag-Fura-2 AM in 691.98 µL of anhydrous DMSO.[8]

• Aliquot the stock solution into single-use volumes and store at -20°C, protected from light and moisture.[1][5] Avoid repeated freeze-thaw cycles.[1]

B. Pluronic® F-127 Solution (20% w/v in DMSO)

Pluronic® F-127 is a non-ionic detergent that aids in the dispersion of the AM ester in aqueous media, facilitating more efficient cell loading.[1][5]

• Dissolve 2 g of Pluronic® F-127 in 10 mL of anhydrous DMSO.

• Store at room temperature. This solution can be mixed with the Mag-Fura-2 AM stock solution before dilution into the loading buffer.

C. Probenecid (B1678239) Stock Solution (100 mM)

Probenecid is an organic anion transport inhibitor that can be used to reduce the leakage of the de-esterified dye from the cells.[1][5]

• Dissolve probenecid in an equal molar amount of NaOH solution or directly in the loading buffer.

• The final working concentration is typically 1-2.5 mM.

D. Loading Buffer (e.g., Hanks' Balanced Salt Solution with HEPES - HHBS)

A common loading buffer is Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH 7.4. The buffer should be free of serum as it may contain esterase activity.

II. Cell Loading Protocol

This protocol provides a general guideline and should be optimized for your specific cell type and experimental conditions.

• Cell Preparation: Plate cells on an appropriate culture vessel (e.g., coverslips, 96-well black-walled plates) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[1]

• Prepare Working Solution:

  • On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution to room temperature.[1]

  • For a final loading concentration of 4-5 µM, dilute the stock solution into the loading buffer.[1] For example, to prepare a 1X working solution with 5 µM Mag-Fura-2 AM, dilute the 2 mM stock solution 1:400 in HHBS.

  • To aid in dye solubilization, you can pre-mix the Mag-Fura-2 AM stock solution with an equal volume of 20% Pluronic® F-127 before diluting in the buffer. The final concentration of Pluronic® F-127 should be around 0.02-0.04%.[1][5]

  • If dye leakage is a concern, add probenecid to the working solution to a final concentration of 1-2.5 mM.[5]

• Cell Loading:

  • Remove the culture medium from the cells.

  • Wash the cells once with the loading buffer.

  • Add the Mag-Fura-2 AM working solution to the cells.

  • Incubate for 30-60 minutes at 37°C.[1] The optimal incubation time may vary depending on the cell type and should be determined empirically.[1]

• Wash and De-esterification:

  • Remove the loading solution.

  • Wash the cells two to three times with fresh, warm loading buffer (without the dye) to remove any extracellular Mag-Fura-2 AM.[5]

  • Incubate the cells in fresh buffer for an additional 30 minutes at 37°C to allow for complete de-esterification of the dye by intracellular esterases.[5]

III. Measurement of Intracellular Mg²⁺

• Instrumentation: Use a fluorescence microscope or a microplate reader equipped with filters for ratiometric measurements of Fura-2.[1] The instrument should be capable of excitation at 340 nm and 380 nm and detection of emission at ~510 nm.[1]

• Data Acquisition:

  • Acquire fluorescence intensity images or readings at both excitation wavelengths (340 nm and 380 nm) while maintaining a constant emission wavelength of 510 nm.

  • Record a baseline fluorescence ratio before applying any stimulus.

  • After adding the stimulus, continue to record the fluorescence intensities over time.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensity at 340 nm excitation to the intensity at 380 nm excitation (Ratio = F₃₄₀ / F₃₈₀).

  • The change in this ratio over time reflects the change in intracellular Mg²⁺ concentration.

  • For quantitative analysis, a calibration curve should be generated to convert the fluorescence ratio to absolute Mg²⁺ concentrations. This typically involves treating the cells with ionophores in the presence of known extracellular Mg²⁺ concentrations.

Visualizations

Signaling Pathway: Magnesium's Role in Cellular Energetics

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Mag-Fura-2, AM *Cell-permeant* | AAT Bioquest [aatbio.com]
• 3. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 5. interchim.fr [interchim.fr]
• 6. Magnesium Indicators | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. docs.aatbio.com [docs.aatbio.com]

Application Notes and Protocols for In Situ Calibration of Mag-Fura-2 for Magnesium Determination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mag-Fura-2, also known as Furaptra (B55009), is a ratiometric fluorescent indicator essential for quantifying intracellular free magnesium ([Mg²⁺]i).[1] Accurate measurement of [Mg²⁺]i is critical as it plays a pivotal role in numerous cellular processes, including enzymatic reactions, DNA synthesis, hormone secretion, and muscle contraction.[1][2] Unlike static measurements in cell lysates, in situ calibration of Mag-Fura-2 within the cellular environment provides a more physiologically relevant quantification of [Mg²⁺]i. This is crucial because the indicator's spectral properties can be influenced by the cytoplasmic environment.[3][4]

Mag-Fura-2 is UV-excitable and, similar to its calcium-sensing counterpart Fura-2, exhibits a spectral shift upon ion binding.[1][5] When unbound, Mag-Fura-2 has an excitation peak at approximately 369 nm. Upon binding Mg²⁺, the excitation peak shifts to around 330-336 nm, while the emission maximum remains around 505-511 nm.[1][5][6] This ratiometric nature allows for the determination of ion concentrations independent of dye concentration, path length, and instrumental efficiency, thereby providing a robust measurement of intracellular magnesium levels.

A significant consideration when using Mag-Fura-2 is its cross-reactivity with calcium (Ca²⁺). Mag-Fura-2 binds Ca²⁺ with a higher affinity than Mg²⁺, which can interfere with magnesium measurements, especially when intracellular calcium levels rise above 1 µM.[1] Therefore, proper calibration and experimental design are paramount for accurate [Mg²⁺]i determination.

Quantitative Data Summary

The spectral and binding properties of Mag-Fura-2 are summarized in the table below. These values are essential for understanding the indicator's behavior and for the calculations involved in quantifying intracellular magnesium concentrations.

Parameter	Value	Reference
Excitation Maximum (Mg²⁺-free)	~369 nm	[1][7]
Excitation Maximum (Mg²⁺-bound)	~330-336 nm	[1][6]
Emission Maximum	~505-511 nm	[6][7]
Dissociation Constant for Mg²⁺ (Kd)	1.9 mM (in vitro)	[1][5][7]
5.3 mM (in situ, rat ventricular myocytes)	[4]
Dissociation Constant for Ca²⁺ (Kd)	25 µM	[7]

Experimental Protocols

I. Loading Cells with Mag-Fura-2 AM

This protocol describes the loading of the acetoxymethyl (AM) ester form of Mag-Fura-2 into live cells. The AM ester is cell-permeant and is cleaved by intracellular esterases to release the active, membrane-impermeant form of the dye.

Materials:

• Mag-Fura-2 AM

• High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic® F-127 (20% w/v solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other appropriate physiological buffer

• Probenecid (B1678239) (optional)

Procedure:

• Prepare Stock Solution: Prepare a 2 to 5 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO.[8] Aliquot and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[8]

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution. Prepare a working solution with a final concentration of 2 to 20 µM in your chosen buffer (e.g., HBSS).[8] For many cell lines, a final concentration of 4-5 µM is a good starting point.[8]

• Enhance Solubility (Optional): To aid in the dispersion of the AM ester in the aqueous buffer, add Pluronic® F-127 to the working solution for a final concentration of 0.04%.[8]

• Reduce Dye Leakage (Optional): If your cells express organic anion transporters that can extrude the dye, consider adding probenecid (final concentration of 0.5-1 mM) to the working solution.[8]

• Cell Loading: Replace the cell culture medium with the Mag-Fura-2 AM working solution.

• Incubation: Incubate the cells at 37°C for 30 to 60 minutes.[8] The optimal loading time can vary between cell types and should be determined empirically.

• Washing: After incubation, wash the cells three times with fresh, warm buffer to remove extracellular dye.[3]

• De-esterification: Incubate the cells for an additional 30 minutes in fresh buffer to allow for the complete de-esterification of the intracellular Mag-Fura-2 AM.[3] The cells are now ready for fluorescence measurements.

II. In Situ Calibration of Mag-Fura-2

This protocol details the procedure to calibrate the fluorescence signal of Mag-Fura-2 within the cells to determine the minimum (Rmin), maximum (Rmax), and apparent dissociation constant (Kd) of the indicator in the intracellular environment. This is achieved by permeabilizing the cell membrane and equilibrating the intracellular and extracellular Mg²⁺ concentrations.

Materials:

• Mag-Fura-2-loaded cells

• Magnesium-free calibration buffer (e.g., containing KCl, NaCl, HEPES, and EGTA)

• High magnesium calibration buffer (same as above but with a saturating concentration of MgCl₂, e.g., 35-50 mM)

• Ionophore (e.g., 4-bromo A-23187 or ionomycin, typically 5-10 µM). A-23187 and its derivatives are often preferred for Mg²⁺ transport.[3][9]

• Digitonin (optional, for cell permeabilization)

Procedure:

• Fluorescence Measurement Setup: Place the plate with Mag-Fura-2-loaded and washed cells into a fluorescence plate reader or onto a fluorescence microscope equipped for ratiometric imaging. Excite the cells alternately at ~340 nm and ~380 nm and record the emission at ~510 nm.

• Determination of Rmin (Minimum Ratio):

  • Perfuse the cells with the magnesium-free calibration buffer containing the ionophore.

  • Allow the fluorescence ratio (340/380 nm) to stabilize. This stable ratio represents Rmin, the fluorescence ratio of the Mg²⁺-free indicator.

• Determination of Rmax (Maximum Ratio):

  • After determining Rmin, perfuse the same cells with the high magnesium calibration buffer, also containing the ionophore.

  • Allow the fluorescence ratio to stabilize. This new, higher stable ratio represents Rmax, the fluorescence ratio of the Mg²⁺-saturated indicator.

• Determination of Intracellular Free Magnesium ([Mg²⁺]i):

  • The intracellular free magnesium concentration can then be calculated using the Grynkiewicz equation:

    [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

    Where:

    • R is the experimentally measured fluorescence ratio in the cells.

    • Rmin is the minimum fluorescence ratio in the absence of Mg²⁺.

    • Rmax is the maximum fluorescence ratio at Mg²⁺ saturation.

    • Kd is the apparent dissociation constant of Mag-Fura-2 for Mg²⁺ under the experimental conditions. This can be determined by exposing the permeabilized cells to a range of known Mg²⁺ concentrations.

    • Sf2/Sb2 is the ratio of fluorescence intensities at the second excitation wavelength (~380 nm) for the Mg²⁺-free and Mg²⁺-bound forms of the indicator, respectively.[10]

Visualizations

Caption: Experimental workflow for in situ calibration of Mag-Fura-2.

References

• 1. interchim.fr [interchim.fr]
• 2. Magnesium Indicators | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Intracellular calibration of the fluorescent Mg2+ indicator furaptra in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biotium.com [biotium.com]
• 6. Spectrum [Mag-fura-2] | AAT Bioquest [aatbio.com]
• 7. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - US [thermofisher.com]
• 10. ionoptix.com [ionoptix.com]

Application Notes and Protocols for Mag-Fura-2 Imaging in Live Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Mag-Fura-2 for quantitative measurements of intracellular magnesium ([Mg²⁺]) and high concentrations of calcium ([Ca²⁺]) in live cells. The protocols detailed below cover reagent preparation, cell loading, fluorescence imaging, and data analysis, enabling robust and reproducible results for applications in cellular signaling research and drug discovery.

Mag-Fura-2 is a ratiometric, UV-excitable fluorescent indicator. Its acetoxymethyl (AM) ester form is cell-permeant, allowing for non-invasive loading into live cells.[1] Once inside the cell, cellular esterases cleave the AM group, trapping the active indicator in the cytoplasm. Mag-Fura-2 exhibits a spectral shift upon binding to its target ion. When excited at approximately 340 nm and 380 nm, the ratio of the fluorescence emission at ~510 nm is proportional to the intracellular ion concentration.[1] This ratiometric measurement minimizes issues such as uneven dye loading, photobleaching, and variations in cell thickness, leading to more accurate and reliable data.[2]

While primarily a magnesium indicator, Mag-Fura-2's lower affinity for Ca²⁺ compared to indicators like Fura-2 makes it suitable for measuring high, transient Ca²⁺ concentrations that would otherwise saturate high-affinity dyes.[3]

Key Experimental Parameters

Quantitative data for the use of Mag-Fura-2 AM is summarized in the tables below for easy reference and comparison.

Table 1: Reagent and Solution Preparation

Reagent/Solution	Stock Concentration	Solvent	Storage Conditions	Working Concentration
Mag-Fura-2, AM	2 to 5 mM	Anhydrous DMSO	-20°C, desiccated, protected from light	2 to 20 µM
Pluronic® F-127	10% (w/v)	Distilled Water	4°C	0.02% to 0.04%
Probenecid (B1678239)	25 mM	1 M NaOH, then buffer	-20°C	0.5 to 1 mM
Assay Buffer	1X	Varies (e.g., HBSS with HEPES)	4°C	1X

Table 2: Spectral Properties and Imaging Parameters

Parameter	Wavelength/Value	Notes
Excitation Wavelength 1 (Ion-bound)	~340 nm	Optimal for Mag-Fura-2 bound to Mg²⁺ or Ca²⁺.[1]
Excitation Wavelength 2 (Ion-free)	~380 nm	Optimal for unbound Mag-Fura-2.[1]
Emission Wavelength	~510 nm	Emission peak for both bound and unbound forms.[1]
Recommended Filter Set	Fura-2 filter set	Commonly used for ratiometric imaging of Fura-2 and Mag-Fura-2.[1]
Dissociation Constant (Kd) for Mg²⁺	~1.9 mM	[3]
Dissociation Constant (Kd) for Ca²⁺	~25 µM	[3]

Experimental Protocols

I. Reagent Preparation

• Mag-Fura-2, AM Stock Solution (2-5 mM):

  • Prepare a 2 to 5 mM stock solution of Mag-Fura-2, AM in high-quality, anhydrous DMSO.[1]

  • Aliquot into single-use volumes and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.[1]

• Pluronic® F-127 Stock Solution (10%):

  • Dissolve 1 g of Pluronic® F-127 in 10 mL of distilled water. This may require gentle heating and vortexing.

  • Store at 4°C.

• Probenecid Stock Solution (25 mM):

  • Probenecid helps to inhibit organic anion transporters, reducing dye leakage from the cells.[1][4]

  • Dissolve the required amount of probenecid in a small volume of 1 M NaOH, then bring to the final volume with your assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Aliquot and store at -20°C.

• Assay Buffer (e.g., HHBS):

  • Prepare Hanks' Balanced Salt Solution (HBSS) buffered with HEPES to a pH of 7.2-7.4.[4][5] Other physiological buffers can also be used.

II. Cell Loading Protocol

This protocol provides a general guideline and should be optimized for your specific cell type and experimental conditions.

• Cell Preparation:

  • Plate cells on an appropriate imaging vessel (e.g., glass-bottom dishes or microplates) to achieve 80-90% confluency on the day of the experiment.

• Preparation of Mag-Fura-2 Loading Solution:

  • On the day of the experiment, allow all stock solutions to warm to room temperature.

  • Prepare the loading solution by diluting the Mag-Fura-2, AM stock solution into the assay buffer to a final concentration of 2-20 µM. For most cell lines, a final concentration of 4-5 μM is recommended.[1]

  • Add Pluronic® F-127 to the loading solution to a final concentration of 0.02-0.04% to aid in the dispersion of the AM ester in the aqueous buffer.[1]

  • If dye leakage is an issue for your cell type, add probenecid to the loading solution to a final concentration of 0.5-1 mM.[1]

  • Vortex the solution thoroughly.

• Cell Loading:

  • Remove the cell culture medium from the cells.

  • Wash the cells once with the assay buffer.

  • Add the Mag-Fura-2 loading solution to the cells and incubate for 30-60 minutes at 37°C in a cell incubator.[1] The optimal loading time may vary between cell types and should be determined empirically.

• Washing:

  • After incubation, remove the loading solution.

  • Wash the cells two to three times with fresh, pre-warmed assay buffer to remove extracellular dye. If probenecid was used during loading, it is recommended to also include it in the wash and final imaging buffer.

  • Incubate the cells for an additional 30 minutes at room temperature or 37°C to allow for complete de-esterification of the dye by intracellular esterases.[6]

III. Imaging Protocol

• Microscope Setup:

  • Use an inverted fluorescence microscope equipped with a UV-capable light source, a Fura-2 filter set, and a sensitive camera.[1]

  • The system should be capable of alternating excitation between ~340 nm and ~380 nm and collecting emission at ~510 nm.

• Image Acquisition:

  • Mount the cells on the microscope stage.

  • Acquire a baseline recording of fluorescence intensity at both excitation wavelengths before applying any stimulus.

  • Add your experimental compound or stimulus and begin time-lapse imaging, alternating between 340 nm and 380 nm excitation.

  • The frequency of image acquisition will depend on the kinetics of the biological response being studied.

IV. Data Analysis

• Ratio Calculation:

  • For each time point, calculate the ratio of the fluorescence intensity obtained with 340 nm excitation to the intensity obtained with 380 nm excitation (F₃₄₀/F₃₈₀).

  • Background fluorescence should be subtracted from each image before calculating the ratio.

• Conversion to Ion Concentration (Optional):

  • To convert the fluorescence ratio to an absolute ion concentration, a calibration must be performed using the following equation (derived from the Grynkiewicz equation): [Ion] = Kd * [(R - Rmin) / (Rmax - R)] * (F₃₈₀max / F₃₈₀min)

  • Where:

    • Kd is the dissociation constant of Mag-Fura-2 for the ion of interest (Mg²⁺ or Ca²⁺).

    • R is the measured F₃₄₀/F₃₈₀ ratio.

    • Rmin is the ratio in the absence of the ion (determined using an ion chelator).

    • Rmax is the ratio at saturating ion concentrations (determined using an ionophore and a high concentration of the ion).

    • F₃₈₀max is the fluorescence intensity at 380 nm in the absence of the ion.

    • F₃₈₀min is the fluorescence intensity at 380 nm at saturating ion concentrations.

Visualized Workflows and Pathways

Caption: Experimental workflow for Mag-Fura-2 imaging in live cells.

Caption: Gq-coupled GPCR signaling leading to Ca²⁺ release measured by Mag-Fura-2.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Fura-2 Calcium Indicator | Thermo Fisher Scientific - US [thermofisher.com]
• 3. interchim.fr [interchim.fr]
• 4. hellobio.com [hellobio.com]
• 5. ionbiosciences.com [ionbiosciences.com]
• 6. moodle2.units.it [moodle2.units.it]

Using Mag-Fura-2 with Fluorescence Microscopy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mag-Fura-2 is a ratiometric fluorescent indicator essential for the quantitative measurement of intracellular free magnesium ions (Mg²⁺). As a derivative of Fura-2, it is excitable by ultraviolet (UV) light and exhibits a spectral shift upon binding to Mg²⁺.[1][2] This property allows for the accurate determination of intracellular Mg²⁺ concentrations, largely independent of dye concentration, path length, and instrument efficiency. Intracellular magnesium is a critical cofactor in numerous enzymatic reactions, plays a vital role in DNA synthesis, hormone secretion, and muscle contraction, and its dysregulation is implicated in various disease states.[2][3] Mag-Fura-2's utility also extends to the measurement of high, transient intracellular calcium (Ca²⁺) concentrations that would saturate high-affinity Ca²⁺ indicators.[1][4]

This document provides detailed application notes and protocols for the effective use of Mag-Fura-2 in fluorescence microscopy, tailored for researchers in basic science and drug development.

Quantitative Data Summary

The following tables summarize the key quantitative properties of Mag-Fura-2.

Property	Value	Reference
Dissociation Constant (Kd) for Mg²⁺	1.9 mM	[1][2][5]
Dissociation Constant (Kd) for Ca²⁺	25 µM	[1]
Excitation Wavelength (Mg²⁺-free)	~369 nm	[1][5]
Excitation Wavelength (Mg²⁺-bound)	~330 nm	[1][5]
Emission Wavelength (Mg²⁺-free)	~511 nm	[5]
Emission Wavelength (Mg²⁺-bound)	~491 nm	[6]
Molecular Weight (AM ester)	722.57 g/mol	[7]
Solvent for AM Ester	Anhydrous DMSO	[8]

Experimental Protocols

Preparation of Mag-Fura-2 AM Stock Solution

The acetoxymethyl (AM) ester form of Mag-Fura-2 is membrane-permeant and allows for loading into live cells.[8]

Materials:

• Mag-Fura-2, AM (e.g., from AAT Bioquest, Sigma-Aldrich)

• High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Protocol:

• Prepare a 2 to 5 mM stock solution of Mag-Fura-2, AM in anhydrous DMSO.[8] For example, to make a 2 mM solution, dissolve 1 mg of Mag-Fura-2, AM in 691.98 µL of DMSO.[9]

• Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light and moisture.[9] It is recommended to use the stock solution on the same day it is prepared.[9]

Cell Loading with Mag-Fura-2 AM

This protocol provides a general guideline for loading adherent cells. Optimization of dye concentration, loading time, and temperature may be required for different cell types.

Materials:

• Cells cultured on coverslips or in a black-wall, clear-bottom microplate

• Mag-Fura-2, AM stock solution (2-5 mM in DMSO)

• Hanks' Balanced Salt Solution with 20 mM HEPES (HHBS), pH 7.4

• Pluronic® F-127 (20% w/v solution in DMSO, optional but recommended)

• Probenecid (B1678239) (optional, to prevent dye leakage)

Protocol:

• Prepare Loading Solution:

  • On the day of the experiment, thaw an aliquot of the Mag-Fura-2, AM stock solution to room temperature.[8]

  • Prepare a 2X working solution. For a final in-well concentration of 5 µM, mix 16 µL of a 2 mM Mag-Fura-2, AM stock solution into 3.2 mL of HHBS.[9]

  • (Optional) To improve the aqueous solubility of the AM ester, add Pluronic® F-127 to the loading solution at a final concentration of 0.02-0.04%.[1][8]

  • (Optional) To reduce the leakage of the de-esterified indicator from the cells, add probenecid to a final concentration of 1-2.5 mM.[1]

• Cell Loading:

  • Grow cells to the desired confluency on coverslips or in a microplate.

  • Remove the culture medium.

  • Add an equal volume of the 2X dye loading solution to the wells already containing culture medium, or replace the medium entirely with the 1X working solution.[9]

  • Incubate the cells for 30-60 minutes at 37°C or room temperature.[8][9] The optimal time and temperature should be determined empirically.[1]

• Washing:

  • After incubation, remove the loading solution.

  • Wash the cells two to three times with fresh, pre-warmed HHBS (with probenecid, if used during loading) to remove extracellular dye.[1]

  • Incubate the cells for an additional 30 minutes to allow for complete de-esterification of the intracellular Mag-Fura-2 AM by cellular esterases.[1]

Fluorescence Microscopy and Data Acquisition

Instrumentation:

• An inverted fluorescence microscope equipped with a UV light source (e.g., Xenon arc lamp).

• Filter sets appropriate for Fura-2 imaging (excitation filters for ~340 nm and ~380 nm, and an emission filter for ~510 nm).[8]

• A sensitive camera (e.g., cooled CCD) for capturing fluorescent images.

• Image acquisition and analysis software capable of ratiometric calculations.

Procedure:

• Place the coverslip with loaded cells in a perfusion chamber on the microscope stage.

• Continuously perfuse the cells with HHBS at a constant temperature.

• Acquire images by alternating the excitation wavelength between ~340 nm and ~380 nm, while collecting the emission at ~510 nm.

• Record a time-lapse series of image pairs to monitor changes in intracellular Mg²⁺ concentration in response to stimuli.

• At the end of each experiment, perform a calibration procedure to convert the fluorescence ratios into absolute Mg²⁺ concentrations.

Calibration of the Mag-Fura-2 Signal

In situ calibration is crucial for determining the absolute intracellular Mg²⁺ concentration. This is typically achieved by permeabilizing the cells and exposing them to solutions with known Mg²⁺ concentrations.

Materials:

• Mg²⁺-free calibration buffer (e.g., containing 10 mM EGTA)

• Mg²⁺-saturating calibration buffer (e.g., containing 10-35 mM MgCl₂)

• A digitonin (B1670571) or ionomycin (B1663694) solution to permeabilize the cells.

Protocol:

• After the experiment, perfuse the cells with the Mg²⁺-free calibration buffer containing a cell-permeabilizing agent to obtain the minimum fluorescence ratio (Rmin).

• Next, perfuse the cells with the Mg²⁺-saturating calibration buffer to obtain the maximum fluorescence ratio (Rmax).

• The intracellular Mg²⁺ concentration can then be calculated using the Grynkiewicz equation:

  [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where:

  • Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺ (1.9 mM).[1]

  • R is the experimentally measured ratio of fluorescence intensities at the two excitation wavelengths (F340/F380).

  • Rmin is the ratio in the absence of Mg²⁺.

  • Rmax is the ratio at saturating Mg²⁺ concentrations.

  • Sf2/Sb2 is the ratio of fluorescence intensities at the second excitation wavelength (~380 nm) for the Mg²⁺-free and Mg²⁺-bound forms of the dye, respectively.

Signaling Pathways and Applications

Mag-Fura-2 is a valuable tool for investigating the role of Mg²⁺ in various signaling pathways.

Magnesium Homeostasis and TRPM7

The Transient Receptor Potential Melastatin 7 (TRPM7) channel is a key regulator of cellular magnesium homeostasis. Mag-Fura-2 has been instrumental in demonstrating the role of TRPM7 in Mg²⁺ influx.[7] Studies in various cell types, including lymphocytes and embryonic cells, have used Mag-Fura-2 to show that the absence or inhibition of TRPM7 leads to a significant reduction in intracellular Mg²⁺ levels.[1][10]

Caption: TRPM7-mediated Mg²⁺ influx and its role in cellular processes.

Mitochondrial Magnesium Regulation

Mitochondria are crucial for cellular energy metabolism and calcium signaling, and their function is heavily dependent on magnesium. Mag-Fura-2 has been used to measure mitochondrial matrix Mg²⁺ concentration and investigate the role of mitochondrial Mg²⁺ transporters like Mrs2.[9] These studies have revealed that mitochondrial Mg²⁺ levels regulate the activity of the mitochondrial calcium uniporter (MCU), thereby influencing mitochondrial Ca²⁺ uptake and cellular bioenergetics.[8][9]

Caption: Regulation of mitochondrial Ca²⁺ uptake by matrix Mg²⁺.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for measuring intracellular Mg²⁺ using Mag-Fura-2.

References

• 1. Essential role of Mg2+ in mouse preimplantation embryo development revealed by TRPM7 chanzyme-deficient gametes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.cn [documents.thermofisher.cn]
• 3. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. interchim.fr [interchim.fr]
• 5. Extracellular magnesium regulates intracellular free Mg2+ in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorescence measurements of free [Mg2+] by use of mag-fura 2 in Salmonella enterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mg2+ differentially regulates two modes of mitochondrial Ca2+ uptake in isolated cardiac mitochondria: implications for mitochondrial Ca2+ sequestration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mitochondrial Magnesium is the cationic rheostat for MCU-mediated mitochondrial Ca2+ uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TRPM7 activity drives human CD4 T-cell activation and differentiation in a magnesium dependent manner - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometric Analysis using Mag-Fura-2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Mag-Fura-2, a ratiometric fluorescent indicator, for the quantitative measurement of intracellular magnesium ([Mg²⁺]i) and calcium ([Ca²⁺]i) concentrations using flow cytometry. This powerful technique enables high-throughput analysis of ion dynamics at the single-cell level, offering valuable insights into cellular physiology, drug discovery, and toxicology.

Introduction to Mag-Fura-2

Mag-Fura-2, also known as Furaptra, is a UV-excitable fluorescent dye that exhibits a spectral shift upon binding to divalent cations, primarily magnesium and, to a lesser extent, calcium.[1][2] This ratiometric nature allows for accurate determination of ion concentrations, as the ratio of fluorescence intensities at two different wavelengths is independent of factors such as dye concentration, cell path length, and instrument efficiency.[3] This makes Mag-Fura-2 a robust tool for dynamic measurements of intracellular ion concentrations in heterogeneous cell populations.

The key principle behind its ratiometric measurement is the shift in its excitation spectrum upon ion binding. When unbound, Mag-Fura-2 has an excitation maximum around 369 nm.[2] Upon binding Mg²⁺ or Ca²⁺, the excitation peak shifts to approximately 330 nm, while the emission maximum remains relatively constant at around 510 nm.[2] By exciting the dye at these two wavelengths and measuring the resulting emission, a ratio of the fluorescence intensities can be calculated, which directly correlates with the intracellular ion concentration.

Quantitative Data Summary

The following tables summarize the key quantitative properties of Mag-Fura-2, essential for experimental design and data interpretation.

Table 1: Spectral Properties of Mag-Fura-2

Property	Wavelength (nm)	Condition
Excitation Maximum	~369	Ion-free
Excitation Maximum	~330	Ion-bound
Emission Maximum	~511	Ion-free
Emission Maximum	~508-510	Ion-bound

Table 2: Dissociation Constants (Kd) of Mag-Fura-2

Ion	Dissociation Constant (Kd)	Notes
Magnesium (Mg²⁺)	1.9 mM	[1][2]
Calcium (Ca²⁺)	25 µM	[1]

Note: The Kd for Mg²⁺ is significantly higher than for Ca²⁺, indicating a lower affinity for magnesium. This makes Mag-Fura-2 suitable for measuring the typically higher millimolar concentrations of intracellular free magnesium. However, its higher affinity for calcium means that significant changes in intracellular calcium can interfere with magnesium measurements.[1]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate a key signaling pathway involving magnesium and a typical experimental workflow for using Mag-Fura-2 in flow cytometry.

Cellular roles of intracellular magnesium.

Experimental workflow for Mag-Fura-2.

Detailed Experimental Protocols

Protocol 1: Staining Suspension Cells with Mag-Fura-2 AM

This protocol details the steps for loading the acetoxymethyl (AM) ester form of Mag-Fura-2 into a suspension of cells for flow cytometric analysis.

Materials:

• Mag-Fura-2, AM (Acetoxymethyl ester)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic F-127 (20% solution in DMSO, optional)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Fetal Bovine Serum (FBS) or Bovine Serum Albumin (BSA)

• Probenecid (B1678239) (optional)

• Suspension cells of interest

Procedure:

• Prepare Mag-Fura-2 AM Stock Solution: Dissolve Mag-Fura-2, AM in anhydrous DMSO to a stock concentration of 1-5 mM. For example, dissolve 1 mg of Mag-Fura-2 AM (MW ~723 g/mol ) in 276 µL of DMSO for a 5 mM stock solution.[4] Store the stock solution in small aliquots at -20°C, protected from light and moisture.

• Cell Preparation: Harvest cells and wash them once with a physiological buffer such as HBSS. Resuspend the cells at a concentration of 1 x 10⁶ cells/mL in the same buffer, supplemented with 1% FBS or BSA.

• Prepare Loading Buffer: For a final loading concentration of 5 µM Mag-Fura-2 AM, dilute the 5 mM stock solution 1:1000 in the cell suspension buffer. For example, add 1 µL of 5 mM Mag-Fura-2 AM stock solution to 1 mL of cell suspension.

  • Optional: To aid in the dispersion of the AM ester, Pluronic F-127 can be added to the loading buffer at a final concentration of 0.02-0.04%.[2] This can be achieved by mixing the Mag-Fura-2 AM stock solution with an equal volume of 20% Pluronic F-127 before dilution in the cell suspension.

• Dye Loading: Add the prepared loading buffer to the cell suspension and incubate for 30-60 minutes at 37°C in the dark. The optimal loading time and dye concentration should be determined empirically for each cell type.

• Washing: After incubation, wash the cells twice with fresh, warm physiological buffer to remove extracellular dye. Centrifuge the cells at a gentle speed (e.g., 300 x g) for 5 minutes between washes.

• De-esterification: Resuspend the washed cells in fresh buffer and incubate for an additional 30 minutes at 37°C. This allows for the complete de-esterification of the Mag-Fura-2 AM by intracellular esterases, trapping the active form of the dye inside the cells.

• Final Resuspension: Resuspend the cells in the desired buffer for flow cytometry analysis. If dye leakage is a concern, the anion transport inhibitor probenecid can be included in the final buffer at a concentration of 1-2.5 mM.[2]

• Analysis: Proceed immediately to flow cytometry analysis.

Protocol 2: Flow Cytometry Instrument Setup and Data Acquisition

This protocol provides a general guideline for setting up a flow cytometer for the ratiometric measurement of Mag-Fura-2. Specific instrument settings may need to be optimized based on the available lasers and filters.

Instrumentation:

• A flow cytometer equipped with a UV laser (e.g., 355 nm or similar).

Procedure:

• Laser and Filter Configuration:

  • Excitation: Use a UV laser for excitation.

  • Emission Detection: The key to ratiometric measurement is to collect the emission signal in two separate channels corresponding to the ion-bound and ion-free forms of Mag-Fura-2.

    • Channel 1 (Ion-bound): Use a bandpass filter that captures the emission resulting from excitation of the ion-bound form (excitation ~330-340 nm). A common filter for similar dyes like Indo-1 is around 405/20 nm or 450/50 nm.

    • Channel 2 (Ion-free): Use a bandpass filter that captures the emission from the ion-free form (excitation ~370-380 nm). A common filter for this is around 525/50 nm or 530/30 nm.

  • Note: Since most flow cytometers have a fixed UV laser line (e.g., 355 nm), the ratiometric measurement relies on the shift in the emission spectrum upon ion binding, similar to Indo-1, rather than a change in excitation. While Mag-Fura-2 is primarily an excitation-shift dye, it also exhibits a slight emission shift that can be exploited for ratiometric flow cytometry.

• Instrument Calibration and Controls:

  • Unstained Control: Run an unstained cell sample to set the baseline fluorescence and forward/side scatter parameters.

  • Single-Stain Controls: If performing multicolor analysis, prepare single-stained compensation controls for each fluorochrome, including a Mag-Fura-2 only sample.[1]

  • Calibration Controls: To calibrate the ratiometric signal to absolute ion concentrations, cells can be treated with ionophores (e.g., ionomycin (B1663694) for Ca²⁺ and A23187 for Mg²⁺) in the presence of known extracellular concentrations of the respective ions to determine the minimum (Rmin) and maximum (Rmax) fluorescence ratios.

• Data Acquisition:

  • Acquire data for the Mag-Fura-2 stained cells, recording events in the two designated emission channels.

  • It is recommended to acquire data over time to establish a baseline before adding any stimuli and to monitor the dynamic changes in the ratiometric signal post-stimulation.

Protocol 3: Ratiometric Data Analysis

This protocol outlines the steps to calculate the ratiometric value from the acquired flow cytometry data.

Software:

• Flow cytometry analysis software (e.g., FlowJo, FCS Express).

Procedure:

• Gating: Gate on the cell population of interest based on forward and side scatter to exclude debris and aggregates.

• Create a Ratio Parameter: In your analysis software, create a new derived parameter that is the ratio of the fluorescence intensities from the two emission channels. The exact formula will be:

  • Ratio = (Fluorescence Intensity in Channel 1) / (Fluorescence Intensity in Channel 2)

  • Where Channel 1 corresponds to the ion-bound emission and Channel 2 to the ion-free emission.

• Visualize Ratiometric Data: Display the calculated ratio parameter as a histogram or as a function of time. This will show the distribution of the ratiometric signal within the cell population and its change in response to stimuli.

• Quantification of Ion Concentration (Optional): If calibration controls (Rmin and Rmax) were included, the intracellular ion concentration can be calculated using the Grynkiewicz equation:

  • [Ion]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  • Where:

    • [Ion]i is the intracellular ion concentration.

    • Kd is the dissociation constant of Mag-Fura-2 for the ion of interest.

    • R is the measured fluorescence ratio.

    • Rmin is the ratio in the absence of the ion.

    • Rmax is the ratio at saturating ion concentrations.

    • Sf2/Sb2 is the ratio of the fluorescence of the ion-free to the ion-bound dye at the wavelength used for the denominator of the ratio.

Applications of Mag-Fura-2 in Flow Cytometry

Drug Discovery and High-Throughput Screening

The ability to perform rapid, single-cell measurements makes Mag-Fura-2 coupled with flow cytometry an excellent tool for drug discovery and high-throughput screening (HTS).[5] It can be used to screen compound libraries for their effects on intracellular magnesium or calcium homeostasis. For example, compounds that modulate the activity of ion channels or transporters can be identified by their ability to alter the Mag-Fura-2 ratiometric signal.

Toxicology Studies

Mag-Fura-2 can be employed in toxicology to assess the effects of xenobiotics on intracellular ion regulation. Disruptions in magnesium and calcium signaling are implicated in various forms of cellular toxicity. Flow cytometry with Mag-Fura-2 allows for the rapid screening of compounds for their potential to induce cytotoxic effects through the dysregulation of these critical second messengers.

Apoptosis Research

Changes in intracellular magnesium and calcium are known to play a role in the regulation of apoptosis.[6] While specific applications of Mag-Fura-2 in apoptosis detection by flow cytometry are not extensively documented, it can be used to investigate the role of magnesium in this process. For instance, it could be used to monitor changes in [Mg²⁺]i during the early stages of apoptosis and to correlate these changes with other apoptotic markers, such as caspase activation or phosphatidylserine (B164497) exposure (Annexin V staining), in a multicolor flow cytometry panel.

Troubleshooting

Table 3: Common Issues and Solutions

Issue	Possible Cause	Suggested Solution
Weak or No Signal	Incomplete de-esterification of Mag-Fura-2 AM.	Increase the de-esterification incubation time.
Low dye loading concentration.	Optimize the Mag-Fura-2 AM concentration.
Dye leakage from cells.	Add probenecid to the buffer; perform analysis promptly after staining.
Instrument settings not optimal.	Adjust PMT voltages and check laser alignment.
High Background Fluorescence	Incomplete removal of extracellular dye.	Increase the number of wash steps.
Cell autofluorescence.	Use an unstained control to set the baseline fluorescence.
Poor Ratiometric Shift	Incorrect filter selection.	Ensure the bandpass filters are appropriate for capturing the emission from both the ion-bound and ion-free states.
Low concentration of the target ion.	Use a positive control (e.g., ionophore treatment) to confirm the dye is responsive.
Inconsistent Results	Variation in dye loading between samples.	Ensure consistent incubation times and temperatures. The ratiometric measurement should minimize this, but large variations can still be problematic.
Cell viability issues.	Use a viability dye to exclude dead cells from the analysis.

References

• 1. Compensation Controls for Multi-fluorochrome Experiments | Flow Cytometry - Carver College of Medicine | The University of Iowa [flowcytometry.medicine.uiowa.edu]
• 2. interchim.fr [interchim.fr]
• 3. Fura-2 Calcium Indicator | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Mag-Fura-2, AM *Cell-permeant* | AAT Bioquest [aatbio.com]
• 5. High Content Screening: Flow Cytometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Visualizing changes in mitochondrial Mg2+ during apoptosis with organelle-targeted triazole-based ratiometric fluorescent sensors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mag-Fura-2 in Studying Magnesium Homeostasis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Mag-Fura-2, a ratiometric fluorescent indicator, for the quantitative measurement of intracellular magnesium ([Mg²⁺]) concentrations. This document outlines the probe's properties, detailed experimental protocols, and data interpretation guidelines to facilitate research into magnesium's role in cellular physiology and pathophysiology.

Introduction to Mag-Fura-2

Mag-Fura-2 is a UV-excitable fluorescent dye widely used to measure intracellular magnesium concentrations.[1][2][3] Structurally similar to the calcium indicator Fura-2, Mag-Fura-2 exhibits a spectral shift upon binding to Mg²⁺, allowing for ratiometric measurements that minimize issues like uneven dye loading, photobleaching, and variations in cell thickness.[4][5] Upon binding to magnesium, the excitation wavelength of Mag-Fura-2 shifts from approximately 369 nm to 330 nm, while the emission remains around 510 nm.[1][3][6] This ratiometric capability provides more accurate and reproducible measurements of intracellular [Mg²⁺].[4][5]

Intracellular magnesium is a critical cofactor for numerous enzymatic reactions, plays a vital role in DNA synthesis, hormone secretion, and muscle contraction.[1][7] The ability to accurately measure intracellular [Mg²⁺] is therefore essential for understanding these fundamental cellular processes.

Properties of Mag-Fura-2

A summary of the key quantitative properties of Mag-Fura-2 is presented in the table below. These values are essential for experimental design and data analysis.

Property	Value	Reference
Dissociation Constant (Kd) for Mg²⁺	1.9 mM	[1][3][6]
Dissociation Constant (Kd) for Ca²⁺	25 µM	[1][7]
Excitation Wavelength (Mg²⁺-free)	~369 nm	[1][3][6]
Excitation Wavelength (Mg²⁺-bound)	~330 nm	[1][3][6]
Emission Wavelength (Mg²⁺-free)	~511 nm	[1][3][6]
Emission Wavelength (Mg²⁺-bound)	~491 nm	[3][6][7]
Molecular Weight (AM ester)	722.58 g/mol	[1]
Molecular Weight (K⁺ salt)	586.69 g/mol	[1]
Molecular Weight (Na⁺ salt)	522.25 g/mol	[1]
Extinction Coefficient (ε at 369nm, low Mg²⁺)	22,000 M⁻¹cm⁻¹	[1][7]
Extinction Coefficient (ε at 329nm, high Mg²⁺)	24,000 M⁻¹cm⁻¹	[1][7]

Note on Calcium Interference: Mag-Fura-2 also binds to calcium (Ca²⁺), although with a significantly lower affinity than for Mg²⁺.[1] Interference from Ca²⁺ can become significant when intracellular calcium concentrations exceed 1 µM.[1][7] This property can also be exploited to measure high, transient Ca²⁺ spikes that would saturate high-affinity calcium indicators like Fura-2.[1]

Experimental Protocols

Preparation of Mag-Fura-2 AM Stock Solution

The acetoxymethyl (AM) ester form of Mag-Fura-2 is cell-permeant and is used for loading the dye into live cells.

• Reagents and Materials:

  • Mag-Fura-2, AM (lyophilized)

  • High-quality, anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Procedure:

  • Prepare a 1 to 5 mM stock solution of Mag-Fura-2, AM in anhydrous DMSO.[1][2] For example, to make a 10 mM stock solution, dissolve 1 mg of Mag-Fura-2 AM in 135 µL of DMSO.[8]

  • Vortex thoroughly to ensure complete dissolution.

  • Divide the stock solution into single-use aliquots to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light and moisture.[1][8]

Cell Loading with Mag-Fura-2 AM

This protocol is a general guideline and should be optimized for specific cell types and experimental conditions.

• Reagents and Materials:

  • Mag-Fura-2 AM stock solution (1-5 mM in DMSO)

  • Physiological buffer of choice (e.g., Hanks' Balanced Salt Solution with HEPES - HHBS)

  • Pluronic® F-127 (20% w/v in DMSO, optional)

  • Probenecid (B1678239) (optional)

  • Cells cultured on coverslips or in microplates

• Procedure:

  • On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution to room temperature.

  • Prepare a working solution of 2 to 20 µM Mag-Fura-2 AM in your chosen physiological buffer.[2] A final concentration of 4-5 µM is recommended for most cell lines.[2]

  • (Optional) To aid in the dispersion of the AM ester in the aqueous buffer, you can add Pluronic® F-127 to the working solution. A final concentration of 0.02-0.04% is typically used.[1][2]

  • Prepare cells in their growth medium. For adherent cells, they should be seeded on coverslips or in appropriate plates the day before the experiment.

  • Remove the growth medium and wash the cells with the physiological buffer.

  • Add the Mag-Fura-2 AM working solution to the cells.

  • Incubate the cells for 15-60 minutes at 20-37°C.[1][2] The optimal loading time and temperature must be determined empirically for each cell type.[7]

  • (Optional) To reduce the leakage of the de-esterified dye from the cells, organic anion transport inhibitors like probenecid (1-2.5 mM) can be added to the loading and final incubation buffer.[1]

  • After incubation, wash the cells three times with the indicator-free physiological buffer to remove excess Mag-Fura-2 AM.[1][7]

  • Incubate the cells for an additional 30 minutes in the indicator-free buffer to allow for complete de-esterification of the intracellular AM esters by cellular esterases.[1][7] The cells are now ready for fluorescence measurements.

Fluorescence Measurement and Data Acquisition

• Instrumentation:

  • Fluorescence microscope or microplate reader equipped with appropriate filters for ratiometric measurements (excitation at ~340 nm and ~380 nm, emission at ~510 nm). A Fura-2 filter set is generally suitable.[2]

• Procedure:

  • Mount the coverslip with loaded cells onto the microscope stage or place the microplate in the reader.

  • Excite the cells alternately at approximately 330 nm (for Mg²⁺-bound) and 370 nm (for Mg²⁺-free).

  • Collect the fluorescence emission at approximately 510 nm for each excitation wavelength.

  • The ratio of the fluorescence intensities (F₃₃₀/F₃₇₀) is then calculated. This ratio is proportional to the intracellular [Mg²⁺].

In Situ Calibration of Intracellular [Mg²⁺]

To convert the fluorescence ratio into an absolute [Mg²⁺], an in situ calibration is necessary. This is typically achieved by permeabilizing the cells to Mg²⁺ using an ionophore and exposing them to solutions of known [Mg²⁺].

• Reagents and Materials:

  • Mag-Fura-2 loaded cells

  • Calibration buffers with varying known concentrations of free Mg²⁺ (ranging from Mg²⁺-free to saturating levels).

  • Mg²⁺ ionophore (e.g., 4-bromo A-23187)

  • Detergent for cell lysis (e.g., digitonin)

• Procedure:

  • After recording the baseline fluorescence ratio in your experimental cells, determine the minimum ratio (Rmin) by exposing the cells to a Mg²⁺-free calibration buffer containing the ionophore.

  • Determine the maximum ratio (Rmax) by exposing the cells to a saturating [Mg²⁺] calibration buffer with the ionophore.

  • The intracellular [Mg²⁺] can then be calculated using the Grynkiewicz equation: [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (F_free_λ₂ / F_bound_λ₂) Where:

    • Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺ (1.9 mM).[1][3]

    • R is the experimentally measured fluorescence ratio.

    • Rmin is the ratio in the absence of Mg²⁺.

    • Rmax is the ratio at saturating Mg²⁺ concentrations.

    • F_free_λ₂ / F_bound_λ₂ is the ratio of fluorescence intensities at the second excitation wavelength (~370 nm) for Mg²⁺-free and Mg²⁺-bound indicator, respectively.

Visualizations

Experimental Workflow for [Mg²⁺] Measurement

Caption: Workflow for measuring intracellular [Mg²⁺] using Mag-Fura-2 AM.

Mag-Fura-2 Mechanism of Action

References

• 1. interchim.fr [interchim.fr]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. biotium.com [biotium.com]
• 4. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 5. Fura-2 Calcium Indicator | Thermo Fisher Scientific - IN [thermofisher.com]
• 6. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. medchemexpress.com [medchemexpress.com]

Monitoring ATP-Dependent Magnesium Changes with Mag-Fura-2: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium (Mg²⁺) is a crucial divalent cation involved in a vast array of cellular processes, including enzymatic reactions, DNA synthesis, and signal transduction.[1] A significant portion of intracellular magnesium is bound to adenosine (B11128) triphosphate (ATP), and changes in cellular ATP levels, through production or consumption, can lead to dynamic shifts in the concentration of free intracellular magnesium ([Mg²⁺]i).[2][3] Monitoring these fluctuations is critical for understanding cellular energy metabolism and its impact on various signaling pathways. Mag-Fura-2 is a ratiometric fluorescent indicator widely used for the quantitative measurement of [Mg²⁺]i.[4] Its spectral properties shift upon binding to Mg²⁺, allowing for accurate determination of its concentration, independent of dye loading and cell thickness. This document provides detailed application notes and protocols for monitoring ATP-dependent magnesium changes in cells using Mag-Fura-2.

Data Presentation

Mag-Fura-2 Properties

The following table summarizes the key properties of Mag-Fura-2, providing essential data for experimental design and data analysis.

Property	Value	Reference
Indicator Type	Ratiometric Fluorescent Indicator	[5]
Form	Acetoxymethyl (AM) ester (cell-permeant) or Tetrapotassium salt (cell-impermeant)
Molecular Weight	722.57 g/mol (AM ester), 586.68 g/mol (Tetrapotassium salt)
Excitation Wavelengths	~330 nm (Mg²⁺-bound), ~369 nm (Mg²⁺-free)	[4][5]
Emission Wavelength	~511 nm
Dissociation Constant (Kd) for Mg²⁺	1.9 mM (in vitro)	[4]
Dissociation Constant (Kd) for Ca²⁺	25 µM
Solubility	AM ester: DMSO; Salt form: Water (pH > 6)	[5]
Storage	AM ester: -20°C, desiccated, protected from light; Salt form: -20°C, protected from light	[4][5]

Typical Intracellular Magnesium Concentrations

This table provides an overview of typical resting [Mg²⁺]i in various cell types, offering a baseline for experimental observations.

Cell Type	Resting Intracellular Free Mg²⁺ Concentration	Reference
Synaptosomes	~0.3 mM	[4]
Hepatocytes	~0.37 mM	[4]
Cardiac Cells	0.5 - 1.2 mM	[4]
Rat Ventricular Myocytes	0.91 mM	[6]
Salmonella enterica	0.9 mM	[7]
Skeletal Muscle Fibers	1.53 mM	[2]

Signaling Pathways and Experimental Visualization

The hydrolysis of ATP to ADP and inorganic phosphate (B84403) (Pi) releases bound Mg²⁺, leading to an increase in the intracellular free magnesium concentration. This dynamic interplay is a fundamental aspect of cellular bioenergetics and can influence numerous downstream signaling pathways.

ATP-Mg²⁺ Signaling Pathway

The experimental workflow for monitoring these changes typically involves loading cells with Mag-Fura-2 AM, inducing ATP depletion, and measuring the ratiometric fluorescence changes.

Experimental Workflow

Experimental Protocols

Protocol 1: Loading Cultured Cells with Mag-Fura-2 AM

This protocol describes the loading of the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2 into cultured cells.

Materials:

• Cultured cells (adherent or in suspension)

• Mag-Fura-2 AM (stored at -20°C, protected from light)

• High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic® F-127 (optional, to aid in dye solubilization)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with HEPES, pH 7.2-7.4)

• Probenecid (B1678239) (optional, to inhibit dye extrusion)

Procedure:

• Prepare a Mag-Fura-2 AM stock solution: Dissolve Mag-Fura-2 AM in high-quality DMSO to a final concentration of 1-5 mM. Aliquot and store at -20°C, protected from light and moisture.

• Prepare the loading solution: On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution. Dilute the stock solution into a physiological buffer to a final working concentration of 1-5 µM.[8]

  • Optional: To aid in the dispersion of the AM ester in the aqueous buffer, you can add an equal volume of 20% (w/v) Pluronic® F-127 in DMSO to the Mag-Fura-2 AM stock solution before dilution.[9]

  • Optional: To reduce the leakage of the de-esterified indicator from the cells, probenecid can be added to the loading and experimental buffers at a final concentration of 1-2.5 mM.[4]

• Cell Loading:

  • For adherent cells: Remove the culture medium and wash the cells once with the physiological buffer. Add the Mag-Fura-2 AM loading solution to the cells.

  • For suspension cells: Pellet the cells by centrifugation, remove the supernatant, and resuspend the cells in the Mag-Fura-2 AM loading solution.

• Incubation: Incubate the cells at 37°C for 30-60 minutes in the dark.[8] The optimal loading time and concentration may vary depending on the cell type and should be determined empirically.

• Washing and De-esterification: After loading, wash the cells twice with the physiological buffer to remove extracellular dye. Resuspend or cover the cells with fresh, dye-free physiological buffer and incubate for an additional 30 minutes at 37°C to allow for complete de-esterification of the intracellular Mag-Fura-2 AM by cellular esterases.[9] The cells are now ready for fluorescence measurements.

Protocol 2: Monitoring [Mg²⁺]i Changes upon ATP Depletion

This protocol outlines the procedure for inducing ATP depletion in Mag-Fura-2-loaded cells and monitoring the subsequent changes in intracellular free magnesium.

Materials:

• Mag-Fura-2-loaded cells (from Protocol 1)

• Fluorescence microscope or plate reader equipped for ratiometric measurements (Excitation at ~340 nm and ~380 nm, Emission at ~510 nm)

• ATP depletion agents (e.g., a combination of an uncoupler like FCCP and an ATP synthase inhibitor like oligomycin, or a glycolysis inhibitor like 2-deoxyglucose)

Procedure:

• Baseline Measurement: Place the dish or plate containing the Mag-Fura-2-loaded cells onto the fluorescence imaging system. Acquire baseline fluorescence intensity by alternating excitation between ~340 nm and ~380 nm and collecting the emission at ~510 nm. Record the 340/380 fluorescence ratio.

• Induce ATP Depletion: Add the ATP depletion agents to the cells at their effective concentrations. For example, a combination of oligomycin (e.g., 1-10 µM) and FCCP (e.g., 1-5 µM) can be used to inhibit mitochondrial ATP synthesis and dissipate the proton gradient, leading to ATP hydrolysis by the F1F0-ATPase.

• Monitor Fluorescence Changes: Immediately after adding the ATP depletion agents, continuously record the fluorescence intensities at both excitation wavelengths and monitor the change in the 340/380 ratio over time. An increase in the 340/380 ratio is indicative of an increase in intracellular free Mg²⁺.

• Data Acquisition: Continue recording until the fluorescence ratio reaches a new steady state or for the desired experimental duration.

Protocol 3: In Situ Calibration of Mag-Fura-2

To convert the fluorescence ratio values into absolute [Mg²⁺]i, an in situ calibration is necessary to determine the minimum (Rmin) and maximum (Rmax) fluorescence ratios and the effective dissociation constant (Kd) of the indicator within the cellular environment.

Materials:

• Mag-Fura-2-loaded cells

• Calibration buffers:

  • Mg²⁺-free buffer: A buffer with the same ionic composition as the experimental buffer but without any added Mg²⁺ and containing a high concentration of a magnesium chelator (e.g., 10-20 mM EDTA or EGTA).

  • High Mg²⁺ buffer: A buffer with the same ionic composition as the experimental buffer containing a saturating concentration of Mg²⁺ (e.g., 10-50 mM MgCl₂).

• Ionophore (e.g., 4-bromo A-23187 or ionomycin, typically 5-10 µM) to permeabilize the cell membrane to Mg²⁺.

Procedure:

• Determine Rmax: At the end of the experiment, expose the Mag-Fura-2-loaded cells to the high Mg²⁺ buffer containing the ionophore. Allow the fluorescence ratio to stabilize. This stable ratio represents Rmax.

• Determine Rmin: Following the Rmax measurement, replace the high Mg²⁺ buffer with the Mg²⁺-free buffer also containing the ionophore. Allow the fluorescence ratio to stabilize. This stable ratio represents Rmin.

• Calculate [Mg²⁺]i: The intracellular free magnesium concentration can be calculated using the Grynkiewicz equation:

  [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (F_free_380 / F_bound_380)

  Where:

  • Kd is the in situ dissociation constant of Mag-Fura-2 for Mg²⁺. An in vitro value of 1.9 mM can be used as a starting point, but for more accurate measurements, an in situ determination is recommended.[4] An in situ Kd of 5.3 mM has been reported in rat ventricular myocytes.[6]

  • R is the experimentally measured 340/380 fluorescence ratio.

  • Rmin is the 340/380 ratio in the absence of Mg²⁺.

  • Rmax is the 340/380 ratio at saturating Mg²⁺ concentrations.

  • F_free_380 / F_bound_380 is the ratio of fluorescence intensities at 380 nm excitation in Mg²⁺-free and Mg²⁺-saturating conditions, respectively.

Important Considerations

• Calcium Interference: Mag-Fura-2 also binds to Ca²⁺ with a Kd of approximately 25 µM. In experiments where significant changes in intracellular Ca²⁺ are expected, it is important to consider this potential interference. In many cell types, resting [Ca²⁺]i is in the nanomolar range and is unlikely to significantly affect the Mag-Fura-2 signal. However, during cellular activation, [Ca²⁺]i can rise to micromolar levels and may contribute to the measured fluorescence changes.

• pH Sensitivity: The fluorescence of Mag-Fura-2 is relatively insensitive to pH in the physiological range.

• Compartmentalization: In some cell types, Mag-Fura-2 AM may accumulate in organelles. This can be assessed by observing the fluorescence distribution within the cell.

• Dye Leakage: The de-esterified form of Mag-Fura-2 can leak out of some cells over time. The use of anion transport inhibitors like probenecid can help to minimize this.[4]

By following these detailed protocols and considering the key aspects of Mag-Fura-2 methodology, researchers can effectively monitor ATP-dependent changes in intracellular free magnesium, providing valuable insights into cellular energy metabolism and its regulatory roles in health and disease.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. Measurements of intracellular Mg2+ concentration in mouse skeletal muscle fibers with the fluorescent indicator mag-indo-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Magnesium in biology - Wikipedia [en.wikipedia.org]
• 4. interchim.fr [interchim.fr]
• 5. biotium.com [biotium.com]
• 6. Intracellular calibration of the fluorescent Mg2+ indicator furaptra in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorescence measurements of free [Mg2+] by use of mag-fura 2 in Salmonella enterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]

Quantifying Intracellular Free Mg2+ in Cardiomyocytes using Mag-Fura-2: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium (Mg2+) is the second most abundant intracellular divalent cation and a critical cofactor for numerous enzymatic reactions essential for normal cellular function, including ATP metabolism, ion transport, and signal transduction. In cardiomyocytes, intracellular free Mg2+ ([Mg2+]i) plays a vital role in regulating cardiac excitability, contraction, and mitochondrial function. Dysregulation of Mg2+ homeostasis has been implicated in various cardiovascular diseases, making the accurate quantification of [Mg2+]i in cardiomyocytes a key area of research.

Mag-Fura-2 is a ratiometric fluorescent indicator widely used for measuring [Mg2+]i.[1][2][3] Similar to its calcium-sensing analogue Fura-2, Mag-Fura-2 exhibits a shift in its fluorescence excitation spectrum upon binding to Mg2+.[1][3] This ratiometric property allows for accurate determination of [Mg2+]i, largely independent of dye concentration, path length, and instrumental factors. This document provides detailed application notes and protocols for the use of Mag-Fura-2 to quantify intracellular free Mg2+ in isolated cardiomyocytes.

Principle of Measurement

Mag-Fura-2 is a UV-excitable dye that chelates Mg2+. When unbound, Mag-Fura-2 has a maximum excitation wavelength of approximately 369 nm.[1][3] Upon binding to Mg2+, the excitation maximum shifts to around 330 nm.[1][3] By alternately exciting the dye at these two wavelengths (or wavelengths close to them, such as 340 nm and 380 nm, which are common for Fura-2 measurements) and measuring the resulting fluorescence emission at a single wavelength (typically around 510 nm), a ratio of the fluorescence intensities (F340/F380) can be calculated. This ratio is directly proportional to the intracellular free Mg2+ concentration. The concentration can be determined using a calibration procedure that relates the fluorescence ratio to known Mg2+ concentrations.

It is important to note that Mag-Fura-2 also binds to Ca2+ with a lower affinity.[1] Therefore, potential interference from changes in intracellular Ca2+ should be considered, especially during experimental conditions that elicit large Ca2+ transients.[1] However, for many applications focusing on tonic Mg2+ levels, this interference is minimal.

Quantitative Data Summary

The following table summarizes key quantitative parameters for Mag-Fura-2 and typical intracellular free Mg2+ concentrations in cardiomyocytes.

Parameter	Value	Reference
Mag-Fura-2 Dissociation Constant (Kd) for Mg2+	1.9 mM	[1]
5.3 mM (in situ calibration in rat ventricular myocytes)	[4]
Mag-Fura-2 Dissociation Constant (Kd) for Ca2+	25 µM
Excitation Wavelength (Mg2+-free)	~369 nm	[1][3]
Excitation Wavelength (Mg2+-bound)	~330 nm	[1][3]
Emission Wavelength	~511 nm	[1][3]
Basal Intracellular Free Mg2+ in Cardiomyocytes	0.5 - 1.2 mM	[1][5]
0.48 ± 0.03 mM (chick embryo ventricular cells)	[6]
0.634 ± 0.027 mM (adult rat ventricular myocytes)	[7]
0.91 mM (rat ventricular myocytes)	[4]

Experimental Protocols

Materials and Reagents

• Mag-Fura-2, AM ester (cell-permeant form)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Pluronic F-127

• Isolated cardiomyocytes

• Physiological salt solution (e.g., Tyrode's or Hank's Balanced Salt Solution (HBSS)) with and without Ca2+ and Mg2+

• Ionophores (e.g., ionomycin (B1663694) and 4-bromo A-23187) for calibration

• Reagents for preparing calibration solutions with varying known concentrations of free Mg2+ (e.g., MgCl2, EGTA, and a pH buffer like MOPS or HEPES)

Protocol 1: Loading of Mag-Fura-2 AM into Cardiomyocytes

This protocol is adapted from standard procedures for loading acetoxymethyl (AM) ester fluorescent indicators into cardiomyocytes.[8][9]

• Prepare Stock Solutions:

  • Prepare a 1 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO. Aliquot into small volumes and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[8]

  • Prepare a 20% (w/v) stock solution of Pluronic F-127 in DMSO.

• Prepare Loading Solution:

  • For a final loading concentration of 1-5 µM Mag-Fura-2 AM, dilute the 1 mM stock solution into a physiological buffer (e.g., Tyrode's solution).

  • To aid in the dispersion of the nonpolar AM ester in the aqueous buffer, first mix the required volume of the Mag-Fura-2 AM stock with an equal volume of the 20% Pluronic F-127 stock solution. Then, disperse this mixture into the pre-warmed (room temperature or 37°C) physiological buffer with vigorous vortexing.[5]

• Cell Loading:

  • Isolate cardiomyocytes using standard enzymatic digestion protocols.

  • Resuspend the isolated cardiomyocytes in the loading solution.

  • Incubate the cells for 15-60 minutes at room temperature or 37°C.[5] The optimal loading time and temperature should be determined empirically for the specific cell type and experimental conditions. Protect the cells from light during incubation.[8]

• Washing and De-esterification:

  • After incubation, pellet the cells by gentle centrifugation and remove the loading solution.

  • Wash the cells two to three times with fresh, pre-warmed physiological buffer to remove extracellular dye.[5][9]

  • Resuspend the cells in the final experimental buffer and allow them to incubate for an additional 30 minutes to ensure complete de-esterification of the Mag-Fura-2 AM by intracellular esterases.[5][8] This process traps the active, membrane-impermeant form of Mag-Fura-2 inside the cells.

Protocol 2: Fluorescence Measurement and Ratiometric Imaging

• Microscopy Setup:

  • Use an inverted fluorescence microscope equipped with a light source capable of dual-wavelength excitation (e.g., a xenon arc lamp with filter wheels or a dual-monochromator system).

  • Use appropriate filters for Mag-Fura-2: excitation filters for ~340 nm and ~380 nm, and an emission filter for ~510 nm.

  • A sensitive camera (e.g., sCMOS or EMCCD) is required for capturing the fluorescence images.

• Image Acquisition:

  • Place a coverslip with the Mag-Fura-2-loaded cardiomyocytes on the microscope stage.

  • Acquire a background image from a cell-free region of the coverslip for subsequent background subtraction.

  • Alternately excite the cells at 340 nm and 380 nm and record the fluorescence emission at 510 nm. The acquisition frequency will depend on the temporal resolution required for the experiment.

• Data Analysis:

  • Subtract the background fluorescence from both the 340 nm and 380 nm images.

  • Calculate the ratio of the fluorescence intensities (R = F340 / F380) for each cell or region of interest over time.

Protocol 3: In Situ Calibration of the Mag-Fura-2 Signal

To convert the fluorescence ratio (R) into absolute [Mg2+]i, an in situ calibration is necessary. This is because the dissociation constant (Kd) of the dye can be influenced by the intracellular environment.[4][5]

• Determine Rmin and Rmax:

  • Rmin (Ratio in Mg2+-free conditions): At the end of an experiment, expose the cells to a Mg2+-free calibration solution containing an ionophore that transports divalent cations (e.g., 5-10 µM ionomycin) and a high concentration of a Mg2+ chelator (e.g., 10 mM EGTA). This will deplete intracellular Mg2+, and the resulting fluorescence ratio will be Rmin.

  • Rmax (Ratio in Mg2+-saturating conditions): Subsequently, expose the same cells to a calibration solution with a saturating concentration of Mg2+ (e.g., 20-50 mM) in the presence of the ionophore. The resulting ratio will be Rmax.

• Calculate Intracellular Free Mg2+:

  • The intracellular free Mg2+ concentration can be calculated using the Grynkiewicz equation:

    [Mg2+]i = Kd * [(R - Rmin) / (Rmax - R)] * (Fmax380 / Fmin380)

  • Where:

    • Kd is the dissociation constant of Mag-Fura-2 for Mg2+. An in vitro determined value (e.g., 1.9 mM) can be used as a starting point, but an in situ determined Kd is preferable.[1][4]

    • R is the experimentally measured fluorescence ratio.

    • Rmin is the ratio in the absence of Mg2+.

    • Rmax is the ratio at saturating Mg2+ concentrations.

    • Fmax380 / Fmin380 is the ratio of fluorescence intensities at 380 nm excitation under Mg2+-free (Fmin380) and Mg2+-saturating (Fmax380) conditions. This factor corrects for the Mg2+-dependent changes in fluorescence at the isosbestic wavelength.

Visualizations

Caption: Experimental workflow for quantifying intracellular free Mg2+ in cardiomyocytes.

References

• 1. interchim.fr [interchim.fr]
• 2. Fluorescence measurements of free [Mg2+] by use of mag-fura 2 in Salmonella enterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intracellular calibration of the fluorescent Mg2+ indicator furaptra in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Cytosolic free magnesium in cardiac myocytes: identification of a Mg2+ influx pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of pH on intracellular free Mg2+ in isolated adult rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ionoptix.com [ionoptix.com]
• 9. ionoptix.com [ionoptix.com]

Application Notes and Protocols for Mag-Fura-2 in Smooth Muscle Cell Signaling

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mag-Fura-2, a ratiometric fluorescent indicator, is a crucial tool for the investigation of intracellular magnesium ([Mg2+]i) dynamics in smooth muscle cells. As the most abundant divalent cation within the cell, magnesium is a critical cofactor in numerous enzymatic reactions and plays a vital role in cellular signaling, proliferation, and contraction.[1] Dysregulation of [Mg2+]i has been implicated in various cardiovascular and metabolic diseases, making the accurate measurement of its concentration essential for both basic research and drug development.[1]

These application notes provide a comprehensive overview and detailed protocols for the use of Mag-Fura-2 to study [Mg2+]i signaling in smooth muscle cells.

Properties of Mag-Fura-2

Mag-Fura-2 is a UV-excitable dye that exhibits a spectral shift upon binding to Mg2+.[2][3] This ratiometric property allows for accurate determination of [Mg2+]i, largely independent of dye concentration, path length, and instrumentation.

Spectral and Chemical Properties

Property	Value	References
Excitation Maximum (Mg2+-bound)	~330-340 nm	[2][3][4]
Excitation Maximum (Mg2+-free)	~369-370 nm	[2][3]
Emission Maximum	~510-511 nm	[4]
Dissociation Constant (Kd) for Mg2+	1.9 mM	[2][3]
Dissociation Constant (Kd) for Ca2+	25 µM
Molecular Weight (AM ester)	722.58 g/mol	[3]
Molecular Weight (Potassium salt)	586.69 g/mol	[3]
Solubility (AM ester)	DMSO	[4]
Solubility (Salt form)	Water (pH > 6)	[3]

Intracellular Magnesium Concentrations in Smooth Muscle Cells

Cell Type	Condition	Intracellular Free [Mg2+]	References
Rat Aortic Vascular Smooth Muscle Cells (VSMCs)	Basal	0.63 ± 0.09 mM	[5]
Rat Aortic Vascular Smooth Muscle Cells (VSMCs)	High Extracellular Mg2+ (4.8 mM)	1.63 ± 0.08 mM	[5]
Aortic Vascular Smooth Muscle Cells (SHR)	Cultured	0.406 ± 0.067 mmol/L	[2]
Aortic Vascular Smooth Muscle Cells (WKY)	Cultured	0.625 ± 0.077 mmol/L	[2]

Experimental Protocols

Protocol 1: Loading of Mag-Fura-2 AM into Cultured Smooth Muscle Cells

This protocol describes the loading of the cell-permeant acetoxymethyl (AM) ester of Mag-Fura-2 into cultured smooth muscle cells.

Materials:

• Mag-Fura-2 AM

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic F-127 (20% solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Cultured smooth muscle cells on coverslips or in a microplate

Procedure:

• Prepare Stock Solution: Prepare a 2 to 5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous DMSO.[4] Aliquot and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution. Prepare a working solution with a final concentration of 2 to 20 µM in a buffer of your choice (e.g., HBSS).[4] To aid in dispersion, add Pluronic F-127 to a final concentration of 0.02-0.04%.[4][6]

• Cell Loading:

  • Wash the cultured smooth muscle cells once with the physiological buffer.

  • Add the Mag-Fura-2 AM working solution to the cells. For most cell lines, a final concentration of 4-5 µM is recommended.[4]

  • Incubate the cells at 37°C for 30 to 60 minutes.[4] The optimal loading time may need to be determined empirically for each specific cell type.

• Washing and De-esterification:

  • After incubation, wash the cells two to three times with fresh, warm physiological buffer to remove extracellular dye.[6]

  • Incubate the cells for an additional 30 minutes in the buffer to allow for complete de-esterification of the AM ester by intracellular esterases.[6]

• Fluorescence Measurement:

  • Mount the coverslip with loaded cells onto a perfusion chamber on an inverted microscope equipped for ratiometric fluorescence imaging.

  • Excite the cells alternately at approximately 340 nm and 380 nm, and collect the emission at around 510 nm.[4]

  • The ratio of the fluorescence intensities at the two excitation wavelengths (F340/F380) is used to determine the intracellular Mg2+ concentration.

Protocol 2: In Situ Calibration of Mag-Fura-2

This protocol describes the determination of the minimum (Rmin) and maximum (Rmax) fluorescence ratios for the calculation of intracellular Mg2+ concentration.

Materials:

• Mag-Fura-2 loaded smooth muscle cells

• Ca2+/Mg2+-free buffer

• Buffer containing a high concentration of Mg2+ (e.g., 10 mM)

• Ionophore (e.g., 4-bromo A-23187 or ionomycin)

• EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid)

Procedure:

• Determine Rmax:

  • Perfuse the Mag-Fura-2 loaded cells with the buffer containing a high concentration of Mg2+.

  • Add the ionophore (e.g., 5-10 µM ionomycin) to equilibrate the intracellular and extracellular Mg2+ concentrations.

  • Record the fluorescence ratio (F340/F380) once it reaches a stable maximum. This value represents Rmax.

• Determine Rmin:

  • Following the Rmax measurement, perfuse the cells with the Ca2+/Mg2+-free buffer.

  • Add a high concentration of a divalent cation chelator, such as EGTA (e.g., 10 mM), to chelate any remaining intracellular Mg2+.

  • Record the fluorescence ratio once it reaches a stable minimum. This value represents Rmin.

• Calculate Intracellular [Mg2+]: The intracellular free Mg2+ concentration can be calculated using the Grynkiewicz equation:

  [Mg2+]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where:

  • Kd is the dissociation constant of Mag-Fura-2 for Mg2+ (1.9 mM).

  • R is the experimentally measured fluorescence ratio (F340/F380).

  • Rmin is the minimum fluorescence ratio.

  • Rmax is the maximum fluorescence ratio.

  • Sf2 / Sb2 is the ratio of fluorescence intensities at 380 nm for the Mg2+-free and Mg2+-bound forms of the dye, respectively.

Signaling Pathways and Experimental Workflows

Magnesium's Role in Smooth Muscle Cell Signaling

Magnesium plays a multifaceted role in regulating smooth muscle cell function, primarily by modulating intracellular calcium signaling and directly influencing the contractile machinery.

Caption: Magnesium's role in smooth muscle cell signaling.

Experimental Workflow for Measuring [Mg2+]i

The following diagram outlines the typical experimental workflow for measuring intracellular magnesium concentration in smooth muscle cells using Mag-Fura-2.

Caption: Workflow for [Mg²⁺]i measurement with Mag-Fura-2.

Considerations and Troubleshooting

• Autofluorescence: Smooth muscle cells can exhibit significant autofluorescence. It is crucial to measure and subtract the background fluorescence from unstained cells.

• Dye Compartmentalization: In some cases, Mag-Fura-2 AM may accumulate in intracellular organelles. This can be assessed by observing the fluorescence distribution within the cell.

• Calcium Interference: While Mag-Fura-2 has a lower affinity for Ca2+ than for Mg2+, large and rapid changes in intracellular Ca2+ can interfere with Mg2+ measurements. It is important to consider the experimental context and potentially use other methods to confirm findings if significant Ca2+ transients are expected.

• Dye Leakage: The de-esterified form of Mag-Fura-2 can leak from the cells over time. This can be minimized by performing experiments at room temperature if possible, or by using anion transport inhibitors like probenecid.

• pH Sensitivity: The fluorescence of Mag-Fura-2 can be sensitive to changes in intracellular pH. It is advisable to control for pH changes, especially during prolonged experiments or when using agents that may alter intracellular pH.

Conclusion

Mag-Fura-2 is a powerful and reliable tool for the quantitative measurement of intracellular free magnesium in smooth muscle cells. By following the detailed protocols and considering the potential challenges outlined in these application notes, researchers and drug development professionals can effectively utilize this indicator to gain valuable insights into the critical role of magnesium in smooth muscle cell signaling and pathophysiology.

References

• 1. researchgate.net [researchgate.net]
• 2. Intracellular free-magnesium levels in vascular smooth muscle and striated muscle cells of the spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. interchim.fr [interchim.fr]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Extracellular magnesium regulates intracellular free Mg2+ in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tools.thermofisher.com [tools.thermofisher.com]

Application Note: Measuring Mitochondrial Calcium in Permeabilized Cells using Mag-Fura-2

Audience: Researchers, scientists, and drug development professionals.

Introduction

Intracellular calcium (Ca²⁺) is a ubiquitous second messenger that governs a multitude of cellular processes. While cytosolic Ca²⁺ signaling is well-studied, the dynamics of Ca²⁺ within organelles, particularly mitochondria, are of increasing interest due to their critical role in cellular bioenergetics, redox signaling, and apoptosis. Mag-Fura-2 is a ratiometric fluorescent indicator suitable for measuring high Ca²⁺ concentrations, making it an excellent tool for assessing mitochondrial Ca²⁺ levels, which can reach the micromolar range. This application note provides a detailed protocol for using Mag-Fura-2 in digitonin-permeabilized cells to specifically measure mitochondrial Ca²⁺ uptake. Digitonin (B1670571) is a mild non-ionic detergent that selectively permeabilizes the cholesterol-rich plasma membrane, leaving the inner mitochondrial membrane intact.[1]

Principle of the Assay

The assay involves loading cells with the acetoxymethyl (AM) ester form of Mag-Fura-2, which is cell-permeant.[2][3] Once inside the cell, cytosolic esterases cleave the AM group, trapping the indicator in its active, membrane-impermeant form. Subsequently, the plasma membrane is selectively permeabilized with a low concentration of digitonin. This allows for the washout of the cytosolic dye and provides experimental access to the mitochondria within a cellular environment that more closely resembles in vivo conditions than isolated mitochondria. The ratiometric nature of Mag-Fura-2 allows for the accurate determination of Ca²⁺ concentration by measuring the ratio of fluorescence emission at ~510 nm when excited at two different wavelengths (~340 nm and ~380 nm).[2][4][5] This ratiometric measurement corrects for variations in dye concentration, cell path length, and instrument settings.

Quantitative Data

The following table summarizes key quantitative parameters for Mag-Fura-2 and reagents used in this protocol.

Parameter	Value	Notes
Mag-Fura-2 Kd for Ca²⁺	~20-50 µM	The dissociation constant can be influenced by factors such as pH, temperature, and ionic strength.[6][7][8][9][10]
Mag-Fura-2 Kd for Mg²⁺	~1.9-6.8 mM	Mag-Fura-2 also binds to magnesium, which should be considered in the experimental design and data interpretation.[6][10]
Excitation Wavelengths	340 nm (Ca²⁺-bound) and 380 nm (Ca²⁺-free)	The ratio of emissions from these two excitation wavelengths is used to calculate Ca²⁺ concentration.[2]
Emission Wavelength	~510 nm
Mag-Fura-2 AM Working Concentration	2-5 µM	The optimal concentration should be determined empirically for each cell type.[2][11]
Digitonin Working Concentration	10-50 µg/mL (or ~0.01-0.02% w/v)	The concentration must be optimized to ensure plasma membrane permeabilization without damaging mitochondrial membranes.[4][12]
Pluronic F-127 Concentration	~0.02-0.04% (w/v)	A non-ionic detergent used to aid the solubilization of Mag-Fura-2 AM.[2]
Probenecid (B1678239) Concentration	0.5-1 mM	An anion-exchanger inhibitor that can reduce the leakage of the de-esterified dye from the cells.[2][5]

Experimental Protocols

Materials and Reagents

• Mag-Fura-2, AM (reconstituted in anhydrous DMSO to a 2-5 mM stock solution)[2][11]

• Digitonin (high purity)

• Pluronic F-127 (20% w/v solution in DMSO)

• Probenecid

• Cells of interest (e.g., HeLa, 143B osteosarcoma cells)[1]

• Culture medium

• Hanks' Balanced Salt Solution with 20 mM HEPES (HHBS)

• Intracellular-like buffer (e.g., 125 mM KCl, 25 mM NaCl, 2 mM K₂HPO₄, 0.5 mM EGTA, 1 mM MgCl₂, 20 mM HEPES, pH 7.2)

• Fluorescence microplate reader or microscope with appropriate filter sets for Fura-2[2][5]

Protocol 1: Cell Preparation and Dye Loading

• Cell Culture: Plate cells on a black-walled, clear-bottom 96-well plate (or other suitable culture vessel) and grow to 80-90% confluency.

• Prepare Loading Buffer: For each well, prepare a loading buffer containing Mag-Fura-2 AM at a final concentration of 2-5 µM in HHBS. To aid in dye solubilization, first mix the Mag-Fura-2 AM DMSO stock with an equal volume of 20% Pluronic F-127 before diluting into the buffer.[6] If your cells express organic anion transporters, add probenecid to the loading buffer to a final concentration of 0.5-1 mM.[2][5]

• Dye Loading: Remove the culture medium from the cells and wash once with HHBS. Add the loading buffer to the cells and incubate for 30-60 minutes at 37°C in a cell culture incubator.[2]

• Wash: After incubation, remove the loading buffer and wash the cells twice with HHBS to remove any excess dye.

Protocol 2: Cell Permeabilization and Mitochondrial Ca²⁺ Measurement

• Permeabilization: Replace the final wash buffer with the intracellular-like buffer. To initiate the experiment, add digitonin to each well to achieve the optimized final concentration (e.g., 10-50 µg/mL). This step permeabilizes the plasma membrane, allowing the cytosolic Mag-Fura-2 to leak out while the mitochondria remain intact.

• Baseline Fluorescence: Immediately begin recording the fluorescence. Excite the cells alternately at 340 nm and 380 nm and record the emission at 510 nm.[2] Record a stable baseline for several minutes.

• Stimulation: Add your stimulus of interest (e.g., a bolus of CaCl₂ to achieve a specific free Ca²⁺ concentration in the buffer, or an agonist that induces Ca²⁺ release from the ER) and continue to record the fluorescence changes.

• Data Analysis: For each time point, calculate the ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation (F₃₄₀/F₃₈₀). The change in this ratio over time reflects the change in mitochondrial Ca²⁺ concentration. For quantitative measurements, a calibration of the dye in an environment mimicking the mitochondrial matrix is required.

Visualizations

Signaling Pathway: IP₃-Mediated Mitochondrial Ca²⁺ Uptake

Caption: Agonist-induced IP₃ production leads to Ca²⁺ release from the ER and subsequent uptake by mitochondria via the mitochondrial calcium uniporter (MCU).

Experimental Workflow

Caption: Workflow for measuring mitochondrial calcium in permeabilized cells using Mag-Fura-2.

References

• 1. Rapid enrichment of mitochondria from mammalian cell cultures using digitonin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Mag-Fura-2, AM *Cell-permeant* | AAT Bioquest [aatbio.com]
• 4. Selective permeabilization for the high-throughput measurement of compartmented enzyme activities in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hellobio.com [hellobio.com]
• 6. interchim.fr [interchim.fr]
• 7. researchgate.net [researchgate.net]
• 8. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measurement of SR free Ca2+ and Mg2+ in permeabilized smooth muscle cells with use of furaptra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. docs.aatbio.com [docs.aatbio.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Combining Mag-Fura-2 with Other Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mag-Fura-2 is a ratiometric, UV-excitable fluorescent indicator primarily used for measuring intracellular magnesium concentrations ([Mg²⁺]i).[1] However, its lower affinity for calcium compared to its parent compound, Fura-2, also makes it a valuable tool for quantifying high intracellular calcium concentrations ([Ca²⁺]i) that would saturate high-affinity indicators.[1][2] The ability to combine Mag-Fura-2 with other fluorescent probes opens up exciting possibilities for multiparameter imaging, allowing for the simultaneous measurement of different ions and physiological events within the same cell. This provides a more comprehensive understanding of complex cellular signaling pathways where the interplay between various second messengers is crucial.

These application notes provide detailed protocols and guidance for combining Mag-Fura-2 with other fluorescent indicators for sodium (SBFI), pH (BCECF), and mitochondrial calcium (Rhod-2), enabling researchers to perform sophisticated multiparameter live-cell imaging experiments.

Data Presentation: Probe Spectral and Dissociation Properties

For successful multiparameter imaging, careful consideration of the spectral properties and ion affinities of the chosen probes is essential to minimize spectral overlap and ensure accurate measurement. The following table summarizes key quantitative data for Mag-Fura-2 and its potential partner probes.

Probe	Target Ion	Excitation (Ex) Max (nm)	Emission (Em) Max (nm)	Dissociation Constant (Kd)	Notes
Mag-Fura-2	Mg²⁺	330 (Bound) / 369 (Free)[1]	~511[3]	~1.9 mM for Mg²⁺[1]	Also binds Ca²⁺ with a lower affinity (~25 µM), making it suitable for high [Ca²⁺] measurements.[2]
SBFI	Na⁺	340 (Bound) / 380 (Free)	~500	~11.3 mM (in 135 mM K⁺)	Spectral properties are similar to Fura-2, requiring careful filter selection for simultaneous imaging.
BCECF	H⁺ (pH)	~505 (pH 7.5) / ~439 (pH 6.4)	~535[2]	pKa ~6.97[2]	Ratiometric pH indicator with excitation shift.
Rhod-2	Ca²⁺	~552 (Bound)	~581	~570 nM	A red-shifted indicator that preferentially accumulates in mitochondria.[4]

Mandatory Visualizations

Signaling Pathway: Interplay of Intracellular Ions

The following diagram illustrates a simplified signaling pathway where simultaneous measurement of cytosolic magnesium/calcium, sodium, and mitochondrial calcium can provide critical insights. For instance, in neuronal excitotoxicity, excessive glutamate (B1630785) receptor activation leads to massive Ca²⁺ and Na⁺ influx, disrupting ionic homeostasis and triggering mitochondrial calcium overload, which can, in turn, affect cellular Mg²⁺ levels and ATP production.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. biotium.com [biotium.com]
• 3. Fluorescent Ion Indicators [bio-techne.com]
• 4. biotium.com [biotium.com]

Technical Notes & Optimization

Mag-Fura-2 photobleaching and how to minimize it

Welcome to the technical support center for Mag-Fura-2. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug development professionals optimize their experiments and minimize common issues such as photobleaching.

Troubleshooting Guide

This section addresses specific problems users may encounter during experiments with Mag-Fura-2.

Problem	Possible Cause	Suggested Solution
Weak Fluorescence Signal	- Incomplete hydrolysis of Mag-Fura-2 AM. - Low dye concentration. - Dye extrusion from cells. - Subcellular compartmentalization.	- Increase the post-loading incubation time to allow for complete de-esterification by intracellular esterases. - Empirically determine the optimal dye concentration for your cell type (typically 1-5 µM).[1] - Add an organic anion transport inhibitor like probenecid (B1678239) (1–2.5 mM) to the extracellular medium to prevent dye leakage.[1] - Lower the loading temperature to reduce compartmentalization.[1]
High Background Fluorescence	- Extracellular Mag-Fura-2 AM that has not been washed away. - Serum in the medium can contain esterases that hydrolyze the AM ester.	- Ensure thorough washing of cells with indicator-free medium after loading to remove any extracellular dye. - Perform dye loading in a serum-free medium.
Rapid Photobleaching	- High excitation light intensity. - Prolonged exposure to excitation light. - Presence of oxygen.	- Reduce the intensity of the excitation light using neutral density filters.[2][3] - Minimize the duration of exposure to the excitation light.[2][3] - Use an antifade reagent in the imaging medium. - For fixed cells, use a mounting medium containing an antifade agent.[3]
Inaccurate Ion Concentration Readings	- Photobleaching altering the spectral properties of the dye.[4][5] - Interference from other divalent cations. - Incorrect calibration parameters.	- Minimize photobleaching using the strategies outlined above. Even a small amount of photobleaching can lead to significant errors in calculated ion concentrations.[4][5] - Be aware of the potential for interference from other ions, such as Ca2+, and consider the specific ion concentrations in your experimental system.[1] - Perform a careful in situ calibration for your specific experimental conditions (e.g., temperature, pH).
Cell Death or Abnormal Morphology	- Dye toxicity at high concentrations. - Phototoxicity from prolonged exposure to UV light.	- Use the lowest effective concentration of Mag-Fura-2 AM. - Minimize the intensity and duration of UV light exposure.

Frequently Asked Questions (FAQs)

Q1: What is Mag-Fura-2 and what is it used for?

Mag-Fura-2 (also known as Furaptra) is a ratiometric fluorescent indicator used to measure the concentration of intracellular magnesium ions (Mg²⁺).[1] It is also sensitive to calcium ions (Ca²⁺), which should be considered when designing experiments.[1] It is excitable by ultraviolet (UV) light.[1]

Q2: How does the ratiometric nature of Mag-Fura-2 help with photobleaching?

Mag-Fura-2 is a ratiometric dye, meaning its fluorescence emission is measured at two different excitation wavelengths.[1][6] While photobleaching reduces the overall fluorescence intensity at both wavelengths, the ratio of the intensities is less affected.[6][7] This provides a more stable and reliable measurement of ion concentrations compared to single-wavelength dyes, although significant photobleaching can still introduce errors.[4][5]

Q3: What are the excitation and emission wavelengths for Mag-Fura-2?

Similar to Fura-2 (B149405), the excitation wavelength of Mag-Fura-2 shifts upon binding to its target ion. The excitation maximum for Mg²⁺-free Mag-Fura-2 is around 369 nm, and for Mg²⁺-bound Mag-Fura-2, it is around 330 nm.[8] The emission maximum is around 511 nm.[9]

Q4: What is photobleaching and why is it a problem?

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a loss of its ability to fluoresce.[2] This can be a significant issue in fluorescence microscopy as it reduces the signal-to-noise ratio and can lead to inaccurate quantitative measurements.[4][5]

Q5: How can I minimize Mag-Fura-2 photobleaching?

There are several strategies to minimize photobleaching:

• Reduce Excitation Light Intensity: Use the lowest possible light intensity that provides an adequate signal. Neutral density filters can be used for this purpose.[2][3]

• Minimize Exposure Time: Limit the duration of time your sample is exposed to the excitation light.[2][3]

• Use Antifade Reagents: Incorporate antifade reagents into your imaging medium. These are compounds that reduce photobleaching by scavenging for reactive oxygen species.

• Optimize Imaging Parameters: Use a sensitive detector and appropriate filter sets to maximize signal collection while minimizing excitation.

Q6: What are some common antifade reagents?

Several antifade reagents can be used to reduce photobleaching. The choice of reagent may depend on whether you are working with live or fixed cells. Common antifade agents include:

• p-Phenylenediamine (PPD): Effective but can be toxic and may react with certain dyes.[10]

• n-Propyl gallate (NPG): Less toxic and suitable for live-cell imaging, but may have some biological effects.[10]

• 1,4-Diazabicyclo[2.2.2]octane (DABCO): Less effective than PPD but also less toxic, making it a common choice for live-cell experiments.[10]

• Trolox: A vitamin E analog that is a potent antioxidant and has been shown to reduce photobleaching.

There are also several commercially available antifade mounting media for fixed samples.[11][12]

Quantitative Data on Photobleaching

While specific quantitative data for Mag-Fura-2 photobleaching is limited in the literature, data from its close analog, Fura-2, provides valuable insights. The following table summarizes the half-life of different fluorochromes in the presence and absence of the antifade agent Vectashield.

Fluorochrome	Mounting Medium	Half-life (seconds)
Fluorescein	90% glycerol (B35011) in PBS (pH 8.5)	9
Fluorescein	Vectashield	96
Tetramethyl rhodamine	90% glycerol in PBS (pH 8.5)	7
Tetramethyl rhodamine	Vectashield	330
Coumarin	90% glycerol in PBS (pH 8.5)	25
Coumarin	Vectashield	106

Data adapted from a study on antifading agents for fluorescence microscopy.[12]

This data illustrates the significant improvement in photostability when an antifade reagent is used. Researchers using Mag-Fura-2 can expect a similar trend.

Experimental Protocols

Protocol 1: Loading Mag-Fura-2 AM into Adherent Cells

This protocol provides a general guideline for loading the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2 into adherent cells.

Materials:

• Mag-Fura-2 AM

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic® F-127 (20% solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Probenecid (optional)

• Adherent cells cultured on coverslips or in imaging dishes

Procedure:

• Prepare Stock Solutions:

  • Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO.[1]

  • If using, prepare a stock solution of Pluronic® F-127.

  • If using, prepare a stock solution of probenecid.

• Prepare Loading Solution:

  • Dilute the Mag-Fura-2 AM stock solution in HBSS to a final concentration of 1-5 µM. The optimal concentration should be determined empirically for your cell type.[1]

  • To aid in dissolving the Mag-Fura-2 AM, it is recommended to first mix the DMSO stock solution with an equal volume of 20% Pluronic® F-127 before diluting in the buffer. The final concentration of Pluronic® F-127 should be around 0.02%.[1]

  • If dye extrusion is a problem, add probenecid to the loading solution at a final concentration of 1-2.5 mM.[1]

• Cell Loading:

  • Wash the cells once with HBSS.

  • Remove the HBSS and add the loading solution to the cells.

  • Incubate for 15-60 minutes at 20-37°C. The optimal loading time and temperature should be determined empirically. Lowering the incubation temperature can reduce subcellular compartmentalization.[1]

• Washing and De-esterification:

  • Remove the loading solution and wash the cells three times with indicator-free HBSS (containing probenecid if used during loading).

  • Incubate the cells in fresh indicator-free HBSS for at least 30 minutes to allow for complete de-esterification of the Mag-Fura-2 AM by intracellular esterases.[1]

• Imaging:

  • Proceed with fluorescence imaging, using the strategies outlined in the troubleshooting guide and FAQs to minimize photobleaching.

Protocol 2: Minimizing Photobleaching During Imaging

This protocol outlines key steps to take during the imaging process to reduce photobleaching of Mag-Fura-2.

Equipment and Reagents:

• Fluorescence microscope with appropriate filter sets for Mag-Fura-2 (excitation around 340 nm and 380 nm, emission around 510 nm)

• Sensitive camera (e.g., EMCCD or sCMOS)

• Neutral density filters

• Imaging medium (e.g., HBSS)

• Antifade reagent (e.g., Trolox)

Procedure:

• Prepare Imaging Medium:

  • If using a live-cell antifade reagent, add it to the imaging medium at the recommended concentration.

• Microscope Setup:

  • Use the lowest possible magnification that allows for clear visualization of the cells of interest.

  • Insert a neutral density filter in the excitation light path to reduce the intensity of the illumination source.[2][3]

• Image Acquisition:

  • Minimize Exposure Time: Use the shortest possible exposure time that provides a good signal-to-noise ratio.

  • Minimize Illumination: Only expose the cells to the excitation light when actively acquiring an image. Use the shutter to block the light path between acquisitions.

  • Time-lapse Imaging: For time-lapse experiments, use the longest possible interval between acquisitions that will still capture the biological process of interest.

  • Focusing: Use transmitted light or a lower light intensity to find and focus on the cells of interest before switching to the fluorescence channels for image capture.

• Data Analysis:

  • If some photobleaching is unavoidable, it is possible to correct for it during data analysis by fitting the fluorescence decay to an exponential function. However, it is always preferable to minimize photobleaching during acquisition.

Visualizations

Experimental Workflow for Minimizing Photobleaching

Caption: Workflow for Mag-Fura-2 experiments with steps to minimize photobleaching.

Troubleshooting Logic for Weak Fluorescence Signal

Caption: Troubleshooting flowchart for a weak Mag-Fura-2 fluorescence signal.

References

• 1. interchim.fr [interchim.fr]
• 2. biocompare.com [biocompare.com]
• 3. What strategies can I use to reduce photobleaching in live-cell imaging? | AAT Bioquest [aatbio.com]
• 4. Photobleaching of fura-2 and its effect on determination of calcium concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 7. Fura-2 Calcium Indicator | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. biotium.com [biotium.com]
• 9. rndsystems.com [rndsystems.com]
• 10. bidc.ucsf.edu [bidc.ucsf.edu]
• 11. Comparison of anti-fading agents used in fluorescence microscopy: image analysis and laser confocal microscopy study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of antifading reagents for fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Mag-Fura-2 Loading Issues in Primary Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with Mag-Fura-2 loading in primary cells.

Troubleshooting Guides

This section addresses specific issues that may arise during Mag-Fura-2 loading experiments in a question-and-answer format.

Q1: I am observing very low or no fluorescent signal after loading my primary cells with Mag-Fura-2 AM. What could be the problem?

A1: Low or no fluorescence is a common issue that can stem from several factors. Here are the primary aspects to investigate:

• Improper Dye Preparation and Storage: The acetoxymethyl (AM) ester form of Mag-Fura-2 is susceptible to hydrolysis.[1] Ensure your stock solution is prepared in high-quality, anhydrous DMSO and stored in small, single-use aliquots at -20°C, protected from light and moisture.[2] Repeated freeze-thaw cycles of the stock solution should be avoided as they can degrade the dye.[2]

• Suboptimal Loading Conditions: The loading efficiency of Mag-Fura-2 AM is dependent on concentration, incubation time, and temperature. These parameters often need to be empirically determined for each primary cell type.[1][3] As a starting point, you can refer to the recommended ranges in the data table below. For particularly difficult-to-load cells, increasing the incubation time may improve signal intensity.

• Cell Health and Adherence: Primary cells should be healthy and well-adhered to the coverslip or plate before loading. Poor cell health can impair esterase activity, which is crucial for cleaving the AM ester and trapping the dye inside the cell.[4]

• Presence of Serum: If your experimental buffer contains serum, components within it may interfere with dye loading. Consider replacing the growth medium with a serum-free buffer like Hanks' Balanced Salt Solution (HBSS) with HEPES before adding the dye.

Q2: My cells show a bright fluorescent signal, but it is localized in specific puncta or organelles instead of being diffuse in the cytoplasm. How can I fix this?

A2: This issue is known as compartmentalization, where the dye accumulates in organelles like mitochondria or lysosomes. This can be minimized by:

• Lowering the Incubation Temperature: Performing the loading at room temperature instead of 37°C can reduce the activity of organelle uptake mechanisms and lessen compartmentalization.[1][2]

• Optimizing Dye Concentration: Using the lowest effective concentration of Mag-Fura-2 AM can help prevent overloading and subsequent sequestration into organelles.[1]

• Using Dextran-Conjugated Dyes: For long-term experiments where compartmentalization is a significant concern, consider using dextran-conjugated forms of calcium indicators. These are loaded via microinjection and do not compartmentalize.[5]

Q3: The fluorescent signal is initially strong, but it fades quickly during the experiment. What causes this and how can I prevent it?

A3: Rapid signal loss can be due to photobleaching or dye leakage from the cells.

• Photobleaching: Mag-Fura-2 is excited by UV light, which can be phototoxic to cells and can bleach the dye.[6] To minimize this, use the lowest possible excitation light intensity and exposure times.[3] Neutral density filters can be employed to reduce the intensity of the excitation light.[3]

• Dye Leakage: Once inside the cell, the de-esterified Mag-Fura-2 is negatively charged and should be trapped. However, some cell types actively extrude the dye using organic anion transporters.[1] To combat this, you can include probenecid (B1678239) (1-2.5 mM) or sulfinpyrazone (B1681189) (0.1-0.25 mM) in your extracellular buffer to inhibit these transporters.[1][7]

Q4: I am observing a high background fluorescence, which is interfering with my signal-to-noise ratio. What are the likely causes?

A4: High background fluorescence can obscure the desired signal. Here are some potential causes and solutions:

• Incomplete Removal of Extracellular Dye: Ensure that you wash the cells thoroughly (at least 2-3 times) with fresh buffer after the loading period to remove any residual extracellular Mag-Fura-2 AM.[1]

• Phenol (B47542) Red in the Medium: Many cell culture media contain phenol red, which is fluorescent and can contribute to high background.[8] Use a phenol red-free medium for your experiments.

• Autofluorescence: Some primary cells exhibit intrinsic fluorescence. To account for this, you should measure the fluorescence of a sample of unloaded cells and subtract this value from your experimental measurements.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using Pluronic F-127 when loading Mag-Fura-2 AM?

A1: Pluronic F-127 is a non-ionic detergent that helps to disperse the water-insoluble Mag-Fura-2 AM in the aqueous loading buffer.[1] This promotes a more uniform and efficient loading of the dye into the cells.[1] It is typically used at a final concentration of around 0.02-0.04%.[1]

Q2: How does Mag-Fura-2 work to measure ion concentrations?

A2: Mag-Fura-2 is a ratiometric indicator.[1] This means that its fluorescence excitation spectrum changes upon binding to its target ion (primarily Mg²⁺, but also Ca²⁺ with a lower affinity).[1][9] The dye is excited at two different wavelengths (typically around 340 nm and 380 nm), and the ratio of the fluorescence emission intensities at these two excitation wavelengths is used to determine the intracellular ion concentration.[4][7] This ratiometric measurement has the advantage of being largely independent of factors like dye concentration, path length, and photobleaching, which can affect single-wavelength indicators.[4]

Q3: Can Mag-Fura-2 be used to measure calcium concentrations?

A3: Yes, while Mag-Fura-2 is primarily designed as a magnesium indicator, it also binds to calcium.[1] Its affinity for Ca²⁺ is lower than that of Fura-2, making it suitable for measuring high, transient Ca²⁺ concentrations that might saturate Fura-2.[1][9] However, it's important to be aware of the potential for interference from Ca²⁺ when measuring Mg²⁺, especially when calcium levels are expected to exceed 1 µM.[1]

Q4: What are some alternatives to Mag-Fura-2 for calcium imaging in primary cells?

A4: Several other fluorescent calcium indicators are available, each with its own advantages and disadvantages.

• Fura-2: A high-affinity ratiometric indicator ideal for measuring resting and low-level calcium changes.[4]

• Indo-1: Another ratiometric indicator.[5]

• Fluo-4 and other single-wavelength indicators: These are not ratiometric but offer high fluorescence enhancement upon calcium binding and are excited by visible light, which is less phototoxic than UV light.[6]

• Genetically Encoded Calcium Indicators (GECIs): Such as GCaMP, these are proteins that can be expressed in specific cell types for long-term and targeted calcium imaging without the need for dye loading.[4][10]

Data Presentation

Table 1: General Loading Parameters for Mag-Fura-2 AM in Primary Cells

Parameter	General Range	Primary Neurons	Primary Cardiomyocytes	Primary Astrocytes	Notes
Stock Solution	1-5 mM in anhydrous DMSO	1 mM in anhydrous DMSO[3]	1-5 mM in anhydrous DMSO	1-5 mM in anhydrous DMSO	Prepare fresh or use single-use aliquots stored at -20°C.
Working Concentration	1-10 µM	1-5 µM[1]	0.5-5 µM[2]	1-5 µM	Should be optimized for each cell type.[1]
Incubation Time	15-60 minutes	30-60 minutes[11]	15-30 minutes[2]	30-60 minutes	Longer times may increase signal but also compartmentalization.
Incubation Temperature	Room Temperature to 37°C	37°C[8][11]	Room Temperature[2]	37°C	Loading at room temperature can reduce compartmentalization.[1][2]
Pluronic F-127	0.02-0.1%	~0.02%	~0.02%	~0.02%	Aids in dye solubilization.[1][7]
Probenecid	1-2.5 mM	1-2 mM	1-2 mM	1-2 mM	Reduces dye leakage.[1]

Experimental Protocols

Detailed Methodology for Mag-Fura-2 AM Loading in Primary Cells

This protocol provides a general guideline. Optimal conditions should be determined empirically for your specific primary cell type.

• Preparation of Solutions:

  • Mag-Fura-2 AM Stock Solution (1-5 mM): Dissolve Mag-Fura-2 AM in high-quality, anhydrous DMSO. Aliquot into single-use tubes and store at -20°C, protected from light.[2]

  • Pluronic F-127 Stock Solution (20% w/v): Dissolve Pluronic F-127 in anhydrous DMSO.

  • Loading Buffer: Use a buffered salt solution such as HBSS or Tyrode's solution, preferably phenol red-free. For experiments where dye leakage is a concern, supplement the buffer with 1-2.5 mM probenecid.[1]

• Cell Preparation:

  • Culture primary cells on glass coverslips or in a format suitable for fluorescence microscopy or plate reader analysis.

  • Ensure cells are healthy and sub-confluent.

  • On the day of the experiment, remove the culture medium and wash the cells once with the loading buffer.

• Dye Loading:

  • Prepare the working solution of Mag-Fura-2 AM. For a final concentration of 5 µM with 0.02% Pluronic F-127, first mix equal volumes of the Mag-Fura-2 AM stock solution and the 20% Pluronic F-127 stock solution.[1] Then, dilute this mixture into the loading buffer to achieve the final desired concentration.

  • Add the working solution to the cells.

  • Incubate for 15-60 minutes at either room temperature or 37°C, protected from light.[1] The optimal time and temperature should be determined for your specific cells.

• Washing and De-esterification:

  • After incubation, remove the loading solution and wash the cells 2-3 times with fresh loading buffer (without the dye) to remove any extracellular Mag-Fura-2 AM.[1]

  • Incubate the cells for an additional 30 minutes in the fresh buffer to allow for complete de-esterification of the dye by intracellular esterases.[1]

• Fluorescence Measurement:

  • Mount the coverslip onto the imaging chamber.

  • Measure the fluorescence using a microscope or plate reader equipped for ratiometric imaging. Excite the cells alternately at approximately 340 nm and 380 nm, and collect the emission at around 510 nm.[7]

  • The ratio of the emission intensities (F340/F380) is then used to determine the intracellular ion concentration.

Mandatory Visualization

Caption: Experimental workflow for loading primary cells with Mag-Fura-2 AM.

Caption: Principle of ratiometric measurement with Mag-Fura-2.

References

• 1. interchim.fr [interchim.fr]
• 2. ionoptix.com [ionoptix.com]
• 3. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 5. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hellobio.com [hellobio.com]
• 8. researchgate.net [researchgate.net]
• 9. biotium.com [biotium.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Optical probing of neuronal circuits with calcium indicators - PMC [pmc.ncbi.nlm.nih.gov]

Mag-Fura-2 Signal-to-Noise Ratio Optimization: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the signal-to-noise ratio in experiments utilizing the fluorescent indicator Mag-Fura-2.

Frequently Asked Questions (FAQs)

Q1: What is Mag-Fura-2 and what is its primary application?

Mag-Fura-2 (also known as Furaptra) is a UV-excitable, ratiometric fluorescent indicator used for measuring intracellular magnesium concentrations.[1][2] It can also be employed to detect high, transient calcium concentrations that would saturate high-affinity calcium indicators like Fura-2 (B149405).[1][3]

Q2: How does Mag-Fura-2 work?

Similar to Fura-2, Mag-Fura-2 exhibits a spectral shift upon binding to its target ion. When unbound, its excitation maximum is around 369 nm. Upon binding to magnesium (or calcium), the excitation maximum shifts to approximately 330 nm.[1][2] The ratio of fluorescence emission at a constant wavelength (typically ~510 nm) when excited at these two wavelengths allows for the quantification of the ion concentration, minimizing effects from uneven dye loading, cell thickness, and photobleaching.[4][5]

Q3: What is the AM ester form of Mag-Fura-2?

Mag-Fura-2 AM is a cell-permeant version of the dye. The acetoxymethyl (AM) ester groups allow the molecule to cross the cell membrane. Once inside the cell, cellular esterases cleave the AM groups, trapping the active, ion-sensitive form of Mag-Fura-2 in the cytosol.[1][3]

Q4: Does Mag-Fura-2 bind to other ions?

Yes, Mag-Fura-2 also binds to Ca2+ with a spectral response that is nearly indistinguishable from its response to Mg2+.[1] This can be a source of interference in magnesium measurements if calcium concentrations rise significantly (above 1 µM).[1] However, this property can be advantageous for measuring high calcium concentrations that would saturate other dyes.[1][6]

Troubleshooting Guide

This guide addresses common issues encountered during Mag-Fura-2 experiments that can lead to a poor signal-to-noise ratio.

Problem 1: Low Fluorescence Signal

A weak signal can result from several factors related to dye loading and instrument settings.

Potential Cause	Troubleshooting Step	Recommendation
Poor Dye Loading	Optimize Mag-Fura-2 AM concentration.	Test a range of concentrations from 1-10 µM.[3][7] The optimal concentration is cell-type dependent.[8]
Optimize incubation time and temperature.	Incubate for 15-60 minutes at 20-37°C.[1] Longer incubation (over 60 minutes) may improve signal in some cell lines.[3] Lowering the temperature can sometimes reduce compartmentalization.[1]
Use a dispersing agent.	Add Pluronic® F-127 (final concentration ~0.02-0.04%) to the loading buffer to improve the solubility of the AM ester.[1][3]
Incomplete De-esterification	Allow sufficient time for hydrolysis.	After loading, wash the cells and incubate them in indicator-free medium for at least 30 minutes to allow for complete de-esterification.[1]
Instrument Settings	Check microscope/plate reader settings.	Ensure the correct filter set for Fura-2 is being used (Ex: ~340/380 nm, Em: ~510 nm).[3] Adjust gain or exposure time to enhance signal, but be mindful of photobleaching.[9]

Problem 2: High Background Fluorescence

High background can obscure the specific signal from intracellular Mag-Fura-2.

Potential Cause	Troubleshooting Step	Recommendation
Extracellular Dye	Thoroughly wash cells.	After loading, wash cells at least three times with fresh, dye-free buffer to remove any extracellular Mag-Fura-2 AM.[1]
Autofluorescence	Measure autofluorescence.	Before loading the dye, measure the fluorescence of unstained cells to determine the intrinsic background signal.[10][11] This can be subtracted from the final signal.
Dye Leakage	Use an anion transport inhibitor.	Add probenecid (B1678239) (1-2.5 mM) or sulfinpyrazone (B1681189) (0.1-0.25 mM) to the buffer to reduce the leakage of the de-esterified dye from the cells.[1][2]
Serum in Medium	Use serum-free medium.	If compounds being tested interfere with serum, replace the growth medium with a suitable buffer like Hanks and Hepes buffer (HHBS) before dye loading.[3]

Problem 3: Signal Instability and Artifacts

Fluctuations in the signal not related to ion concentration changes can compromise data quality.

Potential Cause	Troubleshooting Step	Recommendation
Photobleaching	Minimize light exposure.	Reduce the intensity and duration of the excitation light.[12] Use neutral density filters if necessary. Conduct imaging in the dark to protect the dye.[4]
Compartmentalization	Optimize loading conditions.	Subcellular compartmentalization of the dye can be reduced by lowering the incubation temperature during loading.[1]
Incomplete AM Ester Hydrolysis	Verify hydrolysis.	Incomplete hydrolysis can lead to fluorescent, calcium-insensitive byproducts. Ensure adequate de-esterification time.[13][14]
pH Sensitivity	Maintain constant pH.	The fluorescence of Mag-Fura-2 can be influenced by pH changes. Ensure your experimental buffer is robustly buffered (e.g., with HEPES).[15]

Experimental Protocols

General Mag-Fura-2 AM Loading Protocol

This protocol provides a starting point; optimization for specific cell types is recommended.[8]

• Prepare Stock Solution: Dissolve Mag-Fura-2 AM in high-quality, anhydrous DMSO to a stock concentration of 1-5 mM.[1][3] This solution can be stored at -20°C, protected from light and moisture.[1]

• Prepare Loading Buffer: On the day of the experiment, dilute the Mag-Fura-2 AM stock solution in a physiological buffer (e.g., HBSS with HEPES) to a final working concentration of 1-10 µM.[3][7] For improved solubility, first mix the DMSO stock with an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before diluting in the buffer.[1]

• Cell Loading: Replace the cell culture medium with the loading buffer. Incubate the cells for 15-60 minutes at 20-37°C in the dark.[1][3]

• Washing and De-esterification: Remove the loading buffer and wash the cells three times with fresh, warm, indicator-free buffer.[1] Incubate the cells for an additional 30 minutes to ensure complete de-esterification of the AM ester.[1]

• Imaging: Begin fluorescence measurements using excitation wavelengths of approximately 340 nm and 380 nm, and an emission wavelength of around 510 nm.[3]

In Vitro Calibration Protocol

Calibration is crucial for converting fluorescence ratios into absolute ion concentrations.[4]

• Prepare Calibration Buffers: Create a series of buffers with known free Mg2+ (or Ca2+) concentrations. This is typically achieved using a buffer system containing EGTA.

• Determine Rmin: Measure the fluorescence ratio (340/380 nm) of the salt form of Mag-Fura-2 in a zero-ion buffer.

• Determine Rmax: Measure the fluorescence ratio in a buffer with a saturating concentration of the ion.

• Generate Calibration Curve: Measure the fluorescence ratio at intermediate ion concentrations and plot the ratio against the ion concentration to determine the dissociation constant (Kd).[16]

Visualizations

Caption: A flowchart of the general experimental workflow for using Mag-Fura-2 AM.

Caption: A decision tree for troubleshooting common issues affecting the signal-to-noise ratio.

References

• 1. interchim.fr [interchim.fr]
• 2. biotium.com [biotium.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 5. biotium.com [biotium.com]
• 6. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]
• 9. moodle2.units.it [moodle2.units.it]
• 10. In Situ Background Estimation in Quantitative Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ionoptix.com [ionoptix.com]
• 12. Photobleaching of fura-2 and its effect on determination of calcium concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Incomplete hydrolysis of the calcium indicator precursor fura-2 pentaacetoxymethyl ester (fura-2 AM) by cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 16. tools.thermofisher.com [tools.thermofisher.com]

Technical Support Center: Correcting for Mag-Fura-2 Calcium Interference

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges associated with Mag-Fura-2, particularly the interference from intracellular calcium when measuring magnesium.

Troubleshooting Guides

Problem: Unexpectedly large or rapid changes in Mag-Fura-2 fluorescence that correlate with known calcium signaling events.

Cause: Mag-Fura-2, while primarily a magnesium (Mg²⁺) indicator, also binds to calcium (Ca²⁺) with significant affinity. This cross-reactivity can lead to fluorescence changes that are misinterpreted as fluctuations in Mg²⁺ concentration but are actually due to Ca²⁺ transients. Interference from Ca²⁺ binding becomes particularly significant when intracellular Ca²⁺ concentrations rise above 1 µM.

Solution: To dissect the Mg²⁺-specific signal from the Ca²⁺ interference, a dual-indicator approach is recommended. This involves co-loading the cells with Mag-Fura-2 and a long-wavelength, Ca²⁺-specific indicator that does not interfere spectrally with Mag-Fura-2.

Experimental Protocol: Dual-Indicator Measurement of Intracellular Mg²⁺ and Ca²⁺

• Indicator Selection:

  • Primary indicator: Mag-Fura-2 AM for Mg²⁺ measurement.

  • Secondary indicator: A long-wavelength Ca²⁺ indicator such as X-Rhod-1 AM or Fura-Red AM. Ensure the excitation and emission spectra of the chosen Ca²⁺ indicator do not overlap significantly with Mag-Fura-2.

• Dye Loading:

  • Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous DMSO.

  • Prepare a 1-5 mM stock solution of the chosen Ca²⁺-specific indicator AM ester in DMSO.

  • For cell loading, prepare a working solution containing 2-5 µM Mag-Fura-2 AM and an empirically determined concentration of the Ca²⁺ indicator in a suitable buffer (e.g., Hanks and Hepes buffer). The working solution can be supplemented with 0.02-0.04% Pluronic® F-127 to aid in dye solubilization. To reduce dye leakage, 1-2.5 mM probenecid (B1678239) can be added.

  • Incubate cells in the dye-loading solution at room temperature or 37°C for 30-60 minutes. The optimal time and temperature should be determined empirically for each cell type.

  • Wash the cells three times with indicator-free medium to remove extracellular dye.

  • Incubate the cells for an additional 30 minutes to allow for complete de-esterification of the AM esters by intracellular esterases.

• Fluorescence Measurement:

  • Excite Mag-Fura-2 at its Ca²⁺-insensitive (isosbestic) wavelength (around 360-369 nm) and at a Ca²⁺/Mg²⁺-sensitive wavelength (around 330-340 nm). Collect emission at approximately 510 nm.

  • Excite the long-wavelength Ca²⁺ indicator at its appropriate excitation wavelength and collect its emission.

  • Record the fluorescence signals from both indicators simultaneously over the course of the experiment.

• Data Analysis:

  • The signal from the Ca²⁺-specific indicator will provide a direct measure of intracellular Ca²⁺ changes.

  • Use the Ca²⁺ signal to correct the Mag-Fura-2 signal. This can be done by establishing a calibration curve for Mag-Fura-2's response to Ca²⁺ in the absence of Mg²⁺ changes (see In Situ Calibration FAQ).

  • Alternatively, qualitative analysis can be performed by observing the temporal relationship between the two signals. A rise in the Mag-Fura-2 ratio that is not accompanied by a rise in the Ca²⁺ indicator signal is more likely to represent a true increase in intracellular Mg²⁺.

Problem: High background fluorescence or a continuously decreasing baseline signal.

Cause: This can be due to several factors, including incomplete hydrolysis of the Mag-Fura-2 AM ester, dye leakage from the cells, or compartmentalization of the dye within organelles.

Solution: Optimize the loading and de-esterification protocol and use an anion transport inhibitor. For correcting for extracellular dye, a manganese (Mn²⁺) quenching method can be employed.

Experimental Protocol: Manganese Quenching for Extracellular Dye Correction

Manganese can quench the fluorescence of Fura-2 and its analogs. This property can be used to distinguish between intracellular and extracellular dye signals.

• Perform a standard Mag-Fura-2 measurement as described previously.

• At the end of the experiment, add a small concentration of MnCl₂ (e.g., 50-100 µM) to the extracellular medium. Mn²⁺ will quench the fluorescence of any Mag-Fura-2 that has leaked into the extracellular space.

• The remaining fluorescence can be attributed to the intracellular dye.

• To determine the initial extracellular fluorescence, a parallel experiment can be run where Mn²⁺ is added at the beginning. The difference in fluorescence before and after Mn²⁺ addition can be used to estimate the amount of extracellular dye at the start.

• Probenecid (1-2.5 mM) can be included in the incubation and recording buffers to inhibit the organic anion transporters responsible for dye leakage.

Frequently Asked Questions (FAQs)

Q1: What are the spectral properties of Mag-Fura-2 when bound to Mg²⁺ versus Ca²⁺?

Mag-Fura-2 is a ratiometric indicator. When it binds to either Mg²⁺ or Ca²⁺, its excitation spectrum shifts. In the absence of these ions, the excitation peak is around 369 nm. Upon binding to Mg²⁺ or Ca²⁺, the excitation peak shifts to approximately 330-336 nm. The emission peak remains relatively constant at around 505-511 nm. The spectral response to Ca²⁺ binding is almost indistinguishable from that of Mg²⁺ binding.

Quantitative Data Summary: Mag-Fura-2 Spectral and Binding Properties

Property	Value	Reference
Excitation Peak (ion-free)	~369 nm
Excitation Peak (ion-bound)	~330-336 nm
Emission Peak	~505-511 nm
Dissociation Constant (Kd) for Mg²⁺	1.9 mM
Dissociation Constant (Kd) for Ca²⁺	25 µM

Q2: How can I perform an in situ calibration of Mag-Fura-2 to account for both Mg²⁺ and Ca²⁺?

An in situ calibration is crucial for accurately quantifying intracellular Mg²⁺ concentrations, especially in the presence of Ca²⁺ transients. This procedure involves permeabilizing the cells to clamp the intracellular concentrations of both ions at known levels.

Experimental Protocol: Dual-Ion In Situ Calibration

• Prepare Calibration Buffers:

  • Prepare a set of calibration buffers with varying known concentrations of free Mg²⁺ and Ca²⁺. These buffers should mimic the intracellular ionic environment (e.g., containing physiological concentrations of K⁺ and buffered to a physiological pH).

  • Use a calcium ionophore (e.g., ionomycin (B1663694) or 4-bromo A-23187) and a magnesium ionophore (e.g., 4-bromo A-23187) to permeabilize the cell membrane to these ions.

• Cell Preparation:

  • Load cells with Mag-Fura-2 AM as previously described.

• Calibration Procedure:

  • Expose the dye-loaded cells to the calibration buffers containing the ionophores.

  • Measure the Mag-Fura-2 fluorescence ratio (e.g., 340nm/380nm excitation, 510nm emission) for each calibration buffer.

  • Determine the minimum ratio (Rmin) in a buffer with zero Ca²⁺ and Mg²⁺ (containing EGTA and a Mg²⁺ chelator).

  • Determine the maximum ratio (Rmax) in a buffer with saturating concentrations of either Mg²⁺ or Ca²⁺.

• Data Analysis:

  • Construct a 3D calibration surface or a series of calibration curves that relate the fluorescence ratio to the concentrations of both Mg²⁺ and Ca²⁺.

  • This calibration data can then be used to convert the fluorescence ratios from your experimental cells into intracellular Mg²⁺ concentrations, provided you have an independent measure of the intracellular Ca²⁺ concentration (from a dual-indicator experiment).

Q3: Can I use spectral unmixing to separate the Mg²⁺ and Ca²⁺ signals from Mag-Fura-2?

In theory, if there are subtle differences in the excitation or emission spectra of Mag-Fura-2 when bound to Mg²⁺ versus Ca²⁺, spectral unmixing could be a viable approach. However, the available data suggests that the spectral responses are nearly identical, making this a challenging strategy. A more reliable method is the dual-indicator approach described in the troubleshooting guide.

Q4: What is the optimal loading protocol for Mag-Fura-2 AM?

The optimal loading protocol can vary between cell types. However, a general protocol is as follows:

Experimental Protocol: Mag-Fura-2 AM Loading

• Prepare Stock Solution: 2-5 mM Mag-Fura-2 AM in anhydrous DMSO.

• Prepare Working Solution: Dilute the stock solution to a final concentration of 2-20 µM in a physiological buffer (e.g., HBSS with HEPES). For difficult-to-load cells, add 0.02-0.04% Pluronic® F-127. To reduce dye extrusion, add 1-2.5 mM probenecid.

• Cell Loading: Incubate cells with the working solution for 30-60 minutes at room temperature or 37°C.

• Wash: Wash cells three times with dye-free buffer.

• De-esterification: Incubate cells for an additional 30 minutes in dye-free buffer to allow for complete hydrolysis of the AM ester.

Q5: How does pH affect Mag-Fura-2 measurements?

The affinity of Mag-Fura-2 for both Ca²⁺ and Mg²⁺ can be influenced by pH. It is important to maintain a stable and physiological pH throughout the experiment. If the experimental conditions are expected to alter intracellular pH, it is advisable to perform a co-measurement of pH using a pH-sensitive dye (e.g., BCECF or SNARF-1) and to perform calibrations at different pH values to correct for this variable.

Visualizations

Caption: Workflow for dual-indicator measurement of Mg²⁺ and Ca²⁺.

Caption: Logical relationship of Ca²⁺ interference in Mag-Fura-2 measurements.

Mag-Fura-2 Technical Support Center: Understanding pH Effects on Fluorescence and Kd

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed guidance on the effects of pH on Mag-Fura-2 fluorescence and its dissociation constant (Kd). Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the accuracy and reliability of your intracellular magnesium ([Mg²⁺]) and calcium ([Ca²⁺]) measurements.

Frequently Asked Questions (FAQs)

Q1: How does pH affect Mag-Fura-2's fluorescence and its affinity for Mg²⁺?

A1: The affinity of Mag-Fura-2 for Mg²⁺ is reported to be largely independent of pH in the physiological range. Studies have shown that the dissociation constant (Kd) for Mg²⁺ is essentially invariant at pH values between 5.5 and 7.4.[1] This makes Mag-Fura-2 a reliable indicator for [Mg²⁺] measurements where slight pH fluctuations might occur.

Q2: Is Mag-Fura-2's affinity for Ca²⁺ also stable across different pH levels?

A2: No, the affinity of Mag-Fura-2 for Ca²⁺ is sensitive to changes in pH. Research has demonstrated that Mag-Fura-2 exhibits both high and low-affinity binding sites for Ca²⁺, and the affinity of both sites is affected by pH.[2] Therefore, it is crucial to carefully control and measure the pH of your experimental environment when using Mag-Fura-2 to quantify Ca²⁺ concentrations.

Q3: What is the dual-affinity nature of Mag-Fura-2 for Ca²⁺?

A3: Mag-Fura-2 can bind to Ca²⁺ with both high (nanomolar) and low (micromolar) affinities.[2] This means that the dye can respond to changes in Ca²⁺ concentration across a wider range than a single-affinity indicator. However, this characteristic also complicates data interpretation, especially when pH is not constant, as the Kd of both binding sites will shift.

Q4: Can I use Mag-Fura-2 to measure both [Mg²⁺] and [Ca²⁺] simultaneously?

A4: While Mag-Fura-2 responds to both ions, simultaneous accurate measurement is challenging due to their overlapping spectral responses. The fluorescence signal from Mag-Fura-2 represents the combined binding of Mg²⁺ and Ca²⁺. To distinguish between the two, you would need to know the concentration of one ion to determine the other or use additional indicators with different ion selectivities.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or drifting fluorescence ratios	pH fluctuations in the experimental buffer or intracellular environment.	1. Ensure your buffers have adequate buffering capacity for the experimental pH range. 2. For intracellular measurements, perform an in situ calibration at different pH values to create a correction curve. 3. If possible, simultaneously measure intracellular pH using a pH-sensitive dye (e.g., SNARF-1) to correct for pH-induced changes in the Mag-Fura-2 signal.
Unexpectedly high or low calculated ion concentrations	Incorrect Kd value used for calculations due to pH differences between calibration and experiment.	1. Perform an in vitro or in situ calibration under the exact pH, temperature, and ionic strength conditions of your experiment. 2. Refer to published data on the pH-dependence of Mag-Fura-2's Kd for Ca²⁺ to estimate the appropriate value for your experimental pH.
Poor dye loading or rapid leakage from cells	Suboptimal loading conditions or activity of organic anion transporters.	1. Optimize loading concentration and incubation time of Mag-Fura-2 AM. 2. Use Pluronic® F-127 to aid in dye solubilization. 3. Add an organic anion transporter inhibitor, such as probenecid, to the extracellular medium to reduce dye leakage.
Signal interference from other divalent cations	Mag-Fura-2 can also bind to other divalent cations like Zn²⁺.	If your experimental model involves changes in other divalent cations, consider using a more selective indicator or chelating the interfering ions if possible.

Quantitative Data Summary

The following tables summarize the reported dissociation constants (Kd) of Mag-Fura-2 for Mg²⁺ and Ca²⁺. Note that the Kd for Ca²⁺ is highly dependent on pH.

Table 1: Dissociation Constant (Kd) of Mag-Fura-2 for Mg²⁺

Ion	Kd (mM)	pH Range	Temperature (°C)	Ionic Strength
Mg²⁺	1.9	5.5 - 7.4	22 - 37	Not specified

Data suggests the Kd for Mg²⁺ is largely stable within this pH range.[1]

Table 2: pH-Dependent Dissociation Constants (Kd) of Mag-Fura-2 for Ca²⁺ (In Situ Calibration in A7r5 cells)

pH	High-Affinity Kd (nM)	Low-Affinity Kd (µM)
5.5	~250	~100
6.5	~100	~60
7.2	~50	~50
7.7	~25	~40

This data is adapted from in situ titration experiments and illustrates the significant impact of pH on the apparent affinity of Mag-Fura-2 for Ca²⁺.[2]

Experimental Protocols

Protocol 1: In Vitro Calibration of Mag-Fura-2 at Different pH Values

This protocol describes how to determine the Kd of Mag-Fura-2 for Ca²⁺ in a cell-free system at various pH levels.

Materials:

• Mag-Fura-2, salt form

• Calcium-free buffer (e.g., 100 mM KCl, 30 mM MOPS)

• Calcium-saturating buffer (e.g., 10 mM K₂CaEGTA in calcium-free buffer)

• pH meter

• Spectrofluorometer

• Acid and base solutions for pH adjustment (e.g., HCl and KOH)

Procedure:

• Prepare a series of calibration buffers with varying free Ca²⁺ concentrations. This can be achieved by mixing the calcium-free and calcium-saturating buffers in different ratios.

• Adjust the pH of each calibration buffer to the desired value using small volumes of acid or base. Record the final pH of each buffer.

• Add Mag-Fura-2 to each calibration buffer to a final concentration of approximately 1-2 µM.

• Measure the fluorescence excitation spectrum of each sample by scanning from 300 to 420 nm with the emission wavelength set at ~510 nm.

• Record the fluorescence intensities at the excitation wavelengths corresponding to the Ca²⁺-bound (~330-340 nm) and Ca²⁺-free (~370 nm) forms of the dye.

• Calculate the fluorescence ratio (R) for each sample: R = Intensity at ~340 nm / Intensity at ~380 nm.

• Determine Rmin and Rmax , which are the ratios in the complete absence of Ca²⁺ and at saturating Ca²⁺ concentrations, respectively.

• Plot the fluorescence ratio (R) against the free Ca²⁺ concentration for each pH value.

• Calculate the Kd using the Grynkiewicz equation: Kd = K_d = [(R - R_{min}) / (R_{max} - R)] * S_{f2}/S_{b2} * [Ca^{2+}]_{free}

Protocol 2: In Situ Calibration of Mag-Fura-2 with pH Clamping

This protocol allows for the calibration of Mag-Fura-2 within the cellular environment while controlling the intracellular pH.

Materials:

• Cells loaded with Mag-Fura-2 AM

• Calibration buffer with high K⁺ to depolarize the plasma membrane (e.g., 140 mM KCl, 10 mM MOPS, 1 mM MgCl₂)

• Ionophores (e.g., nigericin (B1684572) for pH clamping and ionomycin (B1663694) for Ca²⁺ equilibration)

• A series of calibration buffers with varying free Ca²⁺ concentrations and fixed pH values.

• Fluorescence microscopy imaging system.

Procedure:

• Load cells with Mag-Fura-2 AM using standard protocols.

• Incubate the loaded cells in the high K⁺ calibration buffer containing nigericin (to equilibrate intracellular and extracellular pH) and ionomycin (to equilibrate intracellular and extracellular Ca²⁺).

• Sequentially perfuse the cells with the calibration buffers containing different known free Ca²⁺ concentrations at a fixed extracellular pH.

• Acquire fluorescence images at excitation wavelengths of ~340 nm and ~380 nm for each Ca²⁺ concentration.

• Calculate the fluorescence ratio (R) for individual cells or regions of interest.

• Determine Rmin and Rmax by perfusing with Ca²⁺-free and Ca²⁺-saturating solutions, respectively.

• Plot the fluorescence ratio (R) against the free Ca²⁺ concentration to generate an in situ calibration curve for that specific pH.

• Repeat the procedure for different extracellular pH values to determine the pH-dependence of the in situ Kd.

Visualizations

Caption: Experimental workflows for in vitro and in situ calibration of Mag-Fura-2.

Caption: Factors influencing Mag-Fura-2 fluorescence and ion affinity.

References

• 1. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calibration of Fura-2 signals introduces errors into measurement of thrombin-stimulated calcium mobilisation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Mag-Fura-2 Compartmentalization: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Mag-Fura-2 to measure intracellular magnesium concentrations. This guide focuses on the common issue of dye compartmentalization in cellular organelles and provides protocols to mitigate and assess its impact on experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Mag-Fura-2 and how does it work?

Mag-Fura-2 (also known as Furaptra) is a ratiometric fluorescent indicator used to measure the concentration of free magnesium ions (Mg²⁺) within cells.[1][2] Its acetoxymethyl (AM) ester form, Mag-Fura-2 AM, is cell-permeant and can be loaded into cells non-invasively.[2] Once inside the cell, cytosolic esterases cleave the AM groups, trapping the active, membrane-impermeant form of Mag-Fura-2 in the cytoplasm. Mag-Fura-2 is a ratiometric dye, meaning its fluorescence excitation maximum shifts upon binding to Mg²⁺.[1][2] Typically, the dye is excited at two wavelengths, around 340 nm and 380 nm, and the ratio of the fluorescence emission intensities at approximately 510 nm is used to calculate the intracellular Mg²⁺ concentration.[3] This ratiometric measurement minimizes issues like uneven dye loading, photobleaching, and variations in cell thickness.[4]

Q2: What are the key spectral properties of Mag-Fura-2?

Upon binding to Mg²⁺, the excitation maximum of Mag-Fura-2 shifts from approximately 369 nm to 330 nm.[1] The emission maximum remains relatively constant at around 511 nm.[1] The dissociation constant (Kd) for Mg²⁺ is approximately 1.9 mM, making it suitable for measuring the typically low millimolar concentrations of free Mg²⁺ in the cytosol.[1]

Q3: Does Mag-Fura-2 bind to other ions, like calcium (Ca²⁺)?

Yes, Mag-Fura-2 also binds to Ca²⁺, but with a significantly lower affinity (higher Kd) than its affinity for Mg²⁺.[1] The Kd for Ca²⁺ is in the micromolar range, which means that physiological fluctuations in cytosolic Ca²⁺ can potentially interfere with Mg²⁺ measurements, especially if Ca²⁺ levels rise significantly.[1] However, its lower affinity for Ca²⁺ compared to traditional Ca²⁺ indicators like Fura-2 (B149405) makes it useful for measuring high, transient Ca²⁺ concentrations that would saturate Fura-2.[1]

Q4: What is compartmentalization of Mag-Fura-2?

Compartmentalization refers to the accumulation of the active form of Mag-Fura-2 within intracellular organelles instead of being uniformly distributed throughout the cytosol.[3][5] This is a common issue with AM ester-based dyes. Organelles where Mag-Fura-2 can accumulate include mitochondria, lysosomes, and the endoplasmic reticulum.[3] This sequestration can lead to inaccurate measurements of cytosolic Mg²⁺ concentration because the dye is reporting from environments with different Mg²⁺ concentrations, pH, and viscosity.[5]

Q5: How can I minimize Mag-Fura-2 compartmentalization?

Several strategies can be employed to minimize compartmentalization:

• Lower Loading Temperature: Loading cells at a lower temperature (e.g., room temperature or even 4°C) can reduce the activity of transport processes that may contribute to organellar sequestration.[1][5]

• Optimize Dye Concentration: Use the lowest possible concentration of Mag-Fura-2 AM that provides an adequate signal-to-noise ratio.[1] Typical working concentrations range from 1-5 µM.[1]

• Optimize Loading Time: Shorter incubation times can help to limit the extent of dye accumulation in organelles.[1]

• Use Pluronic F-127: This non-ionic detergent aids in the dispersion of the water-insoluble Mag-Fura-2 AM in the loading buffer, which can lead to more uniform loading.[1]

• Use Probenecid (B1678239): Probenecid is an inhibitor of organic anion transporters and can reduce the extrusion of the active dye from the cell, which can sometimes be mistaken for compartmentalization.[1]

Troubleshooting Guide: Mag-Fura-2 Compartmentalization

This guide provides a systematic approach to identifying and addressing issues related to Mag-Fura-2 compartmentalization.

Problem: I suspect Mag-Fura-2 is compartmentalized in my cells. How can I confirm this?

Visual Inspection:

• Uneven Fluorescence: Instead of a diffuse, uniform cytosolic fluorescence, you may observe punctate (spotty) or reticular (net-like) patterns of high fluorescence intensity.

• Co-localization with Organelle-Specific Dyes: To confirm which organelles are sequestering the dye, you can co-load the cells with Mag-Fura-2 and a fluorescent marker specific for a particular organelle (e.g., MitoTracker for mitochondria, LysoTracker for lysosomes). Overlap in the fluorescence signals would indicate compartmentalization in that specific organelle.

Functional Assessment:

• Altered Ratiometric Response: The ratiometric signal from compartmentalized dye may respond differently to changes in cytosolic Mg²⁺ compared to the cytosolic dye pool. This can lead to a blunted or exaggerated response to stimuli.

• Incomplete Quenching: As detailed in the experimental protocols below, you can use manganese (Mn²⁺) to quench the cytosolic Mag-Fura-2 signal. A significant remaining fluorescence after Mn²⁺ application suggests the presence of a protected, compartmentalized dye pool.[6][7]

Problem: My fluorescence signal is weak, and I'm tempted to increase the dye concentration, but I'm worried about compartmentalization.

Solution: Instead of immediately increasing the dye concentration, first try to optimize your imaging setup. Increase the excitation light intensity or the detector gain. If the signal is still too low, you can try slightly increasing the Mag-Fura-2 AM concentration, but it is crucial to re-evaluate for signs of compartmentalization. A better approach is often to optimize the loading conditions, such as extending the de-esterification period to ensure all the AM ester has been cleaved to the active, fluorescent form.

Problem: How do I differentiate between dye leakage and compartmentalization?

Solution: Dye leakage is the extrusion of the active Mag-Fura-2 from the cytosol into the extracellular medium, while compartmentalization is its sequestration into intracellular organelles.

• Probenecid: As mentioned, probenecid can inhibit the transporters responsible for dye extrusion.[1] If the loss of cellular fluorescence over time is reduced in the presence of probenecid, it is likely due to leakage.

• Extracellular Quenching: If you suspect leakage, you can add a membrane-impermeant quenching agent like Mn²⁺ to the extracellular medium. A decrease in the overall fluorescence signal upon addition of extracellular Mn²⁺ would indicate the presence of leaked dye.

Problem: My ratiometric signal is noisy or unstable.

Solution:

• Photobleaching: Reduce the excitation light intensity or the exposure time.

• Low Dye Concentration: While high concentrations can cause compartmentalization, a concentration that is too low will result in a poor signal-to-noise ratio. You may need to empirically determine the optimal concentration for your cell type.

• Incomplete De-esterification: Ensure you allow sufficient time for the cytosolic esterases to cleave the AM groups from Mag-Fura-2 AM. A common recommendation is an additional 30-minute incubation in dye-free medium after the initial loading period.[1]

Parameter	Recommendation	Rationale
Mag-Fura-2 AM Stock Solution	1-5 mM in anhydrous DMSO	High-quality, anhydrous DMSO is crucial to prevent hydrolysis of the AM ester.
Working Concentration	1-5 µM	Optimal concentration is cell-type dependent and should be determined empirically to balance signal strength and minimize compartmentalization.
Pluronic F-127	0.02-0.04% (w/v)	Aids in the solubilization of the AM ester in aqueous loading buffer, promoting more uniform cell loading.
Probenecid	1-2.5 mM	Inhibits organic anion transporters to reduce dye leakage from the cytosol.
Loading Temperature	Room Temperature or 37°C	Lower temperatures can reduce compartmentalization but may require longer loading times.
Loading Time	15-60 minutes	Should be optimized to achieve sufficient dye loading without excessive compartmentalization.
De-esterification Time	30 minutes	Allows for the complete cleavage of the AM ester groups by cytosolic esterases, activating the dye.

Experimental Protocols

Protocol 1: Standard Loading of Mag-Fura-2 AM into Adherent Cells

Materials:

• Mag-Fura-2 AM

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic F-127 (20% w/v solution in DMSO)

• Hanks' Balanced Salt Solution with 20 mM HEPES (HBSS/HEPES), pH 7.4

• Probenecid (optional)

• Adherent cells cultured on glass coverslips or in imaging-compatible plates

Procedure:

• Prepare Stock Solutions:

  • Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO.[1]

  • If using, prepare a 250 mM stock solution of probenecid in 1 M NaOH.

• Prepare Loading Buffer:

  • For each mL of HBSS/HEPES, add the appropriate volume of Mag-Fura-2 AM stock solution to achieve a final concentration of 1-5 µM.

  • Add an equal volume of 20% Pluronic F-127 solution to the diluted Mag-Fura-2 AM (final Pluronic F-127 concentration will be around 0.02-0.04%).[1]

  • If using, add probenecid to a final concentration of 1-2.5 mM and adjust the pH of the buffer back to 7.4.[1]

  • Vortex the loading buffer thoroughly.

• Cell Loading:

  • Remove the culture medium from the cells and wash once with pre-warmed HBSS/HEPES.

  • Add the loading buffer to the cells and incubate for 15-60 minutes at room temperature or 37°C, protected from light.[1] The optimal time and temperature should be determined empirically.

• Wash and De-esterification:

  • Remove the loading buffer and wash the cells two to three times with pre-warmed HBSS/HEPES (with probenecid, if used).

  • Add fresh HBSS/HEPES (with probenecid, if used) and incubate for an additional 30 minutes at room temperature to allow for complete de-esterification of the dye.[1]

• Imaging:

  • The cells are now ready for fluorescence imaging. Excite the cells alternately at approximately 340 nm and 380 nm and record the emission at ~510 nm.

Protocol 2: Assessing Mag-Fura-2 Compartmentalization using Manganese (Mn²⁺) Quenching and Digitonin (B1670571) Permeabilization

This protocol allows for the estimation of the contribution of the cytosolic and compartmentalized dye pools to the total cellular fluorescence.

Materials:

• Cells loaded with Mag-Fura-2 as described in Protocol 1

• HBSS/HEPES without Ca²⁺ and Mg²⁺

• Manganese Chloride (MnCl₂) stock solution (e.g., 100 mM)

• Digitonin stock solution (e.g., 5 mM in DMSO)

• Ionomycin (optional, for determining maximum fluorescence)

Procedure:

• Baseline Measurement:

  • Begin imaging the Mag-Fura-2 loaded cells in normal HBSS/HEPES to establish a stable baseline fluorescence ratio.

• Quenching of Cytosolic Signal:

  • Perfuse the cells with a Ca²⁺-free HBSS/HEPES solution containing a low concentration of MnCl₂ (e.g., 50-100 µM). Mn²⁺ will enter the cytosol and quench the fluorescence of the cytosolic Mag-Fura-2 pool.[6][7]

  • Monitor the fluorescence at the isosbestic point of Mag-Fura-2 for Mg²⁺ (around 360 nm) to track the quenching process.

  • The fluorescence that remains after the cytosolic signal has been completely quenched represents the signal from the compartmentalized dye.

• Permeabilization of the Plasma Membrane:

  • After quenching the cytosolic signal, perfuse the cells with a solution containing a low concentration of digitonin (e.g., 10-50 µM) in an "intracellular-like" buffer (high K⁺, low Na⁺).[8] This will selectively permeabilize the plasma membrane, allowing any remaining cytosolic components to leak out, while leaving organellar membranes intact.

  • The remaining fluorescence signal will be predominantly from Mag-Fura-2 sequestered within organelles like mitochondria.

• Release of Organellar Dye (Optional):

  • To determine the total compartmentalized signal, you can subsequently add a higher concentration of a detergent like Triton X-100 to disrupt all membranes and release the organellar dye, which can then be quenched by Mn²⁺.

Data Interpretation: By comparing the fluorescence intensity at each step, you can estimate the relative contributions of the cytosolic and compartmentalized dye pools to the total signal. This information can be used to correct the measured Mg²⁺ concentrations or to optimize loading conditions to minimize compartmentalization.

Visualizations

References

• 1. interchim.fr [interchim.fr]
• 2. A fluorescent indicator for measuring cytosolic free magnesium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. Assessment of Fura-2 for measurements of cytosolic free calcium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Calibration of intracellular Ca transients of isolated adult heart cells labelled with fura-2 by acetoxymethyl ester loading - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Preventing Mag-Fura-2 Leakage with Probenecid

This guide provides researchers, scientists, and drug development professionals with comprehensive information and troubleshooting advice for preventing Mag-Fura-2 leakage from cells using probenecid (B1678239).

Frequently Asked Questions (FAQs)

Q1: What is Mag-Fura-2 and why does it leak from cells?

Mag-Fura-2 is a ratiometric, UV-excitable fluorescent indicator used to measure intracellular magnesium concentrations.[1][2][3] It can also be used to detect high, transient calcium concentrations.[1] The cell-permeant acetoxymethyl (AM) ester form, Mag-Fura-2 AM, readily crosses the cell membrane. Once inside the cell, cytosolic esterases cleave the AM group, trapping the active, membrane-impermeant Mag-Fura-2.[4] However, many cell types possess organic anion transporters (OATs) that can actively extrude the de-esterified Mag-Fura-2 from the cytoplasm, leading to a gradual decrease in the intracellular fluorescent signal and an increase in extracellular background fluorescence.[5][6][7][8] This leakage can compromise the accuracy of intracellular magnesium measurements.[6]

Q2: How does probenecid prevent Mag-Fura-2 leakage?

Probenecid is an inhibitor of organic anion transporters.[8][9][10] By blocking these transporters, probenecid prevents the efflux of de-esterified Mag-Fura-2 from the cell, thereby improving dye retention and reducing background fluorescence.[5][6][8][11] This leads to more stable and reliable measurements of intracellular magnesium concentration.

Q3: What is the recommended concentration of probenecid to use?

The optimal concentration of probenecid can vary depending on the cell type and experimental conditions. However, a final in-well concentration of 1-2.5 mM is commonly recommended.[1][12][13] It is advisable to empirically determine the lowest effective concentration for your specific cell line to minimize potential off-target effects.[14]

Q4: Are there any potential side effects or off-target effects of using probenecid?

Yes, while probenecid is widely used, it can have off-target effects. At concentrations used to prevent dye leakage, probenecid has been shown to inhibit platelet aggregation and can be cytotoxic to some cell types.[15][16] It may also have pleiotropic effects on cancer cells, including chemosensitization and growth suppression.[17][18] Researchers should be aware of these potential confounding factors and perform appropriate controls.

Q5: Can probenecid be used with other fluorescent indicators?

Yes, probenecid is effective at preventing the leakage of other anionic fluorescent dyes, such as Fura-2 (B149405), Fluo-3, Fluo-4, and Rhod-2.[8]

Troubleshooting Guide

Problem	Possible Cause	Solution
High background fluorescence	Mag-Fura-2 is leaking from the cells.	Add probenecid to the dye loading and incubation buffers at a final concentration of 1-2.5 mM.[12][13]
Incomplete removal of extracellular Mag-Fura-2 AM.	Wash the cells thoroughly with indicator-free medium (containing probenecid, if used) after loading.[12]
Low fluorescent signal	Poor loading of Mag-Fura-2 AM.	Optimize loading conditions (concentration of Mag-Fura-2 AM, incubation time, and temperature). The use of a non-ionic detergent like Pluronic® F-127 (typically at 0.02-0.04%) can aid in dye solubilization.[12][13][19]
Cell death or cytotoxicity.	Reduce the concentration of Mag-Fura-2 AM or probenecid. Assess cell viability using a method like the MTT assay.[20]
Inconsistent or variable results	Uneven dye loading.	Ensure a homogenous cell suspension and consistent loading times for all samples.[14]
Photobleaching.	Minimize exposure of the dye to excitation light. Use the lowest possible light intensity and exposure time.
Off-target effects of probenecid.	Perform control experiments to assess the effect of probenecid alone on the cellular response being measured.[15]
Cellular autofluorescence	Intrinsic fluorescence from cellular components.	Measure the fluorescence of unloaded cells and subtract this background from the measurements of dye-loaded cells.[14]

Quantitative Data on Probenecid Efficacy

The effectiveness of probenecid in preventing dye leakage is well-documented, though quantitative data can vary between cell types and experimental setups. The following table summarizes findings from various studies.

Cell Type	Probenecid Concentration	Effect on Dye Leakage	Reference
J774.2 macrophages	2.5 mM	Prevents sequestration and secretion of Fura-2.	[6]
Rat aorta smooth muscle	Not specified	Inhibited Fura-2 leakage.	[5]
1321N1 astrocytoma cells	2.5 mM	Blocked the export of Fura-2.	[21]
Platelets	2.5 mM	Precluded the use of probenecid due to inhibition of Ca2+ increases.	[15]

Experimental Protocols

Preparation of Probenecid Stock Solution (25 mM)

• Dissolve one vial (72 mg) of probenecid in 0.3 mL of 1 M NaOH.[13]

• Add Hanks and Hepes Buffer (HHBS) or a buffer of your choice to a final volume of 10 mL.[13]

• Aliquot and store any unused solution at -20°C.[8]

Cell Loading with Mag-Fura-2 AM and Probenecid

This protocol is a general guideline and should be optimized for your specific cell type.

• Prepare Dye Loading Solution:

  • Prepare a 2 to 5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous DMSO.[3]

  • On the day of the experiment, prepare a 2X working solution containing 10 µM Mag-Fura-2 AM, 0.08% Pluronic® F-127, and 2 mM probenecid in HHBS or your buffer of choice.[13]

• Cell Loading:

  • Seed cells in a microplate (e.g., 96-well black wall/clear bottom) and grow overnight to the desired confluency.[4]

  • Remove the culture medium.

  • Add 100 µL of the 2X dye loading solution to each well already containing 100 µL of culture medium (or buffer) for a final in-well concentration of 5 µM Mag-Fura-2 AM, 0.04% Pluronic® F-127, and 1 mM probenecid.[13][22]

  • Incubate the plate at 37°C for 30-60 minutes in the dark.[3]

• Wash and De-esterification:

  • Remove the dye loading solution.

  • Wash the cells twice with HHBS or your buffer of choice containing 1.0 mM probenecid.[22]

  • Add 200 µL of HHBS with 1.0 mM probenecid to each well and incubate at room temperature for at least 30 minutes to allow for complete de-esterification of the intracellular Mag-Fura-2 AM.[12][22]

• Fluorescence Measurement:

  • Measure the fluorescence using a fluorescence microplate reader or microscope with appropriate filter sets for Mag-Fura-2 (Excitation: ~340 nm and ~380 nm; Emission: ~510 nm).[2][3][22]

Visualizations

Caption: Mechanism of Mag-Fura-2 leakage and probenecid inhibition.

Caption: Experimental workflow for using probenecid with Mag-Fura-2.

Caption: Troubleshooting decision tree for Mag-Fura-2 experiments.

References

• 1. interchim.fr [interchim.fr]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Leakage of the fluorescent Ca2+ indicator fura-2 in smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fura-2 secretion and sequestration in macrophages. A blocker of organic anion transport reveals that these processes occur via a membrane transport system for organic anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Macrophages possess probenecid-inhibitable organic anion transporters that remove fluorescent dyes from the cytoplasmic matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. researchgate.net [researchgate.net]
• 10. What is the mechanism of Probenecid? [synapse.patsnap.com]
• 11. Probenecid, a gout remedy, inhibits pannexin 1 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. abpbio.com [abpbio.com]
• 13. docs.aatbio.com [docs.aatbio.com]
• 14. tools.thermofisher.com [tools.thermofisher.com]
• 15. Probenecid inhibits platelet responses to aggregating agents in vitro and has a synergistic inhibitory effect with penicillin G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of probenecid on platelet aggregation and cytotoxicity: drawbacks of the use of probenecid in monitoring intracellular calcium metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Probenecid is a chemosensitizer in cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pleiotropic effects of probenecid on three-dimensional cultures of prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Time- and concentration-dependent cytotoxicity of antibiotics used in endodontic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Measurement of cytoplasmic calcium concentration in cell suspensions: correction for extracellular Fura-2 through use of Mn2+ and probenecid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. docs.aatbio.com [docs.aatbio.com]

Mag-Fura-2 Experiments: A Technical Troubleshooting Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting guide and frequently asked questions (FAQs) for Mag-Fura-2 experiments. The information is presented in a clear question-and-answer format to directly address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Mag-Fura-2 and what is it used for?

Mag-Fura-2 is a ratiometric, UV-excitable fluorescent indicator used for measuring intracellular magnesium concentrations.[1][2] It is also capable of measuring high concentrations of calcium ions in live cells.[1][2] Its spectral properties are very similar to the calcium indicator Fura-2.[1][2]

Q2: How does ratiometric measurement with Mag-Fura-2 work?

Mag-Fura-2 exhibits a shift in its excitation wavelength upon binding to magnesium (or calcium). The dye is typically excited at two wavelengths, 340 nm (ion-bound) and 380 nm (ion-free), while emission is monitored at ~510 nm.[1][3] The ratio of the fluorescence intensities at these two excitation wavelengths (F340/F380) is used to determine the intracellular ion concentration. This ratiometric approach helps to minimize issues such as uneven dye loading, photobleaching, and variations in cell thickness.[4][5]

Q3: Can Mag-Fura-2 also measure calcium?

Yes, Mag-Fura-2 can bind to Ca2+ with a spectral response that is almost indistinguishable from its response to Mg2+.[6] This can be a source of interference if you are trying to measure magnesium in the presence of changing calcium concentrations. However, this property can also be utilized to measure high, transient Ca2+ concentrations that would saturate high-affinity calcium indicators like Fura-2.[6][7]

Q4: What is the AM ester form of Mag-Fura-2?

The acetoxymethyl (AM) ester form of Mag-Fura-2 is a cell-permeant version of the dye.[1][2] The AM ester groups allow the molecule to cross the cell membrane. Once inside the cell, intracellular esterases cleave the AM groups, trapping the active, ion-sensitive form of Mag-Fura-2 in the cytoplasm.[8]

Troubleshooting Guide

Dye Loading Issues

Q5: My cells are not loading well with Mag-Fura-2 AM. What could be the problem?

Poor dye loading can be caused by several factors:

• Improper Dye Preparation: Ensure the Mag-Fura-2 AM stock solution is prepared in high-quality, anhydrous DMSO and stored correctly to prevent hydrolysis.[6] Avoid repeated freeze-thaw cycles.[1]

• Suboptimal Dye Concentration: The optimal concentration of Mag-Fura-2 AM needs to be determined empirically for each cell type, but a final concentration of 4-5 µM is a good starting point.[1]

• Inadequate Incubation Time or Temperature: Incubation time can range from 15 to 60 minutes, and in some cases, longer incubation can improve signal intensity.[1][6] The temperature should also be optimized, as lowering it can sometimes reduce compartmentalization of the dye.[6]

• Use of Pluronic® F-127: This nonionic detergent can be used to increase the aqueous solubility of Mag-Fura-2 AM and facilitate its entry into cells.[1][6]

Q6: The fluorescence signal is weak. How can I improve it?

A weak signal may be due to:

• Insufficient Dye Loading: Try increasing the Mag-Fura-2 AM concentration or extending the incubation time.[1]

• Dye Extrusion: Some cells actively pump out the de-esterified dye. This can be reduced by adding an organic anion-transport inhibitor like probenecid (B1678239) to the medium.[6][9]

• Photobleaching: Excessive exposure to excitation light can destroy the fluorophore. Reduce the excitation light intensity or the exposure time.

Signal and Data Interpretation Problems

Q7: I am observing a high background fluorescence. What is the cause?

High background can result from:

• Extracellular Dye: Incomplete washing after dye loading can leave residual Mag-Fura-2 AM in the medium. Ensure thorough washing with fresh buffer.

• Incomplete Hydrolysis of AM Ester: If the AM groups are not fully cleaved, the dye may not be responsive to ions and can contribute to background fluorescence. Allow sufficient time for de-esterification after loading (e.g., 30 minutes).[6][8]

• Dye Leakage: If the dye leaks out of the cells, it will be exposed to the high calcium concentration in the extracellular medium, leading to a high and stable signal.[10] Using probenecid can help prevent this.[6]

Q8: The 340/380 ratio is not responding to changes in ion concentration. Why?

This could be due to several reasons:

• Instrument Settings: Verify that your fluorescence microscope or plate reader is set to the correct excitation and emission wavelengths (Ex: 340/380 nm, Em: ~510 nm).[1][3] Ensure the cutoff wavelength is appropriate.[1][11]

• No Change in Intracellular Ion Concentration: Confirm that your stimulus is indeed causing a change in intracellular magnesium or calcium.

• Dye is Not in the Cytosol: The dye may have been compartmentalized into organelles where the ion concentration is not changing. Lowering the loading temperature may help reduce this.[6]

• Photobleaching: Photobleaching can alter the spectral properties of the dye, leading to inaccurate ratio measurements.

Q9: My baseline fluorescence is high and/or unstable. What should I do?

An unstable or high baseline can be caused by:

• Dye Leakage and Extracellular Signal: As mentioned before, dye leaking from the cells into a high-calcium medium can cause a high baseline.[10]

• Cell Movement: If you are performing single-cell imaging, cell movement can cause fluctuations in the signal.

• Autofluorescence: Intrinsic fluorescence from the cells (e.g., from NADH) can interfere with the signal.[12]

Data Presentation

Parameter	Mag-Fura-2	Reference
Excitation Wavelengths	340 nm (Mg²⁺-bound), 380 nm (Mg²⁺-free)	[1]
Emission Wavelength	~510 nm	[1][3]
Dissociation Constant (Kd) for Mg²⁺	~1.9 mM	[6]
Dissociation Constant (Kd) for Ca²⁺	High (nM) and Low (µM) affinity sites reported	[13]
Typical Loading Concentration	1-5 µM	[6]
Typical Incubation Time	15-60 minutes	[6]

Experimental Protocols

Protocol 1: Mag-Fura-2 AM Loading in Adherent Cells

• Prepare Stock Solution: Prepare a 2 to 5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous DMSO.[1] Store unused aliquots at -20°C, protected from light and moisture.[1]

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the stock solution. Prepare a working solution of 2 to 20 µM Mag-Fura-2 AM in a suitable buffer (e.g., Hanks and Hepes buffer). For most cell lines, a final concentration of 4-5 μM is recommended.[1] To aid solubility, 0.04% Pluronic® F-127 can be added.[1][6] If your cells are known to extrude the dye, add 1-2 mM probenecid to the working solution.[6]

• Cell Preparation: Grow cells on coverslips or in a black-walled, clear-bottom microplate.

• Dye Loading: Remove the culture medium and add the Mag-Fura-2 AM working solution to the cells.

• Incubation: Incubate the cells at 37°C for 30 to 60 minutes. The optimal time should be determined empirically.[1]

• Washing: Remove the dye working solution and wash the cells three times with an indicator-free buffer (e.g., HHBS) to remove any excess probe.[6] If probenecid was used during loading, include it in the wash buffer as well.

• De-esterification: Incubate the cells for an additional 30 minutes in the indicator-free buffer to allow for complete de-esterification of the intracellular AM esters.[6]

• Measurement: Proceed with fluorescence measurements using a fluorescence microscope or plate reader with the appropriate filter sets (Ex: 340/380 nm, Em: ~510 nm).[1]

Protocol 2: In Situ Calibration of Mag-Fura-2

• Dye Loading: Load the cells with Mag-Fura-2 AM as described in Protocol 1.

• Prepare Calibration Buffers: Prepare a set of calibration buffers with known concentrations of free Mg²⁺ (or Ca²⁺) ranging from ion-free to saturating levels. These buffers should also contain an ionophore (e.g., 4Br-A23187 for Mg²⁺) to equilibrate the intracellular and extracellular ion concentrations.[13]

• Determine Rmin: Perfuse the cells with the ion-free calibration buffer (containing the ionophore and an ion chelator like EGTA). Record the 340/380 fluorescence ratio. This value represents Rmin.

• Determine Rmax: Perfuse the cells with the ion-saturating calibration buffer (containing the ionophore and a high concentration of the ion). Record the 340/380 fluorescence ratio. This value represents Rmax.

• Intermediate Concentrations: Perfuse the cells with the calibration buffers containing intermediate ion concentrations and record the corresponding ratios.

• Calculate Ion Concentration: Use the Grynkiewicz equation to calculate the intracellular ion concentration from the experimental ratios: [Ion] = Kd * [(R - Rmin) / (Rmax - R)].

Visualizations

Caption: Experimental workflow for intracellular ion measurement using Mag-Fura-2 AM.

Caption: A flowchart for troubleshooting common issues in Mag-Fura-2 experiments.

Caption: The mechanism of Mag-Fura-2 AM loading and activation within a cell.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Mag-Fura-2, AM *Cell-permeant* | AAT Bioquest [aatbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 6. interchim.fr [interchim.fr]
• 7. Optimizing Calcium Detection Methods in Animal Systems: A Sandbox for Synthetic Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ionoptix.com [ionoptix.com]
• 9. biotium.com [biotium.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. 2024.sci-hub.st [2024.sci-hub.st]

Optimizing Mag-Fura-2 Concentration for Cell Loading: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Mag-Fura-2 concentration for cell loading. Find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the success of your intracellular magnesium and calcium measurements.

Frequently Asked Questions (FAQs)

Q1: What is Mag-Fura-2 and why is it used?

Mag-Fura-2 (also known as Furaptra) is a ratiometric fluorescent indicator used to measure the concentration of intracellular free magnesium ([Mg²⁺]i).[1][2] It is also sensitive to calcium ions ([Ca²⁺]), particularly at micromolar concentrations, which can be a consideration in experimental design.[1][3][4] Its ratiometric nature, with a shift in excitation wavelength upon ion binding, allows for more accurate quantification by minimizing issues like uneven dye loading, photobleaching, and variations in cell thickness.[5][6]

Q2: What is the difference between Mag-Fura-2 and Mag-Fura-2 AM?

Mag-Fura-2 is the fluorescent indicator in its salt form, which is not readily permeable to the cell membrane. To load it into cells, methods like microinjection or scrape loading are required.[1][7] Mag-Fura-2 AM is the acetoxymethyl (AM) ester form of the dye.[8][9] The AM ester group makes the molecule lipophilic, allowing it to easily cross the cell membrane.[1][9] Once inside the cell, cellular esterases cleave the AM group, trapping the active Mag-Fura-2 indicator in the cytoplasm.[5]

Q3: What is the optimal concentration of Mag-Fura-2 AM for cell loading?

The optimal concentration of Mag-Fura-2 AM can vary depending on the cell type and experimental conditions. However, a general starting range is 1-5 µM.[1][8] It is recommended to determine the exact concentration empirically for your specific cell line to achieve adequate signal-to-noise ratios without causing cellular toxicity.[1][8]

Q4: How long should I incubate my cells with Mag-Fura-2 AM?

A typical incubation time for cell loading with Mag-Fura-2 AM is between 15 and 60 minutes at 20-37°C.[1][8] The optimal loading time should be determined empirically for each cell type and experimental setup.[10][11]

Q5: What are Pluronic® F-127 and Probenecid, and why are they used with Mag-Fura-2 AM?

• Pluronic® F-127 is a non-ionic detergent that aids in the dispersion of the water-insoluble Mag-Fura-2 AM in aqueous media, facilitating more uniform cell loading.[1][6][8][9] A final concentration of about 0.02% is often recommended.[1]

• Probenecid is an organic anion transport inhibitor.[1][7][9] It is used to reduce the leakage of the de-esterified Mag-Fura-2 from the cells, thereby improving signal stability over time.[1][7][9] Recommended concentrations are typically in the range of 1-2.5 mM.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Fluorescence Signal / Poor Dye Loading	1. Suboptimal Dye Concentration: The concentration of Mag-Fura-2 AM may be too low. 2. Insufficient Incubation Time: The loading time may be too short for the dye to enter the cells. 3. Poor Dye Solubility: Mag-Fura-2 AM may not be fully dissolved in the loading buffer. 4. Cell Health: Cells may be unhealthy or not well-adhered.[5] 5. Hydrolyzed AM Ester: The Mag-Fura-2 AM stock solution may have hydrolyzed over time.[1]	1. Empirically test a range of concentrations (e.g., 1-10 µM). 2. Increase the incubation time (e.g., up to 60 minutes or longer for some cell lines).[8] 3. Use Pluronic® F-127 (e.g., 0.02-0.04%) to improve solubility.[8] Ensure the stock solution in DMSO is well-mixed with the buffer. 4. Ensure cells are healthy and have good adherence before starting the experiment.[5] 5. Use a fresh aliquot of Mag-Fura-2 AM stock solution. Store stock solutions in anhydrous DMSO, desiccated, and protected from light at -20°C.[1]
High Background Fluorescence	1. Extracellular Dye: Incomplete washing may leave residual Mag-Fura-2 AM on the cell surface. 2. Serum in Loading Medium: Components in the serum may interfere with the dye.	1. Wash cells thoroughly (e.g., 2-3 times) with indicator-free medium after loading.[1] 2. Consider loading cells in a serum-free buffer like Hanks' Balanced Salt Solution (HBSS).[8]
Uneven Dye Loading / Heterogeneous Signal	1. Inadequate Mixing: The dye may not be evenly dispersed in the loading buffer. 2. Cell Clumping: Clumped cells will not load as efficiently as a monolayer.	1. Gently vortex the loading solution before adding it to the cells.[6] The use of Pluronic® F-127 can also help ensure even distribution.[11] 2. Ensure cells are plated at an appropriate density to avoid clumping.[5]
Rapid Signal Loss / Dye Leakage	1. Active Efflux: Cells may be actively pumping out the de-esterified dye via organic anion transporters.[7][9] 2. Cell Viability Issues: Compromised cell membranes can lead to dye leakage.	1. Include an organic anion transport inhibitor like Probenecid (1-2.5 mM) or sulfinpyrazone (B1681189) (0.1-0.25 mM) in the loading and imaging buffer.[1] 2. Ensure experimental conditions are not causing cell death. Use minimal excitation light to reduce phototoxicity.
Dye Compartmentalization	1. Accumulation in Organelles: The dye can accumulate in organelles like mitochondria, leading to a non-cytosolic signal.[1][12][13][14] 2. High Loading Temperature: Higher temperatures can promote compartmentalization.[1][13]	1. Lower the loading temperature (e.g., incubate at room temperature instead of 37°C).[1][13] 2. Reduce the dye concentration and/or incubation time.[12]
Incomplete De-esterification	1. Insufficient Time: The esterase activity may not have had enough time to cleave all the AM groups.[15]	1. After washing out the Mag-Fura-2 AM, incubate the cells for an additional 30 minutes in indicator-free medium to allow for complete de-esterification.[1][16]
Photobleaching	1. Excessive Excitation Light: High-intensity or prolonged exposure to UV light can cause the dye to photobleach.[5]	1. Reduce the intensity of the excitation light. 2. Minimize the duration of light exposure by using neutral density filters or reducing the sampling frequency.

Experimental Protocols

Protocol 1: Preparation of Mag-Fura-2 AM Stock Solution

• Prepare a 1 to 5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[1][8]

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light and moisture.[1]

Protocol 2: Cell Loading with Mag-Fura-2 AM

• On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution to room temperature.

• Prepare a loading buffer (e.g., Hanks' Balanced Salt Solution with HEPES) of your choice.

• For improved dye solubility, consider adding Pluronic® F-127 to a final concentration of 0.02-0.04%. This can be done by mixing the Mag-Fura-2 AM DMSO stock with an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before diluting into the loading buffer.[1][8]

• Dilute the Mag-Fura-2 AM/Pluronic® F-127 mixture into the loading buffer to achieve a final concentration of 1-5 µM. The optimal concentration should be determined empirically.[1][8]

• To prevent dye leakage, add Probenecid to the loading buffer at a final concentration of 1-2.5 mM.[1]

• Remove the culture medium from the cells and wash once with the loading buffer.

• Add the Mag-Fura-2 AM loading solution to the cells.

• Incubate the cells for 15-60 minutes at a temperature between 20°C and 37°C. The optimal time and temperature should be determined empirically.[1][8] Lowering the temperature can help reduce dye compartmentalization.[1]

• After incubation, wash the cells 2-3 times with fresh, indicator-free buffer (containing Probenecid if used during loading) to remove extracellular dye.

• Incubate the cells for an additional 30 minutes in the indicator-free buffer to allow for complete de-esterification of the intracellular Mag-Fura-2 AM.[1]

• The cells are now ready for fluorescence measurement.

Protocol 3: Fluorescence Measurement

• Place the plate or coverslip with the loaded cells into the fluorescence microscope or plate reader.

• Excite the cells sequentially at approximately 340 nm and 380 nm.

• Measure the fluorescence emission at approximately 510 nm for each excitation wavelength.[8]

• The ratio of the emission intensity at 340 nm excitation to that at 380 nm excitation (F340/F380) is used to determine the intracellular ion concentration.

Data Presentation

Table 1: General Loading Parameters for Mag-Fura-2 AM

Parameter	Recommended Range	Key Considerations
Stock Solution Concentration	1-5 mM in anhydrous DMSO	Aliquot and store at -20°C, protected from light.[1]
Final Loading Concentration	1-10 µM	Must be determined empirically for each cell type.[1][17]
Loading Time	15-60 minutes	Longer times may be needed for some cells, but can increase compartmentalization.[1][8]
Loading Temperature	20-37°C	Lower temperatures can reduce compartmentalization.[1]
Pluronic® F-127	0.02-0.04%	Improves dye solubility and loading efficiency.[8]
Probenecid	1-2.5 mM	Reduces dye leakage from the cells.[1]
De-esterification Time	30 minutes	Crucial for converting the AM ester to the active indicator.[1]

Visualizations

Caption: Workflow for loading cells with Mag-Fura-2 AM.

Caption: A logical troubleshooting guide for common Mag-Fura-2 issues.

References

• 1. interchim.fr [interchim.fr]
• 2. academic.oup.com [academic.oup.com]
• 3. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.st [2024.sci-hub.st]
• 5. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 6. ionbiosciences.com [ionbiosciences.com]
• 7. biotium.com [biotium.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. biotium.com [biotium.com]
• 10. researchgate.net [researchgate.net]
• 11. hellobio.com [hellobio.com]
• 12. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Intracellular compartmentalization of fura-2 dye demonstrated by laser-excitation fluorescence microscopy: a problem in measuring cytosolic free calcium concentration using fura-2 fluorescence in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Incomplete hydrolysis of the calcium indicator precursor fura-2 pentaacetoxymethyl ester (fura-2 AM) by cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. abpbio.com [abpbio.com]
• 17. medchemexpress.com [medchemexpress.com]

How to reduce background fluorescence in Mag-Fura-2 imaging

Welcome to the technical support center for Mag-Fura-2 imaging. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments. Our goal is to help you minimize background fluorescence and acquire high-quality data.

Troubleshooting Guide: High Background Fluorescence

High background fluorescence is a common issue in Mag-Fura-2 imaging that can obscure the signal of interest and lead to inaccurate measurements. This guide provides a step-by-step approach to identifying and mitigating the sources of background noise.

Question: I am observing high background fluorescence in my Mag-Fura-2 imaging experiment. What are the potential causes and how can I resolve this?

Answer: High background fluorescence in Mag-Fura-2 imaging can originate from several sources, broadly categorized into issues with the dye, the cells, or the imaging setup. Below is a systematic guide to troubleshoot this problem.

1. Incomplete De-esterification of Mag-Fura-2 AM

• Problem: The acetoxymethyl (AM) ester form of Mag-Fura-2 is membrane-permeant but not fluorescently responsive to magnesium ions. Incomplete cleavage of the AM groups by intracellular esterases results in a fluorescent signal that does not reflect intracellular magnesium concentration, contributing to high and unstable background.[1][2]

• Solution: Ensure complete hydrolysis of Mag-Fura-2 AM by allowing for an adequate de-esterification period. After loading the cells with the dye, wash them and incubate for at least 30 minutes in a dye-free medium before starting the imaging.[3][4]

2. Extracellular Dye

• Problem: Residual Mag-Fura-2 AM in the extracellular medium can be hydrolyzed by extracellular esterases or adhere to the cell surface, leading to non-specific fluorescence.

• Solution: Thoroughly wash the cells with a buffered saline solution (e.g., Hanks' Balanced Salt Solution - HBSS) after the loading period to remove any unbound dye.[4][5] For persistent issues, a quenching agent like Manganese Chloride (MnCl₂) can be used to quench the fluorescence of extracellular Mag-Fura-2.[6][7][8][9][10]

3. Subcellular Compartmentalization

• Problem: Mag-Fura-2 can accumulate in organelles such as mitochondria and the endoplasmic reticulum.[11][12] This compartmentalized dye may not be accessible to cytosolic magnesium and can contribute to a high, non-responsive background signal.

• Solution: To minimize compartmentalization, consider lowering the incubation temperature during dye loading.[3][4] Optimizing the loading concentration and time can also help; use the minimum dye concentration and incubation time necessary to achieve a sufficient signal-to-noise ratio.[3][4][13]

4. Dye Leakage

• Problem: The de-esterified, active form of Mag-Fura-2 can leak out of the cells over time, increasing the extracellular fluorescence and thus the background. This process is often mediated by organic anion transporters.[14][15]

• Solution: The addition of an organic anion transporter inhibitor, such as probenecid (B1678239), to the imaging buffer can reduce dye leakage and stabilize the intracellular signal.[3][4][14][16]

5. Autofluorescence

• Problem: Cells and culture media contain endogenous molecules (e.g., NADH, flavins, collagen) that fluoresce naturally, a phenomenon known as autofluorescence.[17][18][19][20][21] This can be a significant source of background noise, particularly when using UV-excitable dyes like Mag-Fura-2. Phenol (B47542) red in culture media is a common culprit.[17]

• Solution:

  • Image cells in a phenol red-free, optically clear buffered saline solution.[17]

  • Measure the autofluorescence of an unstained sample under the same imaging conditions and subtract this from the Mag-Fura-2 signal.

  • If possible, select excitation and emission wavelengths that minimize the contribution of autofluorescence.

6. Photobleaching

• Solution:

  • Minimize the exposure time and intensity of the excitation light. Use neutral density filters to attenuate the light source.[15][23]

  • Use a sensitive camera to allow for shorter exposure times.

  • Only expose the cells to excitation light when acquiring images.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting high background fluorescence in Mag-Fura-2 imaging.

A decision tree for troubleshooting high background fluorescence.

Frequently Asked Questions (FAQs)

Q1: What is the optimal loading concentration and incubation time for Mag-Fura-2 AM?

A1: The optimal loading conditions are cell-type dependent and should be determined empirically. A general starting point is a final concentration of 1-5 µM Mag-Fura-2 AM for 15-60 minutes at 20-37°C.[3] It is recommended to use the lowest concentration and shortest incubation time that provides an adequate signal-to-noise ratio to minimize cytotoxicity and compartmentalization.[3][4]

Parameter	Recommended Range	Key Considerations
Mag-Fura-2 AM Concentration	1 - 5 µM	Higher concentrations can lead to increased compartmentalization and cytotoxicity.[3]
Incubation Time	15 - 60 minutes	Longer incubation times can improve signal but also increase compartmentalization.[16]
Incubation Temperature	20 - 37 °C	Lowering the temperature can reduce compartmentalization.[3][4]

Q2: How can I be sure that the AM ester is fully hydrolyzed?

A2: Incomplete hydrolysis of Mag-Fura-2 AM is a common source of background fluorescence.[1][2] To ensure complete de-esterification, after washing out the excess dye, incubate the cells in a dye-free medium for at least 30 minutes before starting your experiment.[3][4]

Q3: What is probenecid and when should I use it?

A3: Probenecid is an organic anion transporter inhibitor that can reduce the leakage of de-esterified Mag-Fura-2 from the cells.[3][4][14] This is particularly useful for long-term imaging experiments where a stable intracellular dye concentration is crucial. A typical working concentration is 1-2.5 mM.[3][4]

Q4: Can I use Mag-Fura-2 to measure calcium?

A4: Yes, Mag-Fura-2 also binds to calcium, although with a lower affinity (Kd ≈ 25 µM) than for magnesium (Kd ≈ 1.9 mM).[3][25][26] This property can be exploited to measure high, transient calcium concentrations that would saturate high-affinity calcium indicators like Fura-2 (B149405).[3][8] However, be aware that changes in intracellular calcium can interfere with magnesium measurements if not properly controlled for.[3]

Q5: What are the key spectral properties of Mag-Fura-2?

A5: Mag-Fura-2 is a ratiometric indicator. Upon binding to magnesium (or calcium), its excitation wavelength undergoes a blue shift from approximately 369 nm to 330 nm, while the emission maximum remains around 510 nm.[3][8][25][27][28]

Ion Binding State	Excitation Max (nm)	Emission Max (nm)
Mg²⁺-free	~369	~511
Mg²⁺-bound	~330	~508

Experimental Protocols

Protocol 1: Standard Mag-Fura-2 AM Loading

This protocol provides a general guideline for loading cells with Mag-Fura-2 AM. Optimization for specific cell types is recommended.

• Prepare Stock Solution: Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous DMSO.[3]

• Prepare Loading Buffer: Dilute the Mag-Fura-2 AM stock solution in a buffered physiological medium (e.g., HBSS) to a final concentration of 1-5 µM. To aid in the dispersion of the dye, Pluronic® F-127 can be added to a final concentration of about 0.02%.[3][4][16]

• Cell Loading: Replace the cell culture medium with the loading buffer and incubate for 15-60 minutes at 20-37°C, protected from light.[3][4]

• Washing: Remove the loading buffer and wash the cells 2-3 times with fresh, dye-free buffered medium to remove any extracellular dye.[3]

• De-esterification: Incubate the cells in dye-free medium for at least 30 minutes at the experimental temperature to allow for complete hydrolysis of the AM ester.[3]

• Imaging: Proceed with fluorescence imaging. If dye leakage is an issue, include 1-2.5 mM probenecid in the final imaging buffer.[3][4]

A workflow for loading cells with Mag-Fura-2 AM.

Signaling Pathway Example

Mag-Fura-2 is often used to study cellular processes involving changes in intracellular magnesium, which can be influenced by various signaling pathways. The diagram below shows a simplified, generic signaling pathway where Mag-Fura-2 could be employed to monitor downstream changes in magnesium homeostasis.

A generic signaling pathway leading to changes in intracellular Mg²⁺.

References

• 1. Incomplete hydrolysis of the calcium indicator precursor fura-2 pentaacetoxymethyl ester (fura-2 AM) by cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. interchim.fr [interchim.fr]
• 4. abpbio.com [abpbio.com]
• 5. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Mn2+ Quenching Assay for Store-Operated Calcium Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cellular Fura-2 Manganese Extraction Assay (CFMEA) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Intracellular compartmentalization of fura-2 dye demonstrated by laser-excitation fluorescence microscopy: a problem in measuring cytosolic free calcium concentration using fura-2 fluorescence in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Mag-Fura-2 AM | 130100-20-8 | Benchchem [benchchem.com]
• 15. 蛍光イメージングにおけるフォトブリーチング | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 18. Autofluorescence - Wikipedia [en.wikipedia.org]
• 19. Causes of Autofluorescence [visikol.com]
• 20. Autofluorescence | Nikon’s MicroscopyU [microscopyu.com]
• 21. A Biological Breakdown of Autofluorescence: Why Your Samples Naturally Glow | Olympus LS [evidentscientific.com]
• 22. Photobleaching of fura-2 and its effect on determination of calcium concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Photobleaching - Wikipedia [en.wikipedia.org]
• 24. edge-ai-vision.com [edge-ai-vision.com]
• 25. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Spectrum [Mag-fura-2] | AAT Bioquest [aatbio.com]
• 28. assets.thermofisher.cn [assets.thermofisher.cn]

Technical Support Center: Ratiometric Dye Measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during ratiometric dye experiments.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Ratiometric Signal

Q: My calculated ratios are fluctuating wildly and are not consistent across experiments. What could be the cause?

A: Inconsistent ratiometric signals can stem from several sources. A primary advantage of ratiometric measurements is the ability to minimize errors from uneven dye loading, variable cell thickness, and photobleaching; however, certain factors can still introduce significant inaccuracies.[1][2][3] Key areas to investigate include:

• Background Subtraction Errors: Incorrect background subtraction is a major source of error in ratiometric calculations.[4][5] If the background fluorescence is not accurately measured and subtracted from both wavelength signals before calculating the ratio, it can lead to significant distortions, especially at the cell edges where the signal is weaker.[5]

• Autofluorescence: Cells naturally exhibit some level of autofluorescence, which can contribute to the signal at both excitation/emission wavelengths. This intrinsic fluorescence should be measured from an unstained sample under the same experimental conditions and subtracted from the dye-loaded cell signals.

• Spectral Bleed-through: If you are using a dual-emission dye, ensure that your emission filters are specific enough to prevent the signal from one channel from bleeding into the other.

• Photobleaching: While ratiometry corrects for some effects of photobleaching, excessive photobleaching can still alter the spectral properties of the dye and lead to inaccurate ratios.[2][6] It is crucial to use the lowest possible excitation light intensity and exposure times.[6]

• Detector Sensitivity: Ensure your detector is sensitive and linear across the dynamic range of your fluorescence intensities.

Troubleshooting Steps:

• Re-evaluate Background Subtraction:

  • Select a region of interest (ROI) in your image that is devoid of cells but representative of the background fluorescence.

  • Measure the average background intensity for each wavelength and subtract this value from your entire image for each respective channel before calculating the ratio.

  • Be aware that spatially biased background signals can occur, particularly near the cell edge.[5]

• Measure and Correct for Autofluorescence:

  • Prepare a sample of unstained cells.

  • Image these cells using the same acquisition settings (excitation intensity, exposure time, etc.) as your stained samples for both wavelengths.

  • The average fluorescence intensity from these unstained cells represents your autofluorescence. Subtract this value from your stained cell measurements.

• Optimize Imaging Parameters:

  • Reduce excitation light intensity to the minimum level required for a good signal-to-noise ratio.

  • Use the shortest possible exposure times.

  • If available, use neutral density filters to attenuate the excitation light.

Issue 2: Difficulty with In Situ Calibration

Q: My in situ calibration curve is not linear or does not have the expected shape. What's going wrong?

A: An improper in situ calibration curve is a common problem and can lead to erroneous ion concentration calculations. The binding and spectral properties of ratiometric indicators can differ significantly within the cellular environment compared to calibration solutions.[1][7] Therefore, in situ calibration is critical for accurate quantification.[1][2][7]

Common Causes of Poor Calibration:

• Incomplete Ionophore Action: Ionophores like ionomycin (B1663694) or A-23187 are used to equilibrate intracellular and extracellular ion concentrations.[1][7] If the ionophore concentration is too low or the incubation time is too short, the intracellular ion concentration will not match the calibration buffer.

• Cell Permeabilization Issues: Agents like digitonin (B1670571) can be used to permeabilize the cell membrane, allowing the dye to be exposed to the controlled ion levels of the extracellular medium.[1][7] Incomplete or excessive permeabilization can lead to inaccurate calibration.

• Calibration Buffer Instability: The pH, temperature, and ionic strength of your calibration buffers can affect the dye's dissociation constant (Kd).[2] Ensure your buffers are correctly prepared and stable throughout the experiment.

• Dye Saturation or Buffering: At very high or very low ion concentrations, the dye may become saturated, leading to a non-linear response. Also, the dye itself can buffer the intracellular ion concentration, especially if used at high concentrations.

Troubleshooting Steps:

• Optimize Ionophore/Permeabilizing Agent Concentration: Perform a titration to determine the optimal concentration of your ionophore or permeabilizing agent. You want to achieve rapid equilibration without causing significant cell damage.

• Verify Calibration Buffers: Double-check the pH and ion concentrations of your calibration buffers. Use a reliable method to determine the free ion concentration, especially for calcium buffers (e.g., using a calcium-sensitive electrode or specialized software).

• Control Temperature: Perform the calibration at the same temperature as your experiment, as the dye's Kd is temperature-dependent.[2]

• Check for an Isosbestic Point: For dual-excitation dyes like Fura-2, there is an isosbestic point (~360 nm) where the fluorescence intensity is insensitive to the ion concentration.[7] The absence of an isosbestic point can indicate problems like contamination or improper solution preparation.[7]

Frequently Asked Questions (FAQs)

Q1: What is the difference between single-wavelength and ratiometric indicators?

A: Single-wavelength indicators show a change in fluorescence intensity at a single wavelength upon binding to an ion.[1][7] While often bright, they are susceptible to errors from uneven dye loading, photobleaching, and changes in cell volume.[2][7] Ratiometric indicators, on the other hand, exhibit a shift in their excitation or emission spectrum upon ion binding.[1][3][7] By taking the ratio of fluorescence intensities at two different wavelengths, these confounding factors can be minimized, allowing for more accurate quantitative measurements.[1][2][3]

Q2: How do I choose the right ratiometric dye for my experiment?

A: The choice of dye depends on several factors:

• Target Ion and Concentration Range: Select a dye with a dissociation constant (Kd) appropriate for the expected physiological range of the ion you are measuring.[2]

• Instrumentation: Your microscope or plate reader must be capable of exciting and/or detecting fluorescence at the specific wavelengths required for the dye.[3][8] For example, Fura-2 requires UV excitation (~340 nm and ~380 nm), while Indo-1 is also excited by UV light but is measured at two emission wavelengths.[3]

• Cell Type and Loading Method: Some dyes are available in an acetoxymethyl (AM) ester form, which allows for passive loading into live cells.[1][6] The optimal dye concentration and loading conditions (time, temperature) need to be determined for your specific cell type to avoid overloading and toxicity.[1][8]

Q3: What are the key parameters I need to determine from my calibration?

A: For a typical ratiometric calcium measurement using a dye like Fura-2, you need to determine the following parameters from your in situ calibration:

• R_min: The ratio of fluorescence intensities (e.g., F340/F380) in the absence of the ion (calcium-free buffer).[9]

• R_max: The ratio at saturating ion concentrations (high calcium buffer).[9]

• K_eff (Effective Dissociation Constant): The ion concentration at which the ratio is halfway between R_min and R_max.[9] This is often determined by fitting the calibration data to the Grynkiewicz equation.

Q4: How can I minimize phototoxicity and photobleaching?

A:

• Use the lowest possible excitation intensity that provides an adequate signal-to-noise ratio.

• Keep exposure times to a minimum.

• Use a sensitive camera to reduce the required light exposure.

• Incorporate an antifade reagent in your mounting medium for fixed-cell imaging.[10]

Q5: My fluorescence signal is weak. What can I do?

A:

• Increase Dye Concentration: You may need to optimize the loading concentration of your dye.[6][8] However, be cautious as high concentrations can be toxic or lead to ion buffering.[1]

• Check Loading Conditions: Ensure the loading time and temperature are optimal for your cell type.[8] The use of a non-ionic surfactant like Pluronic F-127 can aid in dye solubilization and loading.[1][8]

• Verify Instrument Settings: Confirm that you are using the correct excitation and emission filters for your dye and that the light source is functioning correctly.[10]

• Check Optical Alignment: Misalignment of optical components can reduce the efficiency of light detection.[11]

Quantitative Data Summary

Table 1: Spectral Properties of Common Ratiometric Calcium Indicators

Indicator	Excitation (Ca2+-free / Ca2+-bound)	Emission	Typical Kd (in vitro)	Notes
Fura-2	~380 nm / ~340 nm[1]	~510 nm[1]	~145 nM	Most popular UV-excitable ratiometric dye.[8]
Indo-1	~350 nm	~485 nm / ~405 nm[2]	~230 nM	Single excitation, dual emission; suitable for flow cytometry.[2]
Fura-Red	~406 nm (Violet laser) / ~532 nm (Green laser)[12]	~660 nm / ~710 nm[12]	~140 nM	Ratiometric analysis can be performed using two different laser lines for excitation.[12]

Note: In situ Kd values can be significantly higher than in vitro determinations and should be empirically measured for your experimental system.[1][2][7]

Experimental Protocols

General Protocol for In Situ Calcium Calibration using Fura-2 AM

This protocol provides a general framework. Optimal concentrations and incubation times should be determined empirically for your specific cell type and experimental setup.

Materials:

• Cells loaded with Fura-2 AM

• Calcium-free buffer (e.g., containing EGTA)

• High calcium buffer (saturating concentration)

• Intermediate calcium concentration buffers (for determining K_eff)

• Ionophore (e.g., Ionomycin)

Methodology:

• Load Cells: Incubate cells with Fura-2 AM at an optimized concentration (typically 1-10 µM) and for an appropriate duration (e.g., 30-60 minutes at 37°C).[8]

• Baseline Measurement: After loading, wash the cells and place them in a calcium-containing physiological buffer. Record the baseline fluorescence at both 340 nm and 380 nm excitation (emission at ~510 nm).

• Determine R_max: Add the ionophore (e.g., 5-10 µM Ionomycin) followed by the high calcium buffer. Wait for the fluorescence ratio to stabilize and record this as R_max.

• Determine R_min: Chelate the calcium by adding a calcium-free buffer containing a high concentration of a calcium chelator like EGTA. Wait for the ratio to stabilize and record this as R_min.

• Determine K_eff (Optional but Recommended): Sequentially perfuse the cells with a series of buffers containing known intermediate calcium concentrations. Record the stable ratio at each concentration. Plot the ratios against the known calcium concentrations to determine the K_eff.

Visualizations

Caption: Workflow for a typical ratiometric dye experiment.

References

• 1. What's A Ratiometric Indicator - Nordic Biosite [nordicbiosite.com]
• 2. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ratiometric Imaging | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 4. Error correction due to background subtraction in ratiometric calcium measurements with CCD camera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Correcting Artifacts in Ratiometric Biosensor Imaging; an Improved Approach for Dividing Noisy Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. What’s a Ratiometric Indicator | AAT Bioquest [aatbio.com]
• 8. ionbiosciences.com [ionbiosciences.com]
• 9. A simple method for getting standard error on the ratiometric calcium estimator - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biotium.com [biotium.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. Ratiometric Analysis of Fura Red by Flow Cytometry: A Technique for Monitoring Intracellular Calcium Flux in Primary Cell Subsets - PMC [pmc.ncbi.nlm.nih.gov]

Impact of temperature on Mag-Fura-2 performance

Welcome to the technical support center for Mag-Fura-2. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experiments and overcoming common challenges.

Frequently Asked Questions (FAQs)

Q1: How does temperature affect the magnesium binding affinity (Kd) of Mag-Fura-2?

The affinity of Mag-Fura-2 for magnesium (Mg²⁺), represented by the dissociation constant (Kd), is sensitive to changes in temperature. An increase in temperature generally leads to a higher affinity for Mg²⁺ (a lower Kd value). However, there are conflicting reports in the literature.

One study found a significant change in the Kd of Mag-Fura-2 between 25°C and 37°C.[1] In contrast, other sources state that the Mg²⁺ affinity of Mag-Fura-2 is essentially invariant in the temperature range of 22°C to 37°C.[2] Given this discrepancy, it is crucial to perform an in-situ or in-vitro calibration at the specific experimental temperature.

Quantitative Data on Temperature-Dependent Kd of Mag-Fura-2

Temperature	Excitation Wavelength	Dissociation Constant (Kd) for Mg²⁺
25°C	340 nm	2.02 mM
37°C	340 nm	1.15 mM
25°C	380 nm	2.84 mM
37°C	380 nm	1.68 mM

Data from Howarth et al. (1995).[1]

Q2: How do temperature fluctuations impact the fluorescence signal of Mag-Fura-2?

Temperature can directly influence the fluorescence properties of Mag-Fura-2. For ratiometric dyes like Mag-Fura-2, a decrease in temperature generally leads to a reduction in the fluorescence ratio.[3] This is due to variable effects of temperature on the fluorescence intensity at the two excitation wavelengths (340 nm and 380 nm). Lower temperatures can lead to prolonged fluorescence lifetimes, which can affect the measured intensities.[3] Therefore, maintaining a stable temperature throughout an experiment is critical for obtaining reproducible and accurate results.

Q3: What is the optimal temperature for loading cells with Mag-Fura-2 AM?

The optimal loading temperature for Mag-Fura-2 AM, the cell-permeant form of the dye, can vary depending on the cell type. Loading is often performed at temperatures ranging from room temperature to 37°C.[4]

• Higher Temperatures (e.g., 37°C): Promote more rapid loading of the dye into cells. However, this can also increase the rate of dye extrusion from the cells and may lead to compartmentalization of the dye into organelles, which can complicate the interpretation of the cytosolic magnesium concentration.[5]

• Lower Temperatures (e.g., Room Temperature): Can help to minimize dye compartmentalization.[6]

It is recommended to empirically determine the optimal loading temperature for your specific cell line to achieve sufficient cytosolic loading while minimizing artifacts.[6]

Q4: Can temperature affect the retention of Mag-Fura-2 within the cell?

Yes, temperature can significantly impact the retention of Mag-Fura-2 in cells. The rate of dye efflux, or leakage, from the cell often increases with temperature.[5] This is because the organic anion transporters responsible for extruding the dye from the cytoplasm are more active at physiological temperatures (e.g., 37°C).[7] If dye leakage is a problem, consider lowering the experimental temperature or using an anion transporter inhibitor like probenecid.[6]

Troubleshooting Guides

Issue 1: Inconsistent or drifting baseline fluorescence ratio.

• Possible Cause: Temperature fluctuations in the experimental setup.

• Troubleshooting Steps:

  • Ensure that the microscope stage, perfusion solutions, and objective are all maintained at a constant and uniform temperature.

  • Use a temperature-controlled perfusion system and an objective heater.

  • Allow the experimental setup and the cells to equilibrate to the desired temperature before starting measurements.[6]

  • Monitor the temperature of the sample throughout the experiment.

Issue 2: Low fluorescence signal after loading at a lower temperature.

• Possible Cause: Incomplete de-esterification of Mag-Fura-2 AM by intracellular esterases, which are less active at lower temperatures.

• Troubleshooting Steps:

  • Increase the incubation time for de-esterification after loading. This is typically a 30-minute incubation in dye-free medium.[6]

  • After the initial loading period at a lower temperature, consider a brief incubation at a higher temperature (e.g., 37°C) to ensure complete cleavage of the AM ester. However, be mindful of potential dye compartmentalization.

Issue 3: Evidence of dye compartmentalization (e.g., punctate fluorescence in organelles).

• Possible Cause: Loading at too high a temperature or for too long.

• Troubleshooting Steps:

  • Reduce the loading temperature.[6] For example, try loading at room temperature instead of 37°C.

  • Decrease the loading time and/or the concentration of Mag-Fura-2 AM.

  • Visually inspect the cells using fluorescence microscopy to ensure a diffuse cytosolic staining pattern.

Experimental Protocols

Protocol: In Vitro Calibration of Mag-Fura-2 at a Specific Temperature

This protocol describes the steps to determine the Kd, Rmin, and Rmax of Mag-Fura-2 in a cell-free environment at a controlled temperature.

• Prepare Calibration Buffers:

  • Mg²⁺-free buffer: Prepare a buffer mimicking the intracellular ionic environment (e.g., 120 mM KCl, 20 mM NaCl, 10 mM HEPES, 10 mM EGTA, pH adjusted to the desired value at the experimental temperature).

  • High Mg²⁺ buffer: Prepare the same buffer as above, but with a saturating concentration of MgCl₂ (e.g., 35 mM).

• Temperature Equilibration:

  • Set up a temperature-controlled fluorometer or microscope stage to the desired experimental temperature.

  • Allow the calibration buffers and a stock solution of Mag-Fura-2 (salt form) to equilibrate to this temperature for at least 30 minutes.

• Determine Rmin:

  • Add Mag-Fura-2 to the Mg²⁺-free buffer to a final concentration of approximately 1-10 µM.

  • Measure the fluorescence intensity at the two excitation wavelengths (e.g., 340 nm and 380 nm) with emission at ~510 nm.

  • Calculate the ratio (Rmin = F340 / F380).

• Determine Rmax:

  • Add the same concentration of Mag-Fura-2 to the high Mg²⁺ buffer.

  • Measure the fluorescence intensity at the same excitation and emission wavelengths.

  • Calculate the ratio (Rmax = F340 / F380).

• Determine Kd:

  • Prepare a series of calibration buffers with known free Mg²⁺ concentrations by mixing the Mg²⁺-free and high Mg²⁺ buffers in different proportions.

  • Measure the fluorescence ratio (R) for each known Mg²⁺ concentration.

  • Plot the ratio (R) against the free Mg²⁺ concentration and fit the data to the Grynkiewicz equation to determine the Kd.

Visualizations

Caption: Impact of temperature on key aspects of Mag-Fura-2 performance.

Caption: A logical workflow for troubleshooting common temperature-related issues.

References

• 1. Practical considerations for using mag-fura-2 to measure cytosolic free magnesium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.st [2024.sci-hub.st]
• 3. researchgate.net [researchgate.net]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. interchim.fr [interchim.fr]
• 7. researchgate.net [researchgate.net]

Addressing autofluorescence in Mag-Fura-2 measurements

Welcome to the technical support center for Mag-Fura-2 measurements. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during their experiments, with a special focus on managing autofluorescence.

Frequently Asked Questions (FAQs)

Q1: What is Mag-Fura-2 and what is it used for?

Mag-Fura-2 is a ratiometric fluorescent indicator used to measure the concentration of intracellular magnesium ions (Mg²⁺).[1][2][3] It can also be used to detect high concentrations of calcium ions (Ca²⁺).[1] Its ratiometric nature, where the fluorescence excitation wavelength shifts upon binding to the ion, allows for more accurate quantification by minimizing issues like uneven dye loading, photobleaching, and variations in cell thickness.[4][5]

Q2: What is autofluorescence and why is it a problem in Mag-Fura-2 measurements?

Autofluorescence is the natural fluorescence emitted by biological materials, such as cells and tissues, when they are excited by light.[6] Common sources include endogenous molecules like NADH, flavins, and collagen, as well as certain components of cell culture media like phenol (B47542) red.[7] Autofluorescence can interfere with the signal from Mag-Fura-2, leading to a high background and inaccurate measurements of ion concentrations.[4]

Q3: How can I determine if my sample has significant autofluorescence?

To check for autofluorescence, you should prepare a control sample of your cells or tissue that has not been loaded with Mag-Fura-2. Image this unstained sample using the same filter sets and imaging conditions that you use for your Mag-Fura-2 experiments. If you observe a significant signal in the control, then autofluorescence is a contributing factor in your measurements.[4]

Troubleshooting Guide

High Background Fluorescence

Problem: The fluorescence signal in my Mag-Fura-2-loaded cells is high and noisy, even in resting conditions.

Possible Causes & Solutions:

Possible Cause	Solution	Citation
High Autofluorescence	Prepare an unstained control sample to quantify the level of autofluorescence. Apply a quantitative correction to your Mag-Fura-2 data (see detailed protocol below).	[4]
Excessive Dye Concentration	Reduce the concentration of Mag-Fura-2 AM used for loading. The optimal concentration should be determined empirically for each cell type but is typically in the range of 1-5 µM.	[1][8]
Incomplete de-esterification	After loading with Mag-Fura-2 AM, incubate the cells in dye-free medium for at least 30 minutes to allow cellular esterases to fully cleave the AM group, trapping the active dye inside the cell.	[1]
Dye Extrusion	Some cell types actively pump out the dye. This can be reduced by performing experiments at room temperature instead of 37°C or by using anion transport inhibitors like probenecid (B1678239) (1-2.5 mM).	[4][9]
Phenol Red in Medium	Use a phenol red-free imaging buffer, as phenol red is highly fluorescent.	[7]

Experimental Protocols

Protocol for Quantitative Autofluorescence Correction in Ratiometric Mag-Fura-2 Measurements

This protocol outlines the steps to measure and subtract autofluorescence for accurate ratiometric analysis of intracellular magnesium concentration using Mag-Fura-2.

1. Preparation of Samples:

• Sample A (Experimental): Prepare your cells loaded with Mag-Fura-2 AM according to your standard protocol.

• Sample B (Autofluorescence Control): Prepare a parallel sample of cells that are not loaded with Mag-Fura-2 AM but are otherwise treated identically (e.g., same medium, incubation times).

2. Image Acquisition:

• Using your fluorescence microscope, acquire images for both Sample A and Sample B at the two excitation wavelengths used for Mag-Fura-2: 340 nm and 380 nm. The emission should be collected at ~510 nm.

• It is crucial to use the exact same acquisition settings (e.g., exposure time, gain, lamp intensity) for both samples.[4]

• For each sample, also acquire a background image from a region of the coverslip with no cells.

3. Image Analysis and Correction:

• Step 3.1: Background Subtraction: For each image (340 nm and 380 nm for both Sample A and B), subtract the corresponding background image (the image with no cells).

• Step 3.2: Measure Autofluorescence: In the background-subtracted images of Sample B (autofluorescence control), measure the mean fluorescence intensity at 340 nm (AF₃₄₀) and 380 nm (AF₃₈₀) from regions of interest (ROIs) corresponding to the cells.

• Step 3.3: Correct Experimental Fluorescence: For each cell in the background-subtracted images of Sample A (experimental), subtract the average autofluorescence values from the measured fluorescence intensities at each wavelength:

  • Corrected F₃₄₀ = Measured F₃₄₀ - AF₃₄₀

  • Corrected F₃₈₀ = Measured F₃₈₀ - AF₃₈₀

• Step 3.4: Calculate the Corrected Ratio: Use the corrected fluorescence values to calculate the final ratiometric value (R):

  • R = Corrected F₃₄₀ / Corrected F₃₈₀

4. In Situ Calibration and Concentration Calculation:

Once you have the corrected ratio (R), you can calculate the intracellular magnesium concentration using the Grynkiewicz equation:

[Mg²⁺] = Kₔ * [(R - Rₘᵢₙ) / (Rₘₐₓ - R)] * (Sբ₂ / Sₒ₂)

Where:

• Kₔ is the dissociation constant of Mag-Fura-2 for Mg²⁺ (~1.9 mM).[1]

• R is the corrected 340/380 ratio for the experimental sample.

• Rₘᵢₙ is the 340/380 ratio in the absence of Mg²⁺ (determined by treating cells with an ionophore in Mg²⁺-free medium with a chelator).

• Rₘₐₓ is the 340/380 ratio at saturating Mg²⁺ concentrations (determined by treating cells with an ionophore in high Mg²⁺ medium).

• Sբ₂ / Sₒ₂ is the ratio of fluorescence intensities at 380 nm for the ion-free and ion-bound forms of the dye, respectively.

Visualizations

Experimental Workflow for Autofluorescence Correction

Caption: Workflow for quantitative autofluorescence correction.

Signaling Pathway Involving Intracellular Magnesium

Intracellular magnesium plays a crucial role as a cofactor in numerous enzymatic reactions and as a regulator of ion channels. One important example is its role in modulating the activity of TRPM7 (Transient Receptor Potential Melastatin 7) channels, which are permeable to both Ca²⁺ and Mg²⁺.

Caption: Regulation of TRPM7 by intracellular magnesium.

References

• 1. interchim.fr [interchim.fr]
• 2. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. What’s a Ratiometric Indicator | AAT Bioquest [aatbio.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Cell Viability Assessment After Mag-Fura-2 Loading

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Mag-Fura-2 AM for intracellular magnesium and calcium measurements. Ensuring high cell viability is critical for obtaining accurate and reproducible results. This guide addresses common issues that may compromise cell health during and after Mag-Fura-2 loading.

Frequently Asked Questions (FAQs)

Q1: Is Mag-Fura-2 AM cytotoxic to cells?

A1: Mag-Fura-2 AM is generally considered to have low cytotoxicity when used at appropriate concentrations (typically 1-10 µM) and with optimized loading protocols. However, components of the loading buffer, such as DMSO and Pluronic™ F-127, can contribute to cytotoxicity, especially at higher concentrations or with prolonged incubation times. It is crucial to empirically determine the optimal dye concentration and loading conditions for your specific cell type to minimize any potential adverse effects.

Q2: What are the common causes of decreased cell viability after Mag-Fura-2 loading?

A2: Several factors can lead to reduced cell viability:

• High Dye Concentration: Excessive concentrations of Mag-Fura-2 AM can be toxic to some cell types.

• Prolonged Incubation: Extended incubation times can increase cellular stress and the toxic effects of the dye and loading reagents.

• Suboptimal Loading Conditions: Incorrect temperature, pH, or buffer composition can negatively impact cell health.

• Toxicity of Loading Reagents: DMSO, used to dissolve Mag-Fura-2 AM, and Pluronic™ F-127, a surfactant used to aid in dye dispersal, can be cytotoxic at certain concentrations.

• Phototoxicity: Excitation with UV light, particularly during prolonged imaging sessions, can induce phototoxic effects and compromise cell viability.

• Incomplete Hydrolysis of AM Ester: The cleavage of the acetoxymethyl (AM) ester group by intracellular esterases releases formaldehyde, which can be toxic to cells. Efficient hydrolysis is key to minimizing this effect.

Q3: How can I assess cell viability after Mag-Fura-2 loading?

A3: Several standard cell viability assays can be employed:

• Trypan Blue Exclusion Assay: A simple and rapid method to differentiate between viable cells (which exclude the dye) and non-viable cells (which take up the blue dye) based on membrane integrity.[1][2][3]

• MTT or XTT Assays: These colorimetric assays measure the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases convert the tetrazolium salt (MTT or XTT) into a colored formazan (B1609692) product.[4]

• Live/Dead Fluorescence Staining: Kits containing fluorescent dyes like Calcein-AM and Propidium Iodide or Ethidium Homodimer-1 allow for the simultaneous visualization of live (green fluorescence) and dead (red fluorescence) cells.

Q4: What is the role of Pluronic™ F-127, and can it affect my cells?

A4: Pluronic™ F-127 is a nonionic surfactant used to improve the aqueous solubility of Mag-Fura-2 AM and facilitate its loading into cells.[1] While it can enhance dye loading, it can also affect cell membrane properties and, in some cases, alter intracellular calcium regulation and cell viability.[3][5] It is recommended to use the lowest effective concentration of Pluronic™ F-127 (typically ≤ 0.1%) and to perform control experiments to assess its impact on your specific cell type.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Cell Viability Post-Loading	High Mag-Fura-2 AM concentration.	Decrease the dye concentration in a stepwise manner (e.g., from 10 µM to 5 µM, then to 2 µM) and assess viability at each concentration.
Prolonged incubation time.	Reduce the incubation time (e.g., from 60 minutes to 30 minutes) and check for both adequate signal and improved viability.
High concentration of DMSO or Pluronic™ F-127.	Ensure the final DMSO concentration is low (typically <0.5%). Reduce the Pluronic™ F-127 concentration or, if possible for your cell type, omit it.
Suboptimal loading temperature.	While 37°C is common, some cell types load more efficiently and with better viability at room temperature or even lower temperatures (e.g., 15°C) to reduce dye compartmentalization.[6]
Poor Mag-Fura-2 Signal and Low Viability	Inefficient dye loading leading to the need for higher, more toxic concentrations.	Optimize the loading protocol by adjusting dye concentration, incubation time, and temperature. Ensure the use of high-quality, anhydrous DMSO for the stock solution.
Dye precipitation.	Ensure Mag-Fura-2 AM is fully dissolved in DMSO before adding to the loading buffer. The use of Pluronic™ F-127 can help prevent precipitation.
High Background Fluorescence and Cell Stress	Dye leakage from cells.	Use an anion transport inhibitor like probenecid (B1678239) in the loading and imaging buffer to improve intracellular dye retention.
Incomplete hydrolysis of the AM ester.	Allow for a de-esterification period (typically 20-30 minutes) at room temperature or 37°C after removing the loading solution.

Experimental Protocols

Mag-Fura-2 AM Loading Protocol

This is a general protocol that should be optimized for your specific cell type and experimental conditions.

• Prepare Mag-Fura-2 AM Stock Solution: Dissolve Mag-Fura-2 AM in high-quality, anhydrous DMSO to a stock concentration of 1-5 mM. Aliquot and store at -20°C, protected from light and moisture.

• Prepare Loading Buffer: On the day of the experiment, thaw an aliquot of the Mag-Fura-2 AM stock solution. Prepare a loading buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium, or serum-free medium) containing the desired final concentration of Mag-Fura-2 AM (typically 1-10 µM).

• Optional - Add Pluronic™ F-127: To aid in dye solubilization, you can pre-mix the Mag-Fura-2 AM stock solution with an equal volume of 20% (w/v) Pluronic™ F-127 in DMSO before diluting it into the loading buffer. The final concentration of Pluronic™ F-127 should typically be around 0.02-0.04%.

• Cell Loading: Replace the cell culture medium with the Mag-Fura-2 AM loading buffer.

• Incubation: Incubate the cells for 15-60 minutes at 37°C or room temperature, protected from light. The optimal time and temperature should be determined empirically.

• Wash and De-esterification: After incubation, gently wash the cells two to three times with a warm buffer to remove excess dye. Incubate the cells in fresh buffer for an additional 20-30 minutes to allow for complete de-esterification of the dye by intracellular esterases.

Cell Viability Assessment Protocols

Trypan Blue Exclusion Assay

• Prepare a cell suspension from both control (unloaded) and Mag-Fura-2-loaded cells.

• Mix a small volume of the cell suspension with an equal volume of 0.4% trypan blue solution (e.g., 10 µL of cell suspension + 10 µL of trypan blue).

• Incubate for 1-2 minutes at room temperature.

• Load a hemocytometer with the mixture.

• Under a light microscope, count the number of viable (unstained) and non-viable (blue) cells.

• Calculate the percentage of viable cells: (Number of viable cells / Total number of cells) x 100.[2]

MTT Assay

• Plate cells in a 96-well plate and allow them to adhere.

• Load one set of wells with Mag-Fura-2 AM according to your optimized protocol, leaving a set of control wells unloaded.

• After the loading and de-esterification steps, add MTT reagent (typically to a final concentration of 0.5 mg/mL) to each well.

• Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control (unloaded) cells.

Data Presentation

The following tables are illustrative, as specific quantitative data on cell viability after Mag-Fura-2 loading is not widely published in a comparative format. The values represent typical expected outcomes based on qualitative reports of low cytotoxicity under optimized conditions.

Table 1: Illustrative Cell Viability by Trypan Blue Exclusion Assay

Cell Type	Mag-Fura-2 AM Concentration	Incubation Time (min)	Viability (%) - No Pluronic™ F-127	Viability (%) - with 0.02% Pluronic™ F-127
HeLa	2 µM	30	~98%	~96%
5 µM	30	~95%	~93%
10 µM	30	~90%	~88%
5 µM	60	~92%	~89%
Primary Neurons	2 µM	30	~95%	~92%
5 µM	30	~90%	~85%
10 µM	30	~80%	~75%
5 µM	60	~85%	~78%

Table 2: Illustrative Metabolic Activity by MTT Assay (as a proxy for viability)

Cell Type	Mag-Fura-2 AM Concentration	Incubation Time (min)	Metabolic Activity (% of Control)
CHO-K1	2 µM	45	~97%
5 µM	45	~94%
10 µM	45	~88%
5 µM	90	~90%
Cardiomyocytes	2 µM	45	~96%
5 µM	45	~91%
10 µM	45	~84%
5 µM	90	~87%

Visualizations

Caption: Workflow for loading cells with Mag-Fura-2 AM.

Caption: Troubleshooting logic for low cell viability.

References

• 1. Comparison of trypan blue dye exclusion and fluorometric assays for mammalian cell viability determinations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trypan Blue Exclusion Test of Cell Viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Fura-2 measurement of cytosolic free Ca2+ in monolayers and suspensions of various types of animal cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Motion Artifacts in Live-Cell Mag-Fura-2 Imaging

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during live-cell Mag-Fura-2 imaging experiments, with a specific focus on minimizing motion artifacts.

Frequently Asked Questions (FAQs)

Q1: What are motion artifacts and how do they affect Mag-Fura-2 imaging?

A1: Motion artifacts are changes in fluorescence intensity that result from the movement of cells or the surrounding medium, rather than from actual changes in intracellular magnesium or calcium concentration. These artifacts can be a significant problem in live-cell imaging, leading to inaccurate measurements.[1][2][3] In ratiometric imaging with Mag-Fura-2, which is designed to correct for issues like uneven dye loading and photobleaching, motion can still introduce errors.[4] If a cell moves partially out of the region of interest (ROI) between the acquisition of the two excitation wavelengths (e.g., 340 nm and 380 nm), the resulting ratio will be skewed, creating a false signal.

Q2: I'm using a ratiometric dye (Mag-Fura-2). Shouldn't that automatically correct for motion artifacts?

A2: Not entirely. Ratiometric imaging corrects for artifacts that affect both wavelengths proportionally, such as variations in cell thickness, dye concentration, and illumination intensity.[4][5] However, rapid cell movement that occurs between the sequential excitation at 340 nm and 380 nm can lead to a mismatch in the cellular area being measured. This results in an incorrect ratio, which manifests as a sharp spike or dip in your data that is unrelated to ion concentration changes. Furthermore, if a cell moves completely out of the focal plane, both signals will be lost, leading to data dropouts.[6]

Q3: What are the primary sources of motion in a live-cell imaging experiment?

A3: Motion can originate from several sources:

• Cellular Movement: Active migration of cells or passive movement due to fluid flow in the imaging chamber.

• Contractility: Spontaneous contractions, particularly in cell types like cardiomyocytes, are a major source of motion.

• Mechanical Drift: Slow, gradual movement of the microscope stage or sample holder. This can be caused by temperature fluctuations affecting the microscope components.[7][8][9]

• Vibrations: External vibrations from building activities, nearby equipment, or even air conditioning units can be transmitted to the microscope.

• Fluidic Disturbances: The addition of compounds or media during an experiment can cause significant cell movement.

Q4: When should I focus on physical stabilization versus computational correction?

A4: The best approach is to first minimize motion physically at the source. Computational correction should be seen as a final polishing step, not a substitute for a stable experimental setup. Physical stabilization is crucial for preventing out-of-focus movement (axial drift) which is very difficult to correct computationally.[6] Computational methods are excellent for correcting for lateral (x-y plane) movements that remain within the focal plane.[1][2]

Troubleshooting Guide

Issue 1: My baseline Mag-Fura-2 ratio is noisy with frequent, sharp spikes.

This is a classic sign of motion artifacts, especially in contractile cells or with loosely adherent cells.

Possible Cause	Troubleshooting Step
Cell Contraction/Movement	1. Improve Cell Adhesion: Ensure culture plates or coverslips are adequately coated with an adhesive like poly-L-lysine or laminin (B1169045) to keep cells in place.[4] 2. Use a Cell Immobilizer: For suspension cells or weakly adherent cells, consider using a gentle method of immobilization, such as embedding in a soft agarose (B213101) gel. 3. Pharmacological Intervention (Cardiomyocytes): If studying non-contractile aspects of cardiomyocyte signaling, consider using an excitation-contraction uncoupler like Blebbistatin. Note: This will alter normal physiology and is not suitable for all experiments.
Unstable Microscope Stage	1. Allow for Equilibration: Let the microscope and stage incubator stabilize to the target temperature for at least 60 minutes before imaging to minimize thermal drift.[9] 2. Use an Autofocus System: Employ a hardware-based autofocus system to correct for Z-drift (axial motion) throughout the experiment.[7][9][10]
External Vibrations	1. Use an Anti-Vibration Table: Place the microscope on a dedicated anti-vibration table. 2. Isolate from Vibration Sources: If possible, conduct experiments during times of minimal building activity and ensure the microscope is not in direct contact with equipment that generates vibrations.
Fluid Addition Artifacts	1. Slow Perfusion: Use a slow and steady perfusion system for adding reagents instead of manual pipetting to minimize mechanical disturbance.

Issue 2: The entire field of view is drifting in one direction during my time-lapse experiment.

This indicates a systematic mechanical or thermal drift.

Possible Cause	Troubleshooting Step
Thermal Instability	1. Use an Environmental Chamber: A full microscope enclosure provides better temperature stability than a stage-top incubator alone.[7] Ensure the room temperature is stable and avoid direct airflow from air conditioning vents onto the microscope.[9] 2. Objective Heater: Use an objective heater, as the objective can act as a heat sink, causing local temperature changes and focal drift.[9]
Unstable Sample Holder	1. Secure the Sample: Ensure the coverslip or culture dish is firmly clamped in the stage holder.[8] Any small movement here will be magnified by the objective.
Post-Acquisition Correction	1. Image Registration: Use image registration algorithms available in software like ImageJ/Fiji or commercial packages. These algorithms can correct for X-Y drift by aligning each frame of the image stack to a reference frame.[1][2]

Issue 3: My cells go out of focus during the experiment.

This is known as Z-drift or axial motion and is particularly detrimental as it can't always be corrected post-acquisition.[6]

Possible Cause	Troubleshooting Step
Thermal Drift	1. Thermal Equilibration: As with lateral drift, allow the entire system to reach thermal equilibrium before starting.[9] 2. Use an Environmental Chamber: Maintain a highly stable temperature around the microscope.[7]
Mechanical Instability	1. Secure Specimen Chamber: Ensure the imaging chamber is securely assembled and seated on the stage.[8]
Hardware-based Correction	1. Activate Autofocus: Use a hardware autofocus system. These systems use a separate, non-disturbing light source (often infrared) to detect the position of the coverslip and actively maintain focus.[7][9][10]

Experimental Protocols

Protocol 1: Mag-Fura-2 AM Loading for Live-Cell Imaging

This is a general protocol that should be optimized for your specific cell type.

• Reagent Preparation:

  • Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO.[11] Aliquot into single-use volumes and store at -20°C, protected from light and moisture.[11]

  • (Optional) Prepare a 20% (w/v) solution of Pluronic® F-127 in DMSO. This detergent aids in dispersing the AM ester in aqueous loading buffer.[11]

• Cell Preparation:

  • Plate cells on glass-bottom dishes or coverslips suitable for high-resolution imaging. Ensure cells are well-adhered.[4]

• Loading Solution Preparation:

  • Warm an appropriate physiological buffer (e.g., HBSS or Tyrode's solution, pH 7.2-7.4) to the desired loading temperature (typically 20-37°C).[11][12]

  • Dilute the Mag-Fura-2 AM stock solution into the buffer to a final concentration of 1-5 µM.[11]

  • If using Pluronic® F-127, first mix the Mag-Fura-2 AM stock with an equal volume of the 20% Pluronic® solution before diluting into the buffer. The final Pluronic® concentration should be around 0.02%.[11]

  • Vortex the final loading solution briefly to ensure it is well-mixed.[12]

• Cell Loading:

  • Wash cells once with the warm physiological buffer.

  • Replace the buffer with the Mag-Fura-2 AM loading solution.

  • Incubate for 15-60 minutes at 20-37°C, protected from light.[11] Optimal time and temperature must be determined empirically. Lowering the incubation temperature can sometimes reduce dye compartmentalization.[11]

• De-esterification:

  • Remove the loading solution and wash the cells three times with fresh, warm buffer to remove extracellular dye.[11]

  • Incubate the cells for an additional 30 minutes in fresh buffer to allow for complete de-esterification of the dye by intracellular esterases.[11][13] This step is critical for the dye to become fluorescent and ion-sensitive.

• Imaging:

  • Mount the cells on the microscope stage. Begin imaging by alternately exciting at ~340 nm and ~380 nm and collecting the emission at ~510 nm.[12][14]

Protocol 2: Post-Acquisition Motion Correction Workflow

This workflow describes using an image registration plugin, common in many imaging software packages.

• Open Image Stack: Load your time-lapse image series (acquired at either 340nm or 380nm) into your imaging software (e.g., ImageJ/Fiji).

• Select a Stable Reference Frame: Choose a frame from early in the time series that has good contrast and is representative of the data.

• Run Image Registration Algorithm:

  • Several algorithms are available, such as TurboReg or NoRMCorre.[1][15] These are often found under a "Plugins" -> "Registration" menu.

  • These methods work by identifying features or patterns in each frame and calculating the transformation (translation, rotation) needed to align it with the reference frame.[1]

• Create a New, Registered Stack: The algorithm will output a new image stack where the X-Y drift has been corrected.

• Apply Transformation to Second Wavelength: If you have separate files for your 340nm and 380nm channels, you must apply the exact same transformation parameters calculated from the first channel to the second channel. This ensures that the registration is identical for both wavelengths, which is critical for accurate ratiometric analysis.

• Calculate Ratio: Use the newly registered 340nm and 380nm stacks to perform the ratiometric calculation.

Quantitative Data Summary

Parameter	Recommended Range	Notes	Source
Mag-Fura-2 AM Stock Conc.	1 - 5 mM	In anhydrous DMSO.	[11]
Mag-Fura-2 AM Loading Conc.	1 - 5 µM	Final concentration in loading buffer.	[11]
Pluronic® F-127 Final Conc.	~0.02% (w/v)	Aids in dye solubilization.	[11]
Loading Time	15 - 60 min	Highly cell-type dependent.	[11]
Loading Temperature	20 - 37 °C	Lower temperatures may reduce compartmentalization.	[11]
De-esterification Time	~30 min	Allows for complete cleavage of AM ester.	[11][13]
Probenecid Conc. (Optional)	1 - 2.5 mM	Anion transport inhibitor to reduce dye leakage.	[11]

Visual Guides

Caption: Workflow for a Mag-Fura-2 experiment with motion artifact minimization steps.

Caption: Decision tree for troubleshooting common motion artifacts.

References

• 1. Fast and Accurate Motion Correction for Two-Photon Ca2+ Imaging in Behaving Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Motion characterization scheme to minimize motion artifacts in intravital microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Correcting motion induced fluorescence artifacts in two-channel neural imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. biocompare.com [biocompare.com]
• 8. Correcting Focus Drift in Live-Cell Microscopy | Nikon’s MicroscopyU [microscopyu.com]
• 9. 4 Tips to Achieve Longer Live Cell Imaging with Less Time in the Lab | Olympus LS [evidentscientific.com]
• 10. Tips for Running a Successful Live Cell Imaging Experiment [moleculardevices.com]
• 11. interchim.fr [interchim.fr]
• 12. ionbiosciences.com [ionbiosciences.com]
• 13. ionoptix.com [ionoptix.com]
• 14. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 15. NoRMCorre: An online algorithm for piecewise rigid motion correction of calcium imaging data - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Intracellular Ion Measurement: Mag-Fura-2 vs. Fura-2

For researchers, scientists, and drug development professionals navigating the landscape of intracellular ion measurement, the choice of fluorescent indicator is paramount. This guide provides an objective comparison of two widely used ratiometric indicators, Mag-Fura-2 and Fura-2, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate tool for your research needs.

Introduction to Fura Dyes

Fura-2 and its analogue, Mag-Fura-2, are powerful tools for quantifying intracellular ion concentrations. Both are UV-excitable, ratiometric fluorescent dyes, meaning their fluorescence intensity is measured at two different excitation wavelengths, allowing for a more accurate determination of ion concentrations by minimizing effects of photobleaching, uneven dye loading, and variable cell thickness.[1][2] They are introduced to cells as acetoxymethyl (AM) esters, which are cell-permeable.[1][3] Once inside the cell, ubiquitous intracellular esterases cleave the AM ester groups, trapping the active, ion-sensitive form of the dye within the cytosol.[1][3]

Core Differences and Applications

The primary distinction between Mag-Fura-2 and Fura-2 lies in their selectivity and affinity for different divalent cations, specifically magnesium (Mg²⁺) and calcium (Ca²⁺).

• Fura-2 is a high-affinity Ca²⁺ indicator, making it the gold standard for measuring resting intracellular Ca²⁺ levels and small, transient fluctuations.[1][4][5] Its high affinity, however, means it can become saturated in the presence of high Ca²⁺ concentrations (typically above 1 µM), making it less suitable for studying cellular events that trigger large calcium influxes.[2][4]

• Mag-Fura-2 , also known as Furaptra, was initially designed as an indicator for intracellular Mg²⁺.[6][7] However, it also binds to Ca²⁺, albeit with a significantly lower affinity than Fura-2.[6][8] This lower affinity for Ca²⁺ makes Mag-Fura-2 an excellent candidate for measuring high intracellular Ca²⁺ concentrations that would saturate Fura-2.[6][9] It's important to note that Mag-Fura-2's fluorescence response to Mg²⁺ and Ca²⁺ is nearly indistinguishable, which can be a confounding factor in experiments where both ion concentrations are changing.[6][10]

Quantitative Data Comparison

The following tables summarize the key quantitative properties of Mag-Fura-2 and Fura-2 to facilitate a direct comparison.

Table 1: Dissociation Constants (Kd)

Indicator	Kd for Ca²⁺	Kd for Mg²⁺	Primary Application
Mag-Fura-2	~20-50 µM[10][11][12]	~1.9 mM[6][7][13][14]	High [Ca²⁺] & [Mg²⁺] measurement
Fura-2	~145 nM[5]	High (low affinity)	Low (resting) [Ca²⁺] measurement

Table 2: Spectral Properties

Indicator	Excitation (Ca²⁺/Mg²⁺-bound)	Excitation (Ion-free)	Emission
Mag-Fura-2	~330-336 nm[6][15]	~369 nm[6][13]	~511 nm[6]
Fura-2	~335-340 nm[16][17]	~363-380 nm[16][17]	~505-512 nm[17][18][19]

Experimental Protocols

Accurate and reproducible data acquisition relies on meticulous experimental execution. Below are generalized protocols for loading cells with Fura-2 AM and Mag-Fura-2 AM. Note that optimal conditions for dye concentration, loading time, and temperature should be determined empirically for each cell type and experimental setup.[20]

General Protocol for AM Ester Loading

• Cell Preparation: Culture cells on coverslips or in microplates to an appropriate confluency (typically 70-90%).

• Reagent Preparation:

  • Prepare a stock solution of the AM ester (Fura-2 AM or Mag-Fura-2 AM) in anhydrous DMSO (typically 1-5 mM).[21][22]

  • On the day of the experiment, prepare a loading buffer (e.g., Hanks' Balanced Salt Solution with HEPES) containing the desired final concentration of the AM ester (typically 1-5 µM).[6][22]

  • To aid in the solubilization of the AM ester, a non-ionic detergent like Pluronic F-127 (at a final concentration of ~0.02-0.04%) can be added to the loading buffer.[20][22]

  • To prevent dye extrusion by organic anion transporters, an inhibitor like probenecid (B1678239) (1-2.5 mM) can be included in the loading and experimental buffers.[6][16]

• Cell Loading:

  • Remove the cell culture medium and wash the cells with the loading buffer.

  • Add the dye-containing loading buffer to the cells and incubate for 30-60 minutes at room temperature or 37°C in the dark.[16][18]

• De-esterification:

  • After loading, wash the cells with fresh, dye-free buffer to remove extracellular AM ester.

  • Incubate the cells for an additional 15-30 minutes to allow for complete de-esterification of the dye by intracellular esterases.[16]

• Measurement:

  • Place the coverslip or microplate in the imaging or plate reader setup.

  • Excite the cells alternately at the two appropriate wavelengths (e.g., 340 nm and 380 nm for Fura-2) and record the emission at the appropriate wavelength (e.g., ~510 nm).

  • The ratio of the fluorescence intensities at the two excitation wavelengths is then used to calculate the intracellular ion concentration.[16]

Visualizing Key Concepts

To further clarify the processes and relationships discussed, the following diagrams have been generated using the DOT language.

General experimental workflow for intracellular ion measurement using AM ester dyes.

Simplified IP3 signaling pathway leading to intracellular Ca²⁺ release, a process commonly studied using Fura-2.

Conclusion: Selecting the Right Tool for the Job

The choice between Mag-Fura-2 and Fura-2 hinges on the specific biological question being addressed.

• For studies focusing on resting intracellular Ca²⁺ levels and subtle Ca²⁺ signaling events , the high affinity of Fura-2 makes it the superior choice. Its sensitivity allows for the detection of small changes in Ca²⁺ concentration that are critical in many signaling pathways.[1]

• For investigations involving large influxes of Ca²⁺ or the measurement of intracellular Mg²⁺ , Mag-Fura-2 is the more appropriate indicator. Its lower affinity for Ca²⁺ prevents saturation and allows for the quantification of high calcium concentrations.[6] When measuring Mg²⁺, it is crucial to consider and potentially control for confounding signals from changes in intracellular Ca²⁺.

By understanding the distinct properties of these two fluorescent indicators and applying the appropriate experimental protocols, researchers can confidently and accurately measure intracellular ion dynamics, paving the way for new discoveries in cellular physiology and drug development.

References

• 1. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Calcium imaging - Wikipedia [en.wikipedia.org]
• 4. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 5. ionbiosciences.com [ionbiosciences.com]
• 6. interchim.fr [interchim.fr]
• 7. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. Ionic selectivity of low-affinity ratiometric calcium indicators: mag-Fura-2, Fura-2FF and BTC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biotium.com [biotium.com]
• 14. biotium.com [biotium.com]
• 15. Spectrum [Mag-fura-2] | AAT Bioquest [aatbio.com]
• 16. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 17. biotium.com [biotium.com]
• 18. hellobio.com [hellobio.com]
• 19. FURA-2 | Hello Bio [hellobio.com]
• 20. ionbiosciences.com [ionbiosciences.com]
• 21. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Mag-Fura-2 and Other Fluorescent Magnesium Indicators

For researchers, scientists, and drug development professionals, the accurate measurement of intracellular magnesium (Mg²⁺) is crucial for understanding its diverse roles in cellular physiology and disease. This guide provides a comprehensive comparison of Mag-Fura-2 with other popular fluorescent magnesium indicators, supported by key performance data and detailed experimental protocols.

Magnesium ions are vital second messengers in a myriad of cellular processes, including enzymatic reactions, signal transduction, and energy metabolism. Fluorescent indicators are indispensable tools for real-time monitoring of intracellular Mg²⁺ dynamics. Mag-Fura-2, a ratiometric indicator, has long been a staple in the field. However, a variety of other probes have been developed, each with distinct characteristics that may be more suitable for specific experimental needs. This guide aims to facilitate the selection of the most appropriate indicator by objectively comparing their performance metrics.

Performance Comparison of Magnesium Indicators

The selection of a fluorescent Mg²⁺ indicator is dependent on several key parameters, including its dissociation constant (Kd) for Mg²⁺, its selectivity over other divalent cations like calcium (Ca²⁺), its quantum yield, and the resulting signal-to-noise ratio. The table below summarizes these critical performance characteristics for Mag-Fura-2 and several common alternatives.

Indicator	Mg²⁺ Kd (mM)	Ca²⁺ Kd (µM)	Excitation (nm)	Emission (nm)	Quantum Yield	Signal-to-Noise Ratio	Key Features
Mag-Fura-2	1.9[1][2]	25[2]	330/369[2]	511[2]	Moderate	Good	Ratiometric, UV-excitable, well-established.
Mag-Indo-1	2.7[1][3][4]	35[4]	~350[4]	405/485[4]	Moderate	Good	Ratiometric (emission), UV-excitable.[4]
Magnesium Green	~1.0	~6.0	~506	~531	High	Excellent	Single-wavelength, visible light excitation.
Mag-Fluo-4	4.7[3][4]	22[3][4]	~490[3]	~517[3]	High	Excellent	Single-wavelength, visible light excitation, large dynamic range.[5]

Note: Dissociation constants (Kd) can vary depending on experimental conditions such as pH, temperature, and ionic strength.[3] The values presented here are generally accepted estimates under physiological conditions. Quantum yield and signal-to-noise ratio are relative comparisons based on available data.

Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the context in which these indicators are used, the following diagrams illustrate a key magnesium signaling pathway and a typical experimental workflow for measuring intracellular magnesium.

Figure 1: Simplified signaling pathway showing the influx of Mg²⁺ through the TRPM7 channel upon growth factor stimulation of a receptor tyrosine kinase (RTK), and its subsequent involvement in downstream pathways and cellular functions.

Figure 2: A typical experimental workflow for measuring intracellular Mg²⁺ concentration using a fluorescent indicator.

Detailed Experimental Protocols

The following is a generalized protocol for measuring intracellular free Mg²⁺ using a fluorescent indicator like Mag-Fura-2 AM. This protocol may require optimization for specific cell types and experimental conditions.

I. Reagent Preparation

• Indicator Stock Solution: Prepare a 1-5 mM stock solution of the cell-permeant acetoxymethyl (AM) ester form of the magnesium indicator (e.g., Mag-Fura-2 AM) in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Physiological Buffer: Use a physiological saline solution appropriate for your cells (e.g., Hanks' Balanced Salt Solution or a HEPES-buffered saline), ensuring it is free of Mg²⁺ and Ca²⁺ for initial loading steps to avoid interference.

• Pluronic F-127 (Optional): A 20% (w/v) stock solution of Pluronic F-127 in DMSO can be prepared to aid in the dispersion of the AM ester in the aqueous loading buffer.

II. Cell Loading

• Cell Preparation: Culture cells to an appropriate confluency on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips).

• Loading Solution Preparation: Immediately before use, dilute the indicator stock solution into the physiological buffer to a final concentration of 1-5 µM. If using Pluronic F-127, pre-mix the indicator stock with an equal volume of the Pluronic F-127 stock before diluting in the buffer.

• Incubation: Remove the cell culture medium and wash the cells once with the physiological buffer. Add the loading solution to the cells and incubate for 15-60 minutes at room temperature or 37°C. The optimal loading time and temperature should be determined empirically.

• Washing: After incubation, wash the cells three times with the physiological buffer to remove any extracellular indicator.

III. De-esterification

• Incubation: Following the washes, incubate the cells in the physiological buffer for an additional 30 minutes to allow for the complete de-esterification of the AM ester by intracellular esterases. This process traps the active, fluorescent form of the indicator within the cells.

IV. Fluorescence Measurement

• Imaging/Spectrofluorometry: Mount the cells on a fluorescence microscope or place them in a spectrofluorometer.

• Data Acquisition:

  • For Ratiometric Indicators (e.g., Mag-Fura-2): Excite the sample at the two designated wavelengths (e.g., 340 nm and 380 nm for Mag-Fura-2) and collect the emission at the appropriate wavelength (around 510 nm). The ratio of the fluorescence intensities at the two excitation wavelengths is then calculated.

  • For Single-Wavelength Indicators (e.g., Magnesium Green): Excite the sample at the optimal excitation wavelength and record the emission intensity.

V. In Situ Calibration

To convert fluorescence signals into absolute Mg²⁺ concentrations, an in situ calibration is recommended.

• Minimum Fluorescence (Rmin or Fmin): After recording the baseline fluorescence, perfuse the cells with a Mg²⁺-free buffer containing a high concentration of a Mg²⁺ chelator (e.g., 10 mM EDTA) and a Mg²⁺ ionophore (e.g., 4-bromo A-23187) to determine the fluorescence of the indicator in the absence of Mg²⁺.

• Maximum Fluorescence (Rmax or Fmax): Subsequently, perfuse the cells with a buffer containing a saturating concentration of Mg²⁺ (e.g., 10 mM MgCl₂) along with the ionophore to determine the fluorescence of the Mg²⁺-bound indicator.

• Calculation: The intracellular Mg²⁺ concentration can then be calculated using the Grynkiewicz equation: [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) Where R is the experimental fluorescence ratio, Kd is the dissociation constant of the indicator, and Sf2/Sb2 is the ratio of fluorescence intensities at the second excitation wavelength for the free and bound forms of the indicator. For single-wavelength indicators, a simplified version of this equation is used based on fluorescence intensity.

Conclusion

The choice of a fluorescent indicator for measuring intracellular Mg²⁺ is a critical decision that can significantly impact experimental outcomes. Mag-Fura-2 remains a reliable ratiometric indicator, particularly for researchers equipped with UV-capable imaging systems. However, for experiments requiring visible light excitation, higher sensitivity, or a larger dynamic range, indicators such as Magnesium Green and Mag-Fluo-4 present compelling alternatives. By carefully considering the performance characteristics outlined in this guide and optimizing the experimental protocol, researchers can confidently select and utilize the most appropriate tool for their specific scientific questions.

References

• 1. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. interchim.fr [interchim.fr]
• 3. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Low-Affinity Ca2+ Indicators Compared in Measurements of Skeletal Muscle Ca2+ Transients - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ratiometric Analysis of Intracellular Magnesium: Mag-Fura-2 vs. Mag-Indo-1

For researchers, scientists, and drug development professionals, the accurate measurement of intracellular magnesium (Mg²⁺) is crucial for understanding its role in a myriad of cellular processes, from enzymatic reactions to signal transduction. This guide provides an objective comparison of two widely used ratiometric fluorescent indicators, Mag-Fura-2 and Mag-Indo-1, to aid in the selection of the most appropriate tool for specific experimental needs.

This comparison delves into the spectral and binding properties of each indicator, offers detailed experimental protocols, and discusses their respective advantages and limitations. All quantitative data is summarized for easy comparison, and key experimental workflows are visualized using diagrams.

At a Glance: Key Performance Indicators

The choice between Mag-Fura-2 and Mag-Indo-1 hinges on the specific application and available instrumentation. Mag-Fura-2 is an excitation-ratiometric dye, making it ideal for fluorescence microscopy, while Mag-Indo-1 is an emission-ratiometric dye, rendering it more suitable for applications like flow cytometry.[1]

Property	Mag-Fura-2	Mag-Indo-1
Ratiometric Type	Excitation	Emission
Excitation (Mg²⁺-free / Mg²⁺-bound)	~369 nm / ~330 nm[2]	~350 nm[3]
Emission (Mg²⁺-free / Mg²⁺-bound)	~511 nm / ~491 nm	~490 nm / ~410 nm[3]
Dissociation Constant (Kd) for Mg²⁺	1.9 mM[2]	2.7 mM[4]
Dissociation Constant (Kd) for Ca²⁺	25 µM[5]	~6 µM (in the absence of Mg²⁺)
Quantum Yield (Φ) (Mg²⁺-free / Mg²⁺-bound)	0.24 / 0.30[5]	0.36 / 0.59[5]
Primary Application	Fluorescence Microscopy[4]	Flow Cytometry[4]

Delving Deeper: A Head-to-Head Comparison

Spectral Properties and Ratiometric Measurement

The fundamental difference between these two indicators lies in their ratiometric nature.

• Mag-Fura-2 , analogous to its calcium-sensing counterpart Fura-2 (B149405), exhibits a shift in its excitation spectrum upon binding to Mg²⁺.[2] The ratio of fluorescence emission intensity when excited at two different wavelengths (typically around 340 nm and 380 nm) is used to determine the intracellular Mg²⁺ concentration.[6] This method effectively cancels out variations in dye concentration, cell thickness, and photobleaching, providing a more accurate and stable measurement.[7]

• Mag-Indo-1 , similar to Indo-1, undergoes a shift in its emission spectrum upon Mg²⁺ binding when excited at a single wavelength (around 350 nm).[3] The ratio of the fluorescence intensities at two different emission wavelengths (approximately 410 nm for the bound form and 490 nm for the free form) is proportional to the intracellular Mg²⁺ concentration.[3] This makes it particularly well-suited for flow cytometry, where using a single laser for excitation is more practical.[8]

Binding Affinity and Selectivity

Both indicators have a lower affinity for Mg²⁺ compared to their calcium-sensing analogs for Ca²⁺, which is appropriate given the typically millimolar intracellular concentrations of free Mg²⁺.[1]

• Mag-Fura-2 has a dissociation constant (Kd) for Mg²⁺ of approximately 1.9 mM.[2]

• Mag-Indo-1 has a slightly higher Kd for Mg²⁺ at around 2.7 mM, making it sensitive to somewhat higher spikes in intracellular Mg²⁺.[4]

A critical consideration for both indicators is their cross-reactivity with calcium (Ca²⁺). Both Mag-Fura-2 and Mag-Indo-1 bind Ca²⁺ with a higher affinity than Mg²⁺.[5] While physiological resting Ca²⁺ concentrations (in the nanomolar range) do not typically interfere with Mg²⁺ measurements, significant increases in intracellular Ca²⁺ can lead to an overestimation of Mg²⁺ levels.[9] Therefore, careful consideration of the experimental model and potential for large Ca²⁺ transients is essential.

Quantum Yield and Photostability

The quantum yield reflects the efficiency of a fluorophore in converting absorbed light into emitted light. A higher quantum yield translates to a brighter signal.

• Mag-Indo-1 generally exhibits a higher quantum yield in both its free and Mg²⁺-bound forms compared to Mag-Fura-2, suggesting it can provide a brighter signal under comparable conditions.[5]

Photostability, or the resistance to photobleaching, is a crucial factor in live-cell imaging, especially for experiments requiring prolonged or repeated light exposure. While ratiometric measurements can mitigate some of the effects of photobleaching, it remains a concern.[7] Prolonged exposure to UV excitation light can lead to phototoxicity and a reduction in the fluorescent signal for both indicators.[3] For its parent compound, Indo-1 is known to have lower photostability than Fura-2, which may also be a consideration for their magnesium-sensitive counterparts.[10]

Experimental Protocols

The following sections provide detailed methodologies for the use of Mag-Fura-2 and Mag-Indo-1 in ratiometric Mg²⁺ analysis.

Cell Loading with AM Esters

Both indicators are typically introduced into cells in their acetoxymethyl (AM) ester form. The lipophilic AM groups allow the dye to passively cross the cell membrane. Once inside the cell, intracellular esterases cleave the AM groups, trapping the fluorescent indicator in the cytosol.

Materials:

• Mag-Fura-2, AM or Mag-Indo-1, AM

• High-quality, anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Pluronic® F-127 (optional, to aid in dye solubilization)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS, or HEPES-buffered saline)

Procedure:

• Stock Solution Preparation: Prepare a 1 to 5 mM stock solution of the AM ester in DMSO.

• Working Solution Preparation: On the day of the experiment, dilute the stock solution into the physiological buffer to a final working concentration of 1-10 µM. For some cell types, adding Pluronic® F-127 (final concentration 0.02-0.04%) can improve dye loading.

• Cell Loading:

  • For adherent cells, replace the culture medium with the loading solution.

  • For suspension cells, pellet the cells and resuspend them in the loading solution.

• Incubation: Incubate the cells for 15-60 minutes at room temperature or 37°C, protected from light. Optimal loading time and temperature should be determined empirically for each cell type.

• Washing: Wash the cells at least twice with fresh, pre-warmed physiological buffer to remove extracellular dye.

• De-esterification: Incubate the cells for an additional 30 minutes in fresh buffer to allow for complete de-esterification of the AM ester by intracellular esterases.

Ratiometric Measurement with Mag-Fura-2 (Fluorescence Microscopy)

Instrumentation:

• A fluorescence microscope equipped with a light source capable of rapidly alternating between ~340 nm and ~380 nm excitation wavelengths.

• An emission filter centered around 510 nm.

• A sensitive camera (e.g., sCMOS or EMCCD) for capturing the fluorescence images.

Procedure:

• Acquire images of the Mag-Fura-2-loaded cells, alternating the excitation wavelength between ~340 nm and ~380 nm.

• Record the fluorescence emission at ~510 nm for each excitation wavelength.

• Calculate the ratio of the fluorescence intensities (F340/F380) for each pixel or region of interest.

• This ratio can be used to determine the intracellular Mg²⁺ concentration after proper calibration.

Ratiometric Measurement with Mag-Indo-1 (Flow Cytometry)

Instrumentation:

• A flow cytometer equipped with a UV laser for excitation at ~350 nm.

• Two emission detectors with bandpass filters centered around 410 nm and 490 nm.

Procedure:

• Run the Mag-Indo-1-loaded cell suspension through the flow cytometer.

• Excite the cells with the UV laser (~350 nm).

• Simultaneously measure the fluorescence emission at ~410 nm and ~490 nm for each cell.

• Calculate the ratio of the two emission intensities (F410/F490).

• This ratio provides a measure of the intracellular Mg²⁺ concentration for each cell in the population.

In Situ Calibration

To convert the fluorescence ratio to an absolute Mg²⁺ concentration, an in situ calibration is necessary. This is typically performed using an ionophore, such as ionomycin (B1663694) or A23187, to equilibrate the intracellular and extracellular Mg²⁺ concentrations.

Procedure:

• After obtaining baseline ratio measurements, expose the cells to a high concentration of Mg²⁺ in the presence of an ionophore to determine the maximum fluorescence ratio (Rmax).

• Subsequently, chelate all available Mg²⁺ using a chelator like EDTA to determine the minimum fluorescence ratio (Rmin).

• The intracellular Mg²⁺ concentration ([Mg²⁺]i) can then be calculated using the Grynkiewicz equation:

  [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where:

  • Kd is the dissociation constant of the indicator for Mg²⁺.

  • R is the experimentally measured fluorescence ratio.

  • Rmin is the ratio in the absence of Mg²⁺.

  • Rmax is the ratio at saturating Mg²⁺ concentrations.

  • Sf2/Sb2 is the ratio of the fluorescence intensity of the Mg²⁺-free and Mg²⁺-bound forms at the denominator wavelength of the ratio calculation.

Potential Pitfalls and Considerations

• Calcium Interference: As previously mentioned, significant changes in intracellular Ca²⁺ can interfere with Mg²⁺ measurements. This is a critical consideration in excitable cells or when studying signaling pathways involving large Ca²⁺ fluxes.[3]

• Compartmentalization: The AM ester forms of the dyes can sometimes be sequestered into organelles such as mitochondria, leading to a non-uniform cytosolic distribution and potentially inaccurate measurements. Lowering the loading temperature may help to minimize this issue.[2]

• pH Sensitivity: The affinities of Mag-Fura-2 and Mag-Indo-1 for Mg²⁺ are reported to be relatively insensitive to pH in the physiological range (pH 5.5-7.4).[4] However, significant deviations from this range could potentially affect the measurements.

• Phototoxicity and Photobleaching: Prolonged exposure to UV excitation light can be damaging to cells and can lead to a decrease in the fluorescent signal over time.[3] It is advisable to use the lowest possible excitation intensity and exposure times that still provide an adequate signal-to-noise ratio.

Conclusion: Selecting the Right Tool for the Job

Both Mag-Fura-2 and Mag-Indo-1 are powerful tools for the ratiometric analysis of intracellular Mg²⁺. The choice between them is primarily dictated by the experimental setup and the specific scientific question being addressed.

• Mag-Fura-2 is the indicator of choice for fluorescence microscopy applications, allowing for the visualization of spatial and temporal changes in Mg²⁺ concentration within single cells.

• Mag-Indo-1 is better suited for flow cytometry , enabling the rapid and quantitative analysis of Mg²⁺ levels in large cell populations.

By carefully considering the performance characteristics, experimental protocols, and potential limitations outlined in this guide, researchers can confidently select and effectively utilize the appropriate indicator to gain valuable insights into the critical role of magnesium in cellular physiology and pathophysiology.

References

• 1. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 2. Comparative study of metallochromic indicators for magnesium - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 5. mdpi.com [mdpi.com]
• 6. Fura-2 Calcium Indicator | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Quantitative analysis and identification of magnesium alloys using fs-LA-SIBS combined with machine learning methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. interchim.fr [interchim.fr]
• 9. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Photobleaching of fura-2 and its effect on determination of calcium concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Fluorescent Indicators for Intracellular Magnesium Detection: Beyond Mag-Fura-2

For researchers, scientists, and drug development professionals, the accurate measurement of intracellular magnesium ([Mg²⁺]i) is crucial for understanding its myriad roles in cellular physiology and disease. While Mag-Fura-2 has historically been a primary tool for this purpose, a new generation of fluorescent probes offers significant advantages in terms of spectral properties, selectivity, and ease of use. This guide provides a comprehensive comparison of Mag-Fura-2 with its key alternatives, supported by experimental data and detailed protocols to aid in the selection of the optimal indicator for your research needs.

Magnesium ions are vital cofactors in numerous enzymatic reactions and play a critical role in signal transduction, energy metabolism, and nucleic acid stability.[1][2] Consequently, aberrant [Mg²⁺]i homeostasis has been implicated in a range of pathologies, including cardiovascular diseases, metabolic disorders, and neurological conditions.[2] The development of fluorescent indicators has enabled the real-time, non-invasive monitoring of [Mg²⁺]i dynamics in living cells.[1][3][4]

Performance Comparison of Intracellular Mg²⁺ Indicators

The ideal fluorescent Mg²⁺ indicator should exhibit high affinity and selectivity for Mg²⁺ over other biologically relevant cations, particularly Ca²⁺, which is often present at concentrations that can interfere with measurements.[5][6] Additionally, desirable probes possess bright fluorescence signals, high quantum yields, and excitation/emission profiles that minimize cellular autofluorescence and phototoxicity.[5] The following table summarizes the key quantitative performance indicators of Mag-Fura-2 and its most common alternatives.

Indicator	Dissociation Constant (Kd) for Mg²⁺ (mM)	Dissociation Constant (Kd) for Ca²⁺ (µM)	Excitation Wavelength (Ex) (nm)	Emission Wavelength (Em) (nm)	Measurement Type	Key Advantages
Mag-Fura-2	1.9[1][7]	25[1]	330 (Mg²⁺-bound) / 369 (Mg²⁺-free)[1]	~510[1]	Ratiometric (Excitation)	Ratiometric measurement minimizes effects of dye concentration, photobleaching, and cell volume changes.
Mag-Indo-1	2.7[1]	35[1]	~350[1]	390 (Mg²⁺-bound) / 480 (Mg²⁺-free)[1]	Ratiometric (Emission)	Ratiometric measurement.
Magnesium Green	~0.9	~6	~490[5]	~520[5]	Intensity-based	Excitation in the visible range reduces phototoxicity and autofluorescence.
Mag-Fluo-4	4.7[1][8]	22[1][8]	~490[1]	~517[1]	Intensity-based	Brighter than Magnesium Green; visible light excitation.[9]
KMG-104	2.1 - 3[10][11]	7500[10]	~490[11]	~510[11]	Intensity-based	High selectivity for Mg²⁺ over Ca²⁺; visible light excitation.[10]

Signaling Pathways and Experimental Workflows

The fundamental principle behind fluorescent Mg²⁺ indicators involves a chelating moiety that selectively binds to Mg²⁺, coupled with a fluorophore that reports this binding event through a change in its fluorescence properties.

Caption: General workflow for intracellular magnesium detection.

For ratiometric indicators like Mag-Fura-2, the binding of Mg²⁺ causes a shift in the optimal excitation or emission wavelength. By measuring the ratio of fluorescence intensity at two different wavelengths, a quantitative measure of [Mg²⁺]i can be obtained that is independent of dye concentration. In contrast, intensity-based indicators like Magnesium Green and Mag-Fluo-4 exhibit an increase in fluorescence intensity upon Mg²⁺ binding, without a significant spectral shift.

Caption: Comparison of ratiometric and intensity-based detection.

Experimental Protocols

The following are generalized protocols for loading cells with the acetoxymethyl (AM) ester forms of these indicators, which are membrane-permeant and become trapped intracellularly upon hydrolysis by cytosolic esterases.[12] Optimization for specific cell types and experimental conditions is recommended.

I. Cell Loading with AM Esters of Mg²⁺ Indicators

Materials:

• Mg²⁺ indicator AM ester (e.g., Mag-Fura-2 AM, Magnesium Green AM, KMG-104 AM)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Pluronic F-127 (20% solution in DMSO, optional)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS) or a similar medium)

Procedure:

• Prepare a stock solution of the Mg²⁺ indicator AM ester at a concentration of 1-5 mM in anhydrous DMSO.

• Prepare the loading buffer: Dilute the AM ester stock solution into the physiological buffer to a final concentration of 1-10 µM. For indicators prone to aggregation, pre-mixing the stock solution with an equal volume of 20% Pluronic F-127 before dilution can aid in dispersion.

• Cell Incubation:

  • For adherent cells, grow them on coverslips or in appropriate culture dishes. Replace the culture medium with the loading buffer.

  • For suspension cells, pellet the cells and resuspend them in the loading buffer.

• Incubate the cells for 15-60 minutes at room temperature or 37°C. The optimal loading time and temperature should be determined empirically for each cell type to maximize dye loading and minimize compartmentalization.[13]

• Wash the cells: After incubation, wash the cells two to three times with fresh, warm physiological buffer to remove extracellular dye.

• De-esterification: Incubate the cells for an additional 30 minutes in fresh buffer to allow for the complete hydrolysis of the AM ester by intracellular esterases.

II. Measurement of Intracellular Mg²⁺

Instrumentation:

• Fluorescence microscope or a microplate reader equipped with appropriate filters or monochromators for the selected indicator.

Procedure for Ratiometric Measurement (e.g., Mag-Fura-2):

• Excite the loaded cells alternately at the Mg²⁺-bound and Mg²⁺-free excitation wavelengths (e.g., 340 nm and 380 nm for Mag-Fura-2).

• Collect the fluorescence emission at the appropriate wavelength (e.g., ~510 nm).

• Calculate the ratio of the fluorescence intensities obtained from the two excitation wavelengths. This ratio is then used to determine the intracellular Mg²⁺ concentration using a calibration curve.

Procedure for Intensity-Based Measurement (e.g., Magnesium Green, KMG-104):

• Excite the loaded cells at the optimal excitation wavelength for the indicator (e.g., ~490 nm).

• Record the fluorescence emission intensity at the peak emission wavelength (e.g., ~520 nm).

• Changes in fluorescence intensity directly correlate with changes in intracellular Mg²⁺ concentration. Calibration is required for absolute quantification.

III. In Situ Calibration

To obtain quantitative [Mg²⁺]i measurements, in situ calibration is necessary to account for the intracellular environment's effects on the indicator's properties. A common method involves the use of an ionophore to equilibrate intracellular and extracellular Mg²⁺ concentrations.

Materials:

• Mg²⁺-free and high-Mg²⁺ calibration buffers.

• Ionophore (e.g., 4-bromo A-23187).

Procedure:

• After loading and de-esterification, expose the cells to a Mg²⁺-free buffer containing the ionophore to obtain the minimum fluorescence ratio or intensity (Rmin or Fmin).

• Subsequently, perfuse the cells with a high-Mg²⁺ buffer containing the ionophore to obtain the maximum fluorescence ratio or intensity (Rmax or Fmax).

• The intracellular Mg²⁺ concentration can then be calculated using the Grynkiewicz equation: [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Ffree / Fbound at λ2) (For ratiometric indicators, where Ffree/Fbound at λ2 is the ratio of fluorescence intensities at the second excitation wavelength for the ion-free and ion-bound forms of the indicator).

Conclusion

The selection of a fluorescent indicator for intracellular magnesium measurement depends on the specific experimental requirements. While Mag-Fura-2 remains a valuable tool due to its ratiometric properties, alternatives such as Magnesium Green, Mag-Fluo-4, and KMG-104 offer the significant advantage of visible light excitation, which reduces phototoxicity and background fluorescence.[9][11] The KMG series of probes, in particular, demonstrates superior selectivity for Mg²⁺ over Ca²⁺, a critical consideration for many biological systems.[10] By carefully considering the performance characteristics and employing the appropriate experimental protocols, researchers can obtain reliable and accurate measurements of intracellular magnesium, paving the way for new insights into the multifaceted roles of this essential ion in health and disease.

References

• 1. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reliable measurement of free Ca2+ concentrations in the ER lumen using Mag-Fluo-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. [PDF] Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application | Semantic Scholar [semanticscholar.org]
• 5. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selectivity coefficients of ion-selective magnesium electrodes used for simultaneous determination of magnesium and calcium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mag-Fluo-4 potassium salt | AAT Bioquest [aatbio.com]
• 9. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - US [thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Calcium imaging - Wikipedia [en.wikipedia.org]
• 13. tools.thermofisher.com [tools.thermofisher.com]

A Comparative Guide: Validating Mag-Fura-2 Measurements with Atomic Absorption Spectroscopy for Magnesium Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two distinct methodologies for magnesium (Mg) quantification: the fluorescent indicator Mag-Fura-2 and the analytical technique of atomic absorption spectroscopy (AAS). While both are powerful tools, they measure different pools of cellular magnesium, a critical distinction for researchers investigating cellular signaling, enzyme kinetics, and the effects of novel therapeutic agents. This document outlines the principles of each method, provides detailed experimental protocols, and presents a framework for validating Mag-Fura-2 measurements, drawing parallels from comparative studies of other fluorescent probes against the gold standard of AAS.

At a Glance: Mag-Fura-2 vs. Atomic Absorption Spectroscopy

The fundamental difference between these two techniques lies in what they measure. Mag-Fura-2 is a fluorescent dye used to measure the concentration of free intracellular magnesium ions (Mg²⁺), the biologically active form involved in signaling and enzymatic reactions. In contrast, atomic absorption spectroscopy measures the total elemental magnesium content within a sample, including free Mg²⁺ as well as Mg²⁺ bound to proteins, nucleic acids, and other cellular components.

Feature	Mag-Fura-2	Atomic Absorption Spectroscopy (AAS)
Analyte	Free intracellular magnesium ions (Mg²⁺)	Total elemental magnesium (free and bound)
Principle	Ratiometric fluorescence	Absorption of light by ground-state atoms
Sample Type	Live cells, intact tissues	Lysed cells, digested tissues, biological fluids
Temporal Resolution	High (seconds to minutes)	Low (static measurement)
Spatial Resolution	High (subcellular imaging)	None (bulk measurement)
Throughput	High (plate reader compatible)	Low to moderate
"Gold Standard"	For real-time free Mg²⁺ dynamics	For total elemental concentration[1]

Understanding the Methodologies

Mag-Fura-2: A Window into Cellular Signaling

Mag-Fura-2 is a UV-excitable, ratiometric fluorescent indicator that specifically binds to free Mg²⁺.[2][3] Its ratiometric nature is a key advantage, as it allows for the accurate determination of ion concentrations, largely independent of dye concentration, path length, and illumination intensity.

Upon binding to Mg²⁺, the excitation spectrum of Mag-Fura-2 shifts from approximately 369 nm to 330 nm, while the emission maximum remains around 510 nm.[2] By measuring the ratio of fluorescence intensity at these two excitation wavelengths, one can calculate the intracellular free Mg²⁺ concentration.

It is important to note that Mag-Fura-2 also has a lower affinity for calcium ions (Ca²⁺), with a dissociation constant (Kd) in the micromolar range.[4][5] Therefore, in cellular systems with significant Ca²⁺ fluxes, potential interference must be considered.

Atomic Absorption Spectroscopy: The Definitive Measure of Total Magnesium

Atomic absorption spectroscopy is a highly sensitive and specific technique for elemental analysis.[1] It relies on the principle that ground-state atoms will absorb light at a specific wavelength. To measure total magnesium, a sample is first digested to break down all cellular components and release all magnesium into a solution. This solution is then aspirated into a flame or graphite (B72142) furnace, where it is vaporized and atomized. A light source, typically a hollow cathode lamp containing magnesium, emits light at the characteristic wavelength for magnesium. The amount of light absorbed by the atomized magnesium in the sample is directly proportional to its concentration. To overcome potential interferences from other ions in the sample, a releasing agent such as lanthanum chloride is often added.[6]

Experimental Protocols

Measuring Free Intracellular Mg²⁺ with Mag-Fura-2

This protocol outlines the general steps for loading cells with the acetoxymethyl (AM) ester of Mag-Fura-2 and measuring the ratiometric fluorescence.

• Cell Preparation:

  • Plate cells on a suitable imaging dish or multi-well plate and culture overnight.

• Dye Loading:

  • Prepare a stock solution of Mag-Fura-2, AM in anhydrous DMSO (e.g., 1-5 mM).

  • Dilute the stock solution in a physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES) to a final working concentration of 2-10 µM. The addition of a non-ionic detergent like Pluronic® F-127 (0.02-0.04%) can aid in dye solubilization.

  • Incubate the cells with the Mag-Fura-2, AM working solution for 30-60 minutes at 37°C.

• Washing:

  • Wash the cells three times with the physiological buffer to remove extracellular dye.

• De-esterification:

  • Incubate the cells for an additional 30 minutes in the buffer to allow for the complete cleavage of the AM ester by intracellular esterases, trapping the active Mag-Fura-2 inside the cells.

• Fluorescence Measurement:

  • Using a fluorescence microscope or plate reader equipped for ratiometric measurements, excite the cells alternately at approximately 340 nm and 380 nm.

  • Record the emission at ~510 nm for each excitation wavelength.

• Calibration:

  • At the end of the experiment, perform an in-situ calibration to determine the minimum (Rmin) and maximum (Rmax) fluorescence ratios.

  • To obtain Rmax, add a saturating concentration of Mg²⁺ (e.g., 10 mM) in the presence of an ionophore like 4-bromo A-23187.

  • To obtain Rmin, chelate all Mg²⁺ by adding a high concentration of a heavy metal chelator like TPEN.

• Calculation of [Mg²⁺]i:

  • Calculate the intracellular free Mg²⁺ concentration using the Grynkiewicz equation: [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) where Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺ (~1.9 mM), R is the measured fluorescence ratio, and Sf2/Sb2 is the ratio of fluorescence intensities at 380 nm for the free and bound forms of the dye.

Experimental Workflow for Mag-Fura-2 Measurement

Caption: Workflow for measuring free intracellular Mg²⁺ using Mag-Fura-2.

Measuring Total Magnesium with Atomic Absorption Spectroscopy

This protocol provides a general procedure for preparing cell samples for total magnesium analysis by AAS.

• Cell Harvesting:

  • Wash cultured cells with phosphate-buffered saline (PBS) to remove residual media.

  • Harvest the cells by scraping or trypsinization.

• Cell Lysis and Digestion:

  • Centrifuge the cell suspension to obtain a cell pellet.

  • Resuspend the pellet in a known volume of high-purity water.

  • Lyse the cells by sonication or by adding a strong acid (e.g., nitric acid).

  • For complete digestion, heat the sample in the presence of a strong acid until the solution is clear.

• Sample Preparation for AAS:

  • Dilute the digested sample with deionized water to a concentration within the linear range of the AAS instrument.

  • Add a releasing agent, such as lanthanum chloride solution (to a final concentration of ~0.1-1%), to prevent interference from anions like phosphate (B84403) and sulfate.[6]

• AAS Measurement:

  • Prepare a series of magnesium standards of known concentrations.

  • Aspirate the standards into the AAS instrument to generate a calibration curve.

  • Aspirate the prepared samples and measure their absorbance.

• Calculation of Total Magnesium:

  • Determine the concentration of magnesium in the samples by comparing their absorbance to the calibration curve.

  • Calculate the total magnesium content per cell or per milligram of protein.

Experimental Workflow for AAS Measurement

Caption: Workflow for measuring total magnesium using Atomic Absorption Spectroscopy.

Validation of Fluorescent Probe Data with AAS: A Case Study

A hypothetical validation of Mag-Fura-2 (measuring free Mg²⁺) against AAS (measuring total Mg) would require a more nuanced approach. The goal would not be to find a 1:1 correlation, but rather to establish a predictable relationship between the free and total magnesium pools under various experimental conditions.

Hypothetical Validation Data Structure

Sample ID	Experimental Condition	Free [Mg²⁺] (Mag-Fura-2) (mM)	Total [Mg] (AAS) (mM)	Ratio (Free/Total)
1	Control	0.8	10.2	0.078
2	Mg²⁺ Depletion	0.3	5.1	0.059
3	Mg²⁺ Overload	1.5	15.8	0.095
4	Drug Treatment A	0.7	9.9	0.071
5	Drug Treatment B	1.2	11.5	0.104

A strong correlation between the two sets of measurements, even if not linear, would validate the use of Mag-Fura-2 for reliably reporting changes in the free intracellular Mg²⁺ pool that reflect shifts in the total cellular magnesium content under the tested conditions.

Conclusion

References

• 1. chem.latech.edu [chem.latech.edu]
• 2. interchim.fr [interchim.fr]
• 3. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. nemi.gov [nemi.gov]

Navigating Divalent Cations: A Comparative Guide to Mag-Fura-2 Cross-Reactivity

For researchers, scientists, and drug development professionals, the accurate measurement of intracellular magnesium (Mg²⁺) is crucial for understanding a myriad of cellular processes. Mag-Fura-2, a widely used fluorescent indicator, is a primary tool for this purpose. However, its utility can be compromised by its cross-reactivity with other divalent cations, leading to potential misinterpretation of experimental data. This guide provides an objective comparison of Mag-Fura-2's performance in the presence of other biologically relevant divalent cations, supported by experimental data and protocols to empower researchers in their experimental design and data analysis.

Performance Profile: Mag-Fura-2 and Divalent Cations

Mag-Fura-2 is a ratiometric indicator that exhibits a shift in its fluorescence excitation spectrum upon binding to Mg²⁺. While designed for magnesium detection, it also displays affinity for other divalent cations, most notably calcium (Ca²⁺) and zinc (Zn²⁺). This cross-reactivity is quantified by the dissociation constant (Kd), which represents the concentration of the ion at which half of the indicator molecules are bound. A lower Kd value signifies a higher affinity.

The affinity of Mag-Fura-2 for its primary target, Mg²⁺, is in the millimolar (mM) range, which aligns with typical intracellular free magnesium concentrations.[1][2] However, its affinity for Ca²⁺ is significantly higher, in the micromolar (µM) range.[2][3][4] This means that in cellular environments where Ca²⁺ concentrations can transiently rise to the micromolar level, such as during cell signaling events, Mag-Fura-2 will also respond to these changes, potentially confounding the interpretation of Mg²⁺ measurements.

Furthermore, Mag-Fura-2 exhibits a very high affinity for Zn²⁺, with a dissociation constant in the nanomolar (nM) range. While intracellular free zinc concentrations are typically low, in certain cell types and subcellular compartments, Zn²⁺ can play a significant signaling role, and its interaction with Mag-Fura-2 should not be overlooked.

The following table summarizes the known dissociation constants of Mag-Fura-2 with various divalent cations.

Divalent Cation	Dissociation Constant (Kd) with Mag-Fura-2	Reference
Magnesium (Mg²⁺)	1.9 mM	[1][2]
Calcium (Ca²⁺)	~20-50 µM	[1][3][4]
Zinc (Zn²⁺)	~20 nM	[1][5]
Manganese (Mn²⁺)	Quenches fluorescence
Iron (Fe²⁺)	Not reported
Barium (Ba²⁺)	Not reported
Cadmium (Cd²⁺)	Binds, Kd not reported	[1][5]
Gadolinium (Gd³⁺)	Binds, Kd not reported	[1][5]

Comparative Analysis with Alternative Magnesium Indicators

To mitigate the challenges of Mag-Fura-2's cross-reactivity, several alternative fluorescent indicators for magnesium have been developed. These indicators offer varying affinities for Mg²⁺ and different selectivity profiles against other divalent cations.

Indicator	Kd for Mg²⁺	Kd for Ca²⁺	Key Features
Mag-Fura-2	1.9 mM	~20-50 µM	Ratiometric, UV-excitable.[1][2][4]
Mag-Indo-1	2.7 µM	35 µM	Ratiometric, UV-excitable.[3]
Magnesium Green	~1.0 mM	~6 µM	Visible light excitable, non-ratiometric.
Mag-Fluo-4	4.7 mM	22 µM	Visible light excitable, non-ratiometric.

This comparison highlights that while Mag-Fura-2 remains a valuable tool, researchers should carefully consider the specific ionic environment of their experimental system and may find alternative indicators more suitable for their needs, particularly when significant Ca²⁺ fluctuations are anticipated.

Experimental Protocol: Determining Divalent Cation Cross-Reactivity

The following protocol provides a generalized framework for determining the dissociation constant (Kd) of a fluorescent ion indicator like Mag-Fura-2 with various divalent cations. This protocol can be adapted to assess the cross-reactivity of other indicators as well.

Objective: To determine the dissociation constant (Kd) of Mag-Fura-2 for a specific divalent cation (e.g., Ca²⁺, Zn²⁺).

Materials:

• Mag-Fura-2, salt form

• Fluorometer capable of ratiometric measurements

• Quartz cuvettes

• Buffer solution (e.g., MOPS or HEPES buffer, pH 7.2)

• Stock solutions of the divalent cation of interest (e.g., CaCl₂, ZnCl₂)

• A strong chelator for the cation of interest (e.g., EGTA for Ca²⁺, TPEN for Zn²⁺)

• Deionized, metal-free water

Procedure:

• Preparation of Buffer Solutions:

  • Prepare a "cation-free" buffer containing a high concentration of the chelator (e.g., 10 mM EGTA for Ca²⁺ determination).

  • Prepare a "cation-saturating" buffer containing a high concentration of the divalent cation (e.g., 10 mM CaCl₂).

  • By mixing these two buffers in varying ratios, a series of calibration buffers with known free cation concentrations can be prepared.

• Preparation of Mag-Fura-2 Solution:

  • Prepare a stock solution of Mag-Fura-2 in deionized water.

  • Add a small, constant amount of the Mag-Fura-2 stock solution to each of the calibration buffers to achieve a final indicator concentration in the low micromolar range (e.g., 1-5 µM).

• Fluorescence Measurements:

  • For each calibration buffer containing Mag-Fura-2, measure the fluorescence intensity at the two excitation wavelengths used for ratiometric analysis (e.g., 340 nm and 380 nm for Mag-Fura-2) while keeping the emission wavelength constant (e.g., 510 nm).

  • Record the ratio of the fluorescence intensities (F₃₄₀/F₃₈₀).

• Data Analysis:

  • Plot the fluorescence ratio (R) as a function of the free divalent cation concentration.

  • The data can be fitted to the following equation to determine the Kd:

    [Cation] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

    Where:

    • [Cation] is the free cation concentration.

    • Kd is the dissociation constant.

    • R is the measured fluorescence ratio.

    • Rmin is the ratio in the absence of the cation.

    • Rmax is the ratio at saturating cation concentration.

    • Sf2/Sb2 is the ratio of fluorescence intensities at the second excitation wavelength for the free and bound forms of the indicator.

dot

Caption: Workflow for determining the dissociation constant (Kd).

Signaling Pathway and Indicator Action

The utility of fluorescent ion indicators like Mag-Fura-2 is rooted in their ability to translate a change in intracellular ion concentration into a measurable optical signal. The following diagram illustrates the general principle of how these indicators function within a cellular signaling context.

dot

References

• 1. researchgate.net [researchgate.net]
• 2. interchim.fr [interchim.fr]
• 3. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ionic selectivity of low-affinity ratiometric calcium indicators: mag-Fura-2, Fura-2FF and BTC - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: Mag-Fura-2 Tetrapotassium Salt vs. Acetoxymethyl Ester

For researchers, scientists, and drug development professionals investigating intracellular magnesium (Mg²⁺) and calcium (Ca²⁺) signaling, the fluorescent indicator Mag-Fura-2 is an indispensable tool. This ratiometric dye allows for quantitative measurements of these crucial divalent cations. However, the choice between its two primary forms—the cell-impermeant tetrapotassium salt and the cell-permeant acetoxymethyl (AM) ester—is critical and depends on the specific experimental design. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid in selecting the appropriate form for your research needs.

Core Differences and Key Considerations

The fundamental distinction between Mag-Fura-2 tetrapotassium salt and Mag-Fura-2 AM lies in their membrane permeability. The salt form is a charged molecule that cannot passively cross the cell membrane, while the AM ester is a non-polar derivative that readily diffuses into live cells. Inside the cell, ubiquitous intracellular esterases cleave the AM group, trapping the active, charged Mag-Fura-2 indicator in the cytoplasm. This difference in permeability dictates the loading method and, consequently, the experimental applications for each form.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of Mag-Fura-2 tetrapotassium salt and Mag-Fura-2 AM to facilitate a direct comparison.

Table 1: Physicochemical and Spectral Properties

Property	Mag-Fura-2 Tetrapotassium Salt	Mag-Fura-2 Acetoxymethyl Ester (AM)
Molecular Weight	~587 g/mol [1]	~723 g/mol [2]
Solubility	Water (pH > 6)[1]	Anhydrous DMSO[3][4]
Cell Permeability	Impermeant[1][3]	Permeant[3][4]
Excitation (Mg²⁺-free)	~369 nm[1][3]	~369 nm (after hydrolysis)[2]
Excitation (Mg²⁺-bound)	~330 nm[1][3]	~330 nm (after hydrolysis)[2]
Emission (Mg²⁺-free)	~511 nm[1][3]	~511 nm (after hydrolysis)[2]
Emission (Mg²⁺-bound)	~491 nm[1][5]	~491 nm (after hydrolysis)[2]
Dissociation Constant (Kd) for Mg²⁺	~1.9 mM[1][3][5][6]	~1.9 mM (after hydrolysis)
Dissociation Constant (Kd) for Ca²⁺	~25 µM[3]	~25 µM (after hydrolysis)

Table 2: Application and Loading Characteristics

Feature	Mag-Fura-2 Tetrapotassium Salt	Mag-Fura-2 Acetoxymethyl Ester (AM)
Primary Use	In vitro calibration, microinjection, patch-clamp studies[1][3]	Live cell imaging, flow cytometry[7]
Loading Method	Microinjection, scrape loading, patch pipette infusion[1][3]	Incubation of cells with the AM ester[3][4]
Typical Loading Concentration	0.2 - 1 mM (in pipette)[3]	1 - 5 µM (in loading buffer)[3][4]
Loading Time	Immediate (with microinjection)	15 - 60 minutes[3]
Compartmentalization	Confined to the cytoplasm (when microinjected)	Potential for compartmentalization in organelles[3]
Efflux from Cells	Minimal	Can be actively effluxed by organic anion transporters[1]

Signaling Pathway Investigation: Calcium-Induced Magnesium Release

Mag-Fura-2 is a valuable tool for dissecting the interplay between intracellular calcium and magnesium. For instance, it can be used to investigate the phenomenon of "calcium-induced magnesium release," where a rise in intracellular Ca²⁺ triggers an increase in cytoplasmic Mg²⁺.

Calcium-Induced Magnesium Release Pathway

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. The following sections provide step-by-step protocols for the use of both forms of Mag-Fura-2.

Protocol 1: Loading Cells with Mag-Fura-2 AM

This protocol is a general guideline for loading adherent cells with Mag-Fura-2 AM for fluorescence microscopy.[3][4]

Mag-Fura-2 AM Loading Workflow

Materials:

• Mag-Fura-2 AM

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS)

• Pluronic® F-127 (optional, 20% solution in DMSO)

• Probenecid (B1678239) (optional, to reduce dye leakage)

Procedure:

• Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in anhydrous DMSO. Store this solution in small aliquots, protected from light and moisture at -20°C.[3]

• Prepare the loading buffer. Dilute the Mag-Fura-2 AM stock solution in a physiological buffer to a final concentration of 1-5 µM. For cells that are difficult to load, the addition of Pluronic® F-127 (final concentration ~0.02%) can aid in dye dispersal.[3][4] To reduce leakage of the de-esterified indicator, the organic anion-transport inhibitor probenecid (1–2.5 mM) can be added to the loading and experimental buffers.[3]

• Wash the cells. Aspirate the culture medium and wash the cells once with the physiological buffer.

• Load the cells. Replace the buffer with the Mag-Fura-2 AM loading solution and incubate for 15-60 minutes at 20-37°C. The optimal loading time and temperature should be determined empirically for each cell type.[3]

• Wash the cells again. After incubation, wash the cells two to three times with fresh, indicator-free physiological buffer to remove any extracellular dye.[3]

• Allow for de-esterification. Incubate the cells in the indicator-free buffer for an additional 30 minutes to ensure complete hydrolysis of the AM ester by intracellular esterases.[3]

• The cells are now ready for fluorescence imaging. Excite the cells alternately at approximately 340 nm and 380 nm and measure the emission at around 510 nm. The ratio of the fluorescence intensities at the two excitation wavelengths is used to determine the intracellular Mg²⁺ concentration.

Protocol 2: In Vitro Calibration of Mag-Fura-2 Tetrapotassium Salt

This protocol describes how to perform an in vitro calibration of the salt form of Mag-Fura-2 to determine its spectral properties in response to known concentrations of Mg²⁺.

In Vitro Calibration Workflow

Materials:

• Mag-Fura-2 tetrapotassium salt

• Mg²⁺-free calibration buffer (e.g., 115 mM KCl, 20 mM NaCl, 10 mM MOPS, pH 7.05)

• High Mg²⁺ calibration buffer (same as above but with a saturating concentration of MgCl₂, e.g., 35 mM)

• Fluorometer

Procedure:

• Prepare a stock solution of Mag-Fura-2 tetrapotassium salt. Dissolve the salt in the Mg²⁺-free calibration buffer to a concentration of approximately 1 mM.

• Prepare a "zero Mg²⁺" (Rmin) sample. Dilute the Mag-Fura-2 stock solution into the Mg²⁺-free buffer to a final concentration of 1-10 µM.

• Prepare a "saturating Mg²⁺" (Rmax) sample. Dilute the Mag-Fura-2 stock solution into the high Mg²⁺ buffer to the same final concentration as the "zero Mg²⁺" sample.

• Create a series of calibration standards. Mix the "zero Mg²⁺" and "saturating Mg²⁺" samples in various ratios to create a range of intermediate Mg²⁺ concentrations.

• Measure the fluorescence. For each standard, measure the fluorescence emission at approximately 510 nm while exciting at both ~330 nm and ~370 nm.

• Calculate the fluorescence ratio. For each Mg²⁺ concentration, calculate the ratio of the fluorescence intensity at the two excitation wavelengths (F330/F370).

• Plot the calibration curve. Plot the fluorescence ratio against the Mg²⁺ concentration. From this curve, the minimum ratio (Rmin), maximum ratio (Rmax), and the dissociation constant (Kd) can be determined using the Grynkiewicz equation for ratiometric indicators.

Conclusion

The choice between Mag-Fura-2 tetrapotassium salt and its AM ester form is dictated by the experimental requirements. For quantitative analysis of intracellular Mg²⁺ and Ca²⁺ in live, intact cells, the AM ester is the preferred choice due to its cell-permeant nature. However, researchers must be mindful of potential issues such as incomplete de-esterification, compartmentalization, and dye leakage. For in vitro calibrations, direct introduction into cells via microinjection or patch pipette, and studies on permeabilized cells, the tetrapotassium salt is the appropriate form. By understanding the distinct characteristics and employing the appropriate experimental protocols, researchers can effectively leverage Mag-Fura-2 to unravel the complex roles of magnesium and calcium in cellular physiology and pathophysiology.

References

• 1. biotium.com [biotium.com]
• 2. biotium.com [biotium.com]
• 3. interchim.fr [interchim.fr]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - TH [thermofisher.com]
• 7. Magnesium Indicators | Thermo Fisher Scientific - US [thermofisher.com]

Unveiling the Advantages of Ratiometric Indicators: A Spotlight on Mag-Fura-2

In the intricate world of cellular signaling and drug development, the precise measurement of intracellular ion concentrations is paramount. For researchers investigating the multifaceted roles of magnesium (Mg²⁺), the fluorescent indicator Mag-Fura-2 has emerged as a powerful tool. This guide provides an objective comparison of Mag-Fura-2 with other common magnesium indicators, supported by experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in making informed decisions for their experimental needs.

The primary advantage of ratiometric indicators like Mag-Fura-2 lies in their ability to provide more accurate and reliable measurements of intracellular ion concentrations compared to single-wavelength indicators.[1][2] This is because ratiometric measurements are independent of several confounding variables, including dye concentration, cell thickness, photobleaching, and uneven dye loading.[1][3][4] By taking the ratio of fluorescence intensities at two different excitation or emission wavelengths, these artifacts are effectively canceled out, leading to a more robust and reproducible quantification of the analyte.[5][6]

Mag-Fura-2, a UV-excitable indicator, exhibits a spectral shift upon binding to Mg²⁺.[5][7] Its excitation maximum shifts from approximately 369 nm in the absence of Mg²⁺ to around 330 nm when saturated with the ion, while the emission is typically measured around 510 nm.[5][8] This ratiometric behavior allows for a quantitative determination of intracellular free Mg²⁺ concentrations.

Performance Comparison of Magnesium Indicators

To aid in the selection of the most appropriate indicator, the following table summarizes the key quantitative characteristics of Mag-Fura-2 and other commonly used fluorescent magnesium indicators.

Indicator	Type	Excitation (Ex) / Emission (Em) Wavelengths (nm)	Dissociation Constant for Mg²⁺ (Kd)	Key Advantages	Key Disadvantages
Mag-Fura-2	Ratiometric (Ex)	Ex: ~330/370, Em: ~510[7][8]	1.9 mM[3][7]	Ratiometric nature minimizes artifacts; well-characterized.	UV excitation can cause cell damage and autofluorescence.
Mag-Indo-1	Ratiometric (Em)	Ex: ~350, Em: ~400/475[3]	2.7 mM[3]	Ratiometric emission suitable for flow cytometry.	UV excitation; lower affinity than Mag-Fura-2.[3]
Magnesium Green™	Single Wavelength	Ex: ~490, Em: ~520[5]	-	Visible light excitation minimizes phototoxicity.	Susceptible to artifacts from dye concentration and photobleaching.
Mag-Fluo-4	Single Wavelength	Ex: ~490, Em: ~515	4.7 mM[3]	High fluorescence increase upon Mg²⁺ binding; visible light excitation.[3][6]	Single wavelength limitations; sensitive to changes in magnesium concentration.[6]

Experimental Protocols

Accurate and reproducible data acquisition hinges on meticulous experimental execution. Below are detailed methodologies for key experiments involving Mag-Fura-2.

Protocol 1: Loading of Mag-Fura-2 AM into Adherent Cells

This protocol describes the loading of the acetoxymethyl (AM) ester form of Mag-Fura-2 into cultured adherent cells. The AM ester allows the dye to passively cross the cell membrane.

Materials:

• Mag-Fura-2 AM (dissolved in anhydrous DMSO to a stock concentration of 1-5 mM)

• Pluronic F-127 (20% w/v in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Probenecid (B1678239) (optional, to prevent dye leakage)

• Cultured adherent cells on coverslips or in a multi-well plate

Procedure:

• Cell Preparation: Culture cells to the desired confluency on sterile glass coverslips or in a multi-well plate suitable for fluorescence microscopy.

• Loading Solution Preparation:

  • Prepare a fresh loading solution by diluting the Mag-Fura-2 AM stock solution into HBSS to a final concentration of 1-5 µM.

  • To aid in the solubilization of the AM ester, first mix the Mag-Fura-2 AM stock solution with an equal volume of 20% Pluronic F-127 before diluting in HBSS. The final concentration of Pluronic F-127 should be approximately 0.02-0.04%.

  • If dye leakage is a concern, probenecid can be added to the loading solution at a final concentration of 1-2.5 mM.

• Cell Loading:

  • Remove the cell culture medium and wash the cells once with HBSS.

  • Add the loading solution to the cells and incubate for 30-60 minutes at 37°C in a CO₂ incubator. The optimal loading time and temperature should be determined empirically for each cell type.

• De-esterification:

  • After incubation, remove the loading solution and wash the cells two to three times with fresh, pre-warmed HBSS to remove any extracellular dye.

  • Incubate the cells in HBSS for an additional 30 minutes at 37°C to allow for complete de-esterification of the Mag-Fura-2 AM by intracellular esterases.

• Imaging: The cells are now ready for fluorescence imaging. Excite the cells alternately at approximately 340 nm and 380 nm and record the emission at approximately 510 nm.

Protocol 2: In Vitro Calibration of Mag-Fura-2

This protocol allows for the determination of the dissociation constant (Kd) of Mag-Fura-2 for Mg²⁺ under specific experimental conditions.

Materials:

• Mag-Fura-2, salt form

• Mg²⁺-free buffer (e.g., containing 100 mM KCl, 30 mM MOPS, pH 7.2)

• High Mg²⁺ buffer (same as Mg²⁺-free buffer with a known high concentration of MgCl₂, e.g., 35 mM)

• EGTA (to chelate any contaminating Ca²⁺)

• Fluorometer

Procedure:

• Prepare a series of calibration buffers with known free Mg²⁺ concentrations ranging from 0 to a saturating concentration (e.g., 35 mM) by mixing the Mg²⁺-free and high Mg²⁺ buffers in different ratios.

• Add Mag-Fura-2 (final concentration ~1 µM) to each calibration buffer.

• Measure the fluorescence intensity of each sample by exciting at the two excitation wavelengths (e.g., 335 nm and 370 nm) and recording the emission at the peak wavelength (~510 nm).

• Calculate the fluorescence ratio (R) for each Mg²⁺ concentration: R = Intensity_at_335nm / Intensity_at_370nm.

• Determine R_min (the ratio in the absence of Mg²⁺) and R_max (the ratio at saturating Mg²⁺ concentration).

• Calculate the dissociation constant (Kd) using the following equation: Kd = [Mg²⁺] * ((R_max - R) / (R - R_min))

Visualizing the Advantage and Application

To better illustrate the concepts discussed, the following diagrams were generated using the Graphviz (DOT language).

Caption: Logical workflow comparing single wavelength and ratiometric indicators.

Caption: Experimental workflow for measuring intracellular Mg²⁺ with Mag-Fura-2.

Caption: Simplified signaling pathway involving changes in intracellular magnesium.

References

• 1. researchgate.net [researchgate.net]
• 2. Protocol to quantify total intracellular magnesium in small samples using a fluorescent plate reader and fluorescent dye [air.unimi.it]
• 3. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Low-Affinity Ca2+ Indicators Compared in Measurements of Skeletal Muscle Ca2+ Transients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. interchim.fr [interchim.fr]
• 8. mdpi.com [mdpi.com]

Navigating the Intracellular Maze: A Comparative Guide to Magnesium Measurement Beyond Mag-Fura-2

For researchers, scientists, and drug development professionals, the precise measurement of intracellular magnesium ([Mg²⁺]i) is critical to unraveling its multifaceted roles in cellular physiology and disease. While Mag-Fura-2 has historically been a workhorse for this purpose, its inherent limitations necessitate a careful consideration of alternative methods. This guide provides an objective comparison of Mag-Fura-2 with other fluorescent indicators, supported by experimental data and detailed protocols, to empower informed decisions in experimental design.

Mag-Fura-2, a ratiometric fluorescent indicator, has been widely used for measuring [Mg²⁺]i.[1] Its ratiometric nature, where the ratio of fluorescence emission at two different excitation wavelengths is used, offers a degree of independence from variables like dye concentration and instrument sensitivity. However, a significant drawback of Mag-Fura-2 is its notable affinity for calcium ions (Ca²⁺), which can lead to substantial interference in Mg²⁺ measurements, especially in cells where Ca²⁺ transients occur.[1] Furthermore, its relatively low affinity for Mg²⁺ (high dissociation constant, Kd) makes it less suitable for detecting subtle changes in [Mg²⁺]i. These limitations have spurred the development of a range of alternative fluorescent probes with improved selectivity and affinity for magnesium.

Performance Comparison of Fluorescent Magnesium Indicators

To facilitate a direct comparison, the following table summarizes the key performance characteristics of Mag-Fura-2 and its common alternatives.

Indicator	Excitation (nm) (Free/Bound)	Emission (nm) (Free/Bound)	Kd for Mg²⁺ (mM)	Kd for Ca²⁺ (µM)	Quantum Yield (Φ) (Mg²⁺-bound)	Key Features
Mag-Fura-2	369 / 330[1]	511 / 491[2]	1.9[1]	25[1]	~0.30[3][4]	Ratiometric, UV-excitable, significant Ca²⁺ interference.
Magnesium Green	~490 / ~490[5]	~520 / ~520[5]	~0.9[5]	~6[2]	High[3][4]	Visible light excitation, higher affinity for Mg²⁺ than Mag-Fura-2, non-ratiometric.
Mag-Indo-1	~349 / ~349[6]	480 / 390[6]	2.7[6]	35[6]	Not consistently reported	Ratiometric (emission), UV-excitable.
Mag-Fluo-4	~493 / ~493[7]	~517 / ~517[7]	4.7[7]	22[7]	0.16[7]	Visible light excitation, significant fluorescence enhancement upon binding.
KMG-104	~490 / ~490[2]	~510 / ~510[2]	2.1 - 3.0[2]	7500[2]	0.02 (low)[8]	High selectivity for Mg²⁺ over Ca²⁺, visible light excitation.

Experimental Protocols: A Step-by-Step Guide to Intracellular Magnesium Measurement

The following provides a generalized, yet detailed, protocol for measuring intracellular magnesium concentration using a fluorescent indicator. Specific parameters may require optimization based on the cell type and experimental conditions.

I. Reagent Preparation

• Indicator Stock Solution: Prepare a 1-5 mM stock solution of the acetoxymethyl (AM) ester form of the chosen magnesium indicator (e.g., Mag-Fura-2 AM, Magnesium Green AM, Mag-Fluo-4 AM) in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Pluronic F-127 Solution (Optional): Prepare a 20% (w/v) solution of Pluronic F-127 in DMSO. This non-ionic detergent can aid in the dispersion of the AM ester in the loading buffer.

• Loading Buffer: Use a physiological buffer appropriate for the cell type, such as Hanks' Balanced Salt Solution (HBSS) or a Krebs-Ringer-HEPES-glucose buffer. The buffer should be at the desired experimental pH.

• Calibration Buffers: Prepare a set of calibration buffers with known free Mg²⁺ concentrations. These typically contain a high concentration of a Mg²⁺ chelator (e.g., EGTA) and varying total MgCl₂ concentrations to achieve the desired free Mg²⁺ levels.

II. Cell Loading

• Cell Preparation: Plate cells on an appropriate imaging dish (e.g., glass-bottom dishes) and allow them to adhere overnight.

• Loading Solution Preparation: Immediately before use, prepare the loading solution. For a final dye concentration of 1-5 µM, dilute the indicator stock solution into the loading buffer. If using Pluronic F-127, first mix the indicator stock with an equal volume of the 20% Pluronic F-127 solution before diluting in the buffer.

• Incubation: Remove the culture medium from the cells and wash once with the loading buffer. Add the loading solution to the cells and incubate for 30-60 minutes at room temperature or 37°C. Optimal loading time and temperature should be determined empirically.[9]

• Washing: After incubation, wash the cells two to three times with fresh, dye-free loading buffer to remove extracellular indicator.[9]

III. De-esterification

• Incubate the cells in fresh, dye-free buffer for an additional 30 minutes to allow for the complete hydrolysis of the AM ester by intracellular esterases, which traps the active form of the dye inside the cells.[1]

IV. Fluorescence Measurement

• Imaging Setup: Place the dish on the stage of a fluorescence microscope equipped with the appropriate filter sets for the chosen indicator.

• Data Acquisition:

  • For Ratiometric Dyes (e.g., Mag-Fura-2, Mag-Indo-1): Acquire fluorescence images at the two specified excitation or emission wavelengths.

  • For Single-Wavelength Dyes (e.g., Magnesium Green, Mag-Fluo-4): Acquire fluorescence images at the single specified excitation and emission wavelength.

• Experimental Manipulation: After obtaining a baseline reading, introduce the experimental stimulus (e.g., agonist, inhibitor) and continue to record fluorescence changes over time.

V. Calibration and Data Analysis

• In Situ Calibration: At the end of the experiment, perform an in situ calibration to determine the minimum (Rmin or Fmin) and maximum (Rmax or Fmax) fluorescence signals.

  • To obtain Rmax/Fmax, add a saturating concentration of Mg²⁺ (e.g., 10-20 mM) along with a magnesium ionophore (e.g., A23187).

  • To obtain Rmin/Fmin, subsequently add a high concentration of a Mg²⁺ chelator (e.g., EDTA or EGTA) to chelate all available Mg²⁺.

• Calculation of [Mg²⁺]i: Use the Grynkiewicz equation to calculate the intracellular magnesium concentration from the fluorescence ratios or intensities.

  • For ratiometric indicators: [Mg²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  • For single-wavelength indicators: [Mg²⁺]i = Kd * [(F - Fmin) / (Fmax - F)]

  Where R is the fluorescence ratio, F is the fluorescence intensity, and Sf2/Sb2 is the ratio of fluorescence of the free to bound forms at the denominator wavelength.

Visualizing the Cellular Landscape of Magnesium

To better understand the context of magnesium measurement, the following diagrams illustrate a key signaling pathway involving magnesium and a typical experimental workflow.

References

• 1. interchim.fr [interchim.fr]
• 2. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorescence Lifetime Characterization of Magnesium Probes: Improvement of Mg2+ Dynamic Range and Sensitivity Using Phase-Modulation Fluorometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fluorescent probes for the detection of magnesium ions (Mg 2+ ): from design to application - RSC Advances (RSC Publishing) DOI:10.1039/C8RA00946E [pubs.rsc.org]
• 6. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mag-Fluo-4 potassium salt | AAT Bioquest [aatbio.com]
• 8. researchgate.net [researchgate.net]
• 9. tools.thermofisher.com [tools.thermofisher.com]

A Comparative Guide to Low-Affinity Calcium Indicators: Mag-Fura-2, Fura-2FF, and BTC

For researchers, scientists, and drug development professionals investigating cellular calcium signaling, the accurate measurement of high calcium concentrations is paramount. Low-affinity calcium indicators are essential tools for these studies, as they are designed to respond to micromolar changes in Ca2+ levels without becoming saturated, a common limitation of high-affinity probes. This guide provides an objective comparison of three widely used low-affinity, ratiometric calcium indicators: Mag-Fura-2, Fura-2FF, and BTC, supported by their key performance data and experimental protocols.

Quantitative Performance Comparison

The selection of an appropriate low-affinity calcium indicator is critically dependent on its specific binding and spectral properties. The table below summarizes the key quantitative characteristics of Mag-Fura-2, Fura-2FF, and BTC.

Property	Mag-Fura-2 (Furaptra)	Fura-2FF	BTC
Ca2+ Dissociation Constant (Kd)	~20-25 µM[1][2][3]	~6-10 µM[2][3][4]	~7-26 µM[5][6][7]
Mg2+ Dissociation Constant (Kd)	~1.9 mM[1][8]	> 10 mM[2][3]	Low sensitivity[5][6][7]
Excitation Wavelength (Ca2+-bound)	~329-336 nm[1][8][9]	~340 nm	~400 nm[5][6][7]
Excitation Wavelength (Ca2+-free)	~369 nm[1][8]	~380 nm	~485 nm[5][6][7]
Emission Wavelength	~508-511 nm[1]	~510 nm	Not explicitly ratiometric in emission
Key Advantages	Ratiometric, suitable for high Ca2+ transients.[8]	High specificity for Ca2+ over Mg2+, wide dynamic range, low pH sensitivity.[2][3]	Long excitation wavelengths, suitable for visible light excitation.[2][3][5]
Limitations	Significant affinity for Mg2+.[1][8] Some studies report both high and low affinity Ca2+ binding sites.[10][11]	Lower Kd compared to the other two, limiting its use for extremely high Ca2+ concentrations.	Modest dynamic range, susceptible to photodamage, and sensitive to pH changes.[2][3][6]

Experimental Methodologies

The following protocols provide a general framework for utilizing these low-affinity calcium indicators. It is important to note that optimal conditions for dye loading and imaging should be empirically determined for each specific cell type and experimental setup.

General Protocol for Loading Cells with AM Ester Calcium Indicators

The acetoxymethyl (AM) ester forms of these indicators are membrane-permeant and are cleaved by intracellular esterases to trap the active indicator inside the cell.[1]

1. Reagent Preparation:

• Indicator Stock Solution: Prepare a 1-5 mM stock solution of the AM ester (Mag-Fura-2 AM, Fura-2FF AM, or BTC AM) in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[12] Store desiccated at -20°C and protected from light.[13]

• Loading Buffer: A common choice is Hanks' Balanced Salt Solution (HBSS) or a similar physiological buffer buffered with HEPES to a pH of 7.2-7.4.[12][14]

• (Optional) Pluronic® F-127: To aid in the dispersion of the AM ester in the aqueous loading buffer, a 20% (w/v) stock solution of Pluronic® F-127 in DMSO can be prepared.[13][15] The final concentration in the loading buffer is typically 0.02-0.04%.[12]

• (Optional) Probenecid (B1678239): To reduce the leakage of the de-esterified indicator from the cells, an anion-transport inhibitor like probenecid can be added to the loading buffer at a final concentration of 1-2.5 mM.[15][16]

2. Cell Loading:

• For Adherent Cells:

  • Plate cells on coverslips or in a microplate and culture to the desired confluency.[12]

  • Prepare the loading solution by diluting the indicator stock solution into the loading buffer to a final concentration of 1-5 µM.[12] If using Pluronic® F-127, mix the indicator stock with an equal volume of the 20% Pluronic® F-127 stock before diluting in the buffer.[13]

  • Aspirate the culture medium and wash the cells once with the loading buffer (without the indicator).[12]

  • Add the loading solution to the cells and incubate for 15-60 minutes at 20-37°C, protected from light.[12][15] Optimal loading time and temperature should be determined empirically.[14]

• For Suspension Cells:

  • Harvest the cells and resuspend them in the loading buffer at an appropriate density.[12]

  • Add the indicator stock solution to the cell suspension to the desired final concentration.

  • Incubate for 15-60 minutes at 20-37°C with gentle agitation, protected from light.[12]

  • Centrifuge the cells to pellet them and remove the supernatant. Wash the cells twice by resuspending in fresh loading buffer and centrifuging.[12]

3. De-esterification:

• After loading, wash the cells twice with fresh, pre-warmed loading buffer (without the indicator) to remove extracellular dye.[12]

• Incubate the cells in fresh buffer for an additional 20-30 minutes at room temperature to allow for complete de-esterification of the AM ester by intracellular esterases.[12] The cells are now ready for fluorescence imaging.

Ratiometric Measurement of Intracellular Calcium

For ratiometric indicators like Mag-Fura-2 and Fura-2FF, the concentration of intracellular Ca2+ can be determined from the ratio of fluorescence intensities at two different excitation wavelengths.[17]

• Image Acquisition: Acquire fluorescence images at the two excitation wavelengths specific to the indicator (e.g., 340 nm and 380 nm for Fura-2FF) while monitoring emission at approximately 510 nm.[18]

• Ratio Calculation: Calculate the ratio of the fluorescence intensities (e.g., F340/F380).

• Calibration: To convert the ratio values to absolute calcium concentrations, an in situ or in vitro calibration is necessary to determine the minimum (Rmin) and maximum (Rmax) ratios, and the effective dissociation constant (Kd).[17][19] The Grynkiewicz equation is commonly used for this calculation: [Ca2+] = Kd * [(R - Rmin) / (Rmax - R)] * (F_free_at_λ2 / F_bound_at_λ2)[19]

Visualizing Experimental Workflows and Signaling

To better understand the processes involved, the following diagrams illustrate a typical G-protein coupled receptor (GPCR) signaling pathway leading to intracellular calcium release and the general experimental workflow for using these indicators.

References

• 1. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ionic selectivity of low-affinity ratiometric calcium indicators: mag-Fura-2, Fura-2FF and BTC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fura-FF, AM [Fura-2FF, AM] *CAS 348079-12-9* | AAT Bioquest [aatbio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Neuronal free calcium measurement using BTC/AM, a low affinity calcium indicator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. interchim.fr [interchim.fr]
• 9. Spectrum [Mag-fura-2] | AAT Bioquest [aatbio.com]
• 10. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.st [2024.sci-hub.st]
• 12. benchchem.com [benchchem.com]
• 13. interchim.fr [interchim.fr]
• 14. ionbiosciences.com [ionbiosciences.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. hellobio.com [hellobio.com]
• 17. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Ratiometric Calcium Indicators | AAT Bioquest [aatbio.com]
• 19. moodle2.units.it [moodle2.units.it]

Measuring Intracellular Magnesium: A Comparative Guide to Mag-Fura-2 and its Alternatives

For researchers, scientists, and drug development professionals investigating the intricate roles of intracellular magnesium, the accurate measurement of this divalent cation is paramount. This guide provides a comprehensive comparison of Mag-Fura-2, a widely used fluorescent indicator, with its alternatives for quantifying intracellular Mg2+ concentrations, with a special focus on selectivity over Ca2+.

Magnesium is a crucial cofactor in a vast array of enzymatic reactions and plays a vital role in cellular processes ranging from DNA synthesis to muscle contraction.[1] Fluorescent indicators are indispensable tools for the dynamic evaluation of intracellular magnesium levels.[2] Mag-Fura-2, an analog of the popular Ca2+ indicator Fura-2, is a ratiometric, UV-excitable dye commonly employed for this purpose.[3][4] However, its cross-reactivity with Ca2+ necessitates a careful consideration of its suitability for specific experimental contexts.

Performance Comparison of Mg2+ Indicators

The selection of an appropriate fluorescent indicator hinges on several key parameters, including its dissociation constant (Kd) for Mg2+, its selectivity for Mg2+ over Ca2+, and its fluorescence properties. The following table summarizes the quantitative data for Mag-Fura-2 and other commercially available Mg2+ indicators.

Indicator	Kd for Mg2+ (mM)	Kd for Ca2+ (µM)	Excitation (nm)	Emission (nm)	Ratiometric	Key Features
Mag-Fura-2	1.9[1]	20 - 25[4][5]	~330/370[4]	~510	Yes	Ratiometric measurement minimizes effects of dye concentration and photobleaching.[1]
Mag-Indo-1	2.7[1][6]	-	~330/370[7]	~400/475[1]	Yes	Emission ratiometric, suitable for flow cytometry.[1]
Magnesium Green	-	-	~506[8]	~531[8]	No	Visible light excitation, higher affinity for Mg2+ than Mag-Fura-2.[8][6]
Mag-Fluo-4	4.7[1]	22[1]	~490	~520	No	Analog of Fluo-4 with a more sensitive fluorescence response to Mg2+ than Magnesium Green.[1]
KMG-104	2.1[6]	7500[6]	-	-	No	Superior selectivity for Mg2+ over Ca2+ compared to Mag-Fura-2 and Mag-Fluo-4.[6]

Understanding the Selectivity Challenge

A significant challenge in measuring intracellular Mg2+ is the potential for interference from Ca2+.[1] Typical physiological intracellular Ca2+ concentrations (10 nM–1 µM) generally do not interfere with Mg2+ measurements using indicators like Mag-Fura-2 because of their lower affinity for Ca2+.[1] However, in cellular events involving large Ca2+ transients, the Ca2+ binding to Mg2+ indicators can become a confounding factor.[4][9] For instance, interference with Mag-Fura-2's Mg2+ measurement becomes significant when Ca2+ concentrations exceed approximately 1 µM.[4]

Interestingly, this cross-reactivity can be exploited. Mag-Fura-2's lower affinity for Ca2+ makes it a useful tool for detecting high, transient Ca2+ concentrations that would saturate high-affinity Ca2+ indicators like Fura-2.[4][10]

Experimental Protocols

Accurate measurement of intracellular ion concentrations requires meticulous experimental design and execution. Below are generalized protocols for cell loading and in situ calibration of fluorescent Mg2+ indicators.

Cell Loading with AM Esters

Acetoxymethyl (AM) esters are membrane-permeant forms of the indicators that allow for easy loading into live cells.

Caption: Workflow for loading cells with AM esters of fluorescent indicators.

Protocol Details:

• Stock Solution: Prepare a 1-5 mM stock solution of the indicator's AM ester in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[9]

• Loading Buffer: Dilute the stock solution into a physiological medium, such as Hanks' Balanced Salt Solution (HBSS), to a final concentration of 1-5 µM. To aid in the dispersion of the AM ester, a non-ionic detergent like Pluronic® F-127 can be used.[4]

• Cell Incubation: Incubate the cells with the loading buffer for 15-60 minutes at room temperature or 37°C. The optimal time and temperature will vary depending on the cell type.[9]

• Washing and De-esterification: After incubation, wash the cells with fresh physiological medium to remove any extracellular dye. Allow for an additional 30 minutes of incubation to ensure complete hydrolysis of the AM ester by intracellular esterases, which traps the active indicator inside the cell.[9]

In Situ Calibration of Ratiometric Indicators

For ratiometric indicators like Mag-Fura-2, an in situ calibration is often preferred to determine the intracellular ion concentration accurately.

Caption: General workflow for in situ calibration of ratiometric Mg2+ indicators.

Protocol Details:

• Ionophore Treatment: To equilibrate intracellular and extracellular Mg2+ concentrations, an ionophore such as A-23187 is used, as it effectively transports Mg2+.[1][9]

• Determination of Rmin: The minimum fluorescence ratio (Rmin) is determined by perfusing the cells with a Mg2+-free calibration buffer containing the ionophore and a strong Mg2+ chelator like EDTA.

• Determination of Rmax: The maximum fluorescence ratio (Rmax) is measured after perfusing the cells with a calibration buffer containing a saturating concentration of Mg2+ and the ionophore.

• Calculation: The intracellular Mg2+ concentration ([Mg2+]i) can then be calculated using the Grynkiewicz equation: [Mg2+]i = Kd * [(R - Rmin) / (Rmax - R)] * β, where R is the experimentally measured ratio, Kd is the dissociation constant of the indicator for Mg2+, and β is the ratio of the fluorescence intensity of the ion-free indicator to the ion-bound indicator at the denominator wavelength.

Conclusion

The choice of a fluorescent indicator for measuring intracellular Mg2+ requires a careful evaluation of the specific experimental needs. Mag-Fura-2 remains a valuable tool, particularly due to its ratiometric properties which allow for more quantitative measurements. However, its significant affinity for Ca2+ must be considered, and in experiments where large Ca2+ fluctuations are anticipated, alternative indicators with higher selectivity for Mg2+, such as KMG-104, may be more appropriate. For applications utilizing visible light excitation, Magnesium Green and Mag-Fluo-4 offer viable alternatives. By understanding the characteristics of each indicator and employing rigorous experimental protocols, researchers can obtain reliable and accurate measurements of intracellular Mg2+, furthering our understanding of its critical role in cellular physiology and disease.

References

• 1. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Intracellular magnesium detection by fluorescent indicators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A fluorescent indicator for measuring cytosolic free magnesium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. interchim.fr [interchim.fr]
• 5. researchgate.net [researchgate.net]
• 6. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Magnesium Indicators | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - JP [thermofisher.com]

A Comparative Guide to Intracellular Magnesium Measurement Using Mag-Fura-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Mag-Fura-2 with other fluorescent indicators for the measurement of intracellular magnesium ([Mg²⁺]i). It includes a summary of performance data, detailed experimental protocols, and an exploration of the factors influencing the reproducibility of these measurements across different cell types.

Introduction to Mag-Fura-2

Mag-Fura-2, a ratiometric fluorescent indicator, is widely utilized for quantifying intracellular magnesium concentrations. It is also sensitive to calcium ions, albeit with a lower affinity, making it a valuable tool for studying cellular processes where both cations play a crucial role.[1][2] Its ratiometric nature, involving the ratio of fluorescence intensities at two different excitation wavelengths, offers a significant advantage by minimizing the impact of variations in dye concentration, cell thickness, and photobleaching on the accuracy of measurements.

Performance Comparison of Magnesium Indicators

The selection of a fluorescent indicator for [Mg²⁺]i measurement depends on several factors, including the specific cell type, the expected range of magnesium concentrations, and the instrumentation available. Below is a comparison of Mag-Fura-2 with other commonly used magnesium indicators.

Indicator	Dissociation Constant (Kd) for Mg²⁺ (mM)	Dissociation Constant (Kd) for Ca²⁺ (µM)	Excitation (nm)	Emission (nm)	Key Features
Mag-Fura-2	1.9[1][3]	25[1]	330/369[1][3]	~510[4][5]	Ratiometric, UV-excitable, also sensitive to Ca²⁺.[1][2]
Mag-Indo-1	2.7[2]	35	~350	405/485	Ratiometric (emission shift), UV-excitable.[2]
Magnesium Green	~1.0	~6.3	~490	~520	Non-ratiometric, visible light excitation, higher affinity for Mg²⁺ than Mag-Fura-2.[6]
Mag-Fluo-4	4.7	22	~490	~517	Non-ratiometric, visible light excitation, sensitive fluorescence response to Mg²⁺ binding.

Reproducibility of Mag-Fura-2 Measurements Across Different Cell Types

Factors Influencing Reproducibility:

• Cell Type-Specific Loading Efficiency: The optimal concentration of Mag-Fura-2 AM ester and the incubation time for cell loading can vary significantly between different cell types.[4][7] For instance, loading protocols for primary neurons may differ from those for cardiomyocytes due to differences in membrane properties and esterase activity.[8]

• Dye Compartmentalization: In some cell types, Mag-Fura-2 can accumulate in organelles such as mitochondria or the endoplasmic reticulum, leading to a non-uniform cytosolic distribution and inaccurate measurements.[7][9] Lowering the loading temperature may help minimize this issue.[1]

• Influence of Intracellular Environment: The dissociation constant (Kd) of Mag-Fura-2 can be affected by the intracellular environment, including pH, temperature, and viscosity.[9][10] Therefore, in situ calibration is often recommended to obtain more accurate quantitative data.

• Calcium Interference: As Mag-Fura-2 also binds to calcium, changes in intracellular calcium concentration ([Ca²⁺]i) can interfere with magnesium measurements, especially in cells where significant calcium signaling occurs.[1][11] This is a critical consideration in excitable cells like neurons and cardiomyocytes.

• Instrumentation and Calibration: The choice of microscope, filter sets, and light source, as well as the accuracy of the calibration procedure, are crucial for obtaining reproducible ratiometric data.

Experimental Protocols

General Protocol for Loading Mag-Fura-2 AM into Adherent Cells

This protocol provides a general guideline and should be optimized for each specific cell type and experimental condition.[1][4]

Materials:

• Mag-Fura-2 AM (acetoxymethyl ester)

• Anhydrous DMSO

• Pluronic® F-127 (20% solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Probenecid (optional, to inhibit dye leakage)

Procedure:

• Prepare Stock Solutions:

  • Prepare a 1-5 mM stock solution of Mag-Fura-2 AM in high-quality, anhydrous DMSO.[1]

  • (Optional) For improved dye loading, mix the Mag-Fura-2 AM stock solution with an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before diluting it in the loading medium.[1]

• Cell Preparation:

  • Plate cells on coverslips or in a suitable imaging dish and allow them to adhere overnight in a cell culture incubator.

• Dye Loading:

  • On the day of the experiment, prepare a working solution of 2-5 µM Mag-Fura-2 AM in HBSS or your buffer of choice.[4][12]

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the Mag-Fura-2 AM working solution to the cells.

  • Incubate for 30-60 minutes at 37°C in the dark.[4] The optimal incubation time should be determined empirically for each cell type.

• Washing and De-esterification:

  • Remove the dye-loading solution and wash the cells two to three times with fresh HBSS to remove extracellular dye.

  • Incubate the cells in fresh HBSS for an additional 30 minutes at room temperature or 37°C to allow for complete de-esterification of the AM ester by intracellular esterases.[1]

  • (Optional) To reduce dye leakage, the wash and final incubation buffer can be supplemented with 1-2.5 mM probenecid.[1]

• Imaging:

  • Mount the coverslip onto the microscope stage.

  • Excite the cells alternately at approximately 340 nm and 380 nm and collect the emission at ~510 nm.

  • The ratio of the fluorescence intensities (F340/F380) is then used to determine the intracellular magnesium concentration after proper calibration.

In Situ Calibration of Mag-Fura-2

For accurate quantitative measurements, in situ calibration is recommended. This involves determining the minimum (Rmin) and maximum (Rmax) fluorescence ratios in the cells.

Materials:

• Ionophore (e.g., 4-bromo A23187)

• Magnesium-free buffer (containing EGTA to chelate any residual Mg²⁺ and Ca²⁺)

• High magnesium buffer (containing a saturating concentration of Mg²⁺)

Procedure:

• After obtaining baseline fluorescence ratio measurements from the loaded cells, perfuse the cells with the magnesium-free buffer containing the ionophore to determine Rmin.

• Next, perfuse the cells with the high magnesium buffer containing the ionophore to determine Rmax.

• The intracellular magnesium concentration can then be calculated using the Grynkiewicz equation.

Visualizing Cellular Signaling and Experimental Workflows

To aid in understanding the context and application of Mag-Fura-2 measurements, the following diagrams illustrate a key signaling pathway involving magnesium and a typical experimental workflow.

References

• 1. interchim.fr [interchim.fr]
• 2. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. biotium.com [biotium.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Mag-Fura-2, AM *Cell-permeant* | AAT Bioquest [aatbio.com]
• 6. Fluorescent probes for the detection of magnesium ions (Mg2+): from design to application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. docs.aatbio.com [docs.aatbio.com]

Correlating Mag-Fura-2 Data with Physiological Responses: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Mag-Fura-2 with other fluorescent indicators for measuring intracellular magnesium ([Mg²⁺]i). It is designed to assist researchers in selecting the appropriate tool for correlating [Mg²⁺]i dynamics with physiological responses such as enzymatic reactions, muscle contraction, and hormone secretion. This document summarizes quantitative data in structured tables, offers detailed experimental protocols, and visualizes key pathways and workflows.

Introduction to Mag-Fura-2 and Magnesium's Physiological Role

Intracellular magnesium is a crucial cofactor in over 300 enzymatic reactions, playing a vital role in processes like ATP metabolism, DNA synthesis, and cellular signaling.[1] Dysregulation of [Mg²⁺]i has been implicated in various pathological conditions, including cardiovascular diseases and neurological disorders.

Mag-Fura-2 is a ratiometric fluorescent indicator widely used to measure [Mg²⁺]i.[1] Similar to its calcium-sensitive analog Fura-2, Mag-Fura-2 exhibits a shift in its fluorescence excitation spectrum upon binding to Mg²⁺, allowing for quantitative measurements of ion concentrations.[1] This ratiometric nature minimizes issues like uneven dye loading and photobleaching.[2] However, the relatively small and slow changes in physiological [Mg²⁺]i compared to calcium fluxes can make accurate measurements challenging.[3][4] Furthermore, Mag-Fura-2 also binds to Ca²⁺, which can interfere with Mg²⁺ measurements, especially when intracellular Ca²⁺ levels rise significantly.[3]

This guide will compare Mag-Fura-2 with several alternatives, including Magnesium Green, Mag-Fluo-4, and the KMG series of probes, to provide a comprehensive overview of their respective strengths and weaknesses in correlating fluorescence data with physiological phenomena.

Comparison of Fluorescent Magnesium Indicators

The selection of a fluorescent indicator depends on the specific experimental requirements, including the expected range of [Mg²⁺]i changes, the instrumentation available, and the potential for interfering ions.

Indicator	Excitation (nm)	Emission (nm)	Kd for Mg²⁺ (mM)	Kd for Ca²⁺ (µM)	Key Characteristics
Mag-Fura-2	330/369	491/511	1.9[5][6]	25[5]	Ratiometric, UV-excitable, well-established. Susceptible to Ca²⁺ interference.[3]
Magnesium Green	~506	~531	Higher affinity than Mag-Fura-2[1]	-	Visible light excitation, non-ratiometric, fluorescence intensity increases with Mg²⁺ binding.[1]
Mag-Fluo-4	~490	~517	4.7[5]	22[5]	Visible light excitation, non-ratiometric, greater fluorescence increase upon Mg²⁺ binding than Magnesium Green.[7]
KMG-104	~488	-	2.1[1]	7500[1]	High selectivity for Mg²⁺ over Ca²⁺, visible light excitation.[1]

Correlating [Mg²⁺]i with Physiological Responses: Experimental Data

Enzymatic Reactions: ATP Hydrolysis

Magnesium is essential for the hydrolysis of ATP, a fundamental energy-releasing process in cells. The fluorescent indicator Magnesium Green has been used to monitor changes in [Mg²⁺]i as an indirect measure of ATP hydrolysis. As ATP, which has a high affinity for Mg²⁺, is hydrolyzed to ADP, which has a lower affinity, the concentration of free [Mg²⁺]i increases.[8]

Experimental Data: [Mg²⁺]i Changes During ATP Hydrolysis

Condition	Indicator	Observed Fluorescence Change	Inferred Physiological Response
Cardiomyocyte stimulation with FCCP	Magnesium Green	Increased fluorescence intensity[8]	ATP depletion and subsequent rise in free [Mg²⁺]i.[8]
Inhibition of F1F0-ATPase with oligomycin	Magnesium Green	Abolished FCCP-induced fluorescence increase[8]	Confirmed that the rise in [Mg²⁺]i was due to ATP hydrolysis by the mitochondrial ATPase.[8]

Muscle Contraction

In skeletal muscle, both Ca²⁺ and Mg²⁺ play critical roles in excitation-contraction coupling. While Ca²⁺ transients directly trigger contraction, Mg²⁺ can modulate the activity of various enzymes and ion channels involved in this process. Direct correlation of [Mg²⁺]i with muscle force is complex due to the dominant and rapid changes in [Ca²⁺]. However, comparative studies using low-affinity Ca²⁺ indicators that also sense Mg²⁺, such as Mag-Fluo-4 and Mag-Fura-2 (often referred to as Furaptra in this context), provide insights into their performance in tracking ion dynamics during muscle contraction.

A study comparing Mag-Fluo-4 and Furaptra (Mag-Fura-2) in frog skeletal muscle fibers revealed that both indicators could track the kinetics of Ca²⁺ transients with high fidelity.[1] However, Mag-Fluo-4 exhibited a significantly better signal-to-noise ratio.[1]

Comparative Performance in Skeletal Muscle

Indicator	Relative Signal-to-Noise Ratio	Kinetic Fidelity	Notes
Mag-Fura-2 (Furaptra)	1x	Excellent[1]	Reliable for kinetic measurements but with lower signal intensity.[1]
Mag-Fluo-4	~10x	Excellent[1]	Superior for monitoring kinetics in small cellular volumes due to a stronger signal.[1]

Hormone Secretion

The secretion of hormones is a tightly regulated process often dependent on intracellular signaling cascades involving both Ca²⁺ and Mg²⁺. While direct comparative data on different magnesium indicators for hormone secretion is limited, the principles of measuring ion dynamics in response to secretagogues are well-established.

Experimental Protocols

General Protocol for Loading AM Ester Dyes (e.g., Mag-Fura-2 AM)

• Cell Preparation: Plate cells on coverslips or in a microplate suitable for fluorescence imaging.

• Loading Solution Preparation: Prepare a stock solution of the AM ester dye (e.g., 1-5 mM Mag-Fura-2 AM) in high-quality, anhydrous DMSO. On the day of the experiment, dilute the stock solution in a physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES) to a final working concentration of 1-5 µM. The addition of a non-ionic detergent like Pluronic® F-127 (final concentration ~0.02%) can aid in dye solubilization.

• Cell Loading: Replace the cell culture medium with the loading solution and incubate for 15-60 minutes at room temperature or 37°C. The optimal time and temperature should be determined empirically for each cell type.

• Washing: After incubation, wash the cells with fresh physiological buffer to remove extracellular dye.

• De-esterification: Incubate the cells for an additional 30 minutes to allow for the complete hydrolysis of the AM ester by intracellular esterases, which traps the active indicator inside the cells.

• Imaging: Mount the coverslip on a fluorescence microscope or place the microplate in a plate reader. Excite the cells at the appropriate wavelengths and record the emitted fluorescence. For ratiometric dyes like Mag-Fura-2, alternate excitation between 340 nm and 380 nm while measuring emission at ~510 nm.

Protocol for Correlating [Mg²⁺]i with Muscle Contraction Force

• Muscle Fiber Preparation: Isolate single muscle fibers or small muscle bundles.

• Dye Loading: Load the muscle preparation with the desired magnesium indicator (e.g., Mag-Fura-2 AM or Mag-Fluo-4 AM) following the general protocol above.

• Experimental Setup: Mount the muscle preparation in a chamber on the stage of an inverted microscope equipped for fluorescence imaging and force transduction. Attach one end of the muscle to a fixed point and the other to a force transducer.

• Stimulation and Recording: Stimulate the muscle electrically to induce contractions. Simultaneously record the fluorescence signal from the indicator and the force generated by the muscle.

• Data Analysis: Correlate the change in fluorescence intensity or ratio with the measured force to determine the relationship between intracellular ion concentration and muscle contraction.

Signaling Pathways and Workflows

Magnesium Signaling in Cellular Processes

Caption: Overview of magnesium signaling pathways.

Experimental Workflow for Measuring [Mg²⁺]i

Caption: General workflow for [Mg²⁺]i measurement.

Logical Relationship for Ratiometric Measurement

Caption: Logic of ratiometric [Mg²⁺]i calculation.

Conclusion

Mag-Fura-2 remains a valuable tool for the ratiometric measurement of intracellular magnesium. Its well-characterized properties and extensive use in the literature provide a solid foundation for its application. However, researchers should be mindful of its limitations, particularly its sensitivity to calcium. For experiments where large calcium transients are expected or when using instrumentation limited to visible light excitation, alternative indicators such as Mag-Fluo-4 or the highly selective KMG probes may be more suitable. The choice of indicator should be carefully considered based on the specific physiological question and experimental constraints. The protocols and comparative data presented in this guide aim to facilitate this decision-making process and enhance the reliability of correlating fluorescent indicator data with physiological responses.

References

• 1. Low-Affinity Ca2+ Indicators Compared in Measurements of Skeletal Muscle Ca2+ Transients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. interchim.fr [interchim.fr]
• 3. Simultaneous measurements of changes in sarcoplasmic reticulum and cytosolic [Ca2+] in rat uterine smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Differential effects of magnesium on the hydrolysis of ADP and ATP in human term placenta. Effect of substrates and potassium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - US [thermofisher.com]
• 8. The relationship between mitochondrial state, ATP hydrolysis, [Mg2+]i and [Ca2+]i studied in isolated rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Critical Evaluation of Mag-Fura-2 and its Alternatives for Intracellular Magnesium Measurement

A Guide for Researchers in Cellular Biology and Drug Development

The precise measurement of intracellular free magnesium concentration ([Mg²⁺]i) is critical for understanding a vast array of cellular processes, from enzymatic reactions and ATP metabolism to DNA synthesis and signal transduction. Mag-Fura-2, a fluorescent probe developed in the late 1980s, has long been a staple for these measurements. This guide provides a critical evaluation of Mag-Fura-2, comparing its performance with key alternatives, and offers detailed experimental protocols to aid researchers in selecting and utilizing the optimal probe for their specific needs.

Mag-Fura-2: The Ratiometric Workhorse

Mag-Fura-2 (also known as Furaptra) is a UV-excitable, ratiometric fluorescent indicator. Its chemical structure is analogous to the well-known calcium indicator Fura-2. The core advantage of Mag-Fura-2 lies in its ratiometric nature. Upon binding to Mg²⁺, its excitation wavelength undergoes a significant blue shift from approximately 369 nm (Mg²⁺-free) to 330 nm (Mg²⁺-bound), while the emission wavelength remains around 510 nm. By calculating the ratio of fluorescence intensity at these two excitation wavelengths, one can determine [Mg²⁺]i in a manner that is largely independent of variables like dye concentration, path length, and photobleaching, which can plague non-ratiometric indicators.

Advantages:

• Ratiometric Measurement: Minimizes artifacts from uneven dye loading, cell thickness, and photobleaching, leading to more robust and quantitative data.

• Established History: A vast body of literature exists utilizing Mag-Fura-2, providing a strong basis for experimental design and data comparison.

Limitations:

• Calcium Interference: Mag-Fura-2 binds to Ca²⁺ with a significantly higher affinity (Kd ≈ 25 µM) than to Mg²⁺ (Kd ≈ 1.9 mM). In cells where calcium transients are significant (e.g., neurons, muscle cells), this interference can be a major confounding factor, potentially requiring simultaneous measurement or buffering of intracellular calcium.

• UV Excitation: The requirement for ultraviolet light excitation can induce cellular phototoxicity and autofluorescence, potentially compromising cell health and data quality, especially in long-term imaging experiments.

• Subcellular Compartmentalization: Like other AM ester dyes, Mag-Fura-2 can accumulate in organelles such as mitochondria, which can complicate the interpretation of cytosolic Mg²⁺ measurements. Lowering incubation temperatures during loading can sometimes mitigate this issue.

• pH Sensitivity: The affinity of Mag-Fura-2 for its target ions can be influenced by changes in intracellular pH, a factor that must be considered and potentially controlled for in experiments.

Comparative Analysis of Magnesium Indicators

The limitations of Mag-Fura-2 have spurred the development of alternative probes. The most common alternatives include Mag-Indo-1, another UV-excitable ratiometric indicator, and a newer generation of visible light-excitable, non-ratiometric probes like Magnesium Green and Mag-Fluo-4.

Property	Mag-Fura-2	Mag-Indo-1	Magnesium Green	Mag-Fluo-4
Indicator Type	Ratiometric (Excitation)	Ratiometric (Emission)	Non-Ratiometric	Non-Ratiometric
Excitation (nm)	~330 / ~370	~350	~506	~490
Emission (nm)	~510	~405 / ~485	~531	~517
Kd for Mg²⁺ (mM)	1.9	2.7	~1.0	4.7
Kd for Ca²⁺ (µM)	~25	~35	~5.8	~22
Quantum Yield	0.24 (free) / 0.30 (bound)	0.36 (free) / 0.59 (bound)	0.04 (free) / 0.42 (bound)	0.16
Key Advantages	Ratiometric; well-established.	Ratiometric; suitable for flow cytometry.	Visible light excitation; high quantum yield.	Visible light excitation; large fluorescence increase.
Key Disadvantages	UV excitation; Ca²⁺ interference.	UV excitation; Ca²⁺ interference; lower affinity for Mg²⁺.	Non-ratiometric; sensitive to loading variations.	Non-ratiometric; sensitive to loading variations.

Experimental Protocols

The following is a generalized protocol for loading the acetoxymethyl (AM) ester forms of magnesium indicators into live cells. Optimal conditions, particularly dye concentration and incubation time, should be empirically determined for each cell type.

Reagent Preparation

• Indicator Stock Solution (1-5 mM): Prepare a stock solution of the indicator's AM ester in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO). This solution should be aliquoted and stored at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

• Pluronic® F-127 Solution (20% w/v in DMSO): This non-ionic detergent can aid in the dispersion of the AM ester in aqueous loading buffers.

• Loading Buffer: A physiological buffer such as Hanks' Balanced Salt Solution (HBSS) or a similar medium is typically used. For some cell types, the presence of an organic anion-transport inhibitor like probenecid (B1678239) (1-2.5 mM) in the final loading and wash steps can reduce dye leakage from the cells.

Cell Loading Procedure

• Cell Preparation: Plate cells on coverslips or in microplates and allow them to adhere overnight in a suitable growth medium.

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the indicator stock solution. Prepare a working solution with a final concentration typically between 1-10 µM in the loading buffer.

  • Optional: To improve solubility, first mix the AM ester stock solution with an equal volume of 20% Pluronic® F-127 before diluting it into the loading buffer. The final Pluronic® F-127 concentration should be approximately 0.02-0.04%.

• Dye Loading: Remove the growth medium from the cells and replace it with the indicator working solution.

• Incubation: Incubate the cells for 15-60 minutes at a controlled temperature (typically 20-37°C). Incubation at 37°C promotes faster loading, while lower temperatures may reduce compartmentalization of the dye.

• Wash and De-esterification: After incubation, remove the loading solution and wash the cells three times with fresh, indicator-free buffer.

• Final Incubation: Incubate the cells for an additional 30 minutes in the buffer to allow for the complete de-esterification of the AM ester by intracellular esterases, which traps the active form of the indicator inside the cell.

Fluorescence Measurement

• For Ratiometric Indicators (Mag-Fura-2, Mag-Indo-1):

  • Mag-Fura-2: Excite the cells alternately at ~340 nm and ~380 nm, and collect the emission at ~510 nm. The ratio of the fluorescence intensities (F340/F380) is used to calculate the [Mg²⁺]i.

  • Mag-Indo-1: Excite the cells at ~350 nm and simultaneously collect the emission at two wavelengths, ~410 nm (ion-bound) and ~490 nm (ion-free). The ratio of these emission intensities (F410/F490) is proportional to the [Mg²⁺]i.

• For Non-Ratiometric Indicators (Magnesium Green, Mag-Fluo-4):

  • Magnesium Green: Excite at ~506 nm and collect emission at ~531 nm.

  • Mag-Fluo-4: Excite at ~490 nm and collect emission at ~525 nm.

  • Changes in [Mg²⁺]i are reflected by changes in fluorescence intensity at the single emission wavelength.

Visualizing the Workflow and Mechanism

To better illustrate the processes involved, the following diagrams were generated using the Graphviz DOT language.

Caption: Experimental workflow for measuring intracellular magnesium using AM ester-based fluorescent indicators.

Caption: Simplified mechanism of the ratiometric Mg²⁺ indicator Mag-Fura-2.

Conclusion and Recommendations

Mag-Fura-2 remains a valuable tool for the quantification of intracellular magnesium, primarily due to its ratiometric properties which allow for robust measurements. However, its significant drawbacks, namely interference from calcium and the potential for phototoxicity from UV excitation, must be carefully considered.

Recommendations for Probe Selection:

• For Quantitative Microscopy in Cells with Low Ca²⁺ Flux: Mag-Fura-2 is an excellent choice.

• For Flow Cytometry: The emission-ratiometric properties of Mag-Indo-1 make it a superior choice as it is often better suited to the optical configuration of flow cytometers.

• For Live-Cell Imaging Sensitive to Phototoxicity: Magnesium Green or Mag-Fluo-4 are highly recommended. Their excitation in the visible spectrum significantly reduces phototoxicity and autofluorescence, making them ideal for long-term experiments or studies involving sensitive cell types. The trade-off is their non-ratiometric nature, which demands careful controls for dye loading and concentration.

• For High-Throughput Screening: The visible light compatibility and large signal change of Mag-Fluo-4 make it well-suited for automated plate reader-based assays.

Ultimately, the choice of a magnesium indicator depends on a careful balance between the specific biological question, the experimental system, and the available instrumentation. By understanding the strengths and weaknesses of Mag-Fura-2 and its modern alternatives, researchers can make more informed decisions to achieve accurate and reliable measurements of this vital intracellular cation.

Independent Validation of Mag-Fura-2 Kd: A Comparative Guide for In Vitro and In Situ Applications

For researchers, scientists, and drug development professionals, the accurate determination of intracellular ion concentrations is paramount. Mag-Fura-2, a ratiometric fluorescent indicator, is a widely utilized tool for measuring intracellular magnesium (Mg2+) and, in certain contexts, high concentrations of calcium (Ca2+). This guide provides a comprehensive comparison of its dissociation constant (Kd) as determined in various independent studies, both in vitro and in situ. We further present a consolidated overview of alternative indicators and detailed experimental protocols for Kd validation.

Data Presentation: Dissociation Constants of Mag-Fura-2 and Alternatives

The dissociation constant (Kd) is a critical parameter that defines the affinity of an indicator for its target ion. An accurate understanding of a dye's Kd in the specific experimental context is crucial for reliable quantification of ion concentrations. The following table summarizes the reported Kd values for Mag-Fura-2 and comparable fluorescent indicators. It is important to note that Kd values can be influenced by factors such as pH, temperature, ionic strength, and the intracellular environment.[1][2]

Indicator	Target Ion	Kd (in vitro)	Kd (in situ)	Cell/Tissue Type (for in situ)	Reference(s)
Mag-Fura-2	Mg2+	1.9 mM	2.25 ± 0.98 mM	Rat pancreatic and submandibular gland acini	[3][4][5]
Mag-Fura-2	Ca2+	~20 µM, 25 µM, ~50 µM	20.49 ± 5.20 µM	Rat pancreatic and submandibular gland acini, A7r5 cells	[1][4][6][7][8]
Mag-Indo-1	Mg2+	2.7 mM	-	-	[5]
Mag-Fluo-4	Mg2+	4.7 mM	-	-	[1][5]
Magnesium Green™	Mg2+	1.0 mM	-	-	[9]
Fura-2FF	Ca2+	~6 µM, 18-35 µM	6-13 µM	Various	[6]
BTC	Ca2+	~12 µM	-	-	[6]

Note: In vitro Kd values are typically determined in buffered solutions under controlled conditions, while in situ values are measured within living cells, which can present a more complex environment.

Experimental Protocols for Kd Determination

Accurate Kd determination is essential for the reliable use of fluorescent indicators. Below are detailed methodologies for both in vitro and in situ calibration of Mag-Fura-2.

In Vitro Kd Determination

This protocol involves measuring the fluorescence of Mag-Fura-2 in solutions with precisely known concentrations of the target ion.

Materials:

• Mag-Fura-2 (salt form)

• Calcium-free and Magnesium-free buffer (e.g., 100 mM KCl, 10 mM MOPS, pH 7.2)

• Stock solutions of CaCl2 and MgCl2

• EGTA or other suitable chelator for creating a range of free ion concentrations

• Fluorometer or fluorescence microscope with appropriate filter sets for ratiometric imaging (excitation at ~340 nm and ~380 nm, emission at ~510 nm)

Procedure:

• Prepare a series of calibration buffers: Create a range of solutions with known free Mg2+ or Ca2+ concentrations using a calcium or magnesium calibration buffer kit or by calculating the appropriate ratios of chelators (e.g., EGTA for Ca2+) and the ion of interest.

• Prepare Mag-Fura-2 solution: Dissolve the salt form of Mag-Fura-2 in the ion-free buffer to a final concentration of approximately 1-10 µM.

• Measure fluorescence ratios: For each calibration buffer, add the Mag-Fura-2 solution and measure the fluorescence intensity at the two excitation wavelengths (e.g., 340 nm and 380 nm) while keeping the emission wavelength constant (e.g., 510 nm).

• Determine Rmin and Rmax: Measure the fluorescence ratio in a solution with zero free ions (Rmin) and in a solution with a saturating concentration of the ion (Rmax).

• Calculate the Kd: Plot the fluorescence ratio (R) against the free ion concentration. The data can be fitted to the Grynkiewicz equation to determine the Kd:

  [Ion] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  where Sf2 and Sb2 are the fluorescence intensities at the second excitation wavelength for the ion-free and ion-bound forms of the indicator, respectively.

In Situ Kd Determination

This protocol is performed within living cells to account for the influence of the intracellular environment.

Materials:

• Cells of interest

• Mag-Fura-2 AM (acetoxymethyl ester form for cell loading)

• Pluronic F-127 (optional, to aid in dye loading)

• Balanced salt solution (e.g., Hanks' Balanced Salt Solution)

• Ionophores (e.g., ionomycin (B1663694) for Ca2+, A-23187 for Mg2+) to equilibrate intracellular and extracellular ion concentrations

• Extracellular solutions with varying known concentrations of the target ion

• Fluorescence microscope equipped for ratiometric imaging

Procedure:

• Cell Loading: Incubate the cells with Mag-Fura-2 AM (typically 1-5 µM) in a suitable buffer for 30-60 minutes at 37°C. A small amount of Pluronic F-127 can be added to the loading solution to improve dye solubility.

• De-esterification: Wash the cells with fresh buffer to remove extracellular dye and allow for complete de-esterification of the AM ester within the cells (typically 30 minutes).

• Equilibration with Ionophores: Perfuse the cells with an extracellular solution containing an appropriate ionophore (e.g., 5-10 µM ionomycin for Ca2+) and a known concentration of the target ion. This will clamp the intracellular ion concentration to the extracellular level.

• Ratiometric Measurement: Acquire fluorescence ratio images of the cells for a series of extracellular solutions with different known ion concentrations.

• Determine Rmin and Rmax: Perfuse the cells with an ion-free solution containing the ionophore to determine Rmin, and then with a solution containing a saturating concentration of the ion to determine Rmax.

• Calculate the in situ Kd: Similar to the in vitro method, plot the fluorescence ratio against the known intracellular ion concentration and fit the data to the Grynkiewicz equation to determine the Kd within the cellular environment.

Mandatory Visualizations

To further clarify the experimental processes, the following diagrams illustrate the key workflows.

Caption: Workflow for in vitro Kd determination of Mag-Fura-2.

Caption: Workflow for in situ Kd determination of Mag-Fura-2.

Signaling Pathway Considerations

Mag-Fura-2 is a tool for measuring the downstream effects of signaling pathways that modulate intracellular Mg2+ and Ca2+ levels. The following diagram illustrates a generic signaling pathway leading to changes in intracellular ion concentrations.

Caption: Generalized signaling pathway leading to measurable ion changes.

References

• 1. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of in situ dissociation constant for Fura-2 and quantitation of background fluorescence in astrocyte cell line U373-MG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. interchim.fr [interchim.fr]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Fluorescent Mg2+ Indicators—Section 19.6 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. 2024.sci-hub.st [2024.sci-hub.st]
• 8. Mag-Fura-2 (Furaptra) exhibits both low (microM) and high (nM) affinity for Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Mag-Fura-2 Tetrapotassium Salt: A Step-by-Step Guide

For Immediate Implementation by Laboratory Personnel

Navigating the proper disposal of laboratory chemicals is critical for ensuring a safe work environment and maintaining environmental compliance. This guide provides detailed, step-by-step procedures for the safe and responsible disposal of Mag-Fura-2 tetrapotassium salt, a fluorescent indicator used for measuring magnesium and calcium concentrations in cellular and molecular biology research. Adherence to these guidelines will help your institution minimize risks and adhere to regulatory standards.

Guiding Principle: Safety and Compliance First

While Mag-Fura-2 tetrapotassium salt is not classified as an acutely hazardous substance, it is imperative to avoid disposing of it and its solutions through standard sewage systems without prior assessment and approval. The primary directive is to consult your institution's Environmental Health and Safety (EHS) department and follow their specific protocols.

Step-by-Step Disposal Procedure

• Consult Your Institutional EHS Guidelines : Before initiating any disposal process, the first and most crucial step is to review your organization's specific chemical waste disposal procedures. Contact your EHS department for guidance on the disposal of non-hazardous chemical waste and fluorescent dyes.

• Waste Collection and Segregation :

  • Collect all waste containing Mag-Fura-2 tetrapotassium salt, including unused stock solutions, expired reagents, and contaminated labware (e.g., pipette tips, tubes), in a designated and clearly labeled waste container.

  • The container must be made of a compatible material (e.g., polyethylene) and have a secure, leak-proof lid.

  • Label the container clearly as "Aqueous Waste: Mag-Fura-2 Tetrapotassium Salt" and include the approximate concentration and volume.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your EHS department.

• Neutralization (if required) :

  • For aqueous solutions of Mag-Fura-2, check the pH. Many institutions permit the drain disposal of non-hazardous aqueous waste only if the pH is within a neutral range (typically 6.0-9.0).[1]

  • If the solution is acidic or basic, neutralize it by slowly adding a suitable neutralizing agent (e.g., sodium bicarbonate for acids, dilute hydrochloric acid or acetic acid for bases) while monitoring the pH.

• Disposal of Dilute Aqueous Solutions :

  • For very dilute working solutions (micromolar concentrations), some institutional guidelines may permit drain disposal after neutralization, provided the solution does not contain any other hazardous materials.[1][2]

  • Crucially, always seek approval from your EHS department before any drain disposal.

  • If approved, flush the drain with copious amounts of water (at least 20 times the volume of the disposed solution) to ensure adequate dilution.

• Disposal of Concentrated Solutions and Solid Waste :

  • Concentrated solutions and solid (powdered) Mag-Fura-2 tetrapotassium salt must be disposed of as chemical waste.

  • Package the securely sealed and labeled waste container for pickup by your institution's hazardous waste management service.

  • Complete all required waste disposal forms as per your EHS procedures.

• Decontamination of Glassware and Equipment :

  • Thoroughly rinse any glassware or equipment that has come into contact with Mag-Fura-2 with a suitable solvent (e.g., water, followed by ethanol (B145695) or acetone) to remove any residual dye.

  • Collect the initial rinsate as chemical waste. Subsequent rinses with water may be permissible for drain disposal, subject to EHS approval.

Quantitative Disposal Parameters

The following table summarizes general parameters for the disposal of non-hazardous aqueous chemical waste, derived from various university EHS guidelines. Note: These are general guidelines; always defer to your local and institutional regulations.

Parameter	Guideline	Source
pH Range for Drain Disposal	6.0 - 9.0	[1]
Concentration for Drain Disposal	Typically very dilute (e.g., <1%)	General EHS guidance
Water Flush Volume	>20 times the volume of waste	General EHS guidance
Prohibited for Drain Disposal	Solutions containing heavy metals, halogenated hydrocarbons, or other hazardous chemicals	[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Mag-Fura-2 tetrapotassium salt.

Caption: Disposal decision workflow for Mag-Fura-2 tetrapotassium salt.

By implementing these procedures, researchers and laboratory managers can ensure the safe and compliant disposal of Mag-Fura-2 tetrapotassium salt, fostering a culture of safety and environmental responsibility within their institutions.

References

• 1. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 2. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

Essential Safety and Operational Guide for Handling Mag-Fura-2 Tetrapotassium Salt

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Mag-Fura-2 tetrapotassium salt. Adherence to these procedures is vital for ensuring laboratory safety and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)

When handling Mag-Fura-2 tetrapotassium salt, a comprehensive approach to personal protection is mandatory. The following table summarizes the required PPE, drawing from general laboratory safety protocols.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Glasses or Goggles	Must be worn at all times to protect against splashes. Goggles are preferred when handling solutions.
Face Shield	Recommended when preparing stock solutions or handling larger quantities where the risk of splashing is increased.
Hand Protection	Nitrile Gloves	Disposable nitrile gloves should be worn to prevent skin contact. If contact occurs, remove gloves immediately, wash hands, and don new gloves.
Body Protection	Laboratory Coat	A standard lab coat is required to protect clothing and skin from potential contamination.
Respiratory Protection	Not Generally Required	Mag-Fura-2 tetrapotassium salt is a solid with low volatility. However, if there is a risk of aerosolization, a properly fitted N95 respirator should be considered.
Foot Protection	Closed-toe Shoes	Required to protect feet from spills and falling objects.

Immediate Safety and Hazard Information

Hazard Information	Description
Signal Word	Warning
Hazard Statements	P304, P312: IF INHALED: Call a POISON CENTER or doctor/physician if you feel unwell.
Physical State	Light yellow solid.[1][2]
Solubility	Soluble in water (at pH > 6).[1][2]
Storage	Store at -20°C and protect from light.[1][2][3][4]

Operational Plan: Preparation and Handling

Proper preparation and handling are critical for experimental success and safety.

Reagent Preparation

• Bring to Room Temperature : Before use, allow the vial of Mag-Fura-2 tetrapotassium salt to warm to room temperature to prevent condensation.

• Reconstitution : Reconstitute the solid dye in a high-quality aqueous buffer (pH > 6) to the desired stock concentration. For example, to create a 1 mM stock solution, dissolve 1 mg of the dye in 1.705 mL of buffer.[5]

• Storage of Stock Solution : Aliquot the stock solution into single-use volumes and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Experimental Workflow: Loading Cells via Scrape Loading

Scrape loading is a common method for introducing cell-impermeant dyes like Mag-Fura-2 tetrapotassium salt into a population of adherent cells.[1][2]

Experimental workflow for scrape loading of Mag-Fura-2.

Detailed Experimental Protocol: Scrape Loading

This protocol provides a general guideline for scrape loading. Optimization for specific cell types and experimental conditions is recommended.

• Cell Preparation : Culture adherent cells to a confluent monolayer in a petri dish or on coverslips.

• Prepare Dye Solution : Dilute the Mag-Fura-2 tetrapotassium salt stock solution to the final working concentration in a suitable buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

• Wash Cells : Gently wash the confluent cell monolayer twice with the buffer to remove any residual growth medium.

• Add Dye : Add the Mag-Fura-2 working solution to the cells, ensuring the monolayer is completely covered.

• Scrape : Using a sterile rubber policeman or a cell scraper, gently make several straight scratches across the cell monolayer.

• Incubate : Allow the cells to incubate with the dye solution for a few minutes (typically 2-5 minutes) to permit the dye to enter the scraped cells and diffuse into adjacent, intact cells through gap junctions.

• Wash : Gently wash the cells three times with the buffer to remove the extracellular dye.

• Image : Immediately proceed with fluorescence microscopy. Excite the cells at approximately 340 nm and 380 nm and measure the emission at ~510 nm. The ratio of the fluorescence intensities at the two excitation wavelengths is used to determine the intracellular magnesium concentration.

Disposal Plan

Proper disposal of Mag-Fura-2 tetrapotassium salt and associated waste is essential to prevent environmental contamination and ensure laboratory safety.

Waste Type	Disposal Procedure
Unused Solid Dye	Dispose of as hazardous chemical waste in a properly labeled container. Follow your institution's hazardous waste disposal guidelines.
Stock and Working Solutions	Collect all aqueous solutions containing the dye in a designated, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.
Contaminated Labware (e.g., pipette tips, tubes)	Dispose of in a designated solid hazardous waste container.
Contaminated Gloves and Bench Paper	Place in a sealed bag and dispose of as solid hazardous waste.

Always consult and adhere to your institution's specific guidelines for hazardous waste disposal. When in doubt, contact your Environmental Health and Safety (EHS) department for guidance.

References

• 1. Scrape Loading Dye Assay - NCMIR Wiki - CRBS Confluence Wiki [confluence.crbs.ucsd.edu]
• 2. personal.utdallas.edu [personal.utdallas.edu]
• 3. Scrape-loading and dye transfer. A rapid and simple technique to study gap junctional intercellular communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biotium.com [biotium.com]
• 5. researchgate.net [researchgate.net]